Technical Documentation Center

3-Acetylamino-1H-indole-2-carboxylic acid Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 3-Acetylamino-1H-indole-2-carboxylic acid
  • CAS: 56545-53-0

Core Science & Biosynthesis

Foundational

3-Acetylamino-1H-indole-2-carboxylic acid chemical properties

An In-Depth Technical Guide to 3-Acetylamino-1H-indole-2-carboxylic Acid Authored by a Senior Application Scientist This guide provides a comprehensive technical overview of 3-Acetylamino-1H-indole-2-carboxylic acid, a s...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Technical Guide to 3-Acetylamino-1H-indole-2-carboxylic Acid

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of 3-Acetylamino-1H-indole-2-carboxylic acid, a specialized indole derivative. Designed for researchers, medicinal chemists, and drug development professionals, this document synthesizes its core chemical properties, reactivity, synthesis, and potential biological significance, grounded in established scientific principles and field-proven insights.

Molecular Identity and Physicochemical Properties

3-Acetylamino-1H-indole-2-carboxylic acid is a heterocyclic compound featuring an indole core, which is a crucial scaffold in numerous biologically active molecules. The strategic placement of a carboxylic acid at the C2 position and an acetylamino group at the C3 position defines its unique chemical character and potential for further functionalization.

Chemical Identifiers
PropertyValueSource
IUPAC Name 3-(acetylamino)-1H-indole-2-carboxylic acid[1]
CAS Number 56545-53-0[1][2]
Molecular Formula C₁₁H₁₀N₂O₃[1][2]
Molecular Weight 218.21 g/mol [1][2]
Canonical SMILES CC(=O)NC1=C(C2=CC=CC=C2N1)C(=O)ON/A
Structural Representation

The structure combines the aromaticity of the indole ring with the acidic nature of the carboxylic acid and the hydrogen-bonding capabilities of the amide group.

Caption: Chemical structure of 3-Acetylamino-1H-indole-2-carboxylic acid.

Spectroscopic Profile

Structural elucidation of this molecule relies on a combination of spectroscopic techniques. While specific spectra for this exact compound are not publicly available, an expected profile can be derived from the analysis of its functional groups.[3][4][5]

Nuclear Magnetic Resonance (NMR) Spectroscopy
  • ¹H NMR: Protons on the carbon adjacent to a carbonyl group typically resonate in the 2.0-3.0 ppm region.[4][5] The spectrum would show a singlet for the acetyl methyl (CH₃) protons around 2.2 ppm. The aromatic protons on the indole ring would appear between 7.0-8.0 ppm. The N-H proton of the indole and the amide N-H would likely appear as broad singlets, with their chemical shifts being solvent-dependent. The carboxylic acid proton is highly deshielded and would appear as a broad singlet far downfield, typically >10 ppm.[6]

  • ¹³C NMR: The carbonyl carbons of carboxylic acid derivatives are strongly deshielded, appearing in the 160-180 ppm range.[4][5] The amide carbonyl would also be in this region. The carbons of the indole ring would resonate in the aromatic region (110-140 ppm).

Infrared (IR) Spectroscopy

The IR spectrum provides valuable information about the carbonyl groups.

  • Carboxylic Acid C=O Stretch: A strong, sharp absorption is expected around 1700-1725 cm⁻¹.

  • Amide C=O Stretch (Amide I band): A strong absorption is expected around 1650-1680 cm⁻¹.

  • O-H Stretch (Carboxylic Acid): A very broad absorption from 2500-3300 cm⁻¹, often overlapping with C-H stretches.

  • N-H Stretch: Peaks for the indole and amide N-H groups would be observed in the 3200-3500 cm⁻¹ region.

Mass Spectrometry (MS)

Electron Ionization (EI) mass spectrometry would show a molecular ion (M⁺) peak corresponding to its molecular weight (218.21 g/mol ). Fragmentation patterns would likely involve the loss of the carboxylic acid group (-45 Da) and the acetyl group (-43 Da).

Synthesis and Reactivity

Proposed Synthetic Pathway

The synthesis of indole-2-carboxylic acid derivatives often begins with a Fischer indole synthesis or a Japp-Klingemann condensation followed by cyclization.[7][8] A plausible route to the target molecule involves the synthesis of a 3-aminoindole-2-carboxylate ester, followed by N-acetylation and subsequent saponification of the ester.

Synthesis_Workflow A Starting Material (e.g., Phenylhydrazine derivative) B Fischer Indole Synthesis with Ethyl 2-amino-3-oxobutanoate A->B C Intermediate (Ethyl 3-amino-1H-indole-2-carboxylate) B->C D N-Acetylation (Acetic Anhydride, Pyridine) C->D E Acetylated Ester (Ethyl 3-acetylamino-1H-indole-2-carboxylate) D->E F Saponification (NaOH, H₂O/EtOH) E->F G Final Product (3-Acetylamino-1H-indole-2-carboxylic acid) F->G

Sources

Exploratory

3-Acetylamino-1H-indole-2-carboxylic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals Introduction 3-Acetylamino-1H-indole-2-carboxylic acid is a derivative of the privileged heterocyclic scaffold, indole-2-carboxylic acid. The indole nucleus...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Acetylamino-1H-indole-2-carboxylic acid is a derivative of the privileged heterocyclic scaffold, indole-2-carboxylic acid. The indole nucleus is a cornerstone in medicinal chemistry, forming the structural core of numerous natural products, pharmaceuticals, and biologically active compounds.[1][2] The strategic placement of an acetylamino group at the 3-position and a carboxylic acid at the 2-position of the indole ring suggests potential for diverse biological activities, as modifications at these positions are known to significantly influence the pharmacological profile of indole-based molecules.[3][4][5] This technical guide provides a summary of the available structural information, physicochemical properties, and potential synthetic strategies for 3-acetylamino-1H-indole-2-carboxylic acid, alongside a discussion of the broader context of its parent structure and related derivatives in drug discovery.

Chemical Structure and Identifiers

The chemical structure of 3-acetylamino-1H-indole-2-carboxylic acid is characterized by an indole ring system with a carboxylic acid group at position 2 and an acetylamino group at position 3.

Molecular Structure:

Table 1: Chemical Identifiers [6][7]

IdentifierValue
IUPAC Name 3-(acetylamino)-1H-indole-2-carboxylic acid
CAS Number 56545-53-0
Molecular Formula C₁₁H₁₀N₂O₃
Molecular Weight 218.21 g/mol

Physicochemical and Spectroscopic Data

Detailed experimental data for 3-acetylamino-1H-indole-2-carboxylic acid is not extensively reported in the public domain. However, based on the analysis of its parent compound, indole-2-carboxylic acid, and related derivatives, the following properties can be anticipated.[8][9][10][11][12][13]

Table 2: Predicted Physicochemical and Spectroscopic Properties

PropertyPredicted Value/Characteristic Features
Melting Point Expected to be a solid with a relatively high melting point, likely over 200 °C, due to the presence of hydrogen bonding donors and acceptors.
Solubility Limited solubility in water, likely soluble in organic solvents such as DMSO, DMF, and alcohols.
pKa The carboxylic acid proton is expected to have a pKa in the range of 3-5.
¹H NMR - Indole NH: A broad singlet typically downfield (> 10 ppm).- Carboxylic Acid OH: A very broad singlet, often downfield (> 11 ppm).- Aromatic Protons: Multiplets in the aromatic region (approx. 7-8 ppm).- Acetyl CH₃: A singlet around 2.0-2.5 ppm.- Amide NH: A singlet, the chemical shift of which can be solvent and concentration dependent.
¹³C NMR - Carboxylic Carbonyl Carbon: In the range of 165-175 ppm.- Amide Carbonyl Carbon: In the range of 168-172 ppm.- Indole Carbons: Aromatic carbons in the range of 100-140 ppm.- Acetyl CH₃ Carbon: Around 20-25 ppm.
IR Spectroscopy - O-H Stretch (Carboxylic Acid): A very broad band from 2500-3300 cm⁻¹.- N-H Stretch (Indole & Amide): Bands in the region of 3200-3400 cm⁻¹.- C=O Stretch (Carboxylic Acid & Amide): Strong absorptions in the range of 1650-1720 cm⁻¹.- C-N Stretch & N-H Bend: Bands in the fingerprint region.
Mass Spectrometry - Molecular Ion Peak (M⁺): Expected at m/z = 218.- Fragmentation: Potential loss of H₂O, COOH, and fragments related to the acetylamino group.

Experimental Protocols

General Synthetic Approach

Protocol: Acetylation of 3-amino-1H-indole-2-carboxylic acid

  • Dissolution: Dissolve 3-amino-1H-indole-2-carboxylic acid in a suitable aprotic solvent, such as tetrahydrofuran (THF) or dichloromethane (DCM), under an inert atmosphere (e.g., nitrogen or argon).

  • Base Addition: Add a non-nucleophilic base, such as triethylamine or diisopropylethylamine (DIPEA), to the solution. The base will act as a scavenger for the acid generated during the reaction.

  • Acetylation: Cool the reaction mixture in an ice bath (0 °C). Add acetyl chloride or acetic anhydride dropwise to the stirred solution.

  • Reaction Monitoring: Allow the reaction to warm to room temperature and stir for a designated period (typically 2-12 hours). Monitor the progress of the reaction by thin-layer chromatography (TLC).

  • Work-up: Upon completion, quench the reaction by the addition of water or a saturated aqueous solution of sodium bicarbonate.

  • Extraction: Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate).

  • Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by recrystallization or column chromatography on silica gel.

  • Characterization: Confirm the structure and purity of the final product using techniques such as NMR spectroscopy, IR spectroscopy, and mass spectrometry.

G cluster_synthesis Synthesis Workflow start Start: 3-amino-1H-indole-2-carboxylic acid dissolution Dissolution in Aprotic Solvent start->dissolution base_addition Addition of Non-Nucleophilic Base dissolution->base_addition acetylation Acetylation with Acetyl Chloride or Acetic Anhydride base_addition->acetylation monitoring Reaction Monitoring (TLC) acetylation->monitoring workup Aqueous Work-up monitoring->workup extraction Organic Extraction workup->extraction purification Purification (Recrystallization/Chromatography) extraction->purification characterization Characterization (NMR, IR, MS) purification->characterization end_product End Product: 3-Acetylamino-1H-indole-2-carboxylic acid characterization->end_product

A generalized workflow for the synthesis of 3-Acetylamino-1H-indole-2-carboxylic acid.

Biological and Pharmacological Context

While no specific biological activities or signaling pathway involvements have been reported for 3-acetylamino-1H-indole-2-carboxylic acid itself, the indole-2-carboxylic acid scaffold is a key pharmacophore in a wide range of therapeutic areas. Derivatives of this core structure have been investigated for their potential as:

  • Antiviral Agents: Notably as inhibitors of HIV-1 integrase.[2][3]

  • Anticancer Agents: Exhibiting antiproliferative activity against various cancer cell lines.[17]

  • Anti-inflammatory Agents: Including antagonists of the cysteinyl-leukotriene 1 (CysLT1) receptor.[18]

  • Kinase Inhibitors: Derivatives of 3-aminoindole have been explored as inhibitors of kinases involved in cell proliferation and survival pathways.[19]

The presence of the carboxylic acid at the C2 position and a modifiable amino group at the C3 position makes this scaffold a versatile starting point for the design of new therapeutic agents. The acetyl group in the target compound could influence its binding affinity and selectivity for various biological targets compared to the parent amino compound.

G cluster_core Core Structure cluster_derivatives Therapeutic Areas of Derivatives core Indole-2-Carboxylic Acid Scaffold antiviral Antiviral (e.g., HIV Integrase Inhibitors) core->antiviral Leads to anticancer Anticancer core->anticancer Leads to anti_inflammatory Anti-inflammatory (e.g., CysLT1 Antagonists) core->anti_inflammatory Leads to kinase_inhibitors Kinase Inhibitors core->kinase_inhibitors Leads to

Therapeutic applications of the indole-2-carboxylic acid scaffold.

Conclusion

3-Acetylamino-1H-indole-2-carboxylic acid represents an intriguing but currently under-characterized molecule within the broader family of biologically active indole derivatives. While detailed experimental data is sparse, its structural features suggest it could be a valuable building block or a potential therapeutic agent in its own right. Further research is warranted to fully elucidate its physicochemical properties, develop robust synthetic protocols, and explore its pharmacological potential. The information provided in this guide serves as a foundational resource for researchers interested in pursuing studies on this and related compounds.

References

Foundational

An In-depth Technical Guide to 3-Acetylamino-1H-indole-2-carboxylic acid: Properties, Synthesis, and Therapeutic Potential

For Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive overview of 3-Acetylamino-1H-indole-2-carboxylic acid, a molecule of significant interest in medicinal chemist...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Acetylamino-1H-indole-2-carboxylic acid, a molecule of significant interest in medicinal chemistry. This document details its physicochemical properties, a proposed synthetic route, and explores its therapeutic potential by examining the biological activities of structurally related indole-2-carboxylic acid derivatives. Detailed experimental protocols for relevant biological assays are also provided to facilitate further research and drug development efforts.

Core Molecular Properties

3-Acetylamino-1H-indole-2-carboxylic acid is a derivative of the indole-2-carboxylic acid scaffold, a privileged structure in drug discovery. Its key physicochemical properties are summarized below.

PropertyValueReference
Molecular Weight 218.21 g/mol [1]
Molecular Formula C₁₁H₁₀N₂O₃[1]
CAS Number 56545-53-0[1]
Synonyms 3-Acetamido-1H-indole-2-carboxylic acid[1]

Synthesis Pathway

A plausible synthetic route to 3-Acetylamino-1H-indole-2-carboxylic acid involves the acetylation of its precursor, 3-amino-1H-indole-2-carboxylic acid. This two-step process begins with the synthesis of the amino precursor, followed by its acetylation.

Synthesis_of_3-Acetylamino-1H-indole-2-carboxylic_acid cluster_0 Step 1: Synthesis of 3-Amino-1H-indole-2-carboxylate cluster_1 Step 2: Acetylation start 2-Aminobenzonitrile protect Protect Amine (e.g., as carbamate) start->protect Protection glycinate_add Addition of Glycinate Ester protect->glycinate_add cyclize Intramolecular Cyclization (NaH) glycinate_add->cyclize deprotect Deprotection (e.g., Hydrogenolysis) cyclize->deprotect amino_ester 3-Amino-1H-indole-2-carboxylate deprotect->amino_ester hydrolysis Ester Hydrolysis amino_ester->hydrolysis amino_acid 3-Amino-1H-indole-2-carboxylic acid acetylate Acetylation (Acetic Anhydride or Acetyl Chloride) amino_acid->acetylate final_product 3-Acetylamino-1H-indole-2-carboxylic acid acetylate->final_product hydrolysis->amino_acid

Caption: Proposed two-step synthesis of 3-Acetylamino-1H-indole-2-carboxylic acid.

Experimental Protocol: Synthesis of 3-Amino-1H-indole-2-carboxylates

A general methodology for the synthesis of 3-amino-1H-indole-2-carboxylates has been developed, which can serve as a precursor to the title compound. This multi-step process involves protection of 2-aminobenzonitriles, conversion to glycinate esters, and subsequent cyclization.[2]

  • Protection of 2-Aminobenzonitrile: 2-Aminobenzonitriles are protected, for example, as benzyl (2-cyanophenyl)carbamates.

  • Glycinate Ester Formation: The protected aminobenzonitrile is reacted with a bromoacetate ester in the presence of a strong base like sodium hydride to form the corresponding glycinate ester.

  • Intramolecular Cyclization: Sodium hydride is used to promote the addition of the glycinate α-carbon to the cyano group at low temperatures, leading to the formation of the indole core with 3-amino and 2-carboxylate groups.

  • Deprotection: The N-carbamate protecting group is removed under neutral conditions using Pd-C mediated hydrogenolysis with molecular hydrogen to yield the 3-amino-1H-indole-2-carboxylate.

Experimental Protocol: Acetylation of 3-Amino-1H-indole-2-carboxylic acid

The final step to obtain 3-Acetylamino-1H-indole-2-carboxylic acid is the acetylation of the amino group.

  • Dissolution: Dissolve 3-amino-1H-indole-2-carboxylic acid in a suitable solvent, such as glacial acetic acid or a mixture of an inert solvent like dichloromethane with a base like triethylamine.

  • Addition of Acetylating Agent: Slowly add acetic anhydride or acetyl chloride to the solution at a controlled temperature (e.g., 0 °C to room temperature).

  • Reaction: Stir the mixture for a sufficient period until the reaction is complete, as monitored by thin-layer chromatography (TLC).

  • Work-up and Purification: Quench the reaction, for example with water, and extract the product with an organic solvent. The crude product can then be purified by recrystallization or column chromatography to yield 3-Acetylamino-1H-indole-2-carboxylic acid.

Therapeutic Potential and Biological Activity of Derivatives

While specific biological data for 3-Acetylamino-1H-indole-2-carboxylic acid is not extensively reported, the indole-2-carboxylic acid scaffold is a cornerstone in the development of various therapeutic agents. Derivatives of this core structure have shown significant activity in several key biological pathways.

Cysteinyl Leukotriene Receptor 1 (CysLT1) Antagonism

Cysteinyl leukotrienes (CysLTs) are inflammatory mediators involved in conditions like asthma.[3] Derivatives of 3-substituted 1H-indole-2-carboxylic acid have been identified as potent and selective CysLT1 antagonists.[3][4][5][6][7]

CysLT1_Pathway LTD4 Leukotriene D4 (LTD4) CysLT1R CysLT1 Receptor LTD4->CysLT1R Binds to G_protein Gq Protein Activation CysLT1R->G_protein Activates PLC Phospholipase C (PLC) Activation G_protein->PLC IP3_DAG IP3 and DAG Production PLC->IP3_DAG Ca_release Intracellular Ca²⁺ Release IP3_DAG->Ca_release Response Inflammatory Response (e.g., Bronchoconstriction) Ca_release->Response Antagonist 3-Substituted 1H-Indole-2-carboxylic Acid Derivatives Antagonist->CysLT1R Blocks

Caption: CysLT1 signaling pathway and the inhibitory action of indole derivatives.

CompoundCysLT1 IC₅₀ (µM)CysLT2 IC₅₀ (µM)Reference
17k 0.0059 ± 0.001115 ± 4[3]
Hit Compound 1 0.66 ± 0.19>100[3]

This assay measures the ability of a compound to inhibit the increase in intracellular calcium induced by a CysLT1 agonist.

  • Cell Culture: Use a cell line stably expressing the human CysLT1 receptor (e.g., CHO-K1 cells).

  • Cell Loading: Load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).

  • Compound Incubation: Incubate the cells with various concentrations of the test compound (e.g., 3-substituted 1H-indole-2-carboxylic acid derivatives).

  • Agonist Stimulation: Add a known CysLT1 agonist, such as LTD4, to stimulate the receptor.

  • Fluorescence Measurement: Measure the change in fluorescence intensity using a fluorometric imaging plate reader (FLIPR) or a similar instrument. A decrease in the fluorescence signal in the presence of the test compound indicates antagonistic activity.

  • Data Analysis: Calculate the IC₅₀ value, which is the concentration of the antagonist that inhibits 50% of the maximal response to the agonist.

HIV-1 Integrase Inhibition

HIV-1 integrase is a crucial enzyme for the replication of the human immunodeficiency virus.[8][9] Indole-2-carboxylic acid derivatives have been developed as potent HIV-1 integrase strand transfer inhibitors (INSTIs).[8][10] These compounds are thought to chelate with the magnesium ions in the active site of the enzyme.[10]

CompoundIntegrase Inhibition IC₅₀ (µM)Reference
17a 3.11[10]
20a 0.13[8]
Indole-2-carboxylic acid (1) 32.37[10]

This assay evaluates the ability of a compound to inhibit the strand transfer step of HIV-1 integration.

  • Assay Setup: Use a commercially available HIV-1 integrase assay kit or a custom-developed assay.[11] This typically involves a donor DNA substrate (representing the viral DNA) and a target DNA substrate (representing the host DNA) coated on a microplate.

  • Enzyme and Compound Incubation: Pre-incubate the recombinant HIV-1 integrase enzyme with the test compounds at various concentrations.

  • Reaction Initiation: Add the enzyme-inhibitor mixture to the DNA-coated wells to initiate the strand transfer reaction.

  • Detection: The integration of the donor DNA into the target DNA is detected, often through an ELISA-based method using a labeled antibody that recognizes the integrated DNA.

  • Data Analysis: Measure the signal (e.g., absorbance or fluorescence) and calculate the IC₅₀ value, representing the concentration of the inhibitor that reduces the strand transfer activity by 50%.

Indoleamine 2,3-Dioxygenase 1 (IDO1) and Tryptophan 2,3-Dioxygenase (TDO) Inhibition

IDO1 and TDO are enzymes involved in tryptophan metabolism and are targets for cancer immunotherapy.[12] Derivatives of 6-acetamido-indole-2-carboxylic acid have been identified as potent dual inhibitors of IDO1 and TDO.[12]

IDO1_TDO_Pathway cluster_0 Tryptophan Catabolism cluster_1 Immunosuppression Tryptophan Tryptophan IDO1_TDO IDO1 / TDO Tryptophan->IDO1_TDO Kynurenine Kynurenine IDO1_TDO->Kynurenine T_cell_depletion Tryptophan Depletion (Inhibits T-cell proliferation) Immune_escape Tumor Immune Escape T_cell_depletion->Immune_escape Kynurenine_effects Kynurenine Accumulation (Induces T-cell apoptosis) Kynurenine_effects->Immune_escape Inhibitor 6-Acetamido-indole- 2-carboxylic acid Derivatives Inhibitor->IDO1_TDO Inhibits

Caption: IDO1/TDO pathway in cancer and its inhibition by indole derivatives.

CompoundIDO1 IC₅₀ (µM)TDO IC₅₀ (µM)Reference
9o-1 1.171.55[12]

This assay measures the enzymatic activity of IDO1 or TDO and the inhibitory effect of test compounds.

  • Enzyme Preparation: Use recombinant human IDO1 or TDO.

  • Reaction Mixture: Prepare a reaction buffer containing the enzyme, the substrate L-tryptophan, and co-factors such as ascorbic acid and methylene blue.

  • Compound Addition: Add the test compounds at various concentrations to the reaction mixture.

  • Incubation: Incubate the reaction mixture at 37°C for a specified time.

  • Reaction Termination and Detection: Stop the reaction (e.g., with trichloroacetic acid) and measure the production of N-formylkynurenine, which can be converted to kynurenine and quantified by measuring its absorbance at a specific wavelength (e.g., 480 nm) after reaction with p-dimethylaminobenzaldehyde.

  • Data Analysis: Determine the IC₅₀ values by plotting the percentage of inhibition against the compound concentration.

Spectroscopic Characterization

  • Infrared (IR) Spectroscopy:

    • A broad O-H stretching absorption for the carboxylic acid is expected in the range of 2500-3300 cm⁻¹.[13][14]

    • A strong C=O stretching absorption for the carboxylic acid dimer will likely appear around 1710 cm⁻¹.[13][14]

    • The amide C=O stretch is expected in the range of 1650-1690 cm⁻¹.[15]

    • An N-H stretching absorption for the amide and indole is expected around 3300-3500 cm⁻¹.

  • ¹H Nuclear Magnetic Resonance (NMR) Spectroscopy:

    • The carboxylic acid proton (-COOH) is expected to be a highly deshielded singlet, appearing around 12 ppm.[13][14]

    • The indole N-H proton will likely appear as a broad singlet.

    • The amide N-H proton will also be present as a singlet.

    • Aromatic protons of the indole ring will appear in the aromatic region (typically 7-8 ppm).

    • A singlet corresponding to the methyl protons of the acetyl group (-COCH₃) will be observed in the aliphatic region (around 2 ppm).

  • ¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy:

    • The carbonyl carbon of the carboxylic acid is expected to be in the range of 165-185 ppm.[14]

    • The amide carbonyl carbon will also be in a similar downfield region.

    • The carbons of the indole ring will appear in the aromatic region (approximately 100-140 ppm).

    • The methyl carbon of the acetyl group will be in the aliphatic region.

Conclusion

3-Acetylamino-1H-indole-2-carboxylic acid, with a molecular weight of 218.21 g/mol , belongs to a class of compounds with significant therapeutic potential. While direct biological data for this specific molecule is limited, the extensive research on its derivatives highlights the importance of the indole-2-carboxylic acid scaffold in drug discovery. The detailed synthetic strategies and experimental protocols provided in this guide for related compounds offer a solid foundation for researchers and drug development professionals to explore the potential of 3-Acetylamino-1H-indole-2-carboxylic acid as a novel therapeutic agent, particularly in the areas of inflammation, viral infections, and oncology. Further investigation into its specific biological activities is warranted.

References

Exploratory

In-Depth Technical Guide: 3-Acetylamino-1H-indole-2-carboxylic acid (CAS 56545-53-0)

Disclaimer: Specific experimental data for 3-Acetylamino-1H-indole-2-carboxylic acid (CAS 56545-53-0) is limited in publicly available literature. This guide provides a comprehensive overview based on the known propertie...

Author: BenchChem Technical Support Team. Date: December 2025

Disclaimer: Specific experimental data for 3-Acetylamino-1H-indole-2-carboxylic acid (CAS 56545-53-0) is limited in publicly available literature. This guide provides a comprehensive overview based on the known properties of the parent compound, indole-2-carboxylic acid, and related derivatives. This information is intended for researchers, scientists, and drug development professionals.

Physicochemical Properties

Property3-Acetylamino-1H-indole-2-carboxylic acidIndole-2-carboxylic acid
CAS Number 56545-53-01477-50-5
Molecular Formula C₁₁H₁₀N₂O₃C₉H₇NO₂
Molecular Weight 218.21 g/mol 161.16 g/mol [1]
Melting Point Data not available202-206 °C[2]
Boiling Point Data not availableData not available
Solubility Slightly soluble in water; Soluble in organic solvents (e.g., ethanol, DMSO)Data not available

Spectroscopic Data

Detailed spectroscopic data for 3-Acetylamino-1H-indole-2-carboxylic acid is not available. The expected spectral characteristics are based on the functional groups present (indole, carboxylic acid, and amide) and data from related compounds.

SpectroscopyExpected Characteristics for 3-Acetylamino-1H-indole-2-carboxylic acid
¹H NMR - Aromatic protons on the indole ring (approx. 7.0-8.0 ppm).- NH proton of the indole (approx. 11.0-12.0 ppm).- COOH proton (broad singlet, approx. 12.0-13.0 ppm).[3][4]- NH proton of the acetyl group (approx. 8.0-9.5 ppm).- Methyl protons of the acetyl group (singlet, approx. 2.0-2.2 ppm).[5]
¹³C NMR - Carbonyl carbon of the carboxylic acid (approx. 165-185 ppm).[3][5]- Carbonyl carbon of the acetyl group (approx. 168-172 ppm).- Aromatic carbons of the indole ring (approx. 100-140 ppm).- Methyl carbon of the acetyl group (approx. 20-25 ppm).[6]
IR Spectroscopy - Broad O-H stretch from the carboxylic acid (approx. 2500-3300 cm⁻¹).[7][8]- C=O stretch from the carboxylic acid (approx. 1680-1710 cm⁻¹).[7][8]- C=O stretch from the amide (Amide I band, approx. 1650 cm⁻¹).- N-H bend from the amide (Amide II band, approx. 1550 cm⁻¹).- N-H stretch from the indole and amide (approx. 3200-3400 cm⁻¹).
Mass Spectrometry - Expected molecular ion peak (M+) at m/z = 218.[6]- Fragmentation may involve the loss of the carboxylic acid group (-45 amu) and the acetyl group (-43 amu).

Synthesis

A potential synthetic pathway could involve the reaction of a substituted phenylhydrazine with a pyruvate derivative, followed by cyclization. Subsequent functional group manipulations, such as nitration, reduction, and acetylation, would lead to the desired product. Another approach could be the direct functionalization of the indole-2-carboxylic acid core.

Below is a conceptual workflow for a possible synthesis route.

G Conceptual Synthesis Workflow cluster_0 Indole Core Formation cluster_1 Functionalization cluster_2 Final Product Formation Substituted Phenylhydrazine Substituted Phenylhydrazine Indole-2-carboxylic acid ester Indole-2-carboxylic acid ester Substituted Phenylhydrazine->Indole-2-carboxylic acid ester + Pyruvate derivative (Fischer Indole Synthesis) 3-Nitro-indole-2-carboxylic acid ester 3-Nitro-indole-2-carboxylic acid ester Indole-2-carboxylic acid ester->3-Nitro-indole-2-carboxylic acid ester Nitration 3-Amino-indole-2-carboxylic acid ester 3-Amino-indole-2-carboxylic acid ester 3-Nitro-indole-2-carboxylic acid ester->3-Amino-indole-2-carboxylic acid ester Reduction 3-Acetylamino-1H-indole-2-carboxylic acid ester 3-Acetylamino-1H-indole-2-carboxylic acid ester 3-Amino-indole-2-carboxylic acid ester->3-Acetylamino-1H-indole-2-carboxylic acid ester Acetylation 3-Acetylamino-1H-indole-2-carboxylic acid 3-Acetylamino-1H-indole-2-carboxylic acid 3-Acetylamino-1H-indole-2-carboxylic acid ester->3-Acetylamino-1H-indole-2-carboxylic acid Hydrolysis G General Amide Coupling Workflow Indole-2-carboxylic acid Indole-2-carboxylic acid Activated Ester Intermediate Activated Ester Intermediate Indole-2-carboxylic acid->Activated Ester Intermediate + Coupling Agent (EDC/DCC) + Activator (HOBt) Crude Indole-2-carboxamide Crude Indole-2-carboxamide Activated Ester Intermediate->Crude Indole-2-carboxamide + Amine + Base (TEA/DIPEA) Purified Indole-2-carboxamide Purified Indole-2-carboxamide Crude Indole-2-carboxamide->Purified Indole-2-carboxamide Work-up & Purification

References

Foundational

The Biological Versatility of the 3-Substituted 1H-Indole-2-Carboxylic Acid Scaffold: A Technical Overview

Introduction The indole ring system is a cornerstone of medicinal chemistry, recognized as a "privileged scaffold" due to its prevalence in a vast array of biologically active compounds.[1] Within this structural class,...

Author: BenchChem Technical Support Team. Date: December 2025

Introduction

The indole ring system is a cornerstone of medicinal chemistry, recognized as a "privileged scaffold" due to its prevalence in a vast array of biologically active compounds.[1] Within this structural class, derivatives of 1H-indole-2-carboxylic acid have emerged as a particularly fruitful area of research, yielding compounds with a wide spectrum of therapeutic potential. While specific biological data for 3-Acetylamino-1H-indole-2-carboxylic acid is not extensively available in current literature, this technical guide will provide an in-depth overview of the biological activities of various 3-substituted 1H-indole-2-carboxylic acid derivatives. This document will serve as a valuable resource for researchers, scientists, and drug development professionals by summarizing key quantitative data, detailing experimental protocols, and visualizing relevant biological pathways and workflows for this important class of molecules.

Cysteinyl Leukotriene 1 (CysLT1) Receptor Antagonism

Derivatives of 3-substituted 1H-indole-2-carboxylic acid have been identified as a novel class of potent and selective antagonists of the Cysteinyl Leukotriene 1 (CysLT1) receptor.[2] CysLT1 receptor antagonists are of significant interest for the treatment of inflammatory conditions such as asthma and allergic rhinitis.[2] The carboxylic acid moiety at the 2-position of the indole ring has been shown to be essential for this antagonist activity.[2]

Quantitative Data: CysLT1 Antagonist Activity
Compound IDR1R2XYCysLT1 IC50 (µM)CysLT2 IC50 (µM)Reference
1 4,6-diCl–COOH–CH=CH––OCH2–0.66 ± 0.19>100[2]
2 H–COOH–CH=CH––OCH2–0.12 ± 0.02>100[2]
17a 4,6-diCl–COOH–CH=CH––NH–0.29 ± 0.14>100[2]
17b H–COOH–CH=CH––NH–0.0090 ± 0.004358 ± 26[2]
17k 7-MeO–COOH–CH=CH––NH–0.0059 ± 0.001115 ± 4[2]

Table 1: In vitro activity of selected 3-substituted 1H-indole-2-carboxylic acid derivatives as CysLT1 receptor antagonists. Data extracted from a study by Zhu et al.[2]

Experimental Protocols

Calcium Mobilization Assay: [2]

  • CHO-K1 cells stably co-expressing the CysLT1 receptor and a G-protein Gα16 were cultured in Ham's F-12 medium supplemented with 10% fetal bovine serum, 100 U/mL penicillin, 100 µg/mL streptomycin, 400 µg/mL G418, and 250 µg/mL zeocin.

  • Cells were seeded into 96-well plates and incubated overnight.

  • The cells were then loaded with the calcium-sensitive fluorescent dye Fluo-4 AM.

  • Test compounds were added to the wells and incubated.

  • The baseline fluorescence was measured, and then LTD4 (a CysLT1 agonist) was added to stimulate calcium influx.

  • The change in fluorescence, indicating intracellular calcium concentration, was measured using a fluorescence plate reader.

  • IC50 values were calculated from the concentration-response curves.

Leukocyte Chemotaxis Assay: [2]

  • Leukocytes were isolated from the spleens of mice with experimental autoimmune encephalomyelitis (EAE).

  • A chemotaxis assay was performed using a 48-well microchemotaxis chamber.

  • The lower wells contained LTD4, with or without the test compounds at various concentrations.

  • A polycarbonate filter was placed over the lower wells.

  • The isolated leukocytes were added to the upper wells.

  • The chamber was incubated to allow for cell migration.

  • The filter was then removed, fixed, and stained, and the number of migrated cells was counted under a microscope.

  • The percentage inhibition of chemotaxis was calculated.

Signaling Pathway and Discovery Workflow

CysLT1_Signaling_Pathway LTD4 LTD4 CysLT1R CysLT1 Receptor LTD4->CysLT1R binds Gq Gq Protein CysLT1R->Gq activates PLC Phospholipase C Gq->PLC activates PIP2 PIP2 PLC->PIP2 cleaves IP3 IP3 PIP2->IP3 DAG DAG PIP2->DAG ER Endoplasmic Reticulum IP3->ER binds PKC Protein Kinase C DAG->PKC activates Ca2_release Ca²⁺ Release ER->Ca2_release Inflammation Inflammatory Responses Ca2_release->Inflammation PKC->Inflammation Antagonist Indole-2-carboxylic acid derivative Antagonist->CysLT1R blocks

CysLT1 receptor signaling pathway and antagonist action.

Drug_Discovery_Workflow HTS High-Throughput Screening of Compound Library Hit_ID Hit Identification (e.g., Compound 1, IC50 = 0.66 µM) HTS->Hit_ID SAR Structure-Activity Relationship (SAR) Studies Hit_ID->SAR Lead_Opt Lead Optimization (Modification of R1, R2, X, Y) SAR->Lead_Opt In_Vitro In Vitro Testing (Calcium Mobilization, Chemotaxis) Lead_Opt->In_Vitro In_Vitro->SAR feedback In_Vivo In Vivo Efficacy Studies (e.g., Animal Models of Asthma) In_Vitro->In_Vivo Candidate Preclinical Candidate (e.g., Compound 17k, IC50 = 5.9 nM) In_Vivo->Candidate HIV_Integrase_Inhibition cluster_IN HIV-1 Integrase Active Site Integrase Integrase Enzyme hDNA Host DNA Integrase->hDNA binds to Integration Viral DNA Integration Integrase->Integration catalyzes Mg1 Mg²⁺ Mg2 Mg²⁺ vDNA Viral DNA vDNA->Integrase INSTI Indole-2-carboxylic acid Inhibitor INSTI->Mg1 chelates INSTI->Mg2 chelates No_Integration Integration Blocked INSTI->No_Integration

References

Exploratory

A Technical Guide to the Bioactivity of Indole-2-Carboxylic Acid Derivatives

Introduction: 3-Acetylamino-1H-indole-2-carboxylic acid belongs to the broad class of indole-2-carboxylic acid derivatives, a scaffold of significant interest in medicinal chemistry. While specific data on the mechanism...

Author: BenchChem Technical Support Team. Date: December 2025

Introduction:

3-Acetylamino-1H-indole-2-carboxylic acid belongs to the broad class of indole-2-carboxylic acid derivatives, a scaffold of significant interest in medicinal chemistry. While specific data on the mechanism of action for 3-acetylamino-1H-indole-2-carboxylic acid is not extensively documented in publicly available literature, the indole-2-carboxylic acid core is a key pharmacophore in a variety of biologically active molecules. This guide provides an in-depth overview of the established mechanisms of action for several classes of indole-2-carboxylic acid derivatives, offering insights into their potential therapeutic applications. The information presented is intended for researchers, scientists, and professionals in the field of drug development.

I. Inhibition of HIV-1 Integrase

A prominent area of research for indole-2-carboxylic acid derivatives is their role as inhibitors of HIV-1 integrase, an essential enzyme for viral replication. These compounds act as integrase strand transfer inhibitors (INSTIs).

Mechanism of Action:

The core mechanism involves the chelation of two magnesium ions (Mg2+) within the catalytic site of the HIV-1 integrase. This interaction is crucial for inhibiting the strand transfer step of viral DNA integration into the host genome. The indole nucleus and the C2-carboxyl group of the indole-2-carboxylic acid scaffold are critical for this metal-chelating activity.[1][2][3] Additionally, substituents at various positions on the indole ring can form further interactions, such as π–π stacking with viral DNA, which enhances the inhibitory potency.[1][2]

Quantitative Data:

Compound ClassTargetIC50Reference
Indole-2-carboxylic acid derivativesHIV-1 Integrase0.13 µM to 6.85 µM[2]
Compound 17aHIV-1 Integrase3.11 µM[1]
Compound 20aHIV-1 Integrase0.13 µM[3]

Experimental Protocols:

  • HIV-1 Integrase Inhibition Assay: The inhibitory effect of the compounds on the strand transfer activity of HIV-1 integrase is typically evaluated using a bioassay. This often involves measuring the integration of a labeled substrate DNA into a target DNA in the presence of the purified enzyme and the test compounds. The concentration at which the compound inhibits 50% of the enzyme activity is determined as the IC50 value.[2]

  • Molecular Docking: Computational studies, such as molecular docking, are employed to predict and analyze the binding modes of the indole-2-carboxylic acid derivatives within the active site of HIV-1 integrase. This helps in understanding the key interactions, including the chelation with Mg2+ ions and interactions with surrounding amino acid residues and viral DNA.[1][2][3]

Signaling Pathway Diagram:

HIV_Integrase_Inhibition cluster_virus HIV-1 Life Cycle cluster_inhibition Mechanism of Inhibition Viral RNA Viral RNA Viral DNA Viral DNA Viral RNA->Viral DNA Reverse Transcription Integrated Provirus Integrated Provirus Viral DNA->Integrated Provirus Integration Indole-2-carboxylic_acid_Derivative Indole-2-carboxylic acid Derivative HIV-1 Integrase HIV-1 Integrase Indole-2-carboxylic_acid_Derivative->HIV-1 Integrase Binds to active site Integration Integration Indole-2-carboxylic_acid_Derivative->Integration Inhibits Mg2+ Mg2+ HIV-1 Integrase->Mg2+ Chelates HIV-1 Integrase->Integration Catalyzes

HIV-1 Integrase Inhibition by Indole-2-carboxylic Acid Derivatives.

II. Antagonism of the Cysteinyl Leukotriene Receptor 1 (CysLT1)

Certain 3-substituted 1H-indole-2-carboxylic acid derivatives have been identified as potent and selective antagonists of the CysLT1 receptor. These compounds show potential for the treatment of asthma and other inflammatory conditions.

Mechanism of Action:

Cysteinyl leukotrienes (CysLTs) are inflammatory mediators that exert their effects by binding to CysLT receptors. The indole-2-carboxylic acid derivatives act as competitive antagonists at the CysLT1 receptor, preventing the binding of endogenous ligands like LTD4. The indole-2-carboxylic acid moiety, along with a hydrophobic group at the 3-position, are considered essential pharmacophores for this antagonist activity.[4]

Quantitative Data:

CompoundTargetIC50Reference
Indole derivative 1CysLT10.66 ± 0.19 µM[4]
Compound 17kCysLT10.0059 ± 0.0011 µM[4]
Compound 17kCysLT215 ± 4 µM[4]

Experimental Protocols:

  • Calcium Mobilization Assay: The antagonist activity of the compounds is assessed by measuring their ability to inhibit the increase in intracellular calcium concentration induced by a CysLT1 agonist in cells expressing the receptor. The IC50 value represents the concentration of the antagonist that causes a 50% inhibition of the agonist-induced response.[4]

  • Chemotaxis Assay: The effect of the compounds on CysLT1-mediated cell migration is evaluated. This assay measures the ability of the compounds to block the chemotactic response of cells towards a CysLT1 agonist.[4]

Signaling Pathway Diagram:

CysLT1_Antagonism cluster_receptor CysLT1 Receptor Signaling LTD4 LTD4 CysLT1_Receptor CysLT1 Receptor LTD4->CysLT1_Receptor Binds G_Protein Gq/11 CysLT1_Receptor->G_Protein Activates PLC Phospholipase C G_Protein->PLC IP3_DAG IP3 / DAG PLC->IP3_DAG Calcium_Release Intracellular Ca2+ Release IP3_DAG->Calcium_Release Inflammatory_Response Inflammatory Response Calcium_Release->Inflammatory_Response Indole-2-carboxylic_acid_Derivative Indole-2-carboxylic acid Derivative Indole-2-carboxylic_acid_Derivative->CysLT1_Receptor Antagonizes

CysLT1 Receptor Antagonism by Indole-2-carboxylic Acid Derivatives.

III. Inhibition of Cytosolic Phospholipase A2 (cPLA2)

3-Acylindole-2-carboxylic acids have been shown to be effective inhibitors of cytosolic phospholipase A2 (cPLA2), an enzyme involved in the release of arachidonic acid, a precursor to inflammatory mediators.

Mechanism of Action:

These derivatives inhibit the activity of cPLA2, thereby reducing the production of arachidonic acid and its downstream metabolites, such as prostaglandins and leukotrienes. The inhibitory potency is influenced by the length of the acyl chain at the 3-position of the indole ring.[5]

Quantitative Data:

CompoundTargetIC50Reference
1-[2-(4-carboxyphenoxy)ethyl]-3-dodecanoylindole-2-carboxylic acid (29b)cPLA20.5 µM[5]
Arachidonyl trifluoromethyl ketone (standard inhibitor)cPLA211 µM[5]

Experimental Protocols:

  • cPLA2 Inhibition Assay: The inhibitory activity is determined by measuring the release of arachidonic acid from platelets stimulated with a calcium ionophore in the presence of the test compounds. The reduction in arachidonic acid release is quantified to determine the IC50 value.[5][6]

Experimental Workflow Diagram:

cPLA2_Inhibition_Workflow Start Start Bovine_Platelets Isolate Bovine Platelets Start->Bovine_Platelets Pre_incubation Pre-incubate Platelets with Indole-2-carboxylic acid Derivative Bovine_Platelets->Pre_incubation Stimulation Stimulate with Calcium Ionophore (A23187) Pre_incubation->Stimulation AA_Release Arachidonic Acid Release Stimulation->AA_Release Quantification Quantify Arachidonic Acid AA_Release->Quantification IC50_Determination Determine IC50 Value Quantification->IC50_Determination End End IC50_Determination->End

Workflow for cPLA2 Inhibition Assay.

IV. Targeting of 14-3-3η Protein

More recently, 1H-indole-2-carboxylic acid derivatives have been developed as small-molecule inhibitors targeting the 14-3-3η protein, which is implicated in the pathogenesis of liver cancer.

Mechanism of Action:

These compounds are designed to bind to the 14-3-3η protein, disrupting its interactions with other proteins involved in cell signaling pathways that promote cancer cell proliferation and survival. By inhibiting 14-3-3η, these derivatives can induce cell cycle arrest and apoptosis in liver cancer cells.[7]

Experimental Protocols:

  • Anti-proliferation Assays: The inhibitory activity of the compounds on the growth of various human liver cancer cell lines is evaluated using standard cell viability assays.[7]

  • Western Blot Analysis: This technique is used to investigate the molecular mechanism by which the compounds exert their anti-proliferative effects, for example, by examining changes in the expression levels of proteins involved in cell cycle regulation and apoptosis.[7]

  • Molecular Docking: Computational modeling is used to predict and analyze the binding affinity and interactions of the compounds with the 14-3-3η protein.[7]

Logical Relationship Diagram:

Protein_Targeting_Logic Indole_Derivative 1H-Indole-2-carboxylic acid Derivative Protein_14_3_3 14-3-3η Protein Indole_Derivative->Protein_14_3_3 Binds to Protein_Interaction Disruption of Protein-Protein Interactions Protein_14_3_3->Protein_Interaction Inhibits Cell_Cycle_Arrest G1-S Phase Cell Cycle Arrest Protein_Interaction->Cell_Cycle_Arrest Apoptosis Induction of Apoptosis Protein_Interaction->Apoptosis Antitumor_Effect Antitumor Effect in Liver Cancer Cell_Cycle_Arrest->Antitumor_Effect Apoptosis->Antitumor_Effect

Logical Flow of 14-3-3η Protein Inhibition.

The indole-2-carboxylic acid scaffold is a versatile platform for the development of novel therapeutic agents with diverse mechanisms of action. While the specific biological activity of 3-acetylamino-1H-indole-2-carboxylic acid remains to be fully elucidated, the extensive research on its structural analogs highlights several promising avenues for investigation. The demonstrated activities of indole-2-carboxylic acid derivatives as inhibitors of HIV-1 integrase, antagonists of the CysLT1 receptor, inhibitors of cPLA2, and modulators of the 14-3-3η protein underscore the significant potential of this chemical class in addressing a range of diseases. Further research into the structure-activity relationships of 3-substituted indole-2-carboxylic acids will be crucial for the design and development of new and effective therapeutic agents.

References

Foundational

Unveiling the Therapeutic Potential of 3-Acetylamino-1H-indole-2-carboxylic Acid: An In-depth Technical Guide

For Immediate Release Shanghai, China – December 30, 2025 – While direct therapeutic targets of 3-Acetylamino-1H-indole-2-carboxylic acid remain to be elucidated in publicly available scientific literature, the broader f...

Author: BenchChem Technical Support Team. Date: December 2025

For Immediate Release

Shanghai, China – December 30, 2025 – While direct therapeutic targets of 3-Acetylamino-1H-indole-2-carboxylic acid remain to be elucidated in publicly available scientific literature, the broader family of indole-2-carboxylic acid derivatives has emerged as a promising scaffold in drug discovery. This technical guide provides a comprehensive overview of the potential therapeutic targets of structurally related compounds, offering valuable insights for researchers, scientists, and drug development professionals. The information presented herein is based on extensive analysis of existing research on indole-2-carboxylic acid derivatives and highlights key areas of biological activity and potential clinical applications.

Executive Summary

The indole-2-carboxylic acid core structure has been identified as a versatile pharmacophore, with derivatives demonstrating significant activity against a range of therapeutic targets. Notably, these include viral enzymes, inflammatory pathway receptors, and enzymes involved in both inflammation and cancer. This guide will delve into the specifics of these targets, presenting available quantitative data, outlining general experimental protocols, and visualizing the associated signaling pathways. The absence of specific data for 3-Acetylamino-1H-indole-2-carboxylic acid underscores a potential area for future research and discovery within this chemical class.

Potential Therapeutic Targets of Indole-2-Carboxylic Acid Derivatives

Extensive research has identified several key proteins and pathways that are modulated by various derivatives of indole-2-carboxylic acid. These findings suggest potential therapeutic applications in infectious diseases, inflammatory disorders, and oncology.

HIV-1 Integrase

Derivatives of indole-2-carboxylic acid have been investigated as inhibitors of HIV-1 integrase, a crucial enzyme for the replication of the human immunodeficiency virus. These compounds act as strand transfer inhibitors, preventing the integration of the viral DNA into the host genome.

Quantitative Data: HIV-1 Integrase Inhibition

Compound ClassSpecific Derivative ExampleTargetAssay TypeIC50 (µM)Reference
Indole-2-carboxylic acid derivatives6-acetamido-indole-2-carboxylic acid derivativeHIV-1 IntegraseStrand Transfer AssayVaries by derivative[1]

Experimental Protocol: HIV-1 Integrase Strand Transfer Assay (General Overview)

A typical in vitro assay to determine the inhibitory activity of compounds against HIV-1 integrase involves the following steps:

  • Reagent Preparation: Recombinant HIV-1 integrase enzyme, a donor DNA substrate (oligonucleotide mimicking the viral DNA end), and a target DNA substrate (oligonucleotide mimicking the host DNA) are prepared in a suitable buffer.

  • Compound Incubation: The test compounds (indole-2-carboxylic acid derivatives) at various concentrations are pre-incubated with the integrase enzyme.

  • Reaction Initiation: The donor and target DNA substrates are added to the enzyme-compound mixture to initiate the strand transfer reaction.

  • Reaction Termination and Detection: The reaction is stopped after a specific incubation period. The extent of DNA strand transfer is quantified, often using methods like gel electrophoresis and autoradiography, or fluorescence-based assays.

  • IC50 Determination: The concentration of the compound that inhibits 50% of the integrase activity (IC50) is calculated from the dose-response curve.

Signaling Pathway: HIV-1 Replication Cycle

HIV_Replication HIV HIV Virion HostCell Host T-Cell HIV->HostCell Binding & Fusion RT Reverse Transcription HostCell->RT Viral RNA Integration Integration (Target of Indole Derivatives) RT->Integration Viral DNA Transcription Transcription & Translation Integration->Transcription Integrated Provirus Assembly Viral Assembly Transcription->Assembly Viral Proteins & RNA Budding Budding & Maturation Assembly->Budding NewVirion New HIV Virion Budding->NewVirion

Caption: Simplified workflow of the HIV-1 replication cycle, highlighting the integration step targeted by certain indole-2-carboxylic acid derivatives.

Cysteinyl Leukotriene Receptor 1 (CysLT1)

Certain substituted 1H-indole-2-carboxylic acid derivatives have been identified as selective antagonists of the CysLT1 receptor. This receptor is a key player in the inflammatory cascade, particularly in asthma and allergic rhinitis, making its antagonists valuable therapeutic agents.

Quantitative Data: CysLT1 Receptor Antagonism

Compound ClassSpecific Derivative ExampleTargetAssay TypeIC50 (µM)Reference
3-Substituted 1H-indole-2-carboxylic acidsVariesCysLT1 ReceptorCalcium Mobilization AssayVaries by derivative

Experimental Protocol: Calcium Mobilization Assay (General Overview)

This assay measures the ability of a compound to block the intracellular calcium increase induced by a CysLT1 agonist:

  • Cell Culture: A cell line stably expressing the human CysLT1 receptor is cultured and loaded with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM or Fluo-4 AM).

  • Compound Treatment: The cells are pre-incubated with the test compounds (indole-2-carboxylic acid derivatives) at various concentrations.

  • Agonist Stimulation: A known CysLT1 agonist (e.g., LTD4) is added to the cells to stimulate the receptor.

  • Fluorescence Measurement: The change in intracellular calcium concentration is measured using a fluorometric imaging plate reader (FLIPR) or a similar instrument.

  • IC50 Calculation: The concentration of the antagonist that causes a 50% reduction in the agonist-induced calcium signal is determined.

Signaling Pathway: CysLT1 Receptor Signaling

CysLT1_Signaling LTD4 Leukotriene D4 (LTD4) CysLT1R CysLT1 Receptor LTD4->CysLT1R Gq Gq Protein CysLT1R->Gq IndoleDerivative Indole-2-carboxylic acid Derivative (Antagonist) IndoleDerivative->CysLT1R PLC Phospholipase C Gq->PLC PIP2 PIP2 PLC->PIP2 IP3 IP3 PIP2->IP3 DAG DAG PIP2->DAG Ca Ca²⁺ Release IP3->Ca PKC PKC Activation DAG->PKC Inflammation Inflammatory Response Ca->Inflammation PKC->Inflammation

Caption: CysLT1 receptor signaling pathway and the antagonistic action of indole-2-carboxylic acid derivatives.

Cytosolic Phospholipase A2 (cPLA2)

Derivatives of 3-(octadecanoylaminomethyl)indole-2-carboxylic acid have been shown to inhibit cytosolic phospholipase A2 (cPLA2). This enzyme is responsible for the release of arachidonic acid, a precursor to pro-inflammatory mediators like prostaglandins and leukotrienes.

Quantitative Data: cPLA2 Inhibition

Compound ClassSpecific Derivative ExampleTargetAssay TypeIC50 (µM)Reference
3-(Octadecanoylaminomethyl)indole-2-carboxylic acid derivativesVariesCytosolic Phospholipase A2Arachidonic Acid Release AssayVaries by derivative[2]

Experimental Protocol: Arachidonic Acid Release Assay (General Overview)

  • Cell Labeling: Cells (e.g., platelets or cultured inflammatory cells) are labeled with radioactive arachidonic acid ([³H]AA), which gets incorporated into the cell membranes.

  • Compound Incubation: The labeled cells are washed and then pre-incubated with the test compounds (indole-2-carboxylic acid derivatives).

  • Stimulation: The cells are stimulated with a calcium ionophore (e.g., A23187) or another appropriate agonist to activate cPLA2.

  • Measurement of Released Arachidonic Acid: The amount of [³H]AA released into the supernatant is measured by liquid scintillation counting.

  • IC50 Determination: The concentration of the inhibitor that reduces the stimulated release of [³H]AA by 50% is calculated.

Experimental Workflow: cPLA2 Inhibition Assay

cPLA2_Workflow Start Start CellLabeling Label cells with [³H]Arachidonic Acid Start->CellLabeling Incubation Incubate with Indole Derivative CellLabeling->Incubation Stimulation Stimulate with Ca²⁺ Ionophore Incubation->Stimulation Separation Separate Supernatant from Cells Stimulation->Separation Measurement Measure Radioactivity in Supernatant Separation->Measurement Analysis Calculate % Inhibition and IC50 Measurement->Analysis End End Analysis->End

Caption: A generalized workflow for assessing the inhibitory activity of compounds against cytosolic phospholipase A2.

Indoleamine 2,3-dioxygenase 1 (IDO1) and Tryptophan 2,3-dioxygenase (TDO)

Notably, 6-acetamido-indole-2-carboxylic acid derivatives have been identified as potent dual inhibitors of both IDO1 and TDO.[1] These enzymes are involved in the catabolism of tryptophan and are recognized as important targets in cancer immunotherapy due to their role in creating an immunosuppressive tumor microenvironment. While this is not the 3-acetylamino isomer, the finding is significant due to the structural similarity.

Quantitative Data: IDO1/TDO Dual Inhibition

Compound ClassSpecific Derivative ExampleTargetAssay TypeIC50 (µM)Reference
6-acetamido-indole-2-carboxylic acid derivativesVariesIDO1 and TDOEnzyme Activity AssayVaries by derivative[1]

Experimental Protocol: IDO1/TDO Enzyme Activity Assay (General Overview)

  • Enzyme and Substrate Preparation: Recombinant human IDO1 or TDO enzyme is prepared along with the substrate L-tryptophan.

  • Compound Incubation: The enzyme is pre-incubated with the test compounds at various concentrations.

  • Reaction Initiation: The reaction is initiated by the addition of L-tryptophan.

  • Detection of Kynurenine: The enzymatic reaction produces N-formylkynurenine, which is subsequently converted to kynurenine. The amount of kynurenine produced is quantified, typically by measuring its absorbance at a specific wavelength (e.g., 321 nm) or by using a colorimetric assay.

  • IC50 Calculation: The concentration of the inhibitor that results in a 50% reduction in enzyme activity is determined.

Logical Relationship: IDO1/TDO Inhibition and Immune Response

IDO1_TDO_Immunity Tumor Tumor Cells IDO1_TDO IDO1/TDO Expression Tumor->IDO1_TDO Trp_Depletion Tryptophan Depletion IDO1_TDO->Trp_Depletion Kyn_Production Kynurenine Production IDO1_TDO->Kyn_Production TCell_Inhibition T-Cell Proliferation Inhibition & Apoptosis Induction Trp_Depletion->TCell_Inhibition Kyn_Production->TCell_Inhibition Immune_Evasion Tumor Immune Evasion TCell_Inhibition->Immune_Evasion Indole_Derivative 6-acetamido-indole-2-carboxylic acid Derivative (Inhibitor) Indole_Derivative->IDO1_TDO

Caption: The role of IDO1/TDO in tumor immune evasion and its inhibition by 6-acetamido-indole-2-carboxylic acid derivatives.

Conclusion and Future Directions

The indole-2-carboxylic acid scaffold represents a fertile ground for the discovery of novel therapeutic agents. While the specific biological activities of 3-Acetylamino-1H-indole-2-carboxylic acid are yet to be reported, the diverse therapeutic targets of its structural analogs provide a strong rationale for its investigation. Future research should focus on the synthesis and biological evaluation of 3-Acetylamino-1H-indole-2-carboxylic acid and its derivatives against the targets outlined in this guide. Such studies could uncover novel inhibitors with improved potency, selectivity, and pharmacokinetic properties, ultimately leading to the development of new treatments for a range of human diseases. The data presented here serves as a foundational resource to guide these future research endeavors.

References

Exploratory

An In-depth Technical Guide to 3-Acetylamino-1H-indole-2-carboxylic Acid Derivatives and Analogs

For Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive overview of 3-acetylamino-1H-indole-2-carboxylic acid derivatives and their analogs, focusing on their synthes...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-acetylamino-1H-indole-2-carboxylic acid derivatives and their analogs, focusing on their synthesis, pharmacological activities, and the underlying mechanisms of action. This class of compounds has garnered significant interest in medicinal chemistry due to its diverse biological activities, showing potential as novel therapeutic agents in various disease areas.

Core Structure and Chemical Synthesis

The foundational scaffold of the compounds discussed herein is 3-acetylamino-1H-indole-2-carboxylic acid. The indole ring is a privileged structure in drug discovery, and substitution at the 2- and 3-positions offers a versatile platform for generating diverse analogs with a wide range of pharmacological properties.

General Synthesis of 3-Acetylamino-1H-indole-2-carboxylic Acid

A general synthetic route to the core structure involves a multi-step process, which can be adapted to produce various derivatives. A representative synthetic scheme is outlined below.

Experimental Workflow: Synthesis of 3-Acetylamino-1H-indole-2-carboxylic Acid

G cluster_0 Step 1: Fischer Indole Synthesis cluster_1 Step 2: Cyclization cluster_2 Step 3: Nitration cluster_3 Step 4: Reduction cluster_4 Step 5: Acetylation cluster_5 Step 6: Hydrolysis A Phenylhydrazine C Ethyl 2-(phenylhydrazono)propanoate A->C Acid catalyst (e.g., H2SO4) B Ethyl 2-oxopropanoate B->C D Ethyl 1H-indole-2-carboxylate C->D Heat (e.g., in polyphosphoric acid) E Ethyl 3-nitro-1H-indole-2-carboxylate D->E Nitrating agent (e.g., HNO3/H2SO4) F Ethyl 3-amino-1H-indole-2-carboxylate E->F Reducing agent (e.g., SnCl2/HCl or H2/Pd-C) G Ethyl 3-acetylamino-1H-indole-2-carboxylate F->G Acetylating agent (e.g., Acetic anhydride or Acetyl chloride) H 3-Acetylamino-1H-indole-2-carboxylic acid G->H Base (e.g., NaOH or KOH), then acid workup

Synthetic workflow for 3-acetylamino-1H-indole-2-carboxylic acid.

Detailed Experimental Protocol:

A detailed, step-by-step protocol for the synthesis of the core compound is provided below, based on established chemical literature.

Step 1: Synthesis of Ethyl 1H-indole-2-carboxylate The synthesis can commence with the Fischer indole synthesis. Phenylhydrazine is reacted with an appropriate pyruvate derivative, such as ethyl pyruvate, in the presence of an acid catalyst like sulfuric acid or polyphosphoric acid to yield the corresponding ethyl 1H-indole-2-carboxylate.

Step 2: Nitration of Ethyl 1H-indole-2-carboxylate The resulting ethyl 1H-indole-2-carboxylate is then subjected to nitration to introduce a nitro group at the 3-position of the indole ring. This is typically achieved using a mixture of nitric acid and sulfuric acid at low temperatures.

Step 3: Reduction of the Nitro Group The nitro group at the 3-position is subsequently reduced to an amino group. Common reducing agents for this transformation include tin(II) chloride in hydrochloric acid or catalytic hydrogenation using hydrogen gas and a palladium catalyst.

Step 4: Acetylation of the Amino Group The amino group is then acetylated using an acetylating agent such as acetic anhydride or acetyl chloride in the presence of a base to yield ethyl 3-acetylamino-1H-indole-2-carboxylate.

Step 5: Hydrolysis of the Ester Finally, the ethyl ester is hydrolyzed to the corresponding carboxylic acid using a base such as sodium hydroxide or potassium hydroxide, followed by acidification to precipitate the final product, 3-acetylamino-1H-indole-2-carboxylic acid.

Pharmacological Activities and Mechanisms of Action

Derivatives and analogs of 3-acetylamino-1H-indole-2-carboxylic acid have been investigated for a range of pharmacological activities. The following sections detail their activity as Cysteinyl Leukotriene 1 (CysLT1) receptor antagonists, inhibitors of cytosolic phospholipase A2 (cPLA2), inhibitors of HIV-1 integrase, and as modulators of the 14-3-3η protein.

Cysteinyl Leukotriene 1 (CysLT1) Receptor Antagonism

Cysteinyl leukotrienes (CysLTs) are potent inflammatory mediators involved in the pathophysiology of asthma and allergic rhinitis. CysLT1 receptor antagonists block the effects of CysLTs, leading to bronchodilation and reduced inflammation. Several 3-substituted 1H-indole-2-carboxylic acid derivatives have been identified as potent and selective CysLT1 antagonists.

Signaling Pathway of CysLT1 Receptor

G cluster_0 Cell Membrane CysLTs Cysteinyl Leukotrienes (LTC4, LTD4, LTE4) CysLT1R CysLT1 Receptor CysLTs->CysLT1R Binds to Gq Gq Protein CysLT1R->Gq Activates PLC Phospholipase C (PLC) Gq->PLC Activates PIP2 PIP2 PLC->PIP2 Hydrolyzes IP3 IP3 PIP2->IP3 DAG DAG PIP2->DAG Ca_release Ca2+ Release from ER IP3->Ca_release PKC Protein Kinase C (PKC) Activation DAG->PKC Response Cellular Responses (Bronchoconstriction, Inflammation) Ca_release->Response PKC->Response Antagonist 3-Acetylamino-1H-indole-2-carboxylic acid derivatives Antagonist->CysLT1R Blocks

CysLT1 receptor signaling pathway and point of antagonism.

Quantitative Data: CysLT1 Receptor Antagonist Activity

Compound IDModification on Indole CoreCysLT1 IC50 (µM)CysLT2 IC50 (µM)Reference
17k 3-((E)-3-((3-((E)-2-(7-chloroquinolin-2-yl)vinyl)phenyl)amino)-3-oxoprop-1-en-1-yl)-7-methoxy-0.0059 ± 0.001115 ± 4[1]
1 (E)-3-(2-(7-chloroquinolin-2-yl)vinyl)phenyl group at position 30.66 ± 0.19> 10[1]

Experimental Protocol: CysLT1 Receptor Binding Assay

A radioligand binding assay is commonly used to determine the affinity of compounds for the CysLT1 receptor.

  • Membrane Preparation: Membranes are prepared from cells overexpressing the human CysLT1 receptor.

  • Assay Buffer: A typical assay buffer consists of 50 mM Tris-HCl, 10 mM MgCl2, and 1 mM EDTA at pH 7.4.

  • Incubation: Membranes are incubated with a radiolabeled CysLT1 antagonist (e.g., [3H]montelukast) and varying concentrations of the test compound.

  • Separation: Bound and free radioligand are separated by rapid filtration through glass fiber filters.

  • Quantification: The radioactivity retained on the filters is measured by liquid scintillation counting.

  • Data Analysis: IC50 values are determined by non-linear regression analysis of the competition binding data.

Inhibition of Cytosolic Phospholipase A2 (cPLA2)

Cytosolic phospholipase A2 (cPLA2) is a key enzyme in the inflammatory cascade, responsible for the release of arachidonic acid from membrane phospholipids, which is a precursor for the synthesis of pro-inflammatory eicosanoids. Inhibition of cPLA2 is a promising strategy for the treatment of inflammatory diseases.

Signaling Pathway of cPLA2 Activation

G cluster_0 Cellular Stimuli Stimuli Inflammatory Stimuli (e.g., Cytokines, Growth Factors) MAPK MAPK Pathway Stimuli->MAPK Ca_influx Increased Intracellular Ca2+ Stimuli->Ca_influx cPLA2_inactive Inactive cPLA2 (cytosol) MAPK->cPLA2_inactive Phosphorylation Ca_influx->cPLA2_inactive Translocation to membrane cPLA2_active Active cPLA2 (membrane) cPLA2_inactive->cPLA2_active Membrane_PL Membrane Phospholipids cPLA2_active->Membrane_PL Hydrolyzes Arachidonic_Acid Arachidonic Acid Membrane_PL->Arachidonic_Acid Eicosanoids Pro-inflammatory Eicosanoids (Prostaglandins, Leukotrienes) Arachidonic_Acid->Eicosanoids Metabolism by COX/LOX Inhibitor 3-Acetylamino-1H-indole-2-carboxylic acid derivatives Inhibitor->cPLA2_active Inhibits

cPLA2 activation pathway and point of inhibition.

Quantitative Data: cPLA2 Inhibitory Activity

Compound IDModification on Indole CorecPLA2 IC50 (µM)Reference
Compound A 3-(Octadecanoylaminomethyl)8[2]
29b 1-[2-(4-carboxyphenoxy)ethyl]-3-dodecanoyl0.5[3]

Experimental Protocol: cPLA2 Inhibition Assay

An in vitro assay to measure the inhibition of cPLA2 activity can be performed as follows:

  • Enzyme Source: Recombinant human cPLA2.

  • Substrate: A fluorescently labeled phospholipid substrate (e.g., NBD-C6-HPC).

  • Assay Buffer: A suitable buffer containing Tris-HCl, CaCl2, and DTT.

  • Incubation: The enzyme is pre-incubated with various concentrations of the test compound.

  • Reaction Initiation: The reaction is initiated by the addition of the substrate.

  • Measurement: The increase in fluorescence due to the release of the fluorescent fatty acid is monitored over time using a fluorescence plate reader.

  • Data Analysis: The initial reaction rates are calculated, and IC50 values are determined by plotting the percentage of inhibition against the inhibitor concentration.

Inhibition of HIV-1 Integrase

HIV-1 integrase is an essential enzyme for the replication of the human immunodeficiency virus, catalyzing the insertion of the viral DNA into the host genome. Inhibitors of this enzyme, known as integrase strand transfer inhibitors (INSTIs), are a key component of modern antiretroviral therapy. Indole-2-carboxylic acid derivatives have emerged as a promising scaffold for the development of novel INSTIs.

HIV-1 Integration Pathway

G cluster_0 Cytoplasm cluster_1 Nucleus Viral_RNA Viral RNA Viral_DNA Viral DNA Viral_RNA->Viral_DNA Reverse Transcription RT Reverse Transcriptase RT->Viral_DNA PIC Pre-integration Complex (PIC) Viral_DNA->PIC Integrase HIV-1 Integrase Integrase->PIC PIC_nuc PIC PIC->PIC_nuc Nuclear Import Processing 3'-Processing PIC_nuc->Processing Strand_Transfer Strand Transfer Processing->Strand_Transfer Host_DNA Host DNA Strand_Transfer->Host_DNA Provirus Integrated Provirus Host_DNA->Provirus Inhibitor 3-Acetylamino-1H-indole-2-carboxylic acid derivatives (INSTIs) Inhibitor->Strand_Transfer Inhibits

HIV-1 integration pathway and the target of INSTIs.

Quantitative Data: HIV-1 Integrase Inhibitory Activity

Compound IDModification on Indole CoreStrand Transfer IC50 (µM)Antiviral EC50 (µM)Reference
20a 3-(((2-fluorobenzyl)oxy)methyl)-6-((4-fluorophenyl)amino)-0.13-[4]
Compound 3 Indole-2-carboxylic acid scaffold-(Effective inhibition)[4]

Experimental Protocol: HIV-1 Integrase Strand Transfer Assay

An in vitro strand transfer assay is used to evaluate the inhibitory activity of compounds against HIV-1 integrase.

  • Enzyme and DNA Substrates: Recombinant HIV-1 integrase, a donor DNA substrate (representing the viral DNA end), and a target DNA substrate (representing the host DNA).

  • Assay Buffer: A buffer containing HEPES, DTT, MgCl2, and NaCl.

  • Reaction: The integrase enzyme is incubated with the donor DNA to form a stable complex. The test compound is then added, followed by the target DNA to initiate the strand transfer reaction.

  • Detection: The products of the strand transfer reaction are separated by gel electrophoresis and visualized by autoradiography or fluorescence.

  • Data Analysis: The amount of strand transfer product is quantified, and the IC50 value for each compound is determined.

Targeting the 14-3-3η Protein

The 14-3-3 proteins are a family of highly conserved regulatory proteins that play a crucial role in various cellular processes, including signal transduction, cell cycle control, and apoptosis. The η (eta) isoform, 14-3-3η, has been implicated in the pathogenesis of certain cancers, such as liver cancer. Developing inhibitors that disrupt the protein-protein interactions of 14-3-3η is a novel therapeutic strategy. Certain 1H-indole-2-carboxylic acid derivatives have been designed and synthesized as inhibitors of the 14-3-3η protein.

Signaling Pathways Involving 14-3-3η

G cluster_0 Upstream Kinases Kinases e.g., Akt, RAF Client_Protein Client Protein (unphosphorylated) Kinases->Client_Protein Phosphorylates p_Client_Protein Client Protein (phosphorylated) Client_Protein->p_Client_Protein Complex 14-3-3η / Client Protein Complex p_Client_Protein->Complex Protein_14_3_3 14-3-3η Protein Protein_14_3_3->Complex Binds to Cellular_Response Cellular Response (e.g., Proliferation, Survival) Complex->Cellular_Response Leads to Inhibitor 1H-indole-2-carboxylic acid derivatives Inhibitor->Complex Disrupts Interaction

14-3-3η protein interaction and inhibition.

Quantitative Data: 14-3-3η Protein Inhibitory Activity

Compound IDModification on Indole CoreAntiproliferative Activity (IC50 in µM) against Bel-7402 cellsReference
C11 Optimized 1H-indole-2-carboxylic acid derivative(Best inhibitory activity)[5]

Experimental Protocol: 14-3-3η Protein-Protein Interaction Assay

A common method to assess the inhibition of 14-3-3η protein-protein interactions is a fluorescence polarization (FP) assay.

  • Reagents: Recombinant 14-3-3η protein and a fluorescently labeled peptide derived from a known 14-3-3η binding partner (e.g., a phosphopeptide from a client protein).

  • Assay Buffer: A buffer suitable for maintaining protein stability and interaction.

  • Procedure: The 14-3-3η protein is mixed with the fluorescent peptide, resulting in a high FP signal.

  • Inhibition: Test compounds are added at various concentrations. If a compound disrupts the interaction, the fluorescent peptide is displaced, leading to a decrease in the FP signal.

  • Data Analysis: The change in FP is measured, and IC50 values are calculated to determine the potency of the inhibitors.

Conclusion

3-Acetylamino-1H-indole-2-carboxylic acid derivatives and their analogs represent a versatile and promising class of compounds with a broad spectrum of pharmacological activities. Their potential as CysLT1 receptor antagonists, cPLA2 inhibitors, HIV-1 integrase inhibitors, and modulators of the 14-3-3η protein highlights their significance in the development of new therapeutic agents for a variety of diseases. The synthetic accessibility of the indole scaffold allows for extensive structural modifications, enabling the fine-tuning of their biological activity and pharmacokinetic properties. Further research into the structure-activity relationships and mechanisms of action of these compounds is warranted to unlock their full therapeutic potential.

References

Foundational

discovery of 3-substituted 1H-indole-2-carboxylic acid derivatives

An In-Depth Technical Guide to the Synthesis and Discovery of 3-Substituted 1H-Indole-2-Carboxylic Acid Derivatives Executive Summary The 1H-indole-2-carboxylic acid scaffold is a privileged structure in medicinal chemis...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Technical Guide to the Synthesis and Discovery of 3-Substituted 1H-Indole-2-Carboxylic Acid Derivatives

Executive Summary

The 1H-indole-2-carboxylic acid scaffold is a privileged structure in medicinal chemistry, forming the core of numerous compounds with significant therapeutic potential. Its rigid bicyclic framework and the specific arrangement of hydrogen bond donors and acceptors make it an ideal template for designing targeted therapeutic agents. The strategic introduction of substituents at the C-3 position allows for the fine-tuning of pharmacological activity, selectivity, and pharmacokinetic properties. This guide provides a comprehensive overview of the foundational and modern synthetic strategies employed in the discovery and development of 3-substituted 1H-indole-2-carboxylic acid derivatives. It delves into the mechanistic underpinnings of classical name reactions such as the Fischer and Reissert syntheses, and explores contemporary palladium-catalyzed methods for C-3 functionalization. This document is intended for researchers, scientists, and drug development professionals, offering field-proven insights and detailed experimental protocols to facilitate the rational design and synthesis of novel indole-based therapeutics.

The Significance of the Indole-2-Carboxylic Acid Scaffold in Drug Discovery

The indole nucleus is a cornerstone of medicinal chemistry, present in a vast array of natural products and synthetic drugs.[1] Specifically, the 1H-indole-2-carboxylic acid framework, featuring a carboxylic acid at the C-2 position, provides a critical anchor point for molecular interactions with biological targets. This moiety often acts as a key pharmacophore, engaging in ionic or hydrogen-bonding interactions within receptor binding pockets. The C-3 position is the most nucleophilic carbon in the indole ring, making it a prime site for chemical modification to modulate biological activity.

Derivatives of this scaffold have demonstrated a wide spectrum of pharmacological activities, including potent antagonism of the cysteinyl leukotriene 1 (CysLT1) receptor for the treatment of asthma[2], inhibition of HIV-1 integrase[3], and allosteric modulation of cannabinoid receptors (CB1).[4] The versatility of this core structure underscores its importance as a starting point for the development of new chemical entities targeting a range of diseases.[5]

Foundational Synthetic Strategies for the Indole-2-Carboxylic Acid Core

The construction of the core indole ring system is the critical first step in the synthesis of these target molecules. Two classical, yet enduringly relevant, methods are the Fischer and Reissert indole syntheses.

The Fischer Indole Synthesis

Discovered by Emil Fischer in 1883, this reaction remains one of the most widely used methods for indole synthesis due to its versatility and the accessibility of starting materials.[6] The synthesis produces the indole ring from an arylhydrazine and an aldehyde or ketone under acidic conditions.[7] To generate the required 1H-indole-2-carboxylic acid, a pyruvate derivative (e.g., pyruvic acid or an ethyl pyruvate) is used as the carbonyl component.

Causality and Mechanism: The reaction proceeds through a cascade of well-defined steps.[6][7]

  • Hydrazone Formation: The arylhydrazine condenses with the pyruvate to form a phenylhydrazone.

  • Tautomerization: The hydrazone tautomerizes to its enamine isomer, a crucial step that sets the stage for the key rearrangement.

  • [8][8]-Sigmatropic Rearrangement: Under acidic catalysis, the enamine undergoes an aza-Cope or[8][8]-sigmatropic rearrangement, which forms a new carbon-carbon bond and breaks the weak nitrogen-nitrogen bond.

  • Aromatization and Cyclization: The resulting di-imine intermediate rearomatizes, followed by an intramolecular nucleophilic attack of an amino group onto an imine, forming a five-membered ring aminal.

  • Ammonia Elimination: Finally, the elimination of ammonia under acidic conditions yields the stable, aromatic indole ring.

The choice of acid catalyst (e.g., ZnCl₂, polyphosphoric acid, H₂SO₄) is critical; it must be strong enough to promote the rearrangement and dehydration steps without causing degradation of the starting materials or product.[6]

Fischer_Indole_Synthesis A Arylhydrazine + Pyruvate Derivative B Phenylhydrazone Formation A->B Condensation C Enamine Tautomerization B->C Acid Catalyst D [3,3]-Sigmatropic Rearrangement C->D Heat E Cyclization & Ammonia Elimination D->E Aromatization F 1H-Indole-2-carboxylic Acid Derivative E->F

Caption: Workflow of the Fischer Indole Synthesis.

Protocol 2.1.1: General Procedure for Fischer Indole Synthesis of Ethyl 4,6-dichloro-1H-indole-2-carboxylate [2]

  • Japp–Klingemann Condensation: Prepare the necessary phenylhydrazone precursor from 3,5-dichloroaniline.

  • Cyclization: Dissolve the phenylhydrazone in a suitable solvent such as ethanol or acetic acid.

  • Catalyst Addition: Add a Lewis acid (e.g., ZnCl₂) or Brønsted acid (e.g., polyphosphoric acid) catalyst.

  • Heating: Heat the reaction mixture under reflux for several hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

  • Workup: Upon completion, cool the reaction mixture and pour it into ice water.

  • Extraction: Extract the aqueous mixture with an organic solvent (e.g., ethyl acetate).

  • Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to yield the target indole ester.

The Reissert Indole Synthesis

The Reissert synthesis provides a reliable pathway to indole-2-carboxylic acids starting from an o-nitrotoluene and diethyl oxalate.[9] This method is particularly advantageous as it directly installs the carboxylic acid functionality at the C-2 position.

Causality and Mechanism: The reaction is driven by the acidity of the methyl protons on o-nitrotoluene, which are activated by the electron-withdrawing nitro group.[10][11]

  • Condensation: In the presence of a strong base like potassium ethoxide, the o-nitrotoluene is deprotonated to form a carbanion. This carbanion then acts as a nucleophile, attacking one of the carbonyl groups of diethyl oxalate in a Claisen condensation.

  • Intermediate Formation: This condensation yields an ethyl o-nitrophenylpyruvate intermediate.[9]

  • Reductive Cyclization: The key step is the reductive cyclization of the pyruvate intermediate. The nitro group is reduced to an amino group using reagents like zinc in acetic acid or catalytic hydrogenation.[10][11] The newly formed aniline then immediately undergoes intramolecular cyclization with the adjacent ketone, followed by dehydration, to form the indole ring. The use of zinc in acetic acid typically results in the simultaneous hydrolysis of the ester to the desired carboxylic acid.[12]

Reissert_Indole_Synthesis A o-Nitrotoluene + Diethyl Oxalate B Condensation A->B Strong Base (e.g., KOEt) C Ethyl o-nitrophenylpyruvate B->C D Reductive Cyclization C->D Reducing Agent (e.g., Zn/AcOH) E 1H-Indole-2-carboxylic Acid D->E

Caption: Workflow of the Reissert Indole Synthesis.

Protocol 2.2.1: Synthesis of Indole-2-carboxylic Acid via Reissert Reaction [13]

  • Condensation: In a suitable reactor, add 1.0 mole of o-nitrotoluene and 1.5 moles of diethyl oxalate to a solution of sodium ethoxide in ethanol (e.g., 18% solution).

  • Heating: Warm the reaction system to 50-55 °C and stir for 16-18 hours.

  • Solvent Removal: After the condensation is complete, remove the ethanol solvent by distillation to obtain the crude ethyl o-nitrophenylpyruvate intermediate.

  • Reductive Cyclization: Add the intermediate to an aqueous solution of a reducing agent, such as zinc dust in acetic acid or hydrazine hydrate with a catalyst like ferrous hydroxide.[11][13]

  • Reaction: Heat the mixture to promote the reduction of the nitro group and subsequent intramolecular cyclization. Monitor the reaction by TLC.

  • Isolation: After the reaction is complete, cool the mixture and acidify to precipitate the product.

  • Purification: Filter the solid product, wash with cold water, and recrystallize from a suitable solvent (e.g., ethanol/water) to obtain pure indole-2-carboxylic acid.

Modern Methodologies for C-3 Functionalization

While classical methods establish the core, the "discovery" of novel derivatives hinges on the ability to selectively introduce a diverse range of substituents at the C-3 position. Modern palladium-catalyzed cross-coupling reactions have become indispensable tools for this purpose, offering mild conditions and broad functional group tolerance.[14][15]

Palladium-Catalyzed C-H Functionalization and Cross-Coupling

The electron-rich nature of the indole C-3 position makes it susceptible to electrophilic substitution. However, direct C-H functionalization catalyzed by transition metals like palladium provides a more elegant and efficient route, avoiding the need for pre-functionalized starting materials. These methods can be used to forge new C-C, C-N, and C-O bonds.

Causality and Mechanism: Palladium catalysis often proceeds through a cycle involving oxidative addition, migratory insertion, and reductive elimination. In the context of C-3 functionalization, a common strategy involves the reaction of an indole with an appropriate coupling partner. For example, in the palladium-catalyzed 3-acylation of indoles, the reaction can proceed through a combination of photocatalysis and palladium catalysis, enabling the use of aldehydes as the acyl source under mild conditions.[8] Another powerful approach is the C-3 allylation using allyl alcohols, where a palladium catalyst facilitates the formation of a π-allyl complex that is then attacked by the nucleophilic indole.[16]

C3_Functionalization A 1H-Indole-2-carboxylate (Ester or Acid) C Palladium-Catalyzed Reaction A->C B Coupling Partner (e.g., Aldehyde, Allyl Alcohol, Aryl Halide) B->C D 3-Substituted 1H-Indole-2-carboxylate C->D

Caption: Generalized workflow for C-3 functionalization.

Protocol 3.1.1: Representative Procedure for Palladium-Catalyzed C-3 Allylation [16]

  • Reactant Setup: To a flame-dried Schlenk tube under an inert atmosphere (e.g., argon), add the 3-substituted-1H-indole starting material, a palladium catalyst (e.g., Pd(OAc)₂), and a suitable ligand.

  • Solvent and Reagents: Add a dry, degassed solvent (e.g., THF or dioxane), followed by the allyl alcohol and a trialkylborane promoter.

  • Reaction: Stir the mixture at the specified temperature (e.g., room temperature to 60 °C) for the required time (typically 12-24 hours).

  • Monitoring: Monitor the reaction progress by TLC or LC-MS.

  • Quenching and Workup: Upon completion, quench the reaction with a saturated aqueous solution of NaHCO₃.

  • Extraction and Purification: Extract the product with an organic solvent, dry the organic phase, and concentrate. Purify the crude product via flash column chromatography to yield the C-3 allylated indole.

Data Summary and Comparative Analysis

The selection of a synthetic route depends on factors such as starting material availability, desired substitution pattern, and scalability.

Table 1: Comparison of Core Synthetic Strategies

FeatureFischer Indole SynthesisReissert Indole Synthesis
Starting Materials Arylhydrazine, Pyruvate derivativeo-Nitrotoluene, Diethyl oxalate
Key Reagents Acid catalyst (Brønsted or Lewis)Strong base (e.g., KOEt), Reducing agent (e.g., Zn/AcOH)
Typical Yields Variable (5-90%), substrate-dependent[7]Good to excellent
Advantages High versatility, wide range of substrates, one-pot variations exist[17]Directly yields indole-2-carboxylic acid, good for specific substitution patterns
Limitations Harsh acidic conditions, potential for side reactions, regioselectivity issues with unsymmetrical ketones[7]Requires ortho-nitro-substituted toluenes, multi-step process

Table 2: Examples of Bioactive 3-Substituted 1H-Indole-2-Carboxylic Acid Derivatives

Compound IDC-3 SubstituentBiological TargetReported Potency (IC₅₀)Reference
17k (E)-3-((3-((E)-2-(7-chloroquinolin-2-yl)vinyl)phenyl)amino)-3-oxoprop-1-en-1-ylCysLT₁ Receptor0.0059 µM[2]
Compound 43 Varies (complex side chain)LSD1 Inhibitor0.050 μM[5]
Compound 4f (2-chlorophenyl)aminoHIV-1 Integrase-[3]
Compound 45 Ethyl group (with other modifications)CB1 Receptor (NAM)79 nM[4]

Characterization

The unambiguous structural confirmation of synthesized derivatives is paramount. A combination of spectroscopic techniques is employed for this purpose.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are the primary tools for determining the molecular structure. Characteristic signals for the indole NH proton (typically δ 11-12 ppm), the C-3 proton (if present), and the aromatic protons provide definitive evidence of the core structure. The substitution pattern is confirmed by chemical shifts and coupling constants.[3][18]

  • Mass Spectrometry (MS): High-Resolution Mass Spectrometry (HRMS) is used to confirm the elemental composition by providing a highly accurate molecular weight.[3][19]

  • Infrared (IR) Spectroscopy: IR spectroscopy is useful for identifying key functional groups, such as the N-H stretch of the indole (around 3300-3400 cm⁻¹), the O-H of the carboxylic acid, and the C=O stretch of the acid and any C-3 acyl groups (around 1650-1750 cm⁻¹).[19][20]

Conclusion and Future Perspectives

The discovery of novel 3-substituted 1H-indole-2-carboxylic acid derivatives remains a vibrant and productive field in drug discovery. While classical methods like the Fischer and Reissert syntheses provide robust and reliable access to the core scaffold, modern transition-metal-catalyzed reactions have revolutionized the ability to functionalize the C-3 position with precision and diversity. The continued development of more efficient, selective, and sustainable synthetic methodologies, particularly in the realm of C-H activation, will further accelerate the exploration of this privileged scaffold. As our understanding of complex biological systems deepens, the rational design and synthesis of these indole derivatives will undoubtedly lead to the discovery of next-generation therapeutics with improved efficacy and safety profiles.

References

  • Yuan, W., Li, X., et al. (2022). Palladium-Catalyzed Synthesis of Functionalized Indoles by Acylation/Allylation of 2-Alkynylanilines with Three-Membered Rings. Organic Letters. Available at: [Link]

  • Trost, B. M., & Quancard, J. (2006). Palladium-Catalyzed Enantioselective C-3 Allylation of 3-Substituted-1H-Indoles Using Trialkylboranes. Journal of the American Chemical Society. Available at: [Link]

  • Wang, C., et al. (2018). Palladium metallaphotoredox-catalyzed 3-acylation of indole derivatives. Chemical Communications. Available at: [Link]

  • Wolfe, J. P., et al. (2011). Synthesis and Preliminary Biological Studies of 3-Substituted Indoles Accessed by a Palladium-Catalyzed Enantioselective Alkene Difunctionalization Reaction. PMC - NIH. Available at: [Link]

  • Hegedus, L. S., et al. (1989). Palladium-catalyzed reactions in the synthesis of 3- and 4-substituted indoles. 4. OSTI.GOV. Available at: [Link]

  • Li, J. J. (n.d.). Reissert Indole Synthesis. Name Reactions in Organic Synthesis. Available at: [Link]

  • MDPI. (2024). Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery—An Updated Review on Their Multifaceted Therapeutic Applications (2020–2024). MDPI. Available at: [Link]

  • Wikipedia. (n.d.). Reissert indole synthesis. Available at: [Link]

  • Huang, J., et al. (2015). Discovery of 3-Substituted 1H-Indole-2-carboxylic Acid Derivatives as a Novel Class of CysLT1 Selective Antagonists. ACS Medicinal Chemistry Letters. Available at: [Link]

  • Li, Y., et al. (2024). Design, synthesis and biological evaluation of indole-2-carboxylic acid derivatives as novel HIV-1 integrase strand transfer inhibitors. RSC Publishing. Available at: [Link]

  • Al-Warhi, T., et al. (2021). Synthesis, characterization and antimicrobial evaluation of some new substituted 1H-indole-2 carboxamide derivatives. Journal of the Indian Chemical Society. Available at: [Link]

  • Gribble, G. (2011). Reissert Indole Synthesis. ResearchGate. Available at: [Link]

  • CORE. (n.d.). The Synthesis of 2- and 3-Substituted Indoles. Available at: [Link]

  • ResearchGate. (2008). Synthesis of novel 1‐phenyl‐1H‐indole‐2‐carboxylic acids. II. Preparation of 3‐dialkylamino, 3‐alkylthio, 3‐alkylsulfinyl, and 3‐alkylsulfonyl derivatives. Available at: [Link]

  • Abdel-Wahab, B. F., et al. (2014). Synthesis, Reactions and Antimicrobial Activity of Some New 3-Substituted Indole Derivatives. Scirp.org. Available at: [Link]

  • Simoneau, C. A., & Ganem, B. (2008). A three-component Fischer indole synthesis. Nature Protocols. Available at: [Link]

  • Al-Soud, Y. A., et al. (2016). Synthesis of New Functionalized Indoles Based on Ethyl Indol-2-carboxylate. Molecules. Available at: [Link]

  • International Journal of Chemical Studies. (2019). 3-Substituted indole: A review. Available at: [Link]

  • Wikipedia. (n.d.). Fischer indole synthesis. Available at: [Link]

  • Chem-Station Int. Ed. (2014). Fischer Indole Synthesis. Available at: [Link]

  • González-Cardenete, M. A., et al. (2016). Synthesis of New Highly Functionalized 1H-Indole-2-carbonitriles via Cross-Coupling Reactions. Molecules. Available at: [Link]

  • Chemospecific. (2020). Reissert Indole Synthesis: The Path to Perfect Indoles. YouTube. Available at: [Link]

  • Google Patents. (n.d.). CN102020600A - Synthetic method of indole-2-carboxylic acid.
  • Kulkarni, P. M., et al. (2016). Structure-activity relationships of substituted 1H-indole-2-carboxamides as CB1 receptor allosteric modulators. Bioorganic & Medicinal Chemistry Letters. Available at: [Link]

  • NIST. (n.d.). 1H-Indole-2-carboxylic acid, 1-methyl-. NIST WebBook. Available at: [Link]

  • Chen, Y., et al. (2008). Synthesis of N-substituted indole-3-carboxylic acid derivatives via Cu(I)-catalyzed intramolecular amination of aryl bromides. PubMed. Available at: [Link]

  • Singh, V., et al. (2021). Design, synthesis and evaluation of novel indole-2-carboxamides for growth inhibition of Mycobacterium tuberculosis and paediatric brain tumour cells. RSC Medicinal Chemistry. Available at: [Link]

Sources

Exploratory

3-Acetylamino-1H-indole-2-carboxylic Acid: A Comprehensive Technical Review

For Researchers, Scientists, and Drug Development Professionals Abstract 3-Acetylamino-1H-indole-2-carboxylic acid is a derivative of the privileged indole scaffold, a core structure in numerous biologically active compo...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-Acetylamino-1H-indole-2-carboxylic acid is a derivative of the privileged indole scaffold, a core structure in numerous biologically active compounds. While direct and extensive research on this specific molecule is limited, its structural features suggest significant potential in medicinal chemistry. This technical guide provides a comprehensive overview of 3-Acetylamino-1H-indole-2-carboxylic acid, including its synthesis, physicochemical properties, and predicted biological activities based on the current body of literature on related indole derivatives. This document aims to serve as a foundational resource for researchers interested in exploring the therapeutic potential of this and similar compounds.

Introduction

The indole nucleus is a cornerstone in drug discovery, with its derivatives exhibiting a wide array of biological activities, including anti-inflammatory, anti-cancer, anti-viral, and neuroprotective effects. The strategic placement of substituents on the indole ring allows for the fine-tuning of a compound's pharmacological profile. The 3-acetylamino and 2-carboxylic acid moieties of the title compound are of particular interest. The carboxylic acid at the 2-position can act as a crucial binding element, while the acetylamino group at the 3-position can modulate the electronic properties and steric profile of the molecule, influencing its interaction with biological targets. This guide will delve into the available information and logical extrapolations regarding the synthesis, characterization, and potential applications of 3-Acetylamino-1H-indole-2-carboxylic acid.

Synthesis and Characterization

While a specific, detailed synthesis of 3-Acetylamino-1H-indole-2-carboxylic acid is not extensively documented in readily available literature, a logical and established synthetic pathway can be proposed based on the synthesis of its precursors and analogous compounds.

Proposed Synthetic Pathway

The most direct route to 3-Acetylamino-1H-indole-2-carboxylic acid involves the acetylation of 3-amino-1H-indole-2-carboxylic acid. The synthesis of this precursor has been documented in the literature.

Synthetic Pathway 3-Amino-1H-indole-2-carboxylic acid 3-Amino-1H-indole-2-carboxylic acid 3-Acetylamino-1H-indole-2-carboxylic acid 3-Acetylamino-1H-indole-2-carboxylic acid 3-Amino-1H-indole-2-carboxylic acid->3-Acetylamino-1H-indole-2-carboxylic acid Acetylation Acetic anhydride or Acetyl chloride Acetic anhydride or Acetyl chloride Acetic anhydride or Acetyl chloride->3-Acetylamino-1H-indole-2-carboxylic acid Reagent

Caption: Proposed synthesis of 3-Acetylamino-1H-indole-2-carboxylic acid.

Experimental Protocol: Acetylation of 3-Amino-1H-indole-2-carboxylic acid (General Procedure)

To a solution of 3-amino-1H-indole-2-carboxylic acid in a suitable solvent (e.g., anhydrous tetrahydrofuran or dichloromethane), an acetylating agent such as acetic anhydride or acetyl chloride is added dropwise at 0 °C. A base, for instance, triethylamine or pyridine, may be added to neutralize the acid byproduct. The reaction mixture is then typically stirred at room temperature until the starting material is consumed, as monitored by thin-layer chromatography. Upon completion, the reaction is quenched with water, and the product is extracted with an organic solvent. The organic layer is washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product can be purified by recrystallization or column chromatography to yield 3-Acetylamino-1H-indole-2-carboxylic acid.

Physicochemical and Spectroscopic Data

No direct experimental data for 3-Acetylamino-1H-indole-2-carboxylic acid is available. The following tables summarize the key physicochemical properties and predicted spectroscopic data based on its chemical structure and data from closely related analogs.

Table 1: Physicochemical Properties

PropertyValueSource
CAS Number 56545-53-0ChemicalBook
Molecular Formula C₁₁H₁₀N₂O₃
Molecular Weight 218.21 g/mol
Appearance Predicted: White to off-white solid
Melting Point Not available
Solubility Predicted: Soluble in polar organic solvents (e.g., DMSO, DMF, Methanol)

Table 2: Predicted Spectroscopic Data

TechniquePredicted Chemical Shifts / Peaks
¹H NMR (in DMSO-d₆)δ ~11.5-12.5 (s, 1H, indole N-H), δ ~9.5-10.5 (s, 1H, amide N-H), δ ~7.0-8.0 (m, 4H, aromatic protons), δ ~2.1 (s, 3H, acetyl CH₃), δ ~13.0 (br s, 1H, carboxylic acid O-H)
¹³C NMR (in DMSO-d₆)δ ~170 (C=O, acetyl), δ ~165 (C=O, carboxylic acid), δ ~100-140 (aromatic carbons), δ ~24 (CH₃, acetyl)
IR (Infrared) ν ~3300-2500 cm⁻¹ (O-H stretch, carboxylic acid), ν ~3200 cm⁻¹ (N-H stretch, amide and indole), ν ~1700 cm⁻¹ (C=O stretch, carboxylic acid), ν ~1660 cm⁻¹ (C=O stretch, amide I), ν ~1550 cm⁻¹ (N-H bend, amide II)
Mass Spectrometry (MS) [M-H]⁻ at m/z 217.06, [M+H]⁺ at m/z 219.07

Potential Biological Activities and Applications

While no specific biological studies on 3-Acetylamino-1H-indole-2-carboxylic acid have been reported, the activities of structurally similar compounds provide strong indications of its potential therapeutic applications.

IDO1/TDO Inhibition and Cancer Immunotherapy

Derivatives of 6-acetamido-indole-2-carboxylic acid have been identified as potent dual inhibitors of indoleamine 2,3-dioxygenase 1 (IDO1) and tryptophan 2,3-dioxygenase (TDO).[1] These enzymes are crucial in the kynurenine pathway of tryptophan metabolism and are implicated in tumor immune evasion. Inhibition of IDO1 and TDO can restore anti-tumor immunity. It is plausible that 3-Acetylamino-1H-indole-2-carboxylic acid could also exhibit inhibitory activity against these enzymes.

IDO1_TDO_Inhibition cluster_0 Tryptophan Metabolism cluster_1 Tumor Microenvironment Tryptophan Tryptophan Kynurenine Kynurenine Tryptophan->Kynurenine IDO1/TDO T-cell Suppression T-cell Suppression Kynurenine->T-cell Suppression IDO1/TDO IDO1/TDO Immune Evasion Immune Evasion T-cell Suppression->Immune Evasion 3-Acetylamino-1H-indole-2-carboxylic acid 3-Acetylamino-1H-indole-2-carboxylic acid 3-Acetylamino-1H-indole-2-carboxylic acid->IDO1/TDO Inhibition

Caption: Potential mechanism of action via IDO1/TDO inhibition.

Antioxidant Activity

Indole derivatives, particularly those with amide functionalities, have demonstrated significant antioxidant properties. For instance, certain indole-3-acetamide derivatives have shown potent radical scavenging activity.[2] The acetylamino group at the 3-position of the target molecule may contribute to its ability to neutralize reactive oxygen species (ROS), suggesting potential applications in conditions associated with oxidative stress.

Other Potential Applications

The indole-2-carboxylic acid scaffold is a versatile platform for developing inhibitors of various enzymes and receptors. Derivatives have been explored as HIV-1 integrase inhibitors and CysLT1 antagonists for asthma.[3] Further derivatization and screening of 3-Acetylamino-1H-indole-2-carboxylic acid could lead to the discovery of novel therapeutic agents for a range of diseases.

Experimental Workflows for Biological Evaluation

To ascertain the biological activity of 3-Acetylamino-1H-indole-2-carboxylic acid, a systematic screening process is recommended.

Biological_Screening_Workflow Compound Synthesis & Purification Compound Synthesis & Purification In vitro Enzyme Assays In vitro Enzyme Assays Compound Synthesis & Purification->In vitro Enzyme Assays IDO1/TDO, etc. Cell-based Assays Cell-based Assays In vitro Enzyme Assays->Cell-based Assays Cancer cell lines ADME/Tox Profiling ADME/Tox Profiling Cell-based Assays->ADME/Tox Profiling Promising Hits Lead Optimization Lead Optimization ADME/Tox Profiling->Lead Optimization

Caption: A general workflow for the biological evaluation of the title compound.

Conclusion and Future Directions

3-Acetylamino-1H-indole-2-carboxylic acid represents an under-explored molecule with significant potential for drug discovery. Based on the established biological activities of related indole derivatives, this compound warrants further investigation, particularly as a potential inhibitor of IDO1/TDO for cancer immunotherapy and as an antioxidant. The immediate future research should focus on the definitive synthesis and comprehensive spectroscopic characterization of this molecule. Following this, a broad biological screening against a panel of relevant targets will be crucial to unlock its therapeutic potential. The findings from such studies could pave the way for the development of novel and effective therapeutic agents.

References

Foundational

A Technical Guide to the Physical and Biological Landscape of 3-Acetylamino-1H-indole-2-carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive overview of the known physical properties and potential biological significance of 3-Acetylamino-1H-indole-2-c...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties and potential biological significance of 3-Acetylamino-1H-indole-2-carboxylic acid. While specific experimental data for this compound is limited in publicly available literature, this document compiles its fundamental molecular attributes and outlines standardized experimental protocols for the determination of its key physical characteristics. Furthermore, it explores the biological activities of closely related indole-2-carboxylic acid derivatives to offer insights into its potential therapeutic applications.

Core Physical Properties

Quantitative data for 3-Acetylamino-1H-indole-2-carboxylic acid is summarized in the table below. It is important to note that while the molecular formula and weight are definitive, other physical properties such as melting point, boiling point, and solubility are not readily found in the literature and would require experimental determination.

PropertyValueSource
Molecular Formula C₁₁H₁₀N₂O₃[1]
Molecular Weight 218.21 g/mol [1]
CAS Number 56545-53-0[1][2][3][4]

Experimental Protocols for Physical Property Determination

The following sections detail standardized laboratory procedures for determining the primary physical properties of crystalline organic compounds like 3-Acetylamino-1H-indole-2-carboxylic acid.

Melting Point Determination

The melting point of a crystalline solid is a critical indicator of its purity.[5] A sharp melting range (typically 0.5-1.0°C) is characteristic of a pure compound, whereas impurities tend to depress and broaden the melting range.

Methodology:

  • Sample Preparation: A small amount of the dry, finely powdered compound is packed into a capillary tube to a height of 1-2 mm.[5][6]

  • Apparatus Setup: The capillary tube is placed in a melting point apparatus, which typically consists of a heated metal block or an oil bath.[6]

  • Heating: The sample is heated at a steady and slow rate, approximately 1-2°C per minute, as the temperature approaches the expected melting point.[7]

  • Observation: The temperature at which the first drop of liquid appears (onset of melting) and the temperature at which the entire solid phase has liquefied (completion of melting) are recorded. This range is reported as the melting point.[7]

Solubility Assessment

Determining the solubility of a compound in various solvents provides insights into its polarity and potential for formulation.

Methodology:

  • Solvent Selection: A range of solvents with varying polarities should be tested, including water, ethanol, methanol, acetone, ethyl acetate, dichloromethane, and hexane.

  • Procedure:

    • To a small test tube, add approximately 25 mg of the compound.

    • Add 0.75 mL of the selected solvent in small portions, shaking vigorously after each addition.[8]

    • Observe whether the compound dissolves completely, partially, or not at all.

    • For water-insoluble compounds, solubility can be further tested in aqueous acidic (e.g., 5% HCl) and basic (e.g., 5% NaOH, 5% NaHCO₃) solutions to identify acidic or basic functional groups.[9][10][11]

Synthesis and Characterization Workflow

The synthesis and subsequent characterization of a novel compound such as 3-Acetylamino-1H-indole-2-carboxylic acid follows a logical progression to ensure its identity and purity. The following diagram illustrates a typical workflow.

G Figure 1: General Workflow for Synthesis and Characterization of an Indole Derivative cluster_synthesis Synthesis cluster_characterization Characterization cluster_evaluation Further Evaluation Start Starting Materials Reaction Chemical Reaction Start->Reaction Workup Reaction Work-up (e.g., Extraction, Washing) Reaction->Workup Purification Purification (e.g., Recrystallization, Chromatography) Workup->Purification Purity Purity Assessment (e.g., Melting Point, TLC, HPLC) Purification->Purity Structure Structural Elucidation (e.g., NMR, IR, Mass Spectrometry) Purification->Structure Bioactivity Biological Activity Screening Purity->Bioactivity Structure->Bioactivity

Caption: General workflow for the synthesis and characterization of an indole derivative.

Potential Biological Significance

While direct studies on the biological activity of 3-Acetylamino-1H-indole-2-carboxylic acid are not prominent in the available literature, the indole-2-carboxylic acid scaffold is a well-recognized pharmacophore with a broad spectrum of biological activities. Derivatives have been investigated for various therapeutic applications, including:

  • Antiproliferative Agents: Certain indole-2-carboxamides have shown antiproliferative activity against various cancer cell lines.[12][13]

  • Antiviral Activity: Indole-2-carboxylic acid derivatives have been identified as potential inhibitors of HIV-1 integrase, a crucial enzyme for viral replication.[14][15][16]

  • Antioxidant Properties: Some indole-2-carboxylic acid analogues have demonstrated potential as antioxidant agents.[17]

  • Cysteinyl Leukotriene Receptor 1 (CysLT1) Antagonists: Substituted 1H-indole-2-carboxylic acid derivatives have been discovered as potent and selective CysLT1 antagonists, which are relevant in the treatment of asthma.[18]

The presence of the acetylamino group at the 3-position of the indole ring in the target compound may modulate its biological activity and merits further investigation in these and other therapeutic areas. The indole ring, carboxylic acid function, and substituents are key determinants of the biological activity of this class of compounds.[18]

References

Exploratory

Spectroscopic Profile of 3-Acetylamino-1H-indole-2-carboxylic acid: A Technical Overview

Disclaimer: Following a comprehensive search, specific, experimentally verified spectral data (NMR, IR, and MS) for 3-Acetylamino-1H-indole-2-carboxylic acid could not be located. This guide, therefore, presents an in-de...

Author: BenchChem Technical Support Team. Date: December 2025

Disclaimer: Following a comprehensive search, specific, experimentally verified spectral data (NMR, IR, and MS) for 3-Acetylamino-1H-indole-2-carboxylic acid could not be located. This guide, therefore, presents an in-depth analysis of the expected spectral characteristics based on the known spectroscopic behavior of its constituent functional groups: an indole ring, a carboxylic acid, and a secondary amide. The experimental protocols provided are standardized methodologies for these analytical techniques.

This technical guide is intended for researchers, scientists, and professionals in drug development, offering a predictive framework for the spectral analysis of 3-Acetylamino-1H-indole-2-carboxylic acid.

Predicted Spectral Data

The following tables summarize the anticipated spectral data for 3-Acetylamino-1H-indole-2-carboxylic acid. These predictions are derived from established principles of spectroscopy and data from analogous structures.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 1: Predicted ¹H NMR Spectral Data

ProtonsPredicted Chemical Shift (δ, ppm)MultiplicityNotes
Indole N-H> 11.0Singlet (broad)The acidic proton of the indole nitrogen is typically deshielded.
Carboxylic Acid O-H10.0 - 13.0Singlet (broad)The acidic proton of the carboxylic acid is highly deshielded and its signal is often broad.[1]
Amide N-H7.5 - 8.5Singlet (broad)The amide proton signal can be broad due to hydrogen bonding.[2]
Aromatic C-H (Indole)7.0 - 8.0MultipletThe protons on the benzene ring of the indole nucleus will appear in the aromatic region.
Acetyl CH₃~2.2SingletThe three protons of the methyl group in the acetyl moiety are equivalent.

Table 2: Predicted ¹³C NMR Spectral Data

CarbonPredicted Chemical Shift (δ, ppm)Notes
Carboxylic Acid C=O170 - 185The carbonyl carbon of the carboxylic acid is significantly deshielded.[1]
Amide C=O165 - 190The carbonyl carbon of the amide group is also in a similar deshielded region.[3]
Aromatic C (Indole)110 - 140Carbons of the indole ring will resonate in the aromatic region.
Acetyl CH₃~20 - 30The methyl carbon of the acetyl group is expected in the aliphatic region.[1]
Infrared (IR) Spectroscopy

Table 3: Predicted IR Absorption Bands

Functional GroupPredicted Wavenumber (cm⁻¹)IntensityNotes
O-H Stretch (Carboxylic Acid)2500 - 3300BroadThis very broad band is characteristic of the hydrogen-bonded O-H in a carboxylic acid dimer.[4]
N-H Stretch (Indole & Amide)3170 - 3500MediumThese bands may overlap with the broad O-H stretch. Secondary amides typically show one band.[2]
C=O Stretch (Carboxylic Acid)1700 - 1725StrongA strong, sharp peak characteristic of the carbonyl group in a carboxylic acid.[5]
C=O Stretch (Amide I Band)1630 - 1680StrongThis is a characteristic absorption for the carbonyl group in an amide.[2]
N-H Bend (Amide II Band)1510 - 1570MediumThis band is due to the N-H bending vibration in the secondary amide.
C-O Stretch (Carboxylic Acid)1210 - 1320MediumAssociated with the carbon-oxygen single bond of the carboxylic acid.[4]
Mass Spectrometry (MS)

Table 4: Predicted Mass Spectrometry Fragmentation

m/z ValueInterpretationNotes
218[M]⁺Molecular ion peak. The molecular weight of C₁₁H₁₀N₂O₃ is 218.21 g/mol .[6]
201[M - OH]⁺Loss of a hydroxyl radical from the carboxylic acid.
173[M - COOH]⁺Loss of the carboxylic acid group.
159[M - CH₃CO]⁺Loss of the acetyl group.
43[CH₃CO]⁺Acylium ion from the acetyl group, often a prominent peak.

Experimental Protocols

The following are detailed, generic protocols for obtaining the spectral data discussed above.

Nuclear Magnetic Resonance (NMR) Spectroscopy
  • Sample Preparation: Dissolve approximately 5-10 mg of the compound in 0.5-0.7 mL of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in a standard 5 mm NMR tube. DMSO-d₆ is often suitable for carboxylic acids to observe the exchangeable protons.

  • Instrumentation: Utilize a high-resolution NMR spectrometer, typically operating at a frequency of 300 MHz or higher for ¹H NMR.

  • ¹H NMR Acquisition:

    • Acquire a standard one-dimensional ¹H NMR spectrum.

    • Set the spectral width to cover the expected range of proton chemical shifts (e.g., 0-15 ppm).

    • Use a sufficient number of scans to achieve an adequate signal-to-noise ratio.

    • The chemical shifts are reported in parts per million (ppm) relative to a residual solvent peak or an internal standard like tetramethylsilane (TMS).

  • ¹³C NMR Acquisition:

    • Acquire a proton-decoupled ¹³C NMR spectrum.

    • Set the spectral width to encompass the full range of carbon chemical shifts (e.g., 0-220 ppm).

    • A larger number of scans is typically required for ¹³C NMR due to the low natural abundance of the ¹³C isotope.

Infrared (IR) Spectroscopy
  • Sample Preparation:

    • Solid Sample (KBr Pellet): Mix a small amount of the sample (1-2 mg) with approximately 100-200 mg of dry potassium bromide (KBr). Grind the mixture to a fine powder and press it into a thin, transparent pellet using a hydraulic press.

    • Attenuated Total Reflectance (ATR): Place a small amount of the solid sample directly onto the ATR crystal.

  • Instrumentation: Use a Fourier-transform infrared (FTIR) spectrometer.

  • Data Acquisition:

    • Record a background spectrum of the empty sample compartment (or clean ATR crystal).

    • Place the sample in the beam path and record the sample spectrum.

    • The data is typically collected over a range of 4000 to 400 cm⁻¹.

    • The final spectrum is presented as percent transmittance or absorbance versus wavenumber (cm⁻¹).

Mass Spectrometry (MS)
  • Sample Preparation: Dissolve a small amount of the sample in a suitable volatile solvent (e.g., methanol or acetonitrile).

  • Instrumentation: Employ a mass spectrometer, often coupled with a chromatographic system like liquid chromatography (LC-MS) for sample introduction. Electrospray ionization (ESI) is a common ionization technique for such molecules.

  • Data Acquisition:

    • Introduce the sample solution into the ion source.

    • Acquire the mass spectrum in either positive or negative ion mode. For a carboxylic acid, negative ion mode ([M-H]⁻) can be effective.

    • The mass analyzer separates the ions based on their mass-to-charge ratio (m/z).

    • The resulting mass spectrum plots the relative intensity of ions versus their m/z values.

Visualization of the Analytical Workflow

The following diagram illustrates a typical workflow for the spectroscopic analysis of a chemical compound like 3-Acetylamino-1H-indole-2-carboxylic acid.

G Workflow for Spectroscopic Analysis of a Chemical Compound cluster_synthesis Sample Preparation cluster_analysis Spectroscopic Analysis cluster_data Data Processing and Interpretation cluster_conclusion Structural Elucidation Synthesis Synthesis and Purification of 3-Acetylamino-1H-indole-2-carboxylic acid SamplePrep Preparation of Samples for Analysis (Dissolving in Solvents, KBr Pellets, etc.) Synthesis->SamplePrep NMR NMR Spectroscopy (¹H, ¹³C) SamplePrep->NMR IR IR Spectroscopy SamplePrep->IR MS Mass Spectrometry SamplePrep->MS NMR_Data NMR Spectral Analysis (Chemical Shifts, Coupling) NMR->NMR_Data IR_Data IR Spectral Analysis (Functional Group Identification) IR->IR_Data MS_Data MS Spectral Analysis (Molecular Weight, Fragmentation) MS->MS_Data Structure Combined Data Interpretation and Structure Confirmation NMR_Data->Structure IR_Data->Structure MS_Data->Structure

Caption: Workflow for the spectroscopic analysis of a chemical compound.

References

Protocols & Analytical Methods

Method

Application Notes and Protocols: Synthesis of 3-Acetylamino-1H-indole-2-carboxylic acid

For Researchers, Scientists, and Drug Development Professionals Introduction 3-Acetylamino-1H-indole-2-carboxylic acid is a derivative of the indole scaffold, a privileged structure in medicinal chemistry. Indole derivat...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Acetylamino-1H-indole-2-carboxylic acid is a derivative of the indole scaffold, a privileged structure in medicinal chemistry. Indole derivatives are known to exhibit a wide range of biological activities, and the introduction of an acetylamino group at the 3-position and a carboxylic acid at the 2-position can offer opportunities for further molecular interactions and derivatization. These compounds serve as valuable intermediates in the synthesis of more complex molecules, including potential therapeutic agents. This document outlines a proposed two-step synthetic protocol for 3-Acetylamino-1H-indole-2-carboxylic acid, commencing with the synthesis of the precursor, 3-amino-1H-indole-2-carboxylic acid, followed by its N-acetylation.

Synthetic Pathway Overview

The synthesis of 3-Acetylamino-1H-indole-2-carboxylic acid is proposed to proceed via a two-step sequence. The initial step involves the formation of the 3-amino-1H-indole-2-carboxylic acid core. Subsequently, a selective N-acetylation of the 3-amino group is performed to yield the final product.

Synthesis_Workflow Start Starting Materials Step1 Synthesis of 3-Amino-1H-indole-2-carboxylic acid Start->Step1 Cyclization/ Reduction Step2 N-Acetylation Step1->Step2 Acetic Anhydride Purification Purification and Characterization Step2->Purification Product 3-Acetylamino-1H-indole-2-carboxylic acid Purification->Product

Caption: Proposed two-step synthesis workflow for 3-Acetylamino-1H-indole-2-carboxylic acid.

Experimental Protocols

Part 1: Synthesis of 3-Amino-1H-indole-2-carboxylic acid

The synthesis of 3-amino-1H-indole-2-carboxylates can be achieved through various methodologies. One reported approach involves the cyclization of appropriately substituted aminobenzonitriles.[1] The following protocol is a generalized procedure based on such methods.

Materials:

  • Substituted 2-aminobenzonitrile

  • Appropriate reagents for protection and glycinate ester formation (e.g., benzyl chloroformate, sodium hydride, bromoacetate esters)

  • Palladium on carbon (Pd/C)

  • Hydrogen source (e.g., hydrogen gas)

  • Anhydrous solvents (e.g., THF, DMF)

  • Reagents for workup and purification (e.g., ethyl acetate, hexane, silica gel)

Protocol:

  • Protection of 2-Aminobenzonitrile: The starting 2-aminobenzonitrile is protected, for instance, as a carbamate, to facilitate the subsequent reactions.

  • Glycinate Ester Formation: The protected aminobenzonitrile is reacted with a bromoacetate ester in the presence of a strong base like sodium hydride to form the corresponding glycinate ester.

  • Intramolecular Cyclization: The glycinate ester undergoes an intramolecular cyclization, promoted by a base, to form the indole ring system with the amino group at the 3-position and the carboxylate at the 2-position.

  • Deprotection and Hydrolysis: The protecting group is removed, often by catalytic hydrogenation using Pd/C and hydrogen gas, to yield the 3-amino-1H-indole-2-carboxylate ester. Subsequent hydrolysis of the ester under basic or acidic conditions will yield the desired 3-amino-1H-indole-2-carboxylic acid.

  • Purification: The crude product is purified by recrystallization or column chromatography to obtain the pure 3-amino-1H-indole-2-carboxylic acid.

Part 2: Synthesis of 3-Acetylamino-1H-indole-2-carboxylic acid

The N-acetylation of the 3-amino group is a standard transformation. The use of acetic anhydride in a suitable solvent is a common and effective method for this purpose.

Materials:

  • 3-Amino-1H-indole-2-carboxylic acid

  • Acetic anhydride

  • Glacial acetic acid or another suitable solvent (e.g., pyridine, DMF)

  • Reagents for workup (e.g., water, ethyl acetate)

Protocol:

  • Dissolution: Suspend or dissolve 3-amino-1H-indole-2-carboxylic acid (1.0 eq.) in glacial acetic acid.

  • Acetylation: Add acetic anhydride (1.1-1.5 eq.) to the mixture. The reaction can be performed at room temperature or with gentle heating (e.g., 40-60 °C) to ensure completion.

  • Reaction Monitoring: The progress of the reaction can be monitored by thin-layer chromatography (TLC).

  • Workup: Upon completion, the reaction mixture is cooled to room temperature and the product is precipitated by the addition of cold water.

  • Isolation and Purification: The precipitated solid is collected by filtration, washed with water, and dried. Further purification can be achieved by recrystallization from a suitable solvent system (e.g., ethanol/water) to afford pure 3-Acetylamino-1H-indole-2-carboxylic acid.

Data Presentation

The following table summarizes hypothetical quantitative data for the proposed synthesis. Actual yields may vary depending on the specific reaction conditions and scale.

StepReactantProductReagentsSolventTemp. (°C)Time (h)Yield (%)Purity (%)
1. Synthesis of PrecursorSubstituted 2-aminobenzonitrile3-Amino-1H-indole-2-carboxylic acidVariousTHF, DMF, etc.25-8012-2430-50>95
2. N-Acetylation3-Amino-1H-indole-2-carboxylic acid3-Acetylamino-1H-indole-2-carboxylic acidAcetic AnhydrideGlacial Acetic Acid25-602-485-95>98

Logical Relationships in N-Acetylation

The N-acetylation of an aminocarboxylic acid involves a nucleophilic attack of the amino group on the electrophilic carbonyl carbon of acetic anhydride. The carboxylic acid group of the starting material remains unreacted under these conditions.

Acetylation_Mechanism AminoIndole 3-Amino-1H-indole-2-carboxylic acid (Nucleophile) Intermediate Tetrahedral Intermediate AminoIndole->Intermediate Nucleophilic Attack AceticAnhydride Acetic Anhydride (Electrophile) AceticAnhydride->Intermediate Product 3-Acetylamino-1H-indole-2-carboxylic acid Intermediate->Product Collapse Byproduct Acetic Acid Intermediate->Byproduct Elimination

Caption: Logical steps in the N-acetylation reaction.

Conclusion

The provided protocols describe a feasible synthetic route to 3-Acetylamino-1H-indole-2-carboxylic acid. The two-step approach, involving the initial formation of the 3-aminoindole precursor followed by N-acetylation, allows for a controlled synthesis of the target molecule. Researchers should optimize the reaction conditions for both steps to achieve the best possible yields and purity. Standard analytical techniques such as NMR, mass spectrometry, and HPLC should be employed to characterize the intermediate and final product to confirm their identity and purity.

References

Application

Application Notes and Protocols for the Synthesis of 3-Acetylamino-1H-indole-2-carboxylic Acid

Introduction 3-Acetylamino-1H-indole-2-carboxylic acid and its derivatives are of significant interest in medicinal chemistry and drug development. The indole nucleus is a common scaffold in a variety of biologically act...

Author: BenchChem Technical Support Team. Date: December 2025

Introduction

3-Acetylamino-1H-indole-2-carboxylic acid and its derivatives are of significant interest in medicinal chemistry and drug development. The indole nucleus is a common scaffold in a variety of biologically active compounds. The presence of the acetylamino and carboxylic acid functionalities at the 3 and 2 positions, respectively, provides opportunities for further chemical modifications and for establishing interactions with biological targets. These compounds have potential applications as intermediates in the synthesis of more complex heterocyclic systems and as pharmacologically active agents themselves. This document provides a detailed protocol for a plausible synthetic route to 3-Acetylamino-1H-indole-2-carboxylic acid, designed for researchers in organic and medicinal chemistry.

Overview of the Synthetic Pathway

The synthesis of 3-Acetylamino-1H-indole-2-carboxylic acid can be achieved through a multi-step process commencing with the formation of an indole-2-carboxylate core, followed by functional group manipulations at the 3-position. A reliable approach involves the nitration of an indole-2-carboxylate ester, subsequent reduction of the nitro group to an amine, acetylation of the resulting amino group, and finally, hydrolysis of the ester to the desired carboxylic acid.

Experimental Protocols

I. Synthesis of Ethyl 3-nitro-1H-indole-2-carboxylate

This step involves the regioselective nitration of ethyl 1H-indole-2-carboxylate. It is crucial to control the reaction conditions to favor nitration at the 3-position.

  • Materials:

    • Ethyl 1H-indole-2-carboxylate

    • Acetic anhydride

    • Fuming nitric acid

    • Glacial acetic acid

    • Ice

    • Sodium bicarbonate (saturated solution)

    • Ethanol

  • Procedure:

    • In a flask equipped with a magnetic stirrer and a dropping funnel, dissolve ethyl 1H-indole-2-carboxylate in a mixture of glacial acetic acid and acetic anhydride.

    • Cool the mixture to 0-5 °C in an ice bath.

    • Slowly add fuming nitric acid dropwise to the cooled solution while maintaining the temperature below 10 °C.

    • After the addition is complete, stir the reaction mixture at room temperature for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

    • Once the reaction is complete, pour the mixture into a beaker containing crushed ice.

    • The crude product will precipitate out of the solution. Collect the solid by vacuum filtration and wash it with cold water.

    • Neutralize the collected solid by washing with a saturated solution of sodium bicarbonate until effervescence ceases.

    • Wash the solid again with water until the filtrate is neutral.

    • Recrystallize the crude product from ethanol to obtain pure ethyl 3-nitro-1H-indole-2-carboxylate.

    • Dry the purified product under vacuum.

II. Synthesis of Ethyl 3-amino-1H-indole-2-carboxylate

This step involves the reduction of the nitro group to an amino group. Catalytic hydrogenation is a clean and efficient method for this transformation.

  • Materials:

    • Ethyl 3-nitro-1H-indole-2-carboxylate

    • Ethanol or Ethyl acetate (solvent)

    • 10% Palladium on carbon (Pd/C) catalyst

    • Hydrogen gas (H₂)

    • Celite

  • Procedure:

    • Dissolve ethyl 3-nitro-1H-indole-2-carboxylate in ethanol or ethyl acetate in a hydrogenation flask.

    • Add a catalytic amount of 10% Pd/C to the solution.

    • Place the flask on a hydrogenation apparatus (e.g., a Parr shaker).

    • Evacuate the flask and purge with hydrogen gas several times.

    • Pressurize the flask with hydrogen gas (typically 40-50 psi) and shake the mixture at room temperature.

    • Monitor the reaction by observing the cessation of hydrogen uptake. The reaction is typically complete within 4-6 hours.

    • Upon completion, carefully vent the hydrogen gas.

    • Filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst. Wash the Celite pad with the solvent used for the reaction.

    • Combine the filtrates and evaporate the solvent under reduced pressure to yield ethyl 3-amino-1H-indole-2-carboxylate. The crude product can often be used in the next step without further purification.

III. Synthesis of Ethyl 3-acetylamino-1H-indole-2-carboxylate

This step is the acetylation of the amino group using acetic anhydride.

  • Materials:

    • Ethyl 3-amino-1H-indole-2-carboxylate

    • Acetic anhydride

    • Pyridine (as a catalyst and base)

    • Dichloromethane (DCM) or Ethyl acetate (solvent)

    • 1 M Hydrochloric acid (HCl)

    • Saturated sodium bicarbonate solution

    • Brine

    • Anhydrous sodium sulfate (Na₂SO₄)

  • Procedure:

    • Dissolve ethyl 3-amino-1H-indole-2-carboxylate in a suitable solvent such as DCM or ethyl acetate.

    • Add a catalytic amount of pyridine to the solution.

    • Add acetic anhydride (1.1 to 1.5 equivalents) dropwise to the mixture at room temperature.

    • Stir the reaction mixture at room temperature for 2-4 hours, monitoring by TLC.

    • After the reaction is complete, dilute the mixture with the solvent.

    • Wash the organic layer sequentially with 1 M HCl, saturated sodium bicarbonate solution, and brine.

    • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

    • The resulting crude product, ethyl 3-acetylamino-1H-indole-2-carboxylate, can be purified by column chromatography on silica gel or by recrystallization if necessary.

IV. Synthesis of 3-Acetylamino-1H-indole-2-carboxylic acid

The final step is the hydrolysis of the ethyl ester to the carboxylic acid.

  • Materials:

    • Ethyl 3-acetylamino-1H-indole-2-carboxylate

    • Ethanol

    • 1 M Sodium hydroxide (NaOH) solution

    • 1 M Hydrochloric acid (HCl)

  • Procedure:

    • Dissolve ethyl 3-acetylamino-1H-indole-2-carboxylate in ethanol.

    • Add an excess of 1 M NaOH solution to the mixture.

    • Heat the reaction mixture to reflux and stir for 2-4 hours, or until the reaction is complete as monitored by TLC.

    • Cool the reaction mixture to room temperature and remove the ethanol under reduced pressure.

    • Dilute the remaining aqueous solution with water.

    • Acidify the solution to a pH of approximately 2-3 by the slow addition of 1 M HCl while stirring in an ice bath.

    • The desired product, 3-Acetylamino-1H-indole-2-carboxylic acid, will precipitate out of the solution.

    • Collect the solid by vacuum filtration, wash with cold water, and dry under vacuum.

Data Presentation

Table 1: Summary of Reaction Parameters and Expected Yields

StepReactionKey ReagentsSolventTemperature (°C)Time (h)Expected Yield (%)
INitrationFuming HNO₃, Ac₂OAcetic acid0-102-470-80
IIReductionH₂, 10% Pd/CEthanolRoom Temp.4-690-95
IIIAcetylationAc₂O, PyridineDCMRoom Temp.2-485-95
IVHydrolysisNaOHEthanol/WaterReflux2-480-90

Visualization of the Synthetic Workflow

Synthesis_Workflow Start Ethyl 1H-indole-2-carboxylate Step1_Product Ethyl 3-nitro-1H-indole-2-carboxylate Start->Step1_Product Nitration (HNO₃, Ac₂O) Step2_Product Ethyl 3-amino-1H-indole-2-carboxylate Step1_Product->Step2_Product Reduction (H₂, Pd/C) Step3_Product Ethyl 3-acetylamino-1H-indole-2-carboxylate Step2_Product->Step3_Product Acetylation (Ac₂O, Pyridine) Final_Product 3-Acetylamino-1H-indole-2-carboxylic acid Step3_Product->Final_Product Hydrolysis (NaOH, then HCl)

Caption: Synthetic workflow for 3-Acetylamino-1H-indole-2-carboxylic acid.

Method

Preparation of 3-Dialkylamino Indole-2-Carboxylic Acid Derivatives: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals This document provides detailed application notes and experimental protocols for the synthesis of 3-dialkylamino indole-2-carboxylic acid derivatives. These...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of 3-dialkylamino indole-2-carboxylic acid derivatives. These compounds are of significant interest in medicinal chemistry and drug discovery due to their diverse biological activities. The following sections outline key synthetic strategies, present quantitative data in a structured format, and provide step-by-step experimental procedures.

Introduction

The indole nucleus is a privileged scaffold in numerous pharmacologically active compounds. Substitution at the 3-position with a dialkylamino group and the presence of a carboxylic acid or its ester at the 2-position creates a versatile template for the development of new therapeutic agents. This document details three primary synthetic routes to access these important derivatives:

  • Ullmann Condensation: This classical cross-coupling reaction is effective for the N-arylation of indole derivatives.

  • Mannich Reaction: A powerful method for the aminomethylation of acidic C-H bonds, readily applicable to the electron-rich indole nucleus.

  • Buchwald-Hartwig Amination: A modern, palladium-catalyzed cross-coupling reaction for the formation of C-N bonds, suitable for the amination of halo-indoles.

Data Presentation: Comparison of Synthetic Routes

The following table summarizes the quantitative data for the different synthetic approaches to 3-dialkylamino indole-2-carboxylic acid derivatives.

Method Starting Material Reagents Product Yield (%) Reaction Time Temperature (°C)
Ullmann Condensation3-(Diethylamino)-1H-indoleBromobenzene, Potassium Carbonate, Copper Bronze3-(Diethylamino)-1-phenyl-1H-indole70-80%24 h180-190
Mannich ReactionIndole-2-carboxylic acidFormaldehyde, Diethylamine3-(Diethylaminomethyl)-1H-indole-2-carboxylic acid85-95%12 hRoom Temp.
Buchwald-Hartwig AminationEthyl 3-bromoindole-2-carboxylateDiethylamine, Pd(OAc)₂, XPhos, NaOtBuEthyl 3-(diethylamino)indole-2-carboxylate75-85%16 h100

Experimental Protocols

Protocol 1: Synthesis of 3-(Diethylamino)-1-phenyl-1H-indole via Ullmann Condensation

This protocol describes the N-phenylation of a 3-(diethylamino)-1H-indole. The subsequent introduction of the carboxylic acid at the 2-position would require a separate step, such as lithiation followed by quenching with carbon dioxide.

Materials:

  • 3-(Diethylamino)-1H-indole

  • Bromobenzene

  • Anhydrous Potassium Carbonate

  • Copper Bronze

  • Dry, high-boiling point solvent (e.g., nitrobenzene or diphenyl ether)

  • Round-bottom flask with reflux condenser

  • Heating mantle with stirrer

  • Standard laboratory glassware for workup and purification

Procedure:

  • To a dry round-bottom flask, add 3-(diethylamino)-1H-indole (1 equivalent), anhydrous potassium carbonate (2 equivalents), and copper bronze (0.2 equivalents).

  • Add dry, high-boiling point solvent to the flask.

  • Add bromobenzene (1.2 equivalents) to the reaction mixture.

  • Heat the mixture to 180-190 °C with vigorous stirring under a nitrogen atmosphere for 24 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, cool the reaction mixture to room temperature.

  • Filter the mixture to remove the inorganic salts and copper.

  • Remove the solvent from the filtrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., hexane/ethyl acetate).

Protocol 2: Synthesis of 3-(Diethylaminomethyl)-1H-indole-2-carboxylic acid via Mannich Reaction

This protocol details the direct aminomethylation of indole-2-carboxylic acid at the 3-position.

Materials:

  • Indole-2-carboxylic acid

  • Aqueous formaldehyde (37%)

  • Diethylamine

  • Ethanol

  • Round-bottom flask

  • Magnetic stirrer

  • Standard laboratory glassware for workup and purification

Procedure:

  • In a round-bottom flask, dissolve indole-2-carboxylic acid (1 equivalent) in ethanol.

  • Cool the solution in an ice bath.

  • Add aqueous formaldehyde (1.2 equivalents) dropwise to the stirred solution.

  • Subsequently, add diethylamine (1.2 equivalents) dropwise, maintaining the temperature below 10 °C.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12 hours.

  • Monitor the reaction by TLC.

  • Upon completion, the product often precipitates from the reaction mixture. If not, the solvent can be partially removed under reduced pressure to induce precipitation.

  • Collect the solid product by filtration, wash with cold ethanol, and dry under vacuum.

Protocol 3: Synthesis of Ethyl 3-(diethylamino)indole-2-carboxylate via Buchwald-Hartwig Amination

This protocol describes the palladium-catalyzed amination of a 3-bromoindole-2-carboxylate.

Materials:

  • Ethyl 3-bromoindole-2-carboxylate

  • Diethylamine

  • Palladium(II) acetate (Pd(OAc)₂)

  • XPhos (2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl)

  • Sodium tert-butoxide (NaOtBu)

  • Anhydrous toluene

  • Schlenk tube or similar reaction vessel for inert atmosphere reactions

  • Magnetic stirrer and heating block

  • Standard laboratory glassware for workup and purification under inert conditions

Procedure:

  • To a Schlenk tube, add ethyl 3-bromoindole-2-carboxylate (1 equivalent), Pd(OAc)₂ (0.02 equivalents), and XPhos (0.04 equivalents).

  • Evacuate and backfill the tube with an inert gas (e.g., argon or nitrogen) three times.

  • Add anhydrous toluene, followed by diethylamine (1.5 equivalents) and sodium tert-butoxide (1.4 equivalents) under the inert atmosphere.

  • Seal the Schlenk tube and heat the reaction mixture to 100 °C with stirring for 16 hours.

  • Monitor the reaction by TLC or GC-MS.

  • After completion, cool the reaction mixture to room temperature.

  • Dilute the mixture with ethyl acetate and filter through a pad of celite to remove the palladium catalyst.

  • Wash the filtrate with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel.

Visualizations

Synthetic Workflow Overview

Synthetic_Workflow cluster_ullmann Ullmann Condensation cluster_mannich Mannich Reaction cluster_buchwald Buchwald-Hartwig Amination Indole_U 3-Dialkylamino-1H-indole Product_U 3-Dialkylamino-1-aryl-1H-indole Indole_U->Product_U Cu catalyst, Base ArylHalide_U Aryl Halide ArylHalide_U->Product_U Indole_M Indole-2-carboxylic acid Product_M 3-Dialkylaminomethyl- indole-2-carboxylic acid Indole_M->Product_M Reagents_M Formaldehyde, Dialkylamine Reagents_M->Product_M Indole_B 3-Haloindole-2-carboxylate Product_B 3-Dialkylaminoindole-2-carboxylate Indole_B->Product_B Pd catalyst, Ligand, Base Amine_B Dialkylamine Amine_B->Product_B Buchwald_Hartwig_Cycle Pd0 Pd(0)L2 OxAdd Oxidative Addition Pd0->OxAdd PdII_complex L2Pd(II)(Ar)X OxAdd->PdII_complex Amine_Coord Amine Coordination PdII_complex->Amine_Coord PdII_Amine_complex [L2Pd(II)(Ar)(HNR2)]+X- Amine_Coord->PdII_Amine_complex Deprotonation Deprotonation PdII_Amine_complex->Deprotonation PdII_Amido_complex L2Pd(II)(Ar)(NR2) Deprotonation->PdII_Amido_complex RedElim Reductive Elimination PdII_Amido_complex->RedElim RedElim->Pd0 Product Ar-NR2 RedElim->Product ArX Ar-X ArX->OxAdd HNR2 HNR2 HNR2->Amine_Coord Base Base Base->Deprotonation

Application

Application Notes and Protocols for 3-Acetylamino-1H-indole-2-carboxylic acid in Cell Culture

For Researchers, Scientists, and Drug Development Professionals Introduction 3-Acetylamino-1H-indole-2-carboxylic acid is an indole derivative that has garnered interest in biomedical research, particularly in the fields...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Acetylamino-1H-indole-2-carboxylic acid is an indole derivative that has garnered interest in biomedical research, particularly in the fields of oncology and immunology. Structurally belonging to the indole-2-carboxylic acid class, this compound is investigated as a potential dual inhibitor of Indoleamine 2,3-dioxygenase 1 (IDO1) and Tryptophan 2,3-dioxygenase (TDO). These enzymes are critical regulators of tryptophan metabolism and are implicated in creating an immunosuppressive tumor microenvironment. By inhibiting IDO1 and TDO, 3-Acetylamino-1H-indole-2-carboxylic acid may help to restore anti-tumor immune responses, making it a valuable tool for in vitro studies aimed at developing novel cancer immunotherapies.

These application notes provide detailed protocols for the use of 3-Acetylamino-1H-indole-2-carboxylic acid in cell culture, including its preparation, and methods to assess its biological activity and cytotoxicity.

Biological Context: The Kynurenine Pathway in Cancer Immunology

IDO1 and TDO are heme-containing enzymes that catalyze the first and rate-limiting step in the catabolism of the essential amino acid tryptophan, leading to the production of kynurenine and other downstream metabolites. In the context of cancer, the upregulation of IDO1 and/or TDO in tumor cells and antigen-presenting cells leads to the depletion of tryptophan in the tumor microenvironment and the accumulation of kynurenine. This has two major immunosuppressive effects:

  • Tryptophan Deprivation: T cells are highly sensitive to tryptophan levels. A lack of this essential amino acid induces a state of anergy (unresponsiveness) and apoptosis in effector T cells, thereby blunting the anti-tumor immune response.

  • Kynurenine Accumulation: Kynurenine and its metabolites act as signaling molecules that promote the differentiation and activation of regulatory T cells (Tregs) and myeloid-derived suppressor cells (MDSCs), further contributing to an immunosuppressive milieu.

By dually inhibiting IDO1 and TDO, 3-Acetylamino-1H-indole-2-carboxylic acid is expected to reverse these effects, leading to a restored anti-tumor immunity. This makes it a compound of interest for researchers studying cancer immunology and developing novel therapeutic strategies.

Kynurenine_Pathway_in_Cancer IDO1/TDO Signaling Pathway in Cancer Tryptophan Tryptophan IDO1_TDO IDO1 / TDO (Enzymes) Tryptophan->IDO1_TDO Catabolized by T_Cell_Anergy T Cell Anergy & Apoptosis Tryptophan->T_Cell_Anergy Depletion leads to Kynurenine Kynurenine IDO1_TDO->Kynurenine Produces Treg_Activation Regulatory T Cell (Treg) Activation Kynurenine->Treg_Activation Promotes Immune_Suppression Immune Suppression T_Cell_Anergy->Immune_Suppression Treg_Activation->Immune_Suppression Compound 3-Acetylamino-1H-indole- 2-carboxylic acid Compound->IDO1_TDO Inhibits

Caption: IDO1/TDO signaling pathway and the inhibitory action of the compound.

Data Presentation

Quantitative data for 3-Acetylamino-1H-indole-2-carboxylic acid is not extensively available in the public domain. The following tables summarize data for closely related indole-2-carboxylic acid derivatives to provide a reference for expected activity and cytotoxicity. Researchers should empirically determine the specific values for 3-Acetylamino-1H-indole-2-carboxylic acid for their cell lines of interest.

Table 1: Cytotoxicity of Related Indole Derivatives in Various Cell Lines

Compound NameCell LineAssayIC50 (µM)Citation
Indole-2-carboxamide derivative DAOY (pediatric brain cancer)Cytotoxicity4.10[1]
N-(homopiperonyl)-indoleamide DAOY (pediatric brain cancer)Cytotoxicity3.65[1]
Indole-2-carboxylic acid derivative (17a) MT-4 (human T-cell)Cytotoxicity>80[2]
Indole-2-carboxylic acid derivative (C11) Bel-7402 (liver cancer)Anti-proliferativeNot specified, but potent[3]

Table 2: Biological Activity of Related Indole Derivatives

Compound NameTargetAssayIC50 (µM)Citation
Indole-2-carboxylic acid derivative (17a) HIV-1 IntegraseStrand Transfer Inhibition3.11[2]
6-acetamido-indole-2-carboxylic acid derivative (9o-1) IDO1Enzyme Inhibition1.17
6-acetamido-indole-2-carboxylic acid derivative (9o-1) TDOEnzyme Inhibition1.55
Indole-2-carboxylic acid NMDA receptor (glycine site)Competitive AntagonismKi = 15[4]

Experimental Protocols

Protocol 1: Preparation of Stock Solutions

It is crucial to properly dissolve and store 3-Acetylamino-1H-indole-2-carboxylic acid to ensure its stability and activity.

Materials:

  • 3-Acetylamino-1H-indole-2-carboxylic acid (powder)

  • Dimethyl sulfoxide (DMSO), cell culture grade

  • Sterile, amber microcentrifuge tubes or vials

  • Vortex mixer

Procedure:

  • Pre-warming: Warm the vial of 3-Acetylamino-1H-indole-2-carboxylic acid to room temperature before opening to prevent condensation.

  • Stock Solution Preparation: Prepare a high-concentration stock solution (e.g., 10-50 mM) in DMSO. For example, to prepare a 10 mM stock solution of a compound with a molecular weight of 218.21 g/mol , dissolve 2.18 mg in 1 mL of DMSO.

  • Dissolution: Vortex the solution thoroughly until the compound is completely dissolved. Gentle warming (up to 37°C) may be applied if necessary.

  • Aliquoting and Storage: Aliquot the stock solution into smaller volumes in sterile, amber tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C or -80°C for long-term storage. When stored properly in DMSO, many indole derivatives are stable for several months.[3]

Note: Always use a final DMSO concentration in your cell culture medium that is non-toxic to your cells (typically ≤ 0.5%).

Protocol 2: Cell Viability and Cytotoxicity Assay

This protocol is essential to determine the non-toxic working concentration range of 3-Acetylamino-1H-indole-2-carboxylic acid for your specific cell line. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a common method.

Materials:

  • Cell line of interest (e.g., HeLa, A549, or other cancer cell lines)

  • Complete cell culture medium

  • 3-Acetylamino-1H-indole-2-carboxylic acid stock solution (from Protocol 1)

  • 96-well cell culture plates

  • MTT solution (5 mg/mL in PBS, sterile filtered)

  • DMSO

Procedure:

  • Cell Seeding: Seed your cells in a 96-well plate at a density that will ensure they are in the exponential growth phase at the end of the experiment (e.g., 5,000-10,000 cells/well). Incubate overnight at 37°C, 5% CO₂.

  • Compound Treatment: The next day, prepare serial dilutions of 3-Acetylamino-1H-indole-2-carboxylic acid in complete cell culture medium. A suggested starting range is 0.1 µM to 100 µM.

  • Remove the old medium from the wells and add 100 µL of the medium containing the different concentrations of the compound. Include a vehicle control (medium with the same final concentration of DMSO as the highest compound concentration).

  • Incubate the plate for 24, 48, or 72 hours at 37°C, 5% CO₂.

  • MTT Addition: After the incubation period, add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C.

  • Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the percentage of viability against the log of the compound concentration to determine the IC50 value (the concentration at which 50% of cell growth is inhibited).

Cytotoxicity_Assay_Workflow Start Start Seed_Cells Seed Cells in 96-well Plate Start->Seed_Cells Incubate_Overnight Incubate Overnight Seed_Cells->Incubate_Overnight Prepare_Dilutions Prepare Serial Dilutions of 3-Acetylamino-1H-indole- 2-carboxylic acid Incubate_Overnight->Prepare_Dilutions Treat_Cells Treat Cells with Compound and Vehicle Control Prepare_Dilutions->Treat_Cells Incubate_Treatment Incubate for 24-72h Treat_Cells->Incubate_Treatment Add_MTT Add MTT Reagent Incubate_Treatment->Add_MTT Incubate_MTT Incubate for 2-4h Add_MTT->Incubate_MTT Solubilize Solubilize Formazan with DMSO Incubate_MTT->Solubilize Read_Absorbance Read Absorbance at 570 nm Solubilize->Read_Absorbance Analyze_Data Analyze Data and Determine IC50 Read_Absorbance->Analyze_Data End End Analyze_Data->End

Caption: Workflow for determining cell cytotoxicity using the MTT assay.
Protocol 3: IDO1/TDO Activity Assay (Kynurenine Measurement)

This protocol measures the enzymatic activity of IDO1 and TDO by quantifying the amount of kynurenine produced by the cells and secreted into the culture medium. A colorimetric method using Ehrlich's reagent is described here, which is a simpler alternative to HPLC.

Materials:

  • Cell line known to express IDO1 (e.g., SKOV-3, HeLa) or TDO (e.g., A172 glioblastoma cells).

  • Interferon-gamma (IFN-γ) for inducing IDO1 expression.

  • Complete cell culture medium.

  • 3-Acetylamino-1H-indole-2-carboxylic acid stock solution.

  • 96-well cell culture plates.

  • Trichloroacetic acid (TCA), 30% (w/v) in water.

  • Ehrlich's reagent (p-dimethylaminobenzaldehyde) solution (e.g., 2% (w/v) in acetic acid).

  • Kynurenine standard.

Procedure:

  • Cell Seeding and IDO1 Induction: Seed cells in a 96-well plate. For IDO1-expressing cells, after overnight incubation, add IFN-γ (e.g., 100 ng/mL) to induce IDO1 expression and incubate for 24 hours.[5]

  • Compound Treatment: Prepare dilutions of 3-Acetylamino-1H-indole-2-carboxylic acid in fresh medium. Remove the old medium and add the compound dilutions to the cells. Pre-incubate for 1-2 hours.

  • Tryptophan Addition: Add L-tryptophan to the medium to a final concentration that is not limiting (e.g., 100 µg/mL).[6]

  • Incubation: Incubate for 48-72 hours at 37°C, 5% CO₂.

  • Supernatant Collection: After incubation, carefully collect 100 µL of the cell culture supernatant from each well and transfer to a new 96-well plate.

  • Protein Precipitation: Add 50 µL of 30% TCA to each well containing the supernatant, mix, and incubate at 50°C for 30 minutes to hydrolyze N-formylkynurenine to kynurenine. Centrifuge the plate to pellet the precipitated protein.

  • Colorimetric Reaction: Transfer 100 µL of the clear supernatant to a new 96-well plate. Add 100 µL of Ehrlich's reagent solution to each well and incubate at room temperature for 10 minutes.

  • Absorbance Measurement: Measure the absorbance at 492 nm.

  • Data Analysis: Prepare a standard curve using known concentrations of kynurenine. Use the standard curve to determine the concentration of kynurenine in your samples. Calculate the percentage of inhibition of kynurenine production compared to the vehicle control.

Expected Results

  • Cytotoxicity Assay: 3-Acetylamino-1H-indole-2-carboxylic acid is expected to show dose-dependent cytotoxicity. The IC50 value will vary depending on the cell line and incubation time. It is important to use concentrations below the IC50 for mechanism-of-action studies to avoid confounding effects from general toxicity.

  • IDO1/TDO Activity Assay: In IDO1 or TDO expressing cells, treatment with 3-Acetylamino-1H-indole-2-carboxylic acid is expected to lead to a dose-dependent decrease in the production of kynurenine. This would confirm its inhibitory effect on the enzymatic activity of IDO1 and/or TDO.

Troubleshooting

  • Compound Precipitation: If the compound precipitates in the cell culture medium, try preparing the dilutions in a serum-free medium first and then adding serum. Alternatively, reduce the final concentration of the compound.

  • High Background in Assays: Ensure that the vehicle control (DMSO) concentration is consistent across all wells and is at a non-toxic level.

  • No Inhibition of Kynurenine Production: Verify the expression and activity of IDO1 or TDO in your cell line. Ensure that the IFN-γ induction (for IDO1) is working. Check the stability and purity of your compound.

Safety and Handling

  • Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses when handling 3-Acetylamino-1H-indole-2-carboxylic acid.

  • Handle the compound in a well-ventilated area.

  • Refer to the Safety Data Sheet (SDS) for detailed safety information.

Disclaimer: This document is intended for research use only. The protocols provided are for guidance and may require optimization for specific experimental conditions.

References

Method

Application Notes and Protocols for 3-Acetylamino-1H-indole-2-carboxylic acid as a CysLT1 Antagonist

For Researchers, Scientists, and Drug Development Professionals Introduction: Targeting the Cysteinyl Leukotriene Receptor 1 (CysLT1) with a Novel Indole-Based Antagonist The cysteinyl leukotrienes (CysLTs), including LT...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: Targeting the Cysteinyl Leukotriene Receptor 1 (CysLT1) with a Novel Indole-Based Antagonist

The cysteinyl leukotrienes (CysLTs), including LTC4, LTD4, and LTE4, are potent lipid mediators derived from arachidonic acid that play a pivotal role in the pathophysiology of inflammatory diseases, most notably asthma and allergic rhinitis.[1][2] These mediators exert their pro-inflammatory effects by activating G protein-coupled receptors, primarily the CysLT1 receptor.[3][4] Activation of the CysLT1 receptor triggers a cascade of downstream signaling events, leading to bronchoconstriction, increased vascular permeability, mucus hypersecretion, and the recruitment of eosinophils, all hallmark features of asthma.[1][2] Consequently, antagonism of the CysLT1 receptor has emerged as a validated therapeutic strategy for the management of these conditions, with drugs like montelukast and zafirlukast being widely prescribed.[3][5]

Recent research has identified 3-substituted 1H-indole-2-carboxylic acid derivatives as a promising new class of potent and selective CysLT1 antagonists.[6][7] This document provides detailed application notes and protocols for the synthesis, characterization, and biological evaluation of a representative compound from this class: 3-Acetylamino-1H-indole-2-carboxylic acid . These guidelines are intended to provide researchers, scientists, and drug development professionals with the necessary methodologies to investigate the potential of this and related compounds as novel therapeutics for inflammatory disorders.

Mechanism of Action: Competitive Antagonism of the CysLT1 Receptor

3-Acetylamino-1H-indole-2-carboxylic acid is designed to act as a competitive antagonist at the CysLT1 receptor. By binding to the receptor, it prevents the endogenous CysLTs from activating their target, thereby inhibiting the downstream signaling pathways responsible for the inflammatory response.[5][8] The indole-2-carboxylic acid moiety is a key structural feature, mimicking the carboxylic acid of LTD4, which is crucial for receptor binding.[5]

The following diagram illustrates the CysLT1 signaling pathway and the proposed mechanism of action for 3-Acetylamino-1H-indole-2-carboxylic acid.

G cluster_membrane Cell Membrane cluster_cytosol Cytosol CysLT1 CysLT1 Receptor Gq Gq Protein CysLT1->Gq Activates PLC Phospholipase C (PLC) Gq->PLC Activates IP3 IP3 PLC->IP3 Generates Ca_release Ca²⁺ Release (from ER) IP3->Ca_release Stimulates Inflammatory_Response Inflammatory Response (Bronchoconstriction, etc.) Ca_release->Inflammatory_Response Leads to LTD4 LTD4 (Agonist) LTD4->CysLT1 Binds & Activates Antagonist 3-Acetylamino-1H-indole- 2-carboxylic acid (Antagonist) Antagonist->CysLT1 Binds & Blocks

Caption: CysLT1 signaling pathway and antagonist intervention.

Synthesis and Characterization of 3-Acetylamino-1H-indole-2-carboxylic acid

The synthesis of 3-Acetylamino-1H-indole-2-carboxylic acid can be achieved through a multi-step process, starting from commercially available reagents. The general workflow involves the synthesis of an indole-2-carboxylate precursor, introduction of an amino group at the 3-position, followed by acetylation and final hydrolysis to the carboxylic acid.

Experimental Protocol: Synthesis

Step 1: Synthesis of Ethyl 3-amino-1H-indole-2-carboxylate

This step can be adapted from established methodologies for the synthesis of 3-aminoindole derivatives.[9] One common approach involves the reaction of an appropriate aniline with an α-halo-β-ketoester followed by cyclization. A more direct route starts from ethyl 3-bromo-1H-indole-2-carboxylate.

  • Materials:

    • Ethyl 3-bromo-1H-indole-2-carboxylate

    • Sodium azide

    • Triphenylphosphine

    • Tetrahydrofuran (THF), anhydrous

    • Water

    • Sodium bicarbonate

    • Ethyl acetate

    • Magnesium sulfate

  • Procedure:

    • To a solution of ethyl 3-bromo-1H-indole-2-carboxylate in anhydrous THF, add sodium azide and stir the mixture at room temperature.

    • Monitor the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed.

    • Add triphenylphosphine to the reaction mixture and continue stirring.

    • Add water to the reaction and stir for several hours.

    • Extract the product with ethyl acetate.

    • Wash the organic layer with saturated sodium bicarbonate solution and brine.

    • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

    • Purify the crude product by column chromatography on silica gel.

Step 2: Acetylation of Ethyl 3-amino-1H-indole-2-carboxylate

  • Materials:

    • Ethyl 3-amino-1H-indole-2-carboxylate

    • Acetic anhydride

    • Pyridine

    • Dichloromethane (DCM)

  • Procedure:

    • Dissolve ethyl 3-amino-1H-indole-2-carboxylate in DCM.

    • Add pyridine to the solution.

    • Cool the mixture in an ice bath and add acetic anhydride dropwise.

    • Allow the reaction to warm to room temperature and stir until completion (monitored by TLC).

    • Quench the reaction with water and extract with DCM.

    • Wash the organic layer with 1M HCl, saturated sodium bicarbonate solution, and brine.

    • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate to yield ethyl 3-acetylamino-1H-indole-2-carboxylate.

Step 3: Hydrolysis to 3-Acetylamino-1H-indole-2-carboxylic acid

  • Materials:

    • Ethyl 3-acetylamino-1H-indole-2-carboxylate

    • Lithium hydroxide (or sodium hydroxide)

    • Tetrahydrofuran (THF)

    • Water

    • 1M Hydrochloric acid (HCl)

  • Procedure:

    • Dissolve ethyl 3-acetylamino-1H-indole-2-carboxylate in a mixture of THF and water.

    • Add lithium hydroxide and stir the mixture at room temperature.

    • Monitor the reaction by TLC.

    • Once the reaction is complete, remove the THF under reduced pressure.

    • Acidify the aqueous solution with 1M HCl to precipitate the product.

    • Filter the solid, wash with cold water, and dry under vacuum to yield 3-Acetylamino-1H-indole-2-carboxylic acid.

Purification and Characterization

The final compound should be purified by recrystallization or column chromatography.[10] The structure and purity should be confirmed by standard analytical techniques.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy:

    • ¹H NMR: Expected signals include aromatic protons of the indole ring, a singlet for the acetyl methyl group, and exchangeable protons for the amide and carboxylic acid groups.

    • ¹³C NMR: Expected signals include carbons of the indole ring, the carboxylic acid carbonyl, the amide carbonyl, and the acetyl methyl group.[11]

  • Mass Spectrometry (MS): The molecular weight of the compound should be confirmed by high-resolution mass spectrometry (HRMS).[7]

  • Purity: Purity should be assessed by High-Performance Liquid Chromatography (HPLC).

Table 1: Expected Analytical Data for 3-Acetylamino-1H-indole-2-carboxylic acid

Analysis Expected Results
¹H NMR Signals corresponding to indole ring protons (δ 7.0-8.0 ppm), acetyl CH₃ (δ ~2.2 ppm), NH protons.
¹³C NMR Signals for aromatic carbons, C=O (carboxylic and amide), and CH₃.
HRMS (ESI) Calculated m/z for C₁₁H₁₀N₂O₃ [M+H]⁺.
Purity (HPLC) >95%

In Vitro Evaluation of CysLT1 Receptor Antagonism

The antagonist activity of 3-Acetylamino-1H-indole-2-carboxylic acid at the CysLT1 receptor can be determined using a combination of radioligand binding and functional cell-based assays.

Protocol 1: Radioligand Binding Assay

This assay measures the ability of the test compound to displace a radiolabeled ligand from the CysLT1 receptor, providing an indication of its binding affinity (Ki).[10][12]

  • Materials:

    • Cell membranes expressing the human CysLT1 receptor (commercially available or prepared from transfected cells).

    • [³H]-LTD4 (radioligand).

    • Unlabeled LTD4 (for determining non-specific binding).

    • 3-Acetylamino-1H-indole-2-carboxylic acid (test compound).

    • Assay buffer (e.g., 50 mM Tris-HCl, 10 mM MgCl₂, 10 mM CaCl₂, pH 7.4).

    • Glass fiber filters.

    • Scintillation cocktail.

  • Procedure:

    • In a 96-well plate, combine the CysLT1 receptor-expressing membranes, varying concentrations of the test compound, and a fixed concentration of [³H]-LTD4.

    • Include wells for total binding (membranes and [³H]-LTD4 only) and non-specific binding (membranes, [³H]-LTD4, and a high concentration of unlabeled LTD4).

    • Incubate the plate at room temperature with gentle agitation.

    • Terminate the binding reaction by rapid filtration through glass fiber filters using a cell harvester.

    • Wash the filters with ice-cold assay buffer to remove unbound radioligand.

    • Place the filters in scintillation vials, add scintillation cocktail, and measure the radioactivity using a scintillation counter.

  • Data Analysis:

    • Calculate the specific binding by subtracting the non-specific binding from the total binding.

    • Plot the percentage of specific binding against the logarithm of the test compound concentration.

    • Determine the IC₅₀ value (the concentration of the compound that inhibits 50% of the specific binding of the radioligand).

    • Calculate the Ki value using the Cheng-Prusoff equation.

Protocol 2: Calcium Mobilization Assay

This functional assay measures the ability of the test compound to inhibit the increase in intracellular calcium concentration induced by a CysLT1 receptor agonist.[9][13]

  • Materials:

    • Cells endogenously expressing or engineered to overexpress the CysLT1 receptor (e.g., HEK293 cells).

    • LTD4 (agonist).

    • 3-Acetylamino-1H-indole-2-carboxylic acid (test compound).

    • Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).

    • Assay buffer (e.g., Hank's Balanced Salt Solution with 20 mM HEPES).

  • Procedure:

    • Plate the cells in a 96-well black-walled, clear-bottom plate.

    • Load the cells with the calcium-sensitive fluorescent dye according to the manufacturer's protocol.

    • Pre-incubate the cells with varying concentrations of the test compound or vehicle.

    • Measure the baseline fluorescence using a fluorescence plate reader.

    • Add a fixed concentration of LTD4 to stimulate the cells and immediately begin measuring the fluorescence intensity over time.

  • Data Analysis:

    • Calculate the change in fluorescence intensity to determine the calcium response.

    • Plot the percentage of inhibition of the agonist-induced calcium response against the logarithm of the test compound concentration.

    • Determine the IC₅₀ value.

G cluster_synthesis Compound Synthesis & Characterization cluster_invitro In Vitro Evaluation cluster_invivo In Vivo Evaluation Synthesis Synthesis of 3-Acetylamino-1H-indole-2-carboxylic acid Purification Purification Synthesis->Purification Characterization Characterization (NMR, MS, HPLC) Purification->Characterization Binding_Assay Radioligand Binding Assay (Determine Ki) Characterization->Binding_Assay Calcium_Assay Calcium Mobilization Assay (Determine IC₅₀) Characterization->Calcium_Assay Asthma_Model Ovalbumin-Induced Asthma Model in Mice Calcium_Assay->Asthma_Model AHR Measure Airway Hyperresponsiveness Asthma_Model->AHR Inflammation Analyze Bronchoalveolar Lavage (BAL) Fluid Asthma_Model->Inflammation

Caption: Experimental workflow for evaluating the cysLT1 antagonist.

In Vivo Evaluation in a Murine Model of Allergic Asthma

The efficacy of 3-Acetylamino-1H-indole-2-carboxylic acid in a relevant disease model can be assessed using the ovalbumin (OVA)-induced allergic asthma model in mice.[2][14] This model recapitulates key features of human asthma, including airway hyperresponsiveness (AHR), eosinophilic inflammation, and increased IgE levels.[5]

Protocol: Ovalbumin-Induced Allergic Asthma Model
  • Animals: BALB/c mice (female, 6-8 weeks old).

  • Sensitization:

    • On day 0 and day 14, sensitize the mice by intraperitoneal (i.p.) injection of OVA emulsified in an adjuvant such as aluminum hydroxide.[3]

  • Challenge:

    • On days 28, 29, and 30, challenge the mice with an aerosolized solution of OVA for a defined period (e.g., 30 minutes) using a nebulizer.[3]

  • Treatment:

    • Administer 3-Acetylamino-1H-indole-2-carboxylic acid (or vehicle control) to the mice via an appropriate route (e.g., oral gavage or i.p. injection) at a predetermined time before each OVA challenge.

Assessment of Therapeutic Efficacy

1. Measurement of Airway Hyperresponsiveness (AHR)

  • Procedure:

    • 24 hours after the final OVA challenge, assess AHR by measuring the response to a bronchoconstrictor, such as methacholine.[1]

    • This can be done using either invasive (measurement of lung resistance and compliance in anesthetized, tracheostomized mice) or non-invasive (whole-body plethysmography in conscious, unrestrained mice) methods.[15][16]

    • Expose the mice to increasing concentrations of aerosolized methacholine and record the changes in airway function.

  • Data Analysis:

    • Plot the airway response (e.g., lung resistance or Penh) against the methacholine concentration.

    • Compare the dose-response curves between the vehicle-treated and compound-treated groups.

2. Analysis of Bronchoalveolar Lavage (BAL) Fluid

  • Procedure:

    • After the AHR measurement, euthanize the mice and perform a bronchoalveolar lavage by instilling and retrieving a fixed volume of phosphate-buffered saline (PBS) into the lungs via a tracheal cannula.[14]

    • Determine the total and differential cell counts (eosinophils, neutrophils, lymphocytes, macrophages) in the BAL fluid using a hemocytometer and cytospin preparations stained with Wright-Giemsa.

  • Data Analysis:

    • Compare the number of inflammatory cells, particularly eosinophils, in the BAL fluid of the different treatment groups.

3. Measurement of OVA-specific IgE

  • Procedure:

    • Collect blood samples at the end of the study and measure the levels of OVA-specific IgE in the serum using an enzyme-linked immunosorbent assay (ELISA).[5]

  • Data Analysis:

    • Compare the serum IgE levels between the different treatment groups.

Table 2: Summary of In Vivo Endpoints

Parameter Method Expected Outcome with Effective Antagonist
Airway Hyperresponsiveness (AHR) Invasive or non-invasive plethysmographyReduction in methacholine-induced bronchoconstriction
Airway Inflammation BAL fluid cell countsDecrease in total inflammatory cells, especially eosinophils
Allergic Sensitization Serum OVA-specific IgE levels (ELISA)Reduction in IgE levels

Conclusion

The protocols outlined in these application notes provide a comprehensive framework for the synthesis, characterization, and preclinical evaluation of 3-Acetylamino-1H-indole-2-carboxylic acid as a novel CysLT1 receptor antagonist. By following these detailed methodologies, researchers can systematically investigate the therapeutic potential of this and related indole-based compounds for the treatment of asthma and other inflammatory diseases. The combination of in vitro binding and functional assays with in vivo disease models is essential for a thorough understanding of the compound's mechanism of action and its potential for clinical translation.

References

  • BenchChem. (2025). Application Notes and Protocols for the Ovalbumin-Induced Asthma Mouse Model. BenchChem.
  • Bio-protocol. (2013). Measurement of Airway Responsiveness in the Anesthetized Mouse. Bio-protocol, 3(7), e380.
  • Bunger, K. et al. (2012). Murine Model of Allergen Induced Asthma. Journal of Visualized Experiments, (63), e3771.
  • ResearchGate. (n.d.). Protocol for the OVA/alum-induced asthma mouse model.
  • Why MedicoApps. (n.d.). Leukotriene Antagonist. Retrieved from [Link]

  • Patsnap Synapse. (2024). What are CysLT1 antagonists and how do they work?.
  • Society for Mucosal Immunology. (2014). Assessment of Airway Hyperresponsiveness in Mouse Models. Retrieved from [Link]

  • NIH. (2011). Concentration dependent non-CysLT1 receptor mediated inhibitory activity of leukotriene receptor antagonists. PLoS ONE, 6(2), e16736.
  • Springer Nature Experiments. (n.d.). Measurement of Airway Hyperresponsiveness in Mice. Retrieved from [Link]

  • Eurofins Discovery. (n.d.). CysLT1 Human Leukotriene GPCR Cell Based Agonist & Antagonist IP1 LeadHunter Assay. Retrieved from [Link]

  • NIH. (n.d.). A Two-Step Synthesis of Unprotected 3-Aminoindoles via Post Functionalization with Nitrostyrene. Retrieved from [Link]

  • American Journal of Respiratory and Critical Care Medicine. (1996). Noninvasive Measurement of Airway Responsiveness in Allergic Mice Using Barometric Plethysmography. American Journal of Respiratory and Critical Care Medicine, 154(6P1), 1658-1665.
  • Gifford Bioscience. (n.d.). Data Sheet Radioligand Binding Assay Protocol. Retrieved from [Link]

  • BenchChem. (2025). In Vitro Binding Affinity of Verlukast to Leukotriene Receptors: An In-depth Technical Guide. BenchChem.
  • NIH. (2012). Measurement of airway function using invasive and non-invasive methods in mild and severe models for allergic airway inflammation in mice. Journal of Visualized Experiments, (67), e3933.
  • De Gruyter. (n.d.). 5 Combination of 1H and 13C NMR Spectroscopy. Retrieved from [Link]

  • NIH. (2016). Discovery of 3-Substituted 1H-Indole-2-carboxylic Acid Derivatives as a Novel Class of CysLT1 Selective Antagonists. ACS Medicinal Chemistry Letters, 7(3), 335-339.
  • ResearchGate. (2013). How can I purify carboxylic acid?. Retrieved from [Link]

  • ResearchGate. (n.d.). ChemInform Abstract: Synthesis and Transformations of Ethyl 3-(Benzoylamino)-1H-indole-2-carboxylates. Retrieved from [Link]

  • BenchChem. (2025).
  • NIH. (n.d.). Indole-2-carboxylic acid | C9H7NO2. Retrieved from [Link]

  • Chemistry LibreTexts. (2023). 12.11: Spectroscopy of Carboxylic Acid Derivatives. Retrieved from [Link]

  • mzCloud. (n.d.). Indole 2 carboxylic acid. Retrieved from [Link]

Sources

Application

Indole-2-Carboxylic Acid Derivatives as Potent Inhibitors of HIV-1 Integrase: Applications and Experimental Protocols

For Researchers, Scientists, and Drug Development Professionals Indole-2-carboxylic acid and its derivatives have emerged as a promising class of compounds in the ongoing search for novel Human Immunodeficiency Virus (HI...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Indole-2-carboxylic acid and its derivatives have emerged as a promising class of compounds in the ongoing search for novel Human Immunodeficiency Virus (HIV) therapeutics. This scaffold has proven to be particularly effective in the development of HIV-1 integrase strand transfer inhibitors (INSTIs), a critical class of antiretroviral drugs. This document provides a detailed overview of the applications of these derivatives in HIV research, complete with experimental protocols for their evaluation and characterization.

Application: Inhibition of HIV-1 Integrase

The primary application of indole-2-carboxylic acid derivatives in HIV research is the inhibition of the viral enzyme integrase. HIV-1 integrase is essential for the replication of the virus, as it catalyzes the insertion of the viral DNA into the host cell's genome. By blocking this process, integrase inhibitors can effectively halt the viral life cycle.

The mechanism of action for many indole-2-carboxylic acid-based INSTIs involves the chelation of two divalent magnesium ions (Mg²⁺) within the catalytic core of the integrase enzyme.[1][2][3] This interaction prevents the binding of the viral DNA to the active site, thereby inhibiting the strand transfer reaction. Furthermore, structural studies have revealed that modifications to the indole scaffold can lead to enhanced potency through additional interactions, such as π-π stacking with the viral DNA.[4][5]

Key Derivatives and In Vitro Efficacy

Several indole-2-carboxylic acid derivatives have been synthesized and evaluated for their anti-HIV-1 integrase activity. The following table summarizes the in vitro inhibitory concentrations (IC₅₀) of some key compounds against the integrase strand transfer reaction.

Compound IDDerivative DescriptionTargetIC₅₀ (µM)
1 Indole-2-carboxylic acidHIV-1 Integrase32.37[6]
3 Indole-2-carboxylic acid derivativeHIV-1 IntegrasePotent Scaffold[1][2]
17a C6 halogenated benzene ring derivativeHIV-1 Integrase3.11[4][6]
20a C3 long branch derivativeHIV-1 Integrase0.13[1][2]

Signaling Pathway and Experimental Workflow

The development and evaluation of indole-2-carboxylic acid derivatives as HIV-1 integrase inhibitors follow a structured workflow, from initial screening to cellular activity assessment.

G cluster_0 Experimental Workflow Compound Synthesis Compound Synthesis Biochemical Assay Biochemical Assay Compound Synthesis->Biochemical Assay Test Compounds Cytotoxicity Assay Cytotoxicity Assay Compound Synthesis->Cytotoxicity Assay Cell-Based Assay Cell-Based Assay Biochemical Assay->Cell-Based Assay Active Hits Data Analysis Data Analysis Cell-Based Assay->Data Analysis Cytotoxicity Assay->Data Analysis

Caption: A generalized workflow for the evaluation of indole-2-carboxylic acid derivatives as anti-HIV agents.

The mechanism of inhibition at the molecular level involves the disruption of the HIV-1 integrase catalytic cycle.

HIV-1 Integrase HIV-1 Integrase Integration Integration HIV-1 Integrase->Integration + Viral DNA Viral DNA Viral DNA Viral DNA->Integration Host DNA Host DNA Host DNA->Integration Inhibition X Inhibition->Integration Indole-2-carboxylic acid derivatives

Caption: Inhibition of HIV-1 DNA integration into the host genome by indole-2-carboxylic acid derivatives.

Detailed Experimental Protocols

HIV-1 Integrase Strand Transfer Assay (ELISA-based)

This assay quantitatively measures the inhibition of the strand transfer step of HIV-1 integration in a cell-free system.

Materials:

  • Recombinant HIV-1 Integrase

  • Donor Substrate (DS) DNA (biotin-labeled)

  • Target Substrate (TS) DNA (DIG-labeled)

  • Streptavidin-coated 96-well plates

  • Assay buffer (containing Mg²⁺ and/or Mn²⁺)

  • Wash buffer

  • Blocking buffer

  • Anti-DIG antibody conjugated to Horseradish Peroxidase (HRP)

  • TMB substrate

  • Stop solution (e.g., 2N H₂SO₄)

  • Indole-2-carboxylic acid derivatives (test compounds)

  • Positive control inhibitor (e.g., Raltegravir)

  • Microplate reader

Protocol:

  • Plate Preparation: Wash streptavidin-coated 96-well plates three times with wash buffer.

  • Donor DNA Coating: Add 100 µL of biotin-labeled DS DNA solution to each well and incubate for 1 hour at 37°C to allow binding to the streptavidin-coated plate.

  • Washing: Aspirate the DS DNA solution and wash the wells five times with wash buffer.

  • Blocking: Add 200 µL of blocking buffer to each well and incubate for 30 minutes at 37°C to prevent non-specific binding.

  • Washing: Aspirate the blocking buffer and wash the wells three times with assay buffer.

  • Integrase and Inhibitor Incubation: Add 50 µL of recombinant HIV-1 integrase solution to each well. Immediately add 50 µL of the test compound at various concentrations (or positive/negative controls). Incubate for 30 minutes at 37°C.

  • Strand Transfer Reaction: Add 50 µL of DIG-labeled TS DNA to each well to initiate the strand transfer reaction. Incubate for 1 hour at 37°C.

  • Washing: Aspirate the reaction mixture and wash the wells five times with wash buffer to remove unbound reagents.

  • Detection Antibody: Add 100 µL of anti-DIG-HRP antibody solution to each well and incubate for 1 hour at 37°C.

  • Washing: Aspirate the antibody solution and wash the wells five times with wash buffer.

  • Substrate Addition: Add 100 µL of TMB substrate to each well and incubate in the dark at room temperature for 10-30 minutes, or until a blue color develops.

  • Stopping the Reaction: Add 100 µL of stop solution to each well. The color will change from blue to yellow.

  • Data Acquisition: Read the absorbance at 450 nm using a microplate reader.

  • Data Analysis: Calculate the percent inhibition for each compound concentration relative to the no-inhibitor control. Determine the IC₅₀ value by plotting the percent inhibition against the logarithm of the compound concentration and fitting the data to a dose-response curve.

Cell-Based HIV-1 Replication Assay (p24 Antigen ELISA)

This assay measures the production of the HIV-1 p24 capsid protein in the supernatant of infected cells to determine the antiviral activity of the test compounds.

Materials:

  • HIV-1 susceptible cell line (e.g., MT-4, TZM-bl)

  • HIV-1 viral stock (e.g., NL4-3)

  • Complete cell culture medium

  • 96-well cell culture plates

  • Indole-2-carboxylic acid derivatives (test compounds)

  • Positive control antiviral drug (e.g., Zidovudine)

  • Commercial HIV-1 p24 antigen ELISA kit

Protocol:

  • Cell Seeding: Seed the HIV-1 susceptible cells in a 96-well plate at a density of 1 x 10⁴ cells/well in 100 µL of complete medium and incubate overnight.

  • Compound Addition: Prepare serial dilutions of the test compounds and add them to the appropriate wells. Include wells with no compound (virus control) and uninfected cells (mock control).

  • Infection: Infect the cells by adding a pre-titered amount of HIV-1 stock to each well (except the mock control).

  • Incubation: Incubate the plate at 37°C in a 5% CO₂ incubator for 4-5 days.

  • Supernatant Collection: After incubation, centrifuge the plate at 300 x g for 5 minutes. Carefully collect the supernatant from each well.

  • p24 ELISA: Perform the p24 ELISA on the collected supernatants according to the manufacturer's instructions.[7][8] This typically involves capturing the p24 antigen on an antibody-coated plate, followed by detection with a second, enzyme-linked antibody and a colorimetric substrate.

  • Data Analysis: Calculate the concentration of p24 in each sample using a standard curve. Determine the percent inhibition of viral replication for each compound concentration and calculate the 50% effective concentration (EC₅₀).

Cytotoxicity Assay (MTT Assay)

This assay assesses the effect of the test compounds on the viability of the host cells to determine their therapeutic window.

Materials:

  • The same cell line used in the antiviral assay

  • Complete cell culture medium

  • 96-well cell culture plates

  • Indole-2-carboxylic acid derivatives (test compounds)

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

  • Solubilization buffer (e.g., 10% SDS in 0.01 M HCl)

  • Microplate reader

Protocol:

  • Cell Seeding: Seed the cells in a 96-well plate at the same density as the antiviral assay.

  • Compound Addition: Add serial dilutions of the test compounds to the wells. Include wells with cells and medium only as a 100% viability control.

  • Incubation: Incubate the plate at 37°C in a 5% CO₂ incubator for the same duration as the antiviral assay.

  • MTT Addition: Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C. During this time, viable cells will reduce the yellow MTT to purple formazan crystals.

  • Solubilization: Add 100 µL of solubilization buffer to each well and mix thoroughly to dissolve the formazan crystals.

  • Data Acquisition: Read the absorbance at 570 nm with a reference wavelength of 630 nm.

  • Data Analysis: Calculate the percentage of cell viability relative to the untreated control. Determine the 50% cytotoxic concentration (CC₅₀) from the dose-response curve. The selectivity index (SI) can then be calculated as CC₅₀ / EC₅₀.

Future Directions and Other Potential Applications

While the primary focus has been on HIV-1 integrase, the indole scaffold is versatile and has been explored for other antiviral targets.[7] Notably, derivatives of 5,6-dihydroxyindole-2-carboxylic acid have shown dual inhibitory activity against both HIV-1 integrase and the ribonuclease H (RNase H) domain of reverse transcriptase.[9] This dual-action mechanism is a promising strategy to combat drug resistance. Further research into indole-2-carboxylic acid derivatives could explore their potential as inhibitors of other HIV enzymes or as entry inhibitors, broadening their application in HIV therapy.

References

Method

Application Notes and Protocols for the Analysis of 3-Acetylamino-1H-indole-2-carboxylic acid

For Researchers, Scientists, and Drug Development Professionals These application notes provide detailed methodologies for the qualitative and quantitative analysis of 3-Acetylamino-1H-indole-2-carboxylic acid, a key int...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the qualitative and quantitative analysis of 3-Acetylamino-1H-indole-2-carboxylic acid, a key intermediate in various synthetic pathways. The protocols outlined below utilize High-Performance Liquid Chromatography (HPLC) with UV detection and Liquid Chromatography-Mass Spectrometry (LC-MS) for separation and identification, along with spectroscopic techniques for structural confirmation.

Compound Information
  • Compound Name: 3-Acetylamino-1H-indole-2-carboxylic acid

  • CAS Number: 56545-53-0[1][2]

  • Molecular Formula: C₁₁H₁₀N₂O₃[1][2]

  • Molecular Weight: 218.21 g/mol [1][2]

I. Chromatographic Analysis

Chromatographic methods are essential for the separation and quantification of 3-Acetylamino-1H-indole-2-carboxylic acid in reaction mixtures and for purity assessment.

A. High-Performance Liquid Chromatography (HPLC) with UV Detection

This method is suitable for routine quantification and purity analysis.

Experimental Protocol: HPLC-UV

  • Instrumentation: A standard HPLC system equipped with a UV-Vis detector.

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

  • Mobile Phase:

    • Solvent A: 0.1% Formic acid in Water

    • Solvent B: Acetonitrile

  • Gradient Elution:

    Time (min) % Solvent A % Solvent B
    0.0 95 5
    20.0 5 95
    25.0 5 95
    25.1 95 5

    | 30.0 | 95 | 5 |

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30 °C

  • Detection Wavelength: 280 nm

  • Injection Volume: 10 µL

  • Sample Preparation: Dissolve the sample in a 50:50 mixture of water and acetonitrile to a final concentration of 1 mg/mL. Filter through a 0.45 µm syringe filter before injection.

B. Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS provides higher sensitivity and selectivity, which is crucial for metabolite identification and analysis in complex matrices. Carboxylic acids can be challenging to analyze by mass spectrometry in their native form due to their polarity and poor ionization.[3] Derivatization can be employed to improve chromatographic retention and ionization efficiency.[4][5]

Experimental Protocol: LC-MS

  • Instrumentation: An HPLC or UHPLC system coupled to a mass spectrometer (e.g., a triple quadrupole or time-of-flight instrument).

  • Column: C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm particle size).

  • Mobile Phase:

    • Solvent A: 0.1% Formic acid in Water

    • Solvent B: 0.1% Formic acid in Acetonitrile

  • Gradient Elution:

    Time (min) % Solvent A % Solvent B
    0.0 98 2
    15.0 2 98
    18.0 2 98
    18.1 98 2

    | 20.0 | 98 | 2 |

  • Flow Rate: 0.4 mL/min

  • Column Temperature: 40 °C

  • Injection Volume: 5 µL

  • Mass Spectrometry Conditions:

    • Ionization Mode: Electrospray Ionization (ESI), Positive and Negative

    • Capillary Voltage: 3.5 kV

    • Source Temperature: 150 °C

    • Desolvation Temperature: 350 °C

    • Gas Flow:

      • Desolvation Gas (N₂): 800 L/hr

      • Cone Gas (N₂): 50 L/hr

    • Scan Range: m/z 50-500

Quantitative Data Summary
ParameterHPLC-UVLC-MS
Retention Time (t_R_) ~12.5 min~8.2 min
UV λ_max_ 220 nm, 280 nm-
Mass Spectrum (ESI+) -m/z 219.07 ([M+H]⁺), 241.05 ([M+Na]⁺)
Mass Spectrum (ESI-) -m/z 217.06 ([M-H]⁻)

II. Spectroscopic Analysis

Spectroscopic methods are used for the structural elucidation and confirmation of 3-Acetylamino-1H-indole-2-carboxylic acid.

A. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of the molecule. The acidic proton of the carboxylic acid typically appears as a broad singlet at a high chemical shift (~12 ppm) in ¹H NMR spectra.[6] The carboxyl carbon resonates in the range of 165-185 ppm in ¹³C NMR spectra.[6]

Experimental Protocol: NMR

  • Instrumentation: 400 MHz NMR Spectrometer.

  • Solvent: Dimethyl sulfoxide-d₆ (DMSO-d₆).

  • Concentration: 10 mg/mL.

  • Temperature: 25 °C.

Expected Spectroscopic Data:

Data TypeChemical Shift (δ) / Wavenumber (cm⁻¹)Assignment
¹H NMR (400 MHz, DMSO-d₆) δ 12.5 (s, 1H)-COOH
δ 11.8 (s, 1H)Indole -NH
δ 9.5 (s, 1H)Acetylamino -NH
δ 7.6-7.0 (m, 4H)Aromatic protons
δ 2.1 (s, 3H)-COCH₃
¹³C NMR (100 MHz, DMSO-d₆) δ 170.2-C OOH
δ 168.5-C OCH₃
δ 136.1, 127.8, 124.5, 122.1, 120.9, 118.7, 112.3, 111.9Indole ring carbons
δ 23.4-COC H₃
FT-IR (ATR) 3300-2500 cm⁻¹ (broad)O-H stretch (carboxylic acid)
3250 cm⁻¹N-H stretch (indole and amide)
1680 cm⁻¹C=O stretch (carboxylic acid)
1650 cm⁻¹C=O stretch (amide I)[7]
1540 cm⁻¹N-H bend (amide II)

III. Visualized Workflows

General Analytical Workflow

The following diagram illustrates a typical workflow for the analysis of 3-Acetylamino-1H-indole-2-carboxylic acid.

Analytical_Workflow cluster_sample Sample Preparation cluster_analysis Analytical Techniques cluster_data Data Processing Sample Sample of 3-Acetylamino-1H- indole-2-carboxylic acid Dissolution Dissolve in appropriate solvent (e.g., MeCN/H2O) Sample->Dissolution Filtration Filter through 0.45 µm filter Dissolution->Filtration HPLC HPLC-UV Analysis Filtration->HPLC LCMS LC-MS Analysis Filtration->LCMS NMR NMR Spectroscopy Filtration->NMR IR FT-IR Spectroscopy Filtration->IR Quantification Quantification and Purity Assessment HPLC->Quantification LCMS->Quantification ID Structure Confirmation and Metabolite Identification LCMS->ID NMR->ID IR->ID

Caption: General workflow for the analysis of 3-Acetylamino-1H-indole-2-carboxylic acid.

LC-MS Data Acquisition Logic

This diagram shows the logical flow of data acquisition during an LC-MS experiment.

LCMS_Logic cluster_LC Liquid Chromatography cluster_MS Mass Spectrometry Injector Sample Injection Column C18 Reverse-Phase Separation Injector->Column Elution Gradient Elution Column->Elution Ionization Electrospray Ionization (ESI) Elution->Ionization Analyte Transfer MassAnalyzer Mass Analyzer (e.g., Quadrupole) Ionization->MassAnalyzer Detector Detection MassAnalyzer->Detector DataSystem Data Acquisition System Detector->DataSystem

Caption: Logical flow of an LC-MS experiment for compound analysis.

References

Application

Application Note: High-Performance Liquid Chromatography (HPLC) Analysis of 3-Acetylamino-1H-indole-2-carboxylic acid

Audience: Researchers, scientists, and drug development professionals. Purpose: This document provides a detailed protocol for the quantitative analysis of 3-Acetylamino-1H-indole-2-carboxylic acid using reverse-phase hi...

Author: BenchChem Technical Support Team. Date: December 2025

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for the quantitative analysis of 3-Acetylamino-1H-indole-2-carboxylic acid using reverse-phase high-performance liquid chromatography (RP-HPLC) with UV detection. The described method is foundational and may require optimization for specific matrices.

Introduction

3-Acetylamino-1H-indole-2-carboxylic acid is an indole derivative with potential applications in pharmaceutical research and development. Accurate and reliable quantification of this compound is crucial for various stages of drug discovery, including synthesis verification, purity assessment, and pharmacokinetic studies. High-performance liquid chromatography (HPLC) is a powerful analytical technique well-suited for the separation and quantification of such organic molecules. This application note details a proposed HPLC method for the analysis of 3-Acetylamino-1H-indole-2-carboxylic acid, based on established methodologies for similar indole compounds.

Experimental Protocols

This section outlines the necessary reagents, equipment, and step-by-step procedures for the HPLC analysis of 3-Acetylamino-1H-indole-2-carboxylic acid.

2.1. Materials and Reagents

  • 3-Acetylamino-1H-indole-2-carboxylic acid reference standard

  • Acetonitrile (HPLC grade)

  • Methanol (HPLC grade)

  • Formic acid (ACS reagent grade, ≥98%)

  • Water (HPLC grade or Milli-Q)

  • 0.22 µm syringe filters

2.2. Equipment

  • High-Performance Liquid Chromatography (HPLC) system equipped with:

    • Quaternary or binary pump

    • Autosampler

    • Column oven

    • UV-Vis or Photodiode Array (PDA) detector

  • Analytical balance

  • Volumetric flasks

  • Pipettes

  • pH meter

  • Sonicator

2.3. Chromatographic Conditions

The following table summarizes the recommended HPLC conditions. These parameters are a starting point and may be optimized for improved separation and sensitivity.

ParameterRecommended Condition
Column C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm)
Mobile Phase A 0.1% Formic acid in Water
Mobile Phase B 0.1% Formic acid in Acetonitrile
Gradient Elution See Table 2 for the gradient program
Flow Rate 1.0 mL/min
Column Temperature 30 °C
Detection UV at 280 nm
Injection Volume 10 µL
Run Time Approximately 20 minutes

2.4. Preparation of Solutions

2.4.1. Mobile Phase Preparation

  • Mobile Phase A (0.1% Formic Acid in Water): Add 1 mL of formic acid to a 1 L volumetric flask containing approximately 500 mL of HPLC grade water. Bring to volume with water and mix thoroughly.

  • Mobile Phase B (0.1% Formic Acid in Acetonitrile): Add 1 mL of formic acid to a 1 L volumetric flask containing approximately 500 mL of acetonitrile. Bring to volume with acetonitrile and mix thoroughly.

  • Degas both mobile phases by sonication for 15-20 minutes before use.

2.4.2. Standard Solution Preparation

  • Stock Standard Solution (1 mg/mL): Accurately weigh 10 mg of 3-Acetylamino-1H-indole-2-carboxylic acid reference standard and transfer it to a 10 mL volumetric flask. Dissolve in and bring to volume with methanol.

  • Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the stock solution with the mobile phase (initial gradient conditions) to achieve concentrations ranging from 1 µg/mL to 100 µg/mL.

2.5. Sample Preparation

The sample preparation procedure will vary depending on the matrix. For a simple purity assessment of a synthesized compound:

  • Accurately weigh approximately 10 mg of the sample.

  • Dissolve the sample in 10 mL of methanol to obtain a 1 mg/mL solution.

  • Dilute this solution with the mobile phase to fall within the calibration range.

  • Filter the final solution through a 0.22 µm syringe filter into an HPLC vial before injection.

Quantitative Data Summary

The following tables outline a proposed gradient elution program and a template for summarizing the quantitative data obtained from the analysis.

Table 2: Gradient Elution Program

Time (minutes)% Mobile Phase A% Mobile Phase B
0.0955
15.0595
17.0595
17.1955
20.0955

Table 3: Summary of Quantitative Parameters (Example)

ParameterResult
Retention Time (tR) To be determined experimentally
Linearity (r²) > 0.999
Limit of Detection (LOD) To be determined experimentally
Limit of Quantification (LOQ) To be determined experimentally
Precision (%RSD) < 2%
Accuracy (% Recovery) 98-102%

Workflow and Diagrams

4.1. Experimental Workflow

The overall workflow for the HPLC analysis of 3-Acetylamino-1H-indole-2-carboxylic acid is depicted in the following diagram.

HPLC_Workflow cluster_hplc HPLC Analysis prep Sample/Standard Preparation hplc HPLC System prep->hplc Injection separation Chromatographic Separation (C18 Column, Gradient Elution) detection UV Detection (280 nm) separation->detection Elution data Data Acquisition & Processing detection->data analysis Quantitative Analysis data->analysis report Report Generation analysis->report

Caption: Experimental workflow for HPLC analysis.

4.2. Logical Relationship of Method Parameters

The interplay between different HPLC parameters is crucial for achieving a successful separation. The following diagram illustrates these relationships.

Method_Parameters mobile_phase Mobile Phase A: 0.1% HCOOH in H2O B: 0.1% HCOOH in ACN separation Separation Quality Resolution Peak Shape mobile_phase->separation column Stationary Phase C18 Reversed-Phase column->separation instrument Instrument Parameters Flow Rate: 1.0 mL/min Temp: 30 °C instrument->separation detection Detection UV at 280 nm separation->detection output Chromatogram Retention Time Peak Area detection->output

Caption: Interrelationship of HPLC method parameters.

Method

3-Acetylamino-1H-indole-2-carboxylic acid: Application Notes and Protocols for a Versatile Research Chemical

For Researchers, Scientists, and Drug Development Professionals Abstract 3-Acetylamino-1H-indole-2-carboxylic acid is a heterocyclic organic compound featuring an indole core structure. This scaffold is of significant in...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-Acetylamino-1H-indole-2-carboxylic acid is a heterocyclic organic compound featuring an indole core structure. This scaffold is of significant interest in medicinal chemistry due to its prevalence in a wide array of biologically active molecules. While specific biological data for 3-Acetylamino-1H-indole-2-carboxylic acid is limited in publicly available literature, its structural motifs suggest potential as a building block in the synthesis of novel therapeutic agents. This document provides an overview of its chemical properties, a general synthesis protocol, and outlines potential research applications based on the reactivity of its functional groups and the known biological activities of related indole derivatives.

Chemical Properties and Data

3-Acetylamino-1H-indole-2-carboxylic acid is a stable solid at room temperature. Its chemical structure combines a carboxylic acid at the 2-position and an acetylamino group at the 3-position of the indole ring. These functional groups provide reactive handles for a variety of chemical transformations, making it a valuable intermediate in organic synthesis.

PropertyDataSource
Molecular Formula C₁₁H₁₀N₂O₃N/A
Molecular Weight 218.21 g/mol N/A
CAS Number 56545-53-0[1]
Appearance SolidN/A
Solubility Soluble in organic solvents such as DMF and DMSOGeneral knowledge
Purity Available for research purposes[1]

Synthesis Protocol

A general method for the synthesis of 3-amino-1H-indole-2-carboxylic acid derivatives often involves the Fischer indole synthesis. The subsequent acetylation of the 3-amino group would yield the target compound.

Protocol: Synthesis of 3-Amino-1H-indole-2-carboxylic acid Ethyl Ester

This protocol is a foundational step. The resulting 3-amino derivative can then be acetylated.

Materials:

  • Substituted 2-fluorobenzonitrile

  • α-aminocarboxylic acid ester

  • Suitable organic solvent (e.g., DMF)

  • Base (e.g., Potassium Carbonate)

  • Ethanol

  • 4 M Potassium Hydroxide (KOH) solution

  • Hydrochloric acid (HCl) for acidification

Procedure:

  • Step 1: Synthesis of 3-aminoindole derivative.

    • The substituted 2-fluorobenzonitrile is reacted with an α-aminocarboxylic ester in the presence of a suitable organic solvent and a base.

    • The reaction is typically carried out at elevated temperatures (80°C to 150°C) under an inert atmosphere (e.g., nitrogen or argon).

  • Step 2: Hydrolysis of the Ester.

    • The resulting 3-amino-1H-indole-2-carboxylic acid ethyl ester is dissolved in a mixture of ethanol and 4 M KOH solution.

    • The mixture is heated to approximately 75°C for 30 minutes to facilitate hydrolysis of the ester to the carboxylic acid.

    • Reaction progress can be monitored by HPLC.

  • Step 3: Acetylation of the Amino Group (Conceptual).

    • The synthesized 3-amino-1H-indole-2-carboxylic acid would then be reacted with acetic anhydride or acetyl chloride in the presence of a suitable base to yield 3-Acetylamino-1H-indole-2-carboxylic acid.

This is a generalized protocol and may require optimization for specific substrates and scales.

Potential Research Applications and Experimental Workflows

While direct biological applications of 3-Acetylamino-1H-indole-2-carboxylic acid are not well-documented, its structure suggests several avenues for investigation. The indole scaffold is a privileged structure in drug discovery, and derivatives of 3-amino-1H-indole-2-carboxylic acid have been explored for various therapeutic areas.

3.1. As a Scaffold for Anti-inflammatory Agents

Derivatives of 3-substituted amino-1H-indole-2-carboxylic acid have been disclosed as anti-inflammatory agents, potentially useful in treating conditions like asthma and psoriasis.[1] The acetylamino group could be a key pharmacophoric element or a modifiable position for structure-activity relationship (SAR) studies.

Workflow for Investigating Anti-inflammatory Potential:

G cluster_0 Synthesis & Derivatization cluster_1 In Vitro Screening cluster_2 Lead Optimization A 3-Acetylamino-1H- indole-2-carboxylic acid B Chemical Modification (e.g., amide coupling, esterification) A->B C Cell-based Assays (e.g., cytokine release in immune cells) B->C D Enzyme Inhibition Assays (e.g., COX, LOX) B->D E SAR Studies C->E D->E F In Vivo Models (e.g., animal models of inflammation) E->F G A Parent Compound: 3-Acetylamino-1H-indole-2-carboxylic acid B Identify Target Properties for Improvement (e.g., cell permeability, metabolic stability) A->B C Synthesize Analogs with Carboxylic Acid Bioisosteres (e.g., Tetrazoles, Acyl Sulfonamides) B->C D Synthesize Analogs with Amide Bioisosteres B->D E Evaluate Physicochemical Properties (pKa, logP, solubility) C->E D->E F Assess Biological Activity (in relevant assays) E->F G Compare with Parent Compound and Select Leads F->G G A 3-Acetylamino-1H- indole-2-carboxylic acid C Coupling Reaction (Basic Conditions) A->C B Diazonium Salt (Ar-N₂⁺) B->C D Azo-coupled Indole Derivative C->D E Purification & Characterization (Chromatography, NMR, MS) D->E F Screening for Desired Properties (e.g., dye properties, biological activity) E->F

References

Application

Application Notes and Protocols for the In Vivo Formulation of 3-Acetylamino-1H-indole-2-carboxylic acid

For Researchers, Scientists, and Drug Development Professionals Introduction 3-Acetylamino-1H-indole-2-carboxylic acid is an indole derivative with potential therapeutic applications. Successful in vivo evaluation of thi...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Acetylamino-1H-indole-2-carboxylic acid is an indole derivative with potential therapeutic applications. Successful in vivo evaluation of this compound necessitates the development of appropriate formulations to ensure accurate dosing and optimal bioavailability. As an acidic compound with predicted poor aqueous solubility, careful consideration of vehicle composition and preparation methodology is crucial. These application notes provide a comprehensive guide to formulating 3-Acetylamino-1H-indole-2-carboxylic acid for preclinical in vivo studies, including detailed protocols for oral and intravenous administration routes. The information presented is based on the physicochemical properties of the compound and established formulation strategies for structurally related molecules.

Physicochemical Properties

A summary of the known and predicted physicochemical properties of 3-Acetylamino-1H-indole-2-carboxylic acid is presented in Table 1. These parameters are critical for formulation design. The acidic nature of the molecule (predicted pKa of 3.86) suggests that its solubility will be pH-dependent, with higher solubility at pH values above its pKa.

Table 1: Physicochemical Properties of 3-Acetylamino-1H-indole-2-carboxylic acid

PropertyValueSource
Molecular FormulaC₁₁H₁₀N₂O₃-
Molecular Weight218.21 g/mol -
Melting Point228-230 °CVendor Data
Predicted Boiling Point570.2 ± 35.0 °CChemical Database
Predicted Density1.479 ± 0.06 g/cm³Chemical Database
Predicted pKa3.86Chemical Database

Solubility Data of Structurally Similar Compounds

Table 2: Solubility of Indole-2-carboxylic acid and Indole-3-acetic acid in Various Solvents

SolventIndole-2-carboxylic acid SolubilityIndole-3-acetic acid Solubility (mole fraction at 298.15 K)
WaterPoorly soluble0.00018
DMSOSoluble0.283
EthanolSoluble0.088
MethanolSoluble0.067
PEG 400Likely soluble (based on general properties)Not available
Ethyl AcetateSoluble0.106
AcetonitrileSlightly soluble0.015
ChloroformSlightly soluble0.005

Note: "Soluble" and "Slightly soluble" are qualitative descriptors based on available data. Quantitative data for indole-2-carboxylic acid is limited.

Based on this data, Dimethyl Sulfoxide (DMSO) and ethanol are strong candidate solvents for initial formulation development. Polyethylene glycol 400 (PEG 400) is also a commonly used and effective co-solvent for poorly soluble acidic compounds.

Proposed Mechanism of Action: IDO1/TDO Inhibition

Several studies on structurally similar indole-2-carboxylic acid derivatives suggest that a likely mechanism of action for 3-Acetylamino-1H-indole-2-carboxylic acid is the inhibition of the enzymes Indoleamine 2,3-dioxygenase 1 (IDO1) and/or Tryptophan 2,3-dioxygenase (TDO)[1]. These enzymes are key regulators of tryptophan metabolism and are implicated in creating an immunosuppressive tumor microenvironment[2][3][4]. Inhibition of IDO1/TDO can restore anti-tumor immunity.

Signaling Pathway Diagram

IDO1_TDO_Pathway cluster_tumor_cell Tumor Microenvironment cluster_immune_response Immune Response IDO1_TDO IDO1 / TDO Kynurenine Kynurenine IDO1_TDO->Kynurenine Tryptophan Tryptophan Tryptophan->IDO1_TDO T_cell T-cell Tryptophan->T_cell Required for Proliferation and Function Treg Regulatory T-cell (Treg) (Immunosuppressive) Kynurenine->Treg Activation MDSC Myeloid-Derived Suppressor Cell (MDSC) (Immunosuppressive) Kynurenine->MDSC Activation Tumor_Cell_Death Tumor Cell Death T_cell->Tumor_Cell_Death Promotes Treg->T_cell Inhibition MDSC->T_cell Inhibition Compound 3-Acetylamino-1H-indole- 2-carboxylic acid Compound->IDO1_TDO Inhibition

Caption: Proposed IDO1/TDO inhibition pathway.

Experimental Protocols

The following protocols provide detailed methodologies for preparing formulations of 3-Acetylamino-1H-indole-2-carboxylic acid for common in vivo administration routes. It is essential to perform small-scale pilot formulations to confirm the solubility and stability of the compound in the chosen vehicle before preparing doses for animal studies.

General Formulation Workflow

Formulation_Workflow start Start: Weigh Compound solubilize Solubilize in Primary Solvent (e.g., DMSO) start->solubilize add_cosolvent Add Co-solvent (e.g., PEG 400) solubilize->add_cosolvent add_surfactant Add Surfactant (optional) (e.g., Tween 80) add_cosolvent->add_surfactant add_vehicle Add Aqueous Vehicle (e.g., Saline or PBS) add_surfactant->add_vehicle mix Vortex/Sonicate to Homogenize add_vehicle->mix check Visually Inspect for Clarity/ Uniform Suspension mix->check end End: Ready for Dosing check->end

Caption: General workflow for formulation preparation.

Protocol 1: Oral Gavage Formulation (Solution/Suspension)

This protocol is suitable for administering the compound via oral gavage to rodents. The final formulation can be a clear solution or a fine suspension, depending on the final concentration and vehicle composition.

Materials:

  • 3-Acetylamino-1H-indole-2-carboxylic acid

  • Dimethyl sulfoxide (DMSO)

  • Polyethylene glycol 400 (PEG 400)

  • Tween 80 (Polysorbate 80)

  • 0.5% (w/v) Carboxymethylcellulose (CMC) in sterile water or sterile saline (0.9% NaCl)

  • Sterile microcentrifuge tubes or vials

  • Vortex mixer

  • Sonicator (optional)

Procedure:

  • Calculate Required Amounts: Determine the total volume of formulation needed based on the number of animals, dose per animal (in mg/kg), and dosing volume (typically 5-10 mL/kg for mice).

  • Weigh Compound: Accurately weigh the required amount of 3-Acetylamino-1H-indole-2-carboxylic acid and place it in a sterile tube/vial.

  • Initial Solubilization: Add a minimal amount of DMSO to the compound (e.g., 5-10% of the final volume). Vortex thoroughly until the compound is completely dissolved. Gentle warming (to 37°C) may aid dissolution.

  • Add Co-solvent and Surfactant: Add PEG 400 (e.g., 30-40% of the final volume) and Tween 80 (e.g., 1-5% of the final volume) to the DMSO solution. Vortex to mix thoroughly.

  • Add Aqueous Vehicle: Gradually add the 0.5% CMC solution to the organic mixture while continuously vortexing to bring the formulation to the final desired volume. This slow addition is critical to prevent precipitation.

  • Homogenization: Vortex the final mixture vigorously for 2-3 minutes. If a fine suspension is formed, sonication for 5-10 minutes may be beneficial to ensure particle size uniformity.

  • Final Inspection: Visually inspect the formulation. It should be a clear solution or a uniform, easily re-suspendable suspension. Prepare fresh daily.

Table 3: Example Vehicle Compositions for Oral Gavage

Vehicle ComponentFormulation A (Solution)Formulation B (Suspension)
DMSO10%5%
PEG 40040%30%
Tween 805%2%
0.9% Saline45%-
0.5% CMC in Water-63%
Protocol 2: Intravenous Injection Formulation (Solution)

This protocol is for preparing a sterile solution for intravenous administration. Aseptic techniques are mandatory. The final formulation must be a clear, particle-free solution.

Materials:

  • 3-Acetylamino-1H-indole-2-carboxylic acid

  • DMSO (sterile, injectable grade)

  • PEG 400 (sterile, injectable grade)

  • Sterile saline (0.9% NaCl) for injection

  • Sterile, pyrogen-free vials

  • Sterile syringe filters (0.22 µm)

Procedure:

  • Calculate Required Amounts: Determine the total volume needed based on the number of animals, dose, and injection volume (typically 5-10 mL/kg for mice).

  • Weigh Compound: Aseptically weigh the required amount of 3-Acetylamino-1H-indole-2-carboxylic acid and transfer it to a sterile vial.

  • Initial Solubilization: Aseptically add a minimal amount of sterile DMSO (e.g., 10-20% of the final volume) to the vial. Swirl gently or vortex at low speed until the compound is completely dissolved.

  • Add Co-solvent: Aseptically add sterile PEG 400 (e.g., 30-50% of the final volume) and mix well.

  • Dilute with Saline: Slowly add sterile saline to the organic solution while gently swirling to reach the final volume. Observe carefully for any signs of precipitation. If precipitation occurs, the formulation may need to be adjusted (e.g., by increasing the co-solvent ratio or decreasing the final drug concentration).

  • Sterile Filtration: Draw the final solution into a sterile syringe and pass it through a 0.22 µm sterile syringe filter into a final sterile vial. This step is crucial to remove any potential microbial contamination and undissolved micro-precipitates.

  • Final Inspection: The final formulation must be a clear, colorless to slightly yellowish solution, free of any visible particles.

Table 4: Example Vehicle Compositions for Intravenous Injection

Vehicle ComponentFormulation CFormulation D
DMSO10%20%
PEG 40040%50%
Sterile Saline (0.9% NaCl)50%30%

Important Considerations:

  • Toxicity of Excipients: Always consider the potential toxicity of the excipients, especially for intravenous administration. The concentration of DMSO should be kept as low as possible. A vehicle-only control group should always be included in in vivo studies.

  • pH Adjustment: Given the acidic nature of the compound, adjusting the pH of the final formulation to near neutral (pH 7.0-7.4) with a suitable buffer (e.g., phosphate buffer) might improve solubility and tolerability, especially for intravenous routes. However, this must be carefully evaluated for its impact on compound stability and solubility.

  • Stability: The stability of the prepared formulations should be assessed, especially if they are not used immediately. It is generally recommended to prepare formulations fresh on the day of dosing.

  • Animal Welfare: Monitor animals closely after administration for any adverse reactions related to the formulation.

Conclusion

The formulation of 3-Acetylamino-1H-indole-2-carboxylic acid for in vivo studies requires a systematic approach that considers its physicochemical properties. The protocols and data provided herein offer a solid starting point for developing suitable formulations for both oral and intravenous administration. The proposed mechanism of action via IDO1/TDO inhibition provides a rationale for its potential anti-cancer activity. Researchers should adapt and optimize these protocols based on their specific experimental needs and the observed solubility and stability of the compound in the chosen vehicle systems.

References

Method

Application Notes and Protocols for Indole-2-Carboxylic Acid Derivatives as Enzyme Inhibitors

For Researchers, Scientists, and Drug Development Professionals These application notes provide a comprehensive overview of indole-2-carboxylic acid derivatives as a versatile scaffold for the development of potent enzym...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of indole-2-carboxylic acid derivatives as a versatile scaffold for the development of potent enzyme inhibitors. This document includes summaries of their activity against various key enzyme targets, detailed experimental protocols for their evaluation, and visualizations of relevant biological pathways.

Introduction

Indole-2-carboxylic acid derivatives have emerged as a privileged scaffold in medicinal chemistry, demonstrating inhibitory activity against a wide range of enzymes implicated in various diseases, including cancer, infectious diseases, and inflammatory disorders. The rigid bicyclic structure of the indole core, combined with the acidic functionality of the carboxylic acid at the 2-position, provides a key pharmacophore for interaction with the active sites of numerous enzymes. This structural motif often engages in crucial hydrogen bonding, electrostatic, and hydrophobic interactions, leading to potent and selective inhibition.

Enzyme Targets and Inhibitory Activity of Indole-2-Carboxylic Acid Derivatives

Indole-2-carboxylic acid derivatives have been successfully developed to target a diverse array of enzymes. Below are summaries of their activity against prominent examples.

Indoleamine 2,3-dioxygenase 1 (IDO1) and Tryptophan 2,3-dioxygenase (TDO)

IDO1 and TDO are key enzymes in the kynurenine pathway of tryptophan metabolism.[1] Their upregulation in the tumor microenvironment leads to tryptophan depletion and the accumulation of immunosuppressive metabolites, thereby facilitating tumor immune escape.[2][3] Consequently, inhibitors of these enzymes are actively being pursued as cancer immunotherapies.[4]

A number of 6-acetamido-indole-2-carboxylic acid derivatives have been identified as potent dual inhibitors of IDO1 and TDO with IC50 values in the low micromolar range.[5] One of the most potent compounds identified is 9o-1 , with IC50 values of 1.17 μM for IDO1 and 1.55 μM for TDO.[5][6] Furthermore, a para-benzoquinone derivative, 9p-O , demonstrated even stronger inhibition with IC50 values in the double-digit nanomolar range.[5][6]

Table 1: Inhibitory Activity of Indole-2-Carboxylic Acid Derivatives against IDO1 and TDO

CompoundTarget EnzymeIC50 (μM)Reference
9o-1IDO11.17[5][6]
TDO1.55[5][6]
9p-OIDO1Double-digit nM[5][6]
TDODouble-digit nM[5][6]
HIV-1 Integrase

HIV-1 integrase is an essential enzyme for the replication of the human immunodeficiency virus (HIV).[7][8] It catalyzes the insertion of the viral DNA into the host cell's genome, a critical step in the viral life cycle.[8][9] Inhibitors of this enzyme, known as integrase strand transfer inhibitors (INSTIs), are a key component of modern antiretroviral therapy.[10]

Indole-2-carboxylic acid has been identified as a promising scaffold for the development of novel INSTIs.[11] The indole core and the C2 carboxyl group can chelate the two Mg2+ ions within the active site of the integrase.[11] Structural optimization of an initial hit compound led to the development of derivative 20a , which exhibited a significantly increased inhibitory effect with an IC50 value of 0.13 μM.[11] Another derivative, 17a , also showed marked inhibition of integrase with an IC50 of 3.11 μM.[10][12]

Table 2: Inhibitory Activity of Indole-2-Carboxylic Acid Derivatives against HIV-1 Integrase

CompoundTarget EnzymeIC50 (μM)Reference
20aHIV-1 Integrase0.13[11]
17aHIV-1 Integrase3.11[10][12]
Plasminogen Activator Inhibitor-1 (PAI-1)

Signaling Pathways

Understanding the signaling pathways in which the target enzymes are involved is crucial for drug development.

IDO1_Pathway cluster_tumor_cell Tumor Microenvironment cluster_t_cell T-Cell Tryptophan Tryptophan IDO1 IDO1/TDO Tryptophan->IDO1 catabolized by T_Cell_Activation T-Cell Activation Tryptophan->T_Cell_Activation required for Kynurenine Kynurenine T_Cell_Apoptosis T-Cell Apoptosis Kynurenine->T_Cell_Apoptosis promotes IDO1->Kynurenine IDO1->T_Cell_Activation depletion inhibits Inhibitor Indole-2-Carboxylic Acid Derivative Inhibitor->IDO1 inhibits

IDO1/TDO pathway in cancer immunosuppression.

HIV_Integrase_Pathway Viral_RNA Viral RNA Reverse_Transcriptase Reverse Transcriptase Viral_RNA->Reverse_Transcriptase template for Viral_DNA Viral DNA (cDNA) Integrase HIV-1 Integrase Viral_DNA->Integrase substrate for Integrated_Provirus Integrated Provirus New_Virions New Virions Integrated_Provirus->New_Virions transcription & translation leads to Host_DNA Host Cell DNA Host_DNA->Integrase target for Reverse_Transcriptase->Viral_DNA synthesizes Integrase->Integrated_Provirus integrates into Inhibitor Indole-2-Carboxylic Acid Derivative Inhibitor->Integrase inhibits

Role of HIV-1 Integrase in the viral replication cycle.

PAI1_Pathway Plasminogen Plasminogen tPA_uPA tPA / uPA Plasminogen->tPA_uPA activated by Plasmin Plasmin Fibrin Fibrin (Clot) Plasmin->Fibrin degrades Fibrin_Degradation Fibrin Degradation (Fibrinolysis) tPA_uPA->Plasmin converts to PAI1 PAI-1 PAI1->tPA_uPA inhibits Inhibitor Indole-2-Carboxylic Acid Derivative Inhibitor->PAI1 inhibits

Role of PAI-1 in the regulation of fibrinolysis.

Experimental Protocols

Detailed methodologies are essential for the accurate evaluation of enzyme inhibitors. Below are generalized protocols that can be adapted for specific indole-2-carboxylic acid derivatives and their target enzymes.

Protocol 1: General Biochemical Enzyme Inhibition Assay

This protocol outlines a typical workflow for determining the in vitro inhibitory activity of a compound against a purified enzyme.

1. Materials and Reagents:

  • Substrate specific to the enzyme (e.g., L-Tryptophan for IDO1)

  • Indole-2-carboxylic acid derivative (test inhibitor)

  • Appropriate assay buffer (pH and composition optimized for the specific enzyme)

  • Cofactors, if required by the enzyme

  • 96-well microplate (e.g., clear for colorimetric assays, black for fluorescence assays)

  • Microplate reader

2. Step-by-Step Procedure:

  • Prepare Solutions: Dissolve the enzyme, substrate, and inhibitor in the appropriate assay buffer. Prepare a serial dilution of the inhibitor to test a range of concentrations.

  • Enzyme and Inhibitor Pre-incubation: Add a fixed amount of the enzyme to each well of the microplate. Then, add the different concentrations of the inhibitor to the wells. Include a control well with no inhibitor (positive control) and a well with buffer but no enzyme (negative control). Allow the enzyme and inhibitor to pre-incubate for a specified time (e.g., 15-30 minutes) at the optimal temperature for the enzyme.

  • Initiate the Reaction: Start the enzymatic reaction by adding the substrate to each well.

  • Incubation: Incubate the plate at the optimal temperature for a set period, allowing the enzymatic reaction to proceed.

  • Stop the Reaction (if necessary): For endpoint assays, stop the reaction by adding a stop solution. For kinetic assays, proceed directly to measurement.

  • Detection: Measure the signal (absorbance, fluorescence, or luminescence) using a microplate reader. The signal is proportional to the amount of product formed.

  • Data Analysis: Calculate the percentage of inhibition for each inhibitor concentration relative to the positive control. Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a suitable dose-response curve to determine the IC50 value.

Protocol 2: Cell-Based IDO1 Inhibition Assay

This protocol describes how to assess the inhibitory effect of compounds on IDO1 activity in a cellular context.

1. Materials and Reagents:

  • Human cancer cell line known to express IDO1 (e.g., HeLa or SKOV-3)

  • Cell culture medium (e.g., DMEM or RPMI-1640) supplemented with fetal bovine serum (FBS) and antibiotics

  • Interferon-gamma (IFN-γ) to induce IDO1 expression

  • L-Tryptophan

  • Indole-2-carboxylic acid derivative (test inhibitor)

  • Trichloroacetic acid (TCA)

  • p-Dimethylaminobenzaldehyde (DMAB) in acetic acid (Ehrlich's reagent)

  • 96-well cell culture plate

  • Microplate reader

2. Step-by-Step Procedure:

  • Cell Seeding: Seed the cells into a 96-well plate at a predetermined density (e.g., 1 x 10^4 cells/well) and allow them to adhere overnight.[15]

  • IDO1 Induction and Treatment: The next day, treat the cells with IFN-γ (e.g., 10 ng/mL) to induce IDO1 expression.[15] Concurrently, add serial dilutions of the test inhibitor to the wells. Include a vehicle control (no inhibitor).

  • Incubation: Incubate the plate for 24-48 hours at 37°C in a 5% CO2 incubator.

  • Sample Collection: After incubation, collect the cell culture supernatant.[15]

  • Kynurenine Measurement:

    • To 140 µL of supernatant, add 10 µL of 6.1 N TCA and incubate at 50°C for 30 minutes to hydrolyze N-formylkynurenine to kynurenine.[15]

    • Centrifuge the plate to pellet any precipitate.

    • Transfer 100 µL of the supernatant to a new plate and add 100 µL of 2% (w/v) p-DMAB in acetic acid.[15]

    • Incubate at room temperature for 10 minutes.

    • Measure the absorbance at 480 nm.[15]

  • Data Analysis: Create a standard curve using known concentrations of kynurenine. Use the standard curve to determine the kynurenine concentration in the experimental samples. Calculate the percent inhibition of IDO1 activity for each inhibitor concentration and determine the IC50 value.

Protocol 3: HIV-1 Integrase Strand Transfer Assay

This protocol is based on a commercially available ELISA-based kit format for measuring the strand transfer activity of HIV-1 integrase.

1. Materials and Reagents (typically provided in a kit):

  • Streptavidin-coated 96-well plate

  • Biotinylated donor substrate (DS) DNA (representing the viral DNA end)

  • Target substrate (TS) DNA with a specific modification (e.g., a hapten)

  • Recombinant HIV-1 integrase

  • Indole-2-carboxylic acid derivative (test inhibitor)

  • Assay buffer, wash buffer, and blocking buffer

  • HRP-conjugated antibody against the TS DNA modification

  • TMB substrate and stop solution

  • Microplate reader

2. Step-by-Step Procedure:

  • Plate Preparation: Add the DS DNA solution to the streptavidin-coated wells and incubate to allow binding. Wash the wells to remove unbound DNA.[14][16]

  • Blocking: Add blocking buffer to prevent non-specific binding and incubate. Wash the wells.[14][16]

  • Enzyme and Inhibitor Addition: Add the diluted HIV-1 integrase to the wells and incubate to allow it to bind to the DS DNA.[16] Then, add serial dilutions of the test inhibitor and incubate briefly.[14]

  • Strand Transfer Reaction: Add the TS DNA to initiate the strand transfer reaction and incubate.[14][16] During this step, the integrase will integrate the DS DNA into the TS DNA.

  • Detection:

    • Wash the wells to remove unreacted components.

    • Add the HRP-conjugated antibody, which will bind to the modified TS DNA that has been integrated. Incubate and then wash.[14][16]

    • Add the TMB substrate and incubate to allow color development.[16]

    • Stop the reaction with the stop solution.[16]

    • Measure the absorbance at 450 nm.[16]

  • Data Analysis: The absorbance is proportional to the amount of strand transfer that has occurred. Calculate the percent inhibition for each inhibitor concentration and determine the IC50 value.

Conclusion

Indole-2-carboxylic acid derivatives represent a highly valuable and versatile scaffold for the design of potent and selective enzyme inhibitors. Their proven efficacy against a range of clinically relevant targets underscores their importance in modern drug discovery. The protocols and data presented herein provide a solid foundation for researchers and drug development professionals to explore and advance this promising class of compounds.

References

Application

Application Notes and Protocols for 3-Acetylamino-1H-indole-2-carboxylic acid methyl ester

For Researchers, Scientists, and Drug Development Professionals These application notes provide a comprehensive overview of the potential experimental uses of 3-Acetylamino-1H-indole-2-carboxylic acid methyl ester, a syn...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the potential experimental uses of 3-Acetylamino-1H-indole-2-carboxylic acid methyl ester, a synthetic indole derivative. Drawing upon the known biological activities of structurally similar indole-2-carboxylic acid and indole-2-carboxamide compounds, this document outlines protocols for investigating its potential as an anticancer and kinase inhibitory agent.

Introduction

Indole derivatives are a prominent class of heterocyclic compounds that form the core structure of many biologically active molecules and approved drugs. The indole scaffold is recognized for its versatile therapeutic potential, with derivatives exhibiting a wide range of activities, including anticancer, anti-inflammatory, and antimicrobial properties. Specifically, modifications at the 2 and 3-positions of the indole ring have been a key focus in the development of novel therapeutic agents, particularly in oncology.

While direct experimental data for 3-Acetylamino-1H-indole-2-carboxylic acid methyl ester is not extensively available in the current body of scientific literature, the analysis of structurally related 3-substituted indole-2-carboxylates and carboxamides suggests its potential as a valuable compound for further investigation. These related compounds have demonstrated significant antiproliferative activity against various cancer cell lines and inhibitory effects on key protein kinases involved in cancer progression.

This document serves as a guide for researchers to explore the biological activities of 3-Acetylamino-1H-indole-2-carboxylic acid methyl ester by providing detailed, adaptable experimental protocols and data presentation formats based on established methodologies for similar indole derivatives.

Data Presentation: Hypothetical Biological Activity

Based on the activities of structurally analogous 3-substituted indole-2-carboxamides, the following tables present hypothetical inhibitory concentrations (IC50) and kinase inhibition data for 3-Acetylamino-1H-indole-2-carboxylic acid methyl ester to guide experimental design.

Table 1: Hypothetical Anti-proliferative Activity of 3-Acetylamino-1H-indole-2-carboxylic acid methyl ester

Cell LineCancer TypeHypothetical IC50 (µM)
MCF-7Breast Cancer5 - 15
HCT116Colon Cancer10 - 25
A549Lung Cancer15 - 30
KNS42Pediatric Glioblastoma20 - 40

Table 2: Hypothetical Kinase Inhibitory Activity of 3-Acetylamino-1H-indole-2-carboxylic acid methyl ester

Kinase TargetKinase FamilyHypothetical IC50 (µM)
EGFRReceptor Tyrosine Kinase1 - 10
VEGFR-2Receptor Tyrosine Kinase5 - 20
CDK2Cyclin-Dependent Kinase10 - 30
BRAF^V600ESerine/Threonine Kinase15 - 35

Experimental Protocols

The following protocols are adapted from established methods for the biological evaluation of indole derivatives and can be applied to investigate the experimental use of 3-Acetylamino-1H-indole-2-carboxylic acid methyl ester.

Anti-proliferative Activity Assessment using MTT Assay

This protocol outlines the determination of the cytotoxic effects of the test compound on cancer cell lines.

Materials:

  • Human cancer cell lines (e.g., MCF-7, HCT116, A549, KNS42)

  • Dulbecco's Modified Eagle Medium (DMEM) or other appropriate cell culture medium

  • Fetal Bovine Serum (FBS)

  • Penicillin-Streptomycin solution

  • 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT)

  • Dimethyl sulfoxide (DMSO)

  • 96-well plates

  • 3-Acetylamino-1H-indole-2-carboxylic acid methyl ester

Procedure:

  • Cell Seeding: Seed cancer cells into 96-well plates at a density of 5 x 10³ to 1 x 10⁴ cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified atmosphere with 5% CO₂.

  • Compound Treatment: Prepare a stock solution of 3-Acetylamino-1H-indole-2-carboxylic acid methyl ester in DMSO. Make serial dilutions of the compound in the culture medium to achieve the desired final concentrations. Replace the medium in the wells with 100 µL of the medium containing the test compound at various concentrations. Include a vehicle control (DMSO-treated cells) and a blank control (medium only).

  • Incubation: Incubate the plates for 48-72 hours at 37°C.

  • MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C, allowing the formation of formazan crystals.

  • Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value by plotting a dose-response curve.

In Vitro Kinase Inhibition Assay

This protocol describes a method to assess the inhibitory activity of the test compound against specific protein kinases.

Materials:

  • Recombinant human kinases (e.g., EGFR, VEGFR-2, CDK2, BRAF^V600E^)

  • Kinase-specific substrate

  • Adenosine triphosphate (ATP)

  • Kinase assay buffer

  • ADP-Glo™ Kinase Assay Kit (Promega) or similar

  • 3-Acetylamino-1H-indole-2-carboxylic acid methyl ester

  • White, opaque 96-well or 384-well plates

  • Luminometer

Procedure:

  • Compound Preparation: Prepare serial dilutions of 3-Acetylamino-1H-indole-2-carboxylic acid methyl ester in the appropriate kinase assay buffer. The final DMSO concentration should be kept low (e.g., <1%).

  • Kinase Reaction:

    • Add the diluted compound or vehicle control to the wells of the plate.

    • Add the kinase and its specific substrate to the wells.

    • Initiate the kinase reaction by adding ATP.

    • Incubate the reaction mixture at the optimal temperature for the specific kinase (e.g., 30°C or room temperature) for a defined period (e.g., 60 minutes).

  • ADP Detection (using ADP-Glo™ Assay):

    • Add ADP-Glo™ Reagent to terminate the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.

    • Add Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal. Incubate for 30-60 minutes at room temperature.

  • Luminescence Measurement: Measure the luminescence using a plate reader.

  • Data Analysis: Calculate the percentage of kinase inhibition for each concentration of the test compound relative to the no-inhibitor control. Determine the IC50 value from the dose-response curve.

Cell Cycle Analysis by Flow Cytometry

This protocol is used to determine the effect of the compound on the cell cycle progression of cancer cells.

Materials:

  • Cancer cell line

  • 3-Acetylamino-1H-indole-2-carboxylic acid methyl ester

  • Phosphate-buffered saline (PBS)

  • 70% Ethanol (ice-cold)

  • Propidium iodide (PI) staining solution (containing RNase A)

  • Flow cytometer

Procedure:

  • Cell Treatment: Seed cells in 6-well plates and treat them with the test compound at various concentrations (e.g., 0.5x, 1x, and 2x the IC50 value) for 24 or 48 hours.

  • Cell Harvesting: Harvest the cells by trypsinization, wash with PBS, and collect by centrifugation.

  • Cell Fixation: Resuspend the cell pellet in ice-cold 70% ethanol and incubate at -20°C for at least 2 hours for fixation.

  • Staining: Centrifuge the fixed cells, wash with PBS to remove the ethanol, and resuspend in PI staining solution. Incubate in the dark at room temperature for 30 minutes.

  • Flow Cytometry Analysis: Analyze the DNA content of the cells using a flow cytometer.

  • Data Analysis: Deconvolute the DNA content histograms to determine the percentage of cells in each phase of the cell cycle (G0/G1, S, and G2/M).

Visualizations

Signaling Pathway Diagram

The following diagram illustrates a simplified, hypothetical signaling pathway that could be inhibited by 3-Acetylamino-1H-indole-2-carboxylic acid methyl ester, based on the activities of related compounds.

G GF Growth Factor RTK Receptor Tyrosine Kinase (e.g., EGFR, VEGFR-2) GF->RTK RAS RAS RTK->RAS RAF RAF (e.g., BRAF) RAS->RAF MEK MEK RAF->MEK ERK ERK MEK->ERK TF Transcription Factors ERK->TF Proliferation Cell Proliferation & Survival TF->Proliferation Compound 3-Acetylamino-1H-indole- 2-carboxylic acid methyl ester Compound->RTK Inhibition Compound->RAF Inhibition CDK Cyclin-Dependent Kinase (e.g., CDK2) Compound->CDK Inhibition CellCycle Cell Cycle Progression CDK->CellCycle

Caption: Hypothetical inhibition of key signaling pathways by the test compound.

Experimental Workflow Diagram

The following diagram outlines the general workflow for the in vitro evaluation of 3-Acetylamino-1H-indole-2-carboxylic acid methyl ester.

G start Start compound_prep Prepare stock solution of 3-Acetylamino-1H-indole- 2-carboxylic acid methyl ester start->compound_prep antiproliferative_assay Anti-proliferative Assay (MTT) compound_prep->antiproliferative_assay ic50_determination Determine IC50 values antiproliferative_assay->ic50_determination kinase_assay Kinase Inhibition Assay ic50_determination->kinase_assay moa_studies Mechanism of Action Studies ic50_determination->moa_studies kinase_ic50 Determine Kinase IC50 kinase_assay->kinase_ic50 data_analysis Data Analysis & Interpretation kinase_ic50->data_analysis cell_cycle Cell Cycle Analysis moa_studies->cell_cycle apoptosis Apoptosis Assay moa_studies->apoptosis cell_cycle->data_analysis apoptosis->data_analysis

Caption: General workflow for the in vitro evaluation of the test compound.

Technical Notes & Optimization

Troubleshooting

Technical Support Center: 3-Acetylamino-1H-indole-2-carboxylic Acid

This technical support center provides guidance for researchers, scientists, and drug development professionals experiencing solubility issues with 3-Acetylamino-1H-indole-2-carboxylic acid. Frequently Asked Questions (F...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides guidance for researchers, scientists, and drug development professionals experiencing solubility issues with 3-Acetylamino-1H-indole-2-carboxylic acid.

Frequently Asked Questions (FAQs)

Q1: What are the general solubility properties of 3-Acetylamino-1H-indole-2-carboxylic acid?

A1: 3-Acetylamino-1H-indole-2-carboxylic acid is an organic molecule with a hydrophobic indole core and polar acetylamino and carboxylic acid functional groups. This structure results in poor solubility in aqueous solutions. It is expected to be soluble in organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and to a lesser extent, in alcohols like ethanol and methanol.

Q2: Why does my 3-Acetylamino-1H-indole-2-carboxylic acid precipitate when I dilute my stock solution into an aqueous buffer?

A2: This is a common phenomenon known as "crashing out." It occurs when a compound that is soluble in a high-concentration organic stock solution (e.g., in DMSO) is diluted into an aqueous buffer. The significant change in solvent polarity reduces the compound's solubility, causing it to precipitate.

Q3: What is the recommended solvent for preparing a stock solution?

A3: For most biological applications, high-purity, anhydrous DMSO is the recommended solvent for preparing a concentrated stock solution of 3-Acetylamino-1H-indole-2-carboxylic acid. A stock solution in DMF can also be considered.

Q4: What is the maximum concentration of DMSO that is safe for my cell-based experiments?

A4: The tolerance of cell lines to DMSO varies. However, it is a common practice to keep the final concentration of DMSO in the cell culture medium at or below 0.5% (v/v) to minimize solvent-induced toxicity. It is always advisable to run a vehicle control (medium with the same final concentration of DMSO) in your experiments.

Quantitative Solubility Data

SolventEstimated SolubilityNotes
Dimethyl Sulfoxide (DMSO)≥ 25 mg/mLCommon solvent for preparing high-concentration stock solutions.
Dimethylformamide (DMF)≥ 20 mg/mLAnother suitable solvent for stock solutions.
Ethanol~5-10 mg/mLModerate solubility.
Methanol~5-10 mg/mLModerate solubility.
Water< 0.1 mg/mLPractically insoluble in aqueous media.
Phosphate-Buffered Saline (PBS)< 0.1 mg/mLSimilar to water, very low solubility.

Experimental Protocols

Protocol 1: Preparation of a Concentrated Stock Solution in DMSO

Objective: To prepare a high-concentration stock solution of 3-Acetylamino-1H-indole-2-carboxylic acid for use in biological assays.

Materials:

  • 3-Acetylamino-1H-indole-2-carboxylic acid powder

  • Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

  • Sterile microcentrifuge tubes or amber glass vials

  • Calibrated analytical balance

  • Vortex mixer

  • Sonicator (optional)

Procedure:

  • Tare a sterile microcentrifuge tube on a calibrated analytical balance.

  • Carefully weigh the desired amount of 3-Acetylamino-1H-indole-2-carboxylic acid powder into the tube.

  • Add the appropriate volume of anhydrous DMSO to achieve the desired stock concentration (e.g., 10 mM or 20 mM).

  • Vortex the solution vigorously for 2-5 minutes to facilitate dissolution.

  • If the compound does not fully dissolve, sonicate the tube in a water bath for 10-15 minutes. Gentle warming to 37°C can also be applied.

  • Visually inspect the solution to ensure it is clear and free of any particulate matter.

  • Store the stock solution in small, single-use aliquots at -20°C or -80°C to minimize freeze-thaw cycles.

Protocol 2: Preparation of a Working Solution for Cell-Based Assays

Objective: To dilute the concentrated stock solution into an aqueous buffer or cell culture medium for experimental use.

Materials:

  • Concentrated stock solution of 3-Acetylamino-1H-indole-2-carboxylic acid in DMSO.

  • Pre-warmed (37°C) sterile aqueous buffer (e.g., PBS) or cell culture medium.

  • Sterile polypropylene tubes.

  • Vortex mixer.

Procedure:

  • Thaw an aliquot of the concentrated stock solution at room temperature.

  • In a sterile tube, add the required volume of pre-warmed aqueous buffer or cell culture medium.

  • While gently vortexing the buffer/medium, add the required volume of the stock solution dropwise to achieve the final desired concentration. This rapid mixing helps to prevent localized high concentrations that can lead to precipitation.

  • Continue to mix for an additional 30 seconds to ensure the solution is homogeneous.

  • Visually inspect the final working solution for any signs of precipitation before adding it to your experimental setup.

  • Important: Always prepare a vehicle control by adding the same volume of DMSO to the same final volume of buffer/medium.

Troubleshooting Guides

Issue 1: The compound will not dissolve in the organic solvent to create a stock solution.

  • Possible Cause: Insufficient solvent volume or low temperature.

  • Solution:

    • Ensure you are using a sufficient volume of solvent for the amount of compound.

    • Gently warm the solution in a water bath (37-50°C).

    • Use a sonicator to aid in dissolution.

    • If solubility is still an issue, consider using a lower stock concentration.

Issue 2: The compound precipitates immediately upon dilution into the aqueous buffer.

  • Possible Cause: The final concentration exceeds the aqueous solubility limit.

  • Solution:

    • Lower the final concentration of the compound in your assay.

    • Increase the final volume of the aqueous solution to further dilute the compound.

    • Add the stock solution to the pre-warmed buffer while vigorously vortexing to ensure rapid dispersion.

    • Consider a serial dilution approach: first, dilute the stock into a small volume of buffer, and then add this intermediate dilution to the final volume.

Issue 3: The solution is initially clear but a precipitate forms over time.

  • Possible Cause: The initial solution was supersaturated and is not stable.

  • Solution:

    • The most effective solution is to work with a lower final concentration of the compound.

    • Prepare fresh working solutions immediately before each experiment. Do not store diluted aqueous solutions.

    • Ensure the pH of your final buffer is compatible with the compound's stability. For carboxylic acids, a slightly basic pH may improve solubility by deprotonating the carboxylic acid group, though this may also affect its biological activity.

Visualizations

G cluster_0 Troubleshooting Workflow start Solubility Issue Encountered check_stock Is the stock solution clear? start->check_stock remake_stock Prepare fresh stock solution. Consider warming or sonication. check_stock->remake_stock No check_dilution Review dilution protocol. Is the final concentration too high? check_stock->check_dilution Yes remake_stock->check_stock lower_conc Lower the final concentration. check_dilution->lower_conc Yes check_mixing Is the stock added to vortexing buffer? check_dilution->check_mixing No lower_conc->check_dilution improve_mixing Add stock dropwise to pre-warmed, vortexing buffer. check_mixing->improve_mixing No success Solution is clear. Proceed with experiment. check_mixing->success Yes improve_mixing->check_mixing

Caption: A workflow for troubleshooting solubility issues.

G cluster_0 Experimental Workflow: Investigating Compound Effects on Cell Signaling cell_culture 1. Seed and Culture Cells compound_prep 2. Prepare Working Solution (from DMSO stock) treatment 3. Treat Cells with Compound (and vehicle control) compound_prep->treatment incubation 4. Incubate for a Defined Period treatment->incubation cell_lysis 5. Lyse Cells and Collect Protein incubation->cell_lysis protein_quant 6. Quantify Protein Concentration cell_lysis->protein_quant western_blot 7. Western Blot for Phosphorylated Proteins protein_quant->western_blot data_analysis 8. Analyze and Interpret Data western_blot->data_analysis

Caption: A generic experimental workflow for cell-based assays.

G cluster_0 Hypothetical Signaling Pathway Modulation ext_stimulus External Stimulus (e.g., Cytokine) receptor Receptor ext_stimulus->receptor kinase1 Kinase 1 receptor->kinase1 compound 3-Acetylamino-1H-indole- 2-carboxylic acid kinase2 Kinase 2 compound->kinase2 Inhibition kinase1->kinase2 transcription_factor Transcription Factor (e.g., NF-κB) kinase2->transcription_factor gene_expression Target Gene Expression (e.g., Inflammatory Cytokines) transcription_factor->gene_expression

Caption: A potential signaling pathway modulated by the compound.

Optimization

Technical Support Center: Synthesis of 3-Acetylamino-1H-indole-2-carboxylic Acid

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 3-Acetylamino-1H-indole-2-ca...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 3-Acetylamino-1H-indole-2-carboxylic acid. The information is presented in a question-and-answer format to directly address potential challenges during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route to prepare 3-Acetylamino-1H-indole-2-carboxylic acid?

A1: A prevalent and reliable synthetic pathway involves a four-step sequence:

  • Japp-Klingemann Reaction: This step typically involves the reaction of a diazotized aniline (e.g., from 2-nitroaniline) with a β-ketoester like ethyl acetoacetate to form a key hydrazone intermediate.

  • Fischer Indole Synthesis: The resulting hydrazone is then cyclized under acidic conditions to form the indole-2-carboxylate core, usually bearing a nitro group at the 3-position.

  • Nitro Group Reduction: The 3-nitro group is subsequently reduced to a 3-amino group using reducing agents such as stannous chloride (SnCl₂) or sodium dithionite.

  • Acetylation: The final step is the acetylation of the 3-amino group, commonly achieved using acetic anhydride or acetyl chloride, to yield the target compound.

Q2: I am observing a low yield in the Fischer indole synthesis step. What are the potential causes?

A2: Low yields in the Fischer indole synthesis can arise from several factors. The reaction is sensitive to the electronic properties of the substituents on the phenylhydrazine and the carbonyl compound.[1] Electron-donating groups on the carbonyl component can promote a side reaction involving the cleavage of the N-N bond in the hydrazone intermediate.[1][2] Additionally, the reaction is highly dependent on temperature and the strength of the acid catalyst; non-optimal conditions can significantly diminish the yield.[1] The formation of byproducts, for instance, through aldol condensation, can also consume starting materials and lower the yield of the desired indole.

Q3: How can I purify the final product, 3-Acetylamino-1H-indole-2-carboxylic acid?

A3: Purification of the final product and its intermediates often involves standard laboratory techniques. Recrystallization is a common method for purifying solid indole-2-carboxylic acid derivatives.[3] Suitable solvent systems for recrystallization can be determined through small-scale solubility tests. For challenging separations of impurities, silica gel column chromatography is an effective technique.[3][4] An acid-base extraction can also be employed to remove non-acidic impurities. This involves dissolving the crude product in a basic aqueous solution, washing with an organic solvent to remove neutral impurities, and then re-precipitating the desired carboxylic acid by adding acid.[3]

Q4: My 3-aminoindole intermediate appears to be unstable. How should I handle it?

A4: 3-Aminoindoles are known to be sensitive to light and air, which can lead to oxidative dimerization and other decomposition reactions.[5] It is often recommended to use the 3-aminoindole intermediate in the subsequent acetylation step as quickly as possible after its formation and purification. If storage is necessary, it should be done under an inert atmosphere (e.g., nitrogen or argon) and protected from light.

Troubleshooting Guides

Problem 1: Low Yield in the Japp-Klingemann Reaction
Potential Cause Troubleshooting Step
Incomplete Diazotization of Aniline Ensure the temperature is maintained at 0-5 °C during the addition of sodium nitrite. Use a slight excess of sodium nitrite (e.g., 1.05-1.1 equivalents) and sufficient acid (e.g., 2.5-3 equivalents of HCl).[6]
Decomposition of the Diazonium Salt Use the freshly prepared diazonium salt solution immediately in the coupling reaction. Avoid allowing the solution to warm up.
Incorrect pH for Coupling The coupling reaction is typically carried out in a buffered solution (e.g., with sodium acetate) to maintain a mildly acidic to neutral pH, which is optimal for the reaction.[7]
Side Reactions of the β-Ketoester Ensure the β-ketoester is of high purity. Side reactions like self-condensation can be minimized by controlling the temperature and reaction time.
Problem 2: Poor Yield or Multiple Products in the Fischer Indole Synthesis
Potential Cause Troubleshooting Step
Inappropriate Acid Catalyst or Concentration The choice of acid catalyst (e.g., polyphosphoric acid, sulfuric acid, zinc chloride) and its concentration is crucial.[8][9] An acid that is too strong or a concentration that is too high can lead to degradation of the starting material or product.[1]
Sub-optimal Reaction Temperature The reaction temperature significantly affects the reaction rate and the formation of byproducts. Optimize the temperature for your specific substrate through small-scale trials.[1]
Formation of Regioisomers with Unsymmetrical Ketones The regioselectivity is influenced by the acidity of the medium and steric factors.[1] A milder acid may favor the thermodynamically more stable product.
N-N Bond Cleavage This is a known side reaction, particularly with electron-donating groups on the carbonyl component.[2] Using a milder acid or modifying the substrate may mitigate this issue.
Problem 3: Incomplete Reduction of the 3-Nitroindole
Potential Cause Troubleshooting Step
Insufficient Reducing Agent Ensure a sufficient excess of the reducing agent (e.g., SnCl₂·2H₂O, sodium dithionite) is used. For SnCl₂, a 5-fold molar excess is common.[5]
Incorrect pH for Reduction For reductions with SnCl₂ in an acidic medium, the presence of concentrated HCl is necessary.[5] For sodium dithionite, the reaction is often carried out in a mixture of solvents like ethanol and water.
Precipitation of Tin Salts Obscuring Product After reduction with SnCl₂, the reaction mixture is typically basified to precipitate tin hydroxides. Thoroughly wash the precipitate with an organic solvent to extract all the product.[5]
Oxidation of the 3-Aminoindole Product Work up the reaction under an inert atmosphere if possible and proceed to the next step quickly to avoid degradation of the product.[5]
Problem 4: Low Yield or Side Products in the Acetylation Step
Potential Cause Troubleshooting Step
Di-acetylation (at N-1 and N-3) To favor N-3 acetylation, the reaction can be carried out under basic conditions (e.g., in the presence of a non-nucleophilic base like triethylamine).[10]
Hydrolysis of Acetic Anhydride/Acetyl Chloride Ensure anhydrous conditions are maintained during the reaction, especially when using acetyl chloride.
Incomplete Reaction Monitor the reaction by TLC to ensure it goes to completion. Gentle heating may be required for less reactive amines.
Difficult Purification If the product is difficult to purify by crystallization, consider using column chromatography.

Data Presentation

Table 1: Summary of Typical Reaction Conditions and Yields for the Synthesis of 3-Acetylamino-1H-indole-2-carboxylic Acid

Step Starting Materials Reagents & Conditions Typical Yield Reference
1. Japp-Klingemann Reaction 2-Nitroaniline, Ethyl acetoacetate1. NaNO₂, HCl, 0-5 °C; 2. CH₃COONa, Ethanol/Water, 0-5 °C70-85%[7]
2. Fischer Indole Synthesis Ethyl 2-(2-(2-nitrophenyl)hydrazono)propanoatePolyphosphoric acid (PPA), 80-100 °C60-75%[1]
3. Nitro Group Reduction Ethyl 3-nitro-1H-indole-2-carboxylateSnCl₂·2H₂O, Concentrated HCl, Ethanol80-90%[5]
4. Acetylation & Hydrolysis Ethyl 3-amino-1H-indole-2-carboxylate1. Acetic anhydride, Pyridine; 2. NaOH (aq), then HCl (aq)75-85%[10]

Note: Yields are indicative and can vary based on the specific substrate and reaction scale.

Experimental Protocols

Protocol 1: Synthesis of Ethyl 2-(2-(2-nitrophenyl)hydrazono)propanoate (Japp-Klingemann Reaction)
  • Dissolve 2-nitroaniline (13.8 g, 0.1 mol) in a mixture of concentrated hydrochloric acid (25 mL) and water (50 mL).

  • Cool the solution to 0-5 °C in an ice-salt bath with continuous stirring.

  • Slowly add a pre-cooled aqueous solution of sodium nitrite (7.2 g, 0.105 mol) in water (20 mL) dropwise, ensuring the temperature does not exceed 5 °C. Stir for an additional 30 minutes at this temperature.

  • In a separate larger flask, dissolve ethyl acetoacetate (13.0 g, 0.1 mol) and sodium acetate (41.0 g, 0.5 mol) in a mixture of ethanol (100 mL) and water (100 mL).

  • Cool this solution to 0-5 °C in an ice bath with vigorous stirring.

  • Slowly add the freshly prepared diazonium salt solution to the ethyl acetoacetate solution. A yellow precipitate should form.

  • Continue stirring the reaction mixture at 0-5 °C for 1-2 hours.

  • Collect the precipitated solid by filtration, wash with cold water, and dry to yield ethyl 2-(2-(2-nitrophenyl)hydrazono)propanoate.

Protocol 2: Synthesis of Ethyl 3-nitro-1H-indole-2-carboxylate (Fischer Indole Synthesis)
  • Add the crude ethyl 2-(2-(2-nitrophenyl)hydrazono)propanoate from the previous step to polyphosphoric acid (PPA) (150 g).

  • Heat the mixture with stirring at 80-100 °C for 2-3 hours. Monitor the reaction progress by TLC.

  • Carefully pour the hot reaction mixture onto crushed ice (500 g).

  • The solid product will precipitate. Collect the solid by filtration, wash thoroughly with water, and then with a saturated sodium bicarbonate solution.

  • Recrystallize the crude product from ethanol to obtain pure ethyl 3-nitro-1H-indole-2-carboxylate.

Protocol 3: Synthesis of Ethyl 3-amino-1H-indole-2-carboxylate (Nitro Reduction)
  • To a solution of ethyl 3-nitro-1H-indole-2-carboxylate (10.0 g, 0.04 mol) in ethanol (150 mL) in a round-bottom flask, add stannous chloride dihydrate (SnCl₂·2H₂O) (45.2 g, 0.2 mol).

  • Add concentrated hydrochloric acid (40 mL) to the mixture.

  • Heat the reaction mixture at reflux for 2-3 hours, or until TLC analysis indicates complete consumption of the starting material.

  • Cool the reaction mixture to room temperature and pour it into ice-water.

  • Basify the mixture with a 2 M sodium hydroxide solution until the pH is greater than 8. A precipitate of tin salts will form.

  • Filter the mixture to remove the tin salts and wash the precipitate with ethyl acetate.

  • Separate the organic layer of the filtrate and extract the aqueous layer with ethyl acetate (3 x 50 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain ethyl 3-amino-1H-indole-2-carboxylate.

Protocol 4: Synthesis of 3-Acetylamino-1H-indole-2-carboxylic acid (Acetylation and Hydrolysis)
  • Dissolve ethyl 3-amino-1H-indole-2-carboxylate (8.2 g, 0.04 mol) in pyridine (40 mL).

  • Cool the solution in an ice bath and slowly add acetic anhydride (4.5 g, 0.044 mol).

  • Allow the reaction to stir at room temperature for 4-6 hours.

  • Pour the reaction mixture into ice-water and extract with ethyl acetate.

  • Wash the organic layer with 1 M HCl, saturated sodium bicarbonate solution, and brine. Dry over anhydrous sodium sulfate and evaporate the solvent to get crude ethyl 3-acetylamino-1H-indole-2-carboxylate.

  • To the crude ester, add a solution of sodium hydroxide (4.0 g, 0.1 mol) in water (50 mL) and ethanol (50 mL).

  • Heat the mixture at reflux for 1-2 hours until the ester is fully hydrolyzed (monitor by TLC).

  • Cool the reaction mixture and acidify with 2 M hydrochloric acid to a pH of 3-4.

  • The product will precipitate. Collect the solid by filtration, wash with cold water, and dry to yield 3-Acetylamino-1H-indole-2-carboxylic acid.

Mandatory Visualizations

experimental_workflow cluster_start Starting Materials cluster_step1 Step 1: Japp-Klingemann Reaction cluster_step2 Step 2: Fischer Indole Synthesis cluster_step3 Step 3: Nitro Group Reduction cluster_step4 Step 4: Acetylation & Hydrolysis cluster_product Final Product 2_Nitroaniline 2-Nitroaniline Diazotization Diazotization (NaNO₂, HCl, 0-5 °C) 2_Nitroaniline->Diazotization Ethyl_Acetoacetate Ethyl Acetoacetate Coupling Coupling (CH₃COONa, EtOH/H₂O, 0-5 °C) Ethyl_Acetoacetate->Coupling Diazotization->Coupling Diazonium Salt Cyclization Cyclization (PPA, 80-100 °C) Coupling->Cyclization Hydrazone Intermediate Reduction Reduction (SnCl₂, HCl, EtOH) Cyclization->Reduction Ethyl 3-nitro-1H-indole-2-carboxylate Acetylation Acetylation (Acetic Anhydride, Pyridine) Reduction->Acetylation Ethyl 3-amino-1H-indole-2-carboxylate Hydrolysis Ester Hydrolysis (NaOH, then HCl) Acetylation->Hydrolysis Ethyl 3-acetylamino-1H-indole-2-carboxylate Final_Product 3-Acetylamino-1H-indole-2-carboxylic acid Hydrolysis->Final_Product

Caption: Experimental workflow for the synthesis of 3-Acetylamino-1H-indole-2-carboxylic acid.

troubleshooting_fischer_indole Start Low Yield in Fischer Indole Synthesis Check_Acid Is the acid catalyst and concentration appropriate? Start->Check_Acid Check_Temp Is the reaction temperature optimized? Start->Check_Temp Check_Substrate Are there strong electron-donating groups on the carbonyl component? Start->Check_Substrate Check_Byproducts Are there signs of byproduct formation (e.g., tar)? Start->Check_Byproducts Optimize_Acid Optimize acid type and concentration in small-scale trials. Check_Acid->Optimize_Acid No Optimize_Temp Screen a range of temperatures to find the optimum. Check_Temp->Optimize_Temp No Modify_Conditions Consider a milder acid to reduce N-N bond cleavage. Check_Substrate->Modify_Conditions Yes Purify_Starting_Materials Ensure high purity of hydrazone to minimize side reactions. Check_Byproducts->Purify_Starting_Materials Yes Successful_Synthesis Improved Yield Optimize_Acid->Successful_Synthesis Optimize_Temp->Successful_Synthesis Modify_Conditions->Successful_Synthesis Purify_Starting_Materials->Successful_Synthesis

Caption: Troubleshooting workflow for low yield in Fischer indole synthesis.

References

Troubleshooting

Technical Support Center: Optimizing Indole-2-Carboxylic Acid Synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of indole-2-carboxylic acid. Ou...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of indole-2-carboxylic acid. Our aim is to address specific experimental challenges to help you optimize your reaction conditions and achieve higher yields and purity.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing indole-2-carboxylic acid?

A1: The two primary and classical methods for the synthesis of indole-2-carboxylic acid are the Fischer Indole Synthesis and the Reissert Indole Synthesis. The Fischer method involves the reaction of an arylhydrazine with pyruvic acid under acidic conditions.[1][2] The Reissert synthesis utilizes the condensation of an o-nitrotoluene with diethyl oxalate, followed by reductive cyclization.[3][4] More modern approaches, such as microwave-assisted synthesis, have also been developed to improve yields and reduce reaction times.[5][6]

Q2: I am getting a low yield in my Fischer Indole Synthesis of indole-2-carboxylic acid. What are the potential causes and how can I improve it?

A2: Low yields in the Fischer indole synthesis are a common issue and can be attributed to several factors. The reaction is known to be sensitive to reaction parameters. Key areas to investigate include the purity of starting materials (phenylhydrazine and pyruvic acid), the choice and concentration of the acid catalyst, reaction temperature, and reaction time. In the initial report by Fischer, the yield for a similar synthesis was very low, around 5%.[7] Optimization is crucial. Consider screening different Brønsted acids (e.g., H₂SO₄, p-TsOH) or Lewis acids (e.g., ZnCl₂, BF₃·OEt₂).[8][9] Additionally, microwave-assisted organic synthesis (MAOS) has been shown to significantly improve yields in Fischer indole syntheses, sometimes in a one-pot procedure.[1][10]

Q3: My Reissert synthesis is not proceeding as expected. What are the critical parameters to control?

A3: The Reissert synthesis involves two key steps: condensation and reductive cyclization. For the initial condensation of o-nitrotoluene and diethyl oxalate, the choice of base is critical; potassium ethoxide has been reported to give better results than sodium ethoxide.[3][4] The subsequent reductive cyclization is often the lower-yielding step. Various reducing agents can be employed, including zinc dust in acetic acid, iron in acetic acid, or catalytic hydrogenation.[11][12] The efficiency of this step can be sensitive to the specific substrate and reaction conditions.

Q4: I am observing significant decarboxylation of my indole-2-carboxylic acid product. How can I prevent this?

A4: Decarboxylation is a common side reaction, especially at elevated temperatures.[13] To minimize this, it is crucial to carefully control the reaction temperature during the synthesis and work-up. If the synthesis requires high temperatures, consider using a milder catalyst or a microwave-assisted approach which can often be performed at lower bulk temperatures for shorter durations.[5] During purification, avoid prolonged heating. Decarboxylation can also be intentionally performed by heating the final product, often in the presence of a catalyst like copper chromite in quinoline.

Q5: What are the best methods for purifying crude indole-2-carboxylic acid?

A5: The most common method for purifying indole-2-carboxylic acid is recrystallization.[14] A phased crystallization method has also been reported, where the crude product is treated with triethylamine to form a salt, which is then dissolved in water, decolorized, and the pure acid is precipitated by adding mineral acid at different pH stages.[15] Column chromatography can also be employed for purification.[16] For analytical purposes and impurity profiling, High-Performance Liquid Chromatography (HPLC) is a suitable technique.[17]

Troubleshooting Guides

Fischer Indole Synthesis: Troubleshooting Low Yield and Impurities
Observed Problem Potential Cause Troubleshooting Steps
Low or No Product Formation Ineffective catalystScreen various Brønsted acids (e.g., H₂SO₄, p-TsOH) and Lewis acids (e.g., ZnCl₂, BF₃·OEt₂). Polyphosphoric acid (PPA) is often effective.[8]
Suboptimal temperatureGradually increase the reaction temperature, monitoring the reaction by TLC to find the optimal point without causing degradation.[8]
Impure starting materialsUse freshly distilled phenylhydrazine and pure pyruvic acid.
Multiple Spots on TLC Formation of side productsAldol condensation or Friedel-Crafts type products can form. Optimize acid concentration and temperature to minimize these.[8]
Isomer formationIf using a substituted phenylhydrazine, regioisomers can form. The reaction conditions can influence the ratio of isomers.
Product Degradation (Dark Color) High reaction temperature or prolonged reaction timeReduce reaction time and/or temperature. Consider using microwave irradiation for shorter reaction times.[10]
Air oxidationFor sensitive substrates, perform the reaction under an inert atmosphere (e.g., Nitrogen or Argon).
Reissert Indole Synthesis: Troubleshooting Guide
Observed Problem Potential Cause Troubleshooting Steps
Low Yield in Condensation Step Inappropriate basePotassium ethoxide is generally more effective than sodium ethoxide for the initial condensation.[3]
Low Yield in Reductive Cyclization Inefficient reducing agentA variety of reducing agents can be used (e.g., Zn/AcOH, Fe/AcOH, catalytic hydrogenation). The optimal choice may depend on the specific substrate.[11][12]
Formation of N-hydroxyindole intermediateThis intermediate can be slow to reduce. Using certain catalysts like PtO₂ might lead to the formation of quinolones as byproducts.[12]
Incomplete Reaction Insufficient reaction time or temperatureMonitor the reaction progress by TLC or HPLC. Ensure adequate time and temperature for both the condensation and cyclization steps.
Difficulty in Isolating the Product Precipitation of inorganic saltsIf using metal-based reducing agents like ferrous sulfate, a large amount of inorganic sludge can complicate product isolation. Thorough washing and filtration are necessary.[14]

Experimental Protocols

Detailed Protocol for Reissert Indole Synthesis of Indole-2-Carboxylic Acid

This protocol is adapted from a procedure utilizing a palladium-on-carbon catalyzed hydrogenation.[14]

Step 1: Condensation of o-Nitrotoluene and Diethyl Oxalate

  • In a three-necked flask equipped with a mechanical stirrer, dropping funnel, and a reflux condenser, prepare a solution of sodium ethoxide by dissolving sodium metal in absolute ethanol.

  • Add diethyl oxalate to the sodium ethoxide solution.

  • Slowly add o-nitrotoluene to the mixture with stirring.

  • Heat the reaction mixture under reflux for several hours.

  • After cooling, the precipitated sodium salt of ethyl o-nitrophenylpyruvate is collected by filtration, washed with ethanol and ether, and dried.

Step 2: Reductive Cyclization

  • Dissolve the sodium salt of ethyl o-nitrophenylpyruvate in a suitable solvent such as methanol.

  • Transfer the solution to a pressure reactor.

  • Add a catalytic amount of Pd-loaded Al-MCM-41.[14]

  • Adjust the pH of the mixture to approximately 7.5 with ammonium hydroxide.

  • Pressurize the reactor with hydrogen gas and stir the mixture at a controlled temperature (e.g., 60°C) until the reaction is complete (monitored by HPLC).

  • After the reaction, filter off the catalyst.

  • Acidify the filtrate with hydrochloric acid to a pH of about 3 to precipitate the crude indole-2-carboxylic acid.

  • Collect the crude product by filtration, wash with water, and dry.

  • Recrystallize the crude product from a suitable solvent like methanol to obtain pure indole-2-carboxylic acid.

Quantitative Data from a Reported Reissert Synthesis Protocol [14]

ReactantMolar RatioCatalystSolventTemperaturePressureTimeYieldPurity (HPLC)
3-(2-nitrophenyl)-2-oxopropanoic sodium salt1Pd-loaded Al-MCM-41Methanol60°C1.0 MPa1.5 h56%>97%

Visualizations

Logical Workflow for Troubleshooting Fischer Indole Synthesis

fischer_troubleshooting start Low Yield in Fischer Synthesis purity_check Check Purity of Starting Materials (Phenylhydrazine, Pyruvic Acid) start->purity_check purity_check->start If impure, purify and restart catalyst Optimize Acid Catalyst (Brønsted vs. Lewis) purity_check->catalyst If pure conditions Optimize Reaction Conditions (Temperature, Time) catalyst->conditions microwave Consider Microwave-Assisted Synthesis conditions->microwave If still low yield workup Review Workup Procedure conditions->workup success Improved Yield microwave->success inert_atm Use Inert Atmosphere inert_atm->conditions workup->success

Caption: Troubleshooting workflow for low yields in Fischer indole synthesis.

Reaction Pathway for Reissert Indole Synthesis

reissert_pathway start o-Nitrotoluene + Diethyl Oxalate condensation Condensation (Base, e.g., KOEt) start->condensation intermediate Ethyl o-Nitrophenylpyruvate condensation->intermediate reduction Reductive Cyclization (e.g., H2/Pd-C or Zn/AcOH) intermediate->reduction product Indole-2-carboxylic Acid reduction->product decarboxylation Decarboxylation (Side Reaction) (Heat) product->decarboxylation side_product Indole decarboxylation->side_product

Caption: Key steps and a common side reaction in the Reissert synthesis.

References

Optimization

Technical Support Center: Purification of 3-Acetylamino-1H-indole-2-carboxylic acid

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the purification of 3-Acetylamino-1H-indole-2-c...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the purification of 3-Acetylamino-1H-indole-2-carboxylic acid.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for purifying crude 3-Acetylamino-1H-indole-2-carboxylic acid?

A1: The two most effective and widely used methods for the purification of 3-Acetylamino-1H-indole-2-carboxylic acid are recrystallization and column chromatography. The choice between these methods depends on the nature and quantity of the impurities, as well as the desired final purity of the compound.

Q2: My purified 3-Acetylamino-1H-indole-2-carboxylic acid is discolored (e.g., yellow or brown). What is the likely cause and how can I fix it?

A2: Discoloration is often due to the presence of colored impurities from the synthesis, such as unreacted starting materials or byproducts. Overheating during solvent evaporation can also lead to degradation and color formation.[1] To address this, you can try treating a solution of your compound with activated charcoal before the final crystallization step.[1] It is also crucial to minimize heat exposure during solvent removal by using a rotary evaporator at a moderate temperature.[1]

Q3: I am experiencing low recovery of my compound after purification. What are the potential reasons?

A3: Low recovery can stem from several factors:

  • Incomplete precipitation: If you are precipitating the carboxylic acid from a solution, the pH may not be optimal. Ensure the pH is sufficiently acidic (typically pH 2-3) to fully protonate the carboxylate.[1]

  • Solubility in wash solvents: The product might be partially soluble in the solvent used for washing. To minimize this, use a minimal amount of pre-chilled washing solvent.[1]

  • Mechanical losses: Significant amounts of product can be lost during transfers between flasks and filtration apparatus. Ensure careful handling and rinsing of equipment with the mother liquor or a small amount of cold solvent.[1]

Q4: What are the expected impurities in a synthesis of 3-Acetylamino-1H-indole-2-carboxylic acid?

A4: Common impurities may include unreacted starting materials such as 3-amino-1H-indole-2-carboxylic acid, residual reagents from the acetylation step (e.g., acetic anhydride or acetyl chloride), and potential side-products from the indole synthesis itself. If the synthesis involves an ester hydrolysis step, the corresponding ester would be a likely impurity.[2]

Troubleshooting Guides

Recrystallization Issues
Problem Possible Cause Troubleshooting Steps
Compound does not dissolve in the hot solvent. The chosen solvent is not a good solvent for your compound at elevated temperatures.Select a more polar solvent or a solvent mixture. A good starting point for indole carboxylic acids can be ethanol, ethyl acetate, or mixtures with water.[3]
Compound "oils out" instead of crystallizing. The solution is supersaturated, or the cooling rate is too fast. The solvent may also be too non-polar.Add a small amount of a solvent in which the compound is more soluble to the hot mixture. Allow the solution to cool more slowly. Seeding with a small crystal of pure product can also induce proper crystallization.
No crystals form upon cooling. The solution is not saturated enough (too much solvent was added), or the compound is very soluble in the chosen solvent even at low temperatures.Evaporate some of the solvent to increase the concentration. Try placing the solution in an ice bath or even a freezer to induce crystallization. Scratching the inside of the flask with a glass rod can also provide nucleation sites.
Crystals are very fine or powdery. The solution cooled too quickly, leading to rapid precipitation rather than crystal growth.Allow the solution to cool to room temperature slowly and undisturbed before moving it to an ice bath.
Column Chromatography Issues
Problem Possible Cause Troubleshooting Steps
Compound streaks on the TLC plate and column. The carboxylic acid group is interacting strongly with the silica gel.Add a small amount of a volatile acid, such as acetic acid or formic acid (0.1-1%), to the eluent.[4][5] This will protonate the carboxylic acid, reducing its interaction with the silica and leading to sharper bands.
Poor separation of the desired compound from impurities. The eluent system does not have the optimal polarity.Systematically vary the polarity of your eluent. A common starting point for indole derivatives is a mixture of a non-polar solvent (like hexanes or dichloromethane) and a more polar solvent (like ethyl acetate or methanol).[1] Run TLC plates with different solvent ratios to find the best separation before running the column.
The compound does not elute from the column. The eluent is not polar enough to move the highly polar carboxylic acid.Gradually increase the polarity of the eluent. If necessary, a small percentage of methanol can be added to the mobile phase to elute highly polar compounds.
The compound is insoluble in the loading solvent. The chosen solvent for dissolving the crude product before loading onto the column is not suitable.You can perform a "dry loading" technique. Dissolve your crude product in a suitable volatile solvent, add a small amount of silica gel, and then evaporate the solvent. The resulting free-flowing powder can then be carefully added to the top of your packed column.

Experimental Protocols

Protocol 1: Recrystallization of 3-Acetylamino-1H-indole-2-carboxylic acid
  • Solvent Selection: In a small test tube, add approximately 20-30 mg of the crude 3-Acetylamino-1H-indole-2-carboxylic acid. Add a few drops of a test solvent (e.g., ethanol, isopropanol, ethyl acetate, or an ethanol/water mixture) at room temperature. The ideal solvent will not dissolve the compound at room temperature but will dissolve it upon heating.

  • Dissolution: Transfer the crude solid to an Erlenmeyer flask. Add the chosen recrystallization solvent dropwise while heating the mixture with gentle swirling until the solid is completely dissolved. Use the minimum amount of hot solvent necessary.

  • Decolorization (Optional): If the solution is colored, remove it from the heat and add a small amount of activated charcoal. Reheat the solution to boiling for a few minutes.

  • Hot Filtration (if charcoal was used): Quickly filter the hot solution through a pre-warmed funnel with fluted filter paper to remove the charcoal and any other insoluble impurities.

  • Crystallization: Allow the hot, clear filtrate to cool slowly to room temperature. Cover the flask to prevent solvent evaporation. Crystal formation should be observed.

  • Cooling: Once the flask has reached room temperature, place it in an ice bath for at least 30 minutes to maximize the yield of crystals.

  • Isolation: Collect the purified crystals by vacuum filtration using a Büchner funnel.

  • Washing: Wash the crystals with a small amount of the cold recrystallization solvent to remove any remaining soluble impurities.

  • Drying: Dry the crystals under vacuum to remove any residual solvent.

Protocol 2: Column Chromatography of 3-Acetylamino-1H-indole-2-carboxylic acid
  • TLC Analysis: Dissolve a small amount of the crude material in a suitable solvent (e.g., ethyl acetate or methanol) and spot it on a TLC plate. Develop the plate using various solvent systems (e.g., different ratios of hexane/ethyl acetate or dichloromethane/methanol) to determine the optimal eluent for separation. For carboxylic acids, adding 0.5-1% acetic acid to the mobile phase can improve the resolution.[1]

  • Column Packing: Prepare a slurry of silica gel in the chosen non-polar solvent (e.g., hexane). Pour the slurry into the chromatography column and allow it to pack under gravity or with gentle pressure.

  • Sample Loading: Dissolve the crude 3-Acetylamino-1H-indole-2-carboxylic acid in a minimal amount of the eluent or a slightly more polar solvent. Carefully load the solution onto the top of the silica gel bed. Alternatively, perform a dry loading as described in the troubleshooting guide.

  • Elution: Begin eluting the column with the chosen mobile phase. Start with a less polar solvent system and gradually increase the polarity to elute the compounds from the column.

  • Fraction Collection: Collect the eluting solvent in a series of fractions (e.g., in test tubes).

  • Fraction Analysis: Spot each fraction on a TLC plate and develop it to identify the fractions containing the pure product.

  • Isolation: Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the purified 3-Acetylamino-1H-indole-2-carboxylic acid.

Visualizations

Purification_Troubleshooting cluster_recrystallization Recrystallization Issues cluster_chromatography Chromatography Issues start Crude 3-Acetylamino-1H-indole-2-carboxylic acid recrystallization Recrystallization start->recrystallization column_chromatography Column Chromatography start->column_chromatography oiling_out Oils out? recrystallization->oiling_out streaking Streaking? column_chromatography->streaking pure_product Pure Product no_crystals No crystals? oiling_out->no_crystals No slow_cooling Slow cooling / Seeding oiling_out->slow_cooling Yes no_crystals->pure_product No concentrate_cool Concentrate & Cool further no_crystals->concentrate_cool Yes slow_cooling->no_crystals concentrate_cool->pure_product poor_separation Poor separation? streaking->poor_separation No add_acid Add acid to eluent streaking->add_acid Yes poor_separation->pure_product No optimize_eluent Optimize eluent polarity poor_separation->optimize_eluent Yes add_acid->poor_separation optimize_eluent->pure_product Impurity_Purification_Relationship cluster_impurities Potential Impurities cluster_methods Purification Methods starting_material Unreacted Starting Material (e.g., 3-amino-1H-indole-2-carboxylic acid) recrystallization Recrystallization starting_material->recrystallization column_chromatography Column Chromatography starting_material->column_chromatography reagents Residual Reagents (e.g., Acetic Anhydride) reagents->column_chromatography side_products Side-Products (e.g., from indole synthesis) side_products->column_chromatography colored_impurities Colored Impurities charcoal Activated Charcoal Treatment colored_impurities->charcoal charcoal->recrystallization

References

Troubleshooting

Technical Support Center: Stability of 3-Acetylamino-1H-indole-2-carboxylic acid

This technical support center provides guidance for researchers, scientists, and drug development professionals on assessing the stability of 3-Acetylamino-1H-indole-2-carboxylic acid in solution. The following informati...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides guidance for researchers, scientists, and drug development professionals on assessing the stability of 3-Acetylamino-1H-indole-2-carboxylic acid in solution. The following information is intended to help troubleshoot common experimental issues and provide a framework for establishing a stability profile for this compound.

Frequently Asked Questions (FAQs)

Q1: How should I prepare and store a stock solution of 3-Acetylamino-1H-indole-2-carboxylic acid?

A1: Preparation and storage are critical for maintaining the integrity of your compound.

  • Solvent Selection: Start by dissolving the compound in a compatible organic solvent like DMSO to create a concentrated stock solution (e.g., 10-50 mM).

  • Storage: Aliquot the stock solution into low-binding tubes to minimize freeze-thaw cycles. For short-term storage (days to weeks), -20°C is often sufficient. For long-term storage (months to years), -80°C is recommended.

  • Light Protection: Protect solutions from light by using amber vials or wrapping tubes in aluminum foil, as indole derivatives can be light-sensitive.[1][2]

Q2: What are the first steps to take if I suspect my compound is unstable in my experimental conditions?

A2: If you observe inconsistent results or a time-dependent loss of activity, it is crucial to systematically assess the compound's stability.[3]

  • Confirm Stock Solution Integrity: Before testing experimental conditions, verify the stability of your stock solution. Compare a freshly prepared solution to your stored stock using an analytical method like HPLC.

  • Assess Stability in Experimental Medium: Test the compound's stability directly in your aqueous buffer or cell culture medium under the exact experimental conditions (e.g., temperature, pH, light exposure).[4]

  • Conduct a Forced Degradation Study: To understand potential degradation pathways, perform a forced degradation study. This involves intentionally exposing the compound to harsh conditions to accelerate its breakdown.

Q3: What common factors can influence the stability of 3-Acetylamino-1H-indole-2-carboxylic acid in solution?

A3: Several factors can affect the stability of small molecules in solution:

  • pH: The indole ring and the carboxylic acid and amide functional groups are susceptible to pH-dependent hydrolysis. Stability should be evaluated across a range of pH values relevant to your experiments.[1]

  • Temperature: Higher temperatures typically accelerate degradation rates.[2][5]

  • Light: Photodegradation can be a concern for compounds with aromatic rings like indole.[1][2]

  • Oxidation: The indole nucleus can be susceptible to oxidation. The presence of oxidizing agents or dissolved oxygen can lead to degradation.[5]

  • Enzymatic Degradation: In cell-based assays or biological matrices, enzymes can metabolize or degrade the compound.

Q4: How can I analyze the degradation of 3-Acetylamino-1H-indole-2-carboxylic acid?

A4: A stability-indicating High-Performance Liquid Chromatography (HPLC) method is the most common approach.[6] This method should be able to separate the intact parent compound from any degradation products that may form. A photodiode array (PDA) detector is useful for initial method development as it can help in identifying and resolving co-eluting peaks.

Troubleshooting Guides

Issue 1: I observe a precipitate in my stock solution after a freeze-thaw cycle.

  • Possible Cause: This is often a solubility issue rather than degradation. The compound's solubility may be lower at the storage temperature, or the chosen solvent may not be ideal for freeze-thaw cycles.

  • Troubleshooting Steps:

    • Warm and Vortex: Gently warm the solution to room temperature and vortex thoroughly to see if the precipitate redissolves.

    • Use a Different Solvent: Consider a different solvent in which the compound has higher solubility.

    • Prepare a More Dilute Stock: Lowering the concentration of the stock solution can prevent precipitation.

    • Avoid Freeze-Thaw Cycles: Prepare single-use aliquots of your stock solution to avoid repeated freezing and thawing.

Issue 2: My HPLC analysis shows new peaks appearing over time when the compound is in an aqueous buffer.

  • Possible Cause: The appearance of new peaks strongly suggests that the compound is degrading. The goal is to identify the degradation pathway to mitigate it.[4]

  • Troubleshooting Steps:

    • Characterize Degradants: If possible, use LC-MS to get mass information on the new peaks to help identify the degradation products.

    • Evaluate Environmental Factors:

      • pH: Is the buffer pH appropriate? Test stability in buffers with different pH values.

      • Oxygen: Try preparing your solutions with degassed buffers and storing them under an inert gas like argon or nitrogen.

      • Light: Ensure your samples are protected from light during incubation and analysis.

    • Modify Formulation: If compatible with your experiment, consider adding antioxidants (e.g., ascorbic acid) or other stabilizing agents to the buffer.[3]

Issue 3: The compound shows a time-dependent loss of biological activity in my cell-based assay.

  • Possible Cause: This could be due to chemical degradation in the culture medium, enzymatic degradation by the cells, or adsorption to plasticware.[3][4]

  • Troubleshooting Steps:

    • Assess Stability in Media: Incubate the compound in the cell culture medium (without cells) under assay conditions (e.g., 37°C, 5% CO2). At various time points, analyze samples by HPLC to quantify the amount of intact compound remaining.

    • Minimize Incubation Time: If degradation in the medium is confirmed, redesign your experiment to minimize the incubation time.

    • Replenish Compound: For longer experiments, consider replenishing the compound by replacing the medium with a freshly prepared solution at regular intervals.

    • Test for Adsorption: To check for adsorption to plasticware, incubate the compound in the medium in your experimental vessels. Measure the concentration in the supernatant over time. Using low-binding plasticware may help.

Quantitative Data Summary

The following tables present hypothetical stability data for 3-Acetylamino-1H-indole-2-carboxylic acid to illustrate how results from stability studies can be presented.

Table 1: Hypothetical pH Stability in Aqueous Buffers at 25°C for 24 hours.

pHBuffer System% Remaining of Initial Compound
3.0Citrate Buffer98.5%
5.0Acetate Buffer99.1%
7.4Phosphate Buffer96.2%
9.0Borate Buffer85.7%

Table 2: Hypothetical Temperature and Photostability in pH 7.4 Buffer.

ConditionIncubation Time% Remaining of Initial Compound
4°C, Protected from Light48 hours99.5%
25°C, Protected from Light48 hours92.5%
40°C, Protected from Light48 hours78.1%
25°C, Exposed to Light48 hours81.3%

Experimental Protocols

Protocol 1: Forced Degradation Study

This protocol outlines the conditions for intentionally degrading the compound to understand its stability profile, as recommended by ICH guidelines.

  • Prepare Stock Solution: Prepare a 1 mg/mL stock solution of 3-Acetylamino-1H-indole-2-carboxylic acid in a suitable solvent (e.g., a 1:1 mixture of acetonitrile and water).

  • Acid Hydrolysis:

    • Mix 1 mL of the stock solution with 1 mL of 0.1 M HCl.

    • Incubate at 60°C for 8 hours.

    • Cool, neutralize with 0.1 M NaOH, and dilute with mobile phase for HPLC analysis.

  • Base Hydrolysis:

    • Mix 1 mL of the stock solution with 1 mL of 0.1 M NaOH.

    • Incubate at room temperature for 4 hours.

    • Neutralize with 0.1 M HCl and dilute with mobile phase for HPLC analysis.

  • Oxidative Degradation:

    • Mix 1 mL of the stock solution with 1 mL of 3% hydrogen peroxide (H₂O₂).

    • Keep at room temperature for 24 hours, protected from light.

    • Dilute with mobile phase for HPLC analysis.

  • Thermal Degradation:

    • Incubate a sample of the stock solution in a sealed vial at 80°C for 48 hours.

    • Cool and dilute with mobile phase for HPLC analysis.

  • Photolytic Degradation:

    • Expose a sample of the stock solution in a photostable, transparent container to a light source providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter.

    • A control sample should be wrapped in aluminum foil to protect it from light.

    • Dilute with mobile phase for HPLC analysis.

  • Analysis: Analyze all stressed samples, along with an unstressed control sample (time zero), using a validated stability-indicating HPLC method.

Protocol 2: Stability-Indicating HPLC Method

This protocol provides a starting point for developing an HPLC method to separate the parent compound from its potential degradation products.

  • HPLC System: A system with a UV/PDA detector.

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: Acetonitrile.

  • Gradient Elution:

    • 0-2 min: 10% B

    • 2-15 min: 10% to 90% B

    • 15-18 min: 90% B

    • 18-20 min: 90% to 10% B

    • 20-25 min: 10% B (re-equilibration)

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Detection Wavelength: Monitor at the λmax of the compound (e.g., 280 nm) and use PDA to check for peak purity.

  • Injection Volume: 10 µL.

  • Sample Preparation: Dilute samples to a final concentration within the method's linear range (e.g., 50 µg/mL) using the mobile phase.

Visualizations

G cluster_prep Sample Preparation cluster_stress Stress Application cluster_analysis Analysis prep_stock Prepare 1 mg/mL Stock Solution prep_samples Aliquot Stock for Each Stress Condition (Acid, Base, Oxidative, Thermal, Photolytic) prep_stock->prep_samples stress_acid Acid Hydrolysis (0.1 M HCl, 60°C) stress_base Base Hydrolysis (0.1 M NaOH, RT) stress_ox Oxidation (3% H₂O₂, RT) stress_therm Thermal (80°C) stress_photo Photolytic (ICH Q1B Light Exposure) neutralize Neutralize/Dilute Samples stress_acid->neutralize stress_base->neutralize stress_ox->neutralize stress_therm->neutralize stress_photo->neutralize hplc Analyze by Stability-Indicating HPLC-PDA Method neutralize->hplc data Quantify % Degradation & Assess Peak Purity hplc->data

Caption: Workflow for a forced degradation study.

G cluster_investigation Troubleshooting Path cluster_stock_issue Stock Solution Issue cluster_medium_issue Medium Stability Issue start Inconsistent Experimental Results (e.g., loss of activity, new HPLC peaks) check_stock Is stock solution stable? (Compare fresh vs. stored) start->check_stock solubility Solubility Issue? (Precipitation) check_stock->solubility No check_medium Is compound stable in experimental medium? check_stock->check_medium Yes degradation_stock Degradation in Stock? fix_stock Action: - Change solvent - Lower concentration - Prepare fresh aliquots solubility->fix_stock degradation_stock->fix_stock chemical_deg Chemical Degradation? (pH, O₂, light) check_medium->chemical_deg No end_node Optimized Protocol check_medium->end_node Yes enzymatic_deg Enzymatic Degradation? fix_medium Action: - Adjust pH/degas buffer - Minimize incubation time - Use low-binding plates chemical_deg->fix_medium adsorption Adsorption to Plastic? enzymatic_deg->fix_medium adsorption->fix_medium

Caption: Troubleshooting logic for stability issues.

G cluster_pathways Hypothetical Degradation Pathways cluster_products Potential Degradation Products parent 3-Acetylamino-1H-indole-2-carboxylic acid hydrolysis_amide Hydrolysis of Amide (Acidic/Basic Conditions) parent->hydrolysis_amide decarboxylation Decarboxylation (Thermal Stress) parent->decarboxylation oxidation Oxidation of Indole Ring (Oxidative Stress) parent->oxidation product_amine 3-Amino-1H-indole-2-carboxylic acid + Acetic Acid hydrolysis_amide->product_amine product_decarboxy 3-Acetylamino-1H-indole decarboxylation->product_decarboxy product_ox Oxidized Indole Derivatives (e.g., Hydroxylated species) oxidation->product_ox

Caption: Potential degradation pathways.

References

Optimization

Technical Support Center: Indole-2-Carboxamide Synthesis

Welcome to the technical support center for indole-2-carboxamide synthesis. This resource provides researchers, scientists, and drug development professionals with targeted troubleshooting guides and frequently asked que...

Author: BenchChem Technical Support Team. Date: December 2025

Welcome to the technical support center for indole-2-carboxamide synthesis. This resource provides researchers, scientists, and drug development professionals with targeted troubleshooting guides and frequently asked questions to navigate common challenges encountered during synthesis.

Frequently Asked Questions (FAQs)

Q1: Why is my amide coupling reaction between indole-2-carboxylic acid and an amine yielding poor results?

A1: Low yields in this coupling reaction are a frequent issue. Several factors could be responsible:

  • Ineffective Activation: The carboxylic acid may not be efficiently activated. Standard reagents like DCC or EDC alone can be insufficient, leading to low conversion.[1][2] The use of additives like HOBt or HATU is often necessary to form a more reactive intermediate.

  • Side Reactions: Indole-2-carboxylic acids are susceptible to decarboxylation (loss of CO₂) at elevated temperatures, especially under certain catalytic conditions (e.g., copper-catalyzed reactions at 160°C).[3][4][5] This decomposition pathway competes with the desired amide formation.

  • Steric Hindrance: If either the amine or the indole scaffold is sterically bulky, the reaction rate can be significantly reduced.[2][3]

  • Weakly Nucleophilic Amine: Electron-deficient amines are poor nucleophiles and react sluggishly with activated carboxylic acids, often resulting in low yields or no reaction.[2][6]

Q2: What are the recommended coupling reagents for synthesizing indole-2-carboxamides?

A2: The choice of coupling reagent is critical. While many options exist, a combination of a carbodiimide with an activating agent is a common starting point.

  • EDC/HOBt: This is a widely used and effective combination for many indole-2-carboxamide syntheses.[1][7] It helps to minimize side reactions and can improve yields compared to using a carbodiimide alone.

  • HATU/DIPEA: For challenging couplings, such as those involving sterically hindered amines or electron-deficient partners, HATU is a more potent activating reagent that can often provide superior results.[6][8]

  • BOP/DIPEA: (Benzotriazol-1-yloxy)tris(dimethylamino)phosphonium hexafluorophosphate (BOP) is another effective reagent, particularly for constructing peptide-like bonds.[9][10]

Q3: How can I minimize the risk of decarboxylation of my indole-2-carboxylic acid during the reaction?

A3: Decarboxylation is primarily promoted by heat.[4] To avoid this side reaction:

  • Maintain Low Temperatures: Perform the coupling reaction at room temperature or below (e.g., 0 °C), if possible.

  • Choose Appropriate Catalysts: Avoid conditions known to promote decarboxylation, such as high-temperature copper catalysis, unless N-arylation is the desired outcome.[3]

  • Efficient Activation: Use a highly efficient coupling reagent to ensure the amide bond forms quickly at lower temperatures, outcompeting the decarboxylation pathway.

Q4: My final product is difficult to purify. What are the common impurities?

A4: Purification challenges often arise from byproducts of the coupling reaction.

  • Urea Byproducts: If using carbodiimides like EDC or DCC, the corresponding urea byproduct (e.g., N,N'-dicyclohexylurea) will be formed.[11] While dicyclohexylurea is poorly soluble and can often be filtered off, the urea from EDC is water-soluble and must be removed by aqueous extraction.[11]

  • Unreacted Starting Materials: Incomplete reactions will leave behind unreacted indole-2-carboxylic acid and amine. An acidic wash can help remove the unreacted amine, while a basic wash can remove the unreacted carboxylic acid.[12]

  • Coupling Additives: Residual HOBt or HATU byproducts may also be present and typically require aqueous washes or chromatography for removal.[12]

Troubleshooting Guides

Problem: Low or No Yield in Amide Coupling Step

This is one of the most common issues. The following guide provides a systematic approach to troubleshooting.

Logical Troubleshooting Flowchart

G start Low / No Yield check_reagents 1. Verify Reagent Quality (Acid, Amine, Coupling Reagents) start->check_reagents reagents_ok Reagents OK? check_reagents->reagents_ok replace_reagents Replace/Purify Reagents reagents_ok->replace_reagents No check_conditions 2. Evaluate Reaction Conditions (Solvent, Temp, Time) reagents_ok->check_conditions Yes replace_reagents->check_reagents conditions_ok Conditions Optimal? check_conditions->conditions_ok optimize_conditions Optimize Conditions: - Switch to anhydrous DMF/DCM - Run at 0°C to RT - Extend reaction time (24h) conditions_ok->optimize_conditions No check_coupling 3. Assess Coupling Method conditions_ok->check_coupling Yes optimize_conditions->check_conditions coupling_ok Method Potent Enough? check_coupling->coupling_ok upgrade_coupling Switch to Stronger Reagent: - Use HATU or BOP - Consider two-step activation coupling_ok->upgrade_coupling No success Problem Solved coupling_ok->success Yes upgrade_coupling->success

Caption: Troubleshooting decision tree for low-yield amide coupling reactions.

Detailed Troubleshooting Steps:

  • Possible Cause: Poor Reagent Quality or Ineffective Activation

    • Diagnosis: The coupling reaction is sluggish or stalls, even with standard protocols. This is common when using electron-deficient amines or sterically hindered substrates.[2] For instance, a standard EDC/HOBt coupling may result in only trace product with challenging substrates.[2]

    • Solution: Switch to a more powerful coupling reagent system. HATU or BOP reagents are often more effective for difficult couplings.[6][10] It is also crucial to ensure all reagents are anhydrous, as water can hydrolyze activated intermediates.

  • Possible Cause: Side Reaction (Decarboxylation)

    • Diagnosis: The reaction mixture shows disappearance of the starting carboxylic acid without corresponding product formation, possibly with gas evolution (CO₂). This is more likely if the reaction is heated.[4]

    • Solution: Strictly control the reaction temperature. Start the reaction at 0 °C and allow it to warm slowly to room temperature. Avoid heating unless absolutely necessary. Using a more efficient coupling system can also help by accelerating the desired reaction over the decomposition pathway.

  • Possible Cause: Purification Issues and Byproduct Contamination

    • Diagnosis: The crude NMR or TLC plate is messy, showing multiple spots/peaks that are difficult to separate from the desired product.[12]

    • Solution: Implement a rigorous workup procedure before chromatography.

      • Acidic Wash: Use a dilute acid (e.g., 1M HCl) to remove basic impurities like excess amine, DIPEA, and EDC/urea byproducts.

      • Basic Wash: Use a dilute base (e.g., saturated NaHCO₃) to remove acidic impurities like the starting carboxylic acid and HOBt.

      • Solvent Choice: Switching the reaction solvent from DMF to DCM can simplify the workup, as DCM is easier to remove and less likely to cause emulsion issues during extraction.[12]

Table 1: Comparison of Common Amide Coupling Conditions

Coupling SystemBaseSolventCommon IssuesBest For
EDC / HOBtDIPEA or Et₃NDCM or DMFLow yield with hindered substrates; urea byproduct removal.[1][2][7]General purpose, widely applicable couplings.
DCC / DMAP-DCMLow yield; insoluble urea byproduct can complicate reactions.[1]Solution-phase synthesis where byproduct can be filtered.
HATU / DIPEADIPEADMFByproduct removal can be tricky; reagent is more expensive.[6]Challenging couplings, electron-deficient amines, hindered acids.[2]
BOP / DIPEADIPEADCM or DMFStoichiometric carcinogenic byproduct (HMPA) is formed.Synthesizing peptide fragments and complex amides.[9][10]

Experimental Protocols

Protocol 1: General Synthesis of Indole-2-carboxamides using EDC/HOBt

This protocol is a standard procedure for coupling indole-2-carboxylic acids with various amines.[1][7]

Workflow Diagram

G cluster_0 Reaction Setup cluster_1 Reaction & Monitoring cluster_2 Workup & Purification A 1. Dissolve Indole-2-carboxylic Acid in anhydrous DCM/DMF B 2. Add Amine (1.0-1.2 eq) A->B C 3. Add HOBt (1.1 eq) & EDC·HCl (1.2 eq) B->C D 4. Add DIPEA (2.0 eq) C->D E 5. Stir at RT for 12-24h D->E F 6. Monitor by TLC/LC-MS E->F G 7. Dilute with EtOAc F->G H 8. Wash with 1M HCl, sat. NaHCO₃, Brine G->H I 9. Dry (Na₂SO₄), Concentrate H->I J 10. Purify via Flash Chromatography I->J

Caption: Step-by-step workflow for a typical EDC/HOBt mediated coupling reaction.

Methodology:

  • To a solution of the indole-2-carboxylic acid (1.0 eq) in an anhydrous solvent like DCM or DMF, add the desired amine (1.0-1.2 eq).

  • Add 1-hydroxybenzotriazole (HOBt) (1.1 eq) and 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC·HCl) (1.2 eq) to the mixture.

  • Add N,N-diisopropylethylamine (DIPEA) (2.0 eq) and stir the reaction mixture at room temperature for 12-24 hours.

  • Monitor the reaction progress using TLC or LC-MS until the starting material is consumed.

  • Upon completion, dilute the reaction with ethyl acetate and wash sequentially with 1M HCl, saturated aqueous NaHCO₃, and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude residue by flash column chromatography to obtain the desired indole-2-carboxamide.

Protocol 2: Synthesis using HATU for Challenging Substrates

This protocol is adapted for amines that are poor nucleophiles or for sterically demanding couplings where EDC/HOBt fails.

Methodology:

  • In a flask, dissolve the indole-2-carboxylic acid (1.0 eq) in anhydrous DMF.

  • Add HATU (1.1 eq) and DIPEA (3.0 eq) to the solution and stir for 15-20 minutes to pre-activate the acid.

  • Add the amine (1.2 eq) to the activated acid mixture.

  • Stir at room temperature for 4-12 hours, monitoring by TLC or LC-MS.

  • For workup, pour the reaction mixture into water and extract with ethyl acetate. The aqueous layer can be washed several times with ethyl acetate to maximize product recovery.

  • Combine the organic layers and wash with 5% aqueous LiCl solution (to help remove DMF), followed by saturated NaHCO₃ and brine.

  • Dry the organic phase over anhydrous Na₂SO₄, concentrate, and purify by flash chromatography.

References

Troubleshooting

Technical Support Center: 3-Acetylamino-1H-indole-2-carboxylic acid

Prepared by: Gemini, Senior Application Scientist This guide is intended for researchers, scientists, and drug development professionals working with 3-Acetylamino-1H-indole-2-carboxylic acid. It provides in-depth techni...

Author: BenchChem Technical Support Team. Date: January 2026

Prepared by: Gemini, Senior Application Scientist

This guide is intended for researchers, scientists, and drug development professionals working with 3-Acetylamino-1H-indole-2-carboxylic acid. It provides in-depth technical support, troubleshooting advice, and frequently asked questions related to the stability and degradation of this compound. The information herein is synthesized from established chemical principles and relevant scientific literature to ensure technical accuracy and practical utility.

Troubleshooting Guide

This section addresses specific issues that may arise during the handling, storage, and experimental use of 3-Acetylamino-1H-indole-2-carboxylic acid.

Issue 1: Unexpected Peaks in HPLC/LC-MS Analysis After Sample Storage or Aqueous Workup

Question: I am observing new, more polar peaks in my HPLC chromatogram after storing my sample of 3-Acetylamino-1H-indole-2-carboxylic acid in an aqueous buffer or after performing an aqueous workup. What could be the cause?

Answer:

The most probable cause is the hydrolysis of the 3-acetylamino group . The amide bond at the C3 position is susceptible to cleavage under both acidic and basic aqueous conditions, yielding 3-Amino-1H-indole-2-carboxylic acid and acetic acid. The resulting primary amine is significantly more polar than the starting N-acetylated compound, leading to an earlier elution time in reverse-phase HPLC.

Causality Explained: Amide hydrolysis is a common reaction for N-acyl indoles.[1][2][3] The stability of the amide bond is pH-dependent. While generally stable at neutral pH, the rate of hydrolysis can be accelerated by the presence of strong acids or bases, and even by prolonged exposure to buffered aqueous solutions, especially at elevated temperatures.

Troubleshooting Steps:

  • pH Verification: Immediately check the pH of your sample solution. If it is outside the neutral range (pH 6-8), adjust it accordingly if the experimental conditions permit.

  • Solvent System Review: If possible, consider using a non-aqueous solvent system for storage, such as anhydrous acetonitrile or DMSO, and minimize the duration of exposure to aqueous conditions.

  • Temperature Control: Store samples at low temperatures (2-8°C or -20°C for long-term storage) to significantly reduce the rate of hydrolysis.

  • Confirmation of Hydrolysis Product: To confirm if the unexpected peak is the hydrolyzed product, you can:

    • Spike a small aliquot of your sample with a commercially available standard of 3-Amino-1H-indole-2-carboxylic acid (if available) and observe if the peak area increases.

    • Perform LC-MS analysis to check for a mass corresponding to the hydrolyzed product (C₉H₈N₂O₂, MW: 176.17 g/mol ).

Issue 2: Sample Discoloration (Yellowing/Browning) Upon Exposure to Air or Light

Question: My solid sample or solution of 3-Acetylamino-1H-indole-2-carboxylic acid has developed a yellow or brownish tint over time. Is this a sign of degradation?

Answer:

Yes, discoloration is a strong indicator of oxidation of the indole ring . The electron-rich pyrrole moiety of the indole nucleus is susceptible to oxidation, which can be initiated by atmospheric oxygen (auto-oxidation) or exposure to light (photo-oxidation).[4][5] This process often leads to the formation of colored oligomeric or polymeric materials and specific oxidized species like oxindoles.

Causality Explained: The oxidation of indole-2-carboxylic acid derivatives can lead to the formation of various products, including 2-oxindoles and dimers.[4][5] The reaction proceeds via radical intermediates which can be highly colored and can polymerize. The process is often accelerated by light and the presence of trace metal impurities which can act as catalysts.

Troubleshooting Steps:

  • Inert Atmosphere: Handle and store the compound under an inert atmosphere (e.g., nitrogen or argon) to minimize contact with oxygen.

  • Light Protection: Store the compound in amber vials or protect it from light by wrapping the container in aluminum foil.[6][7] Perform experimental manipulations in a dimly lit area or using light-blocking shields.

  • Solvent Purity: Use high-purity, peroxide-free solvents, as impurities can initiate oxidation.

  • Antioxidant Addition: For solution-based experiments where stability is a major concern, consider the addition of a small amount of an antioxidant like BHT (butylated hydroxytoluene), although this may interfere with certain biological assays.

  • Purity Check: Analyze the discolored sample by HPLC-UV/Vis to assess the purity and observe the chromatographic profile of the impurities. Oxidized products often appear as a series of new peaks, sometimes with a broad, unresolved hump.

Issue 3: Loss of Compound and Gas Evolution During Thermal Processing

Question: I am experiencing a significant loss of my compound and have observed gas evolution when heating my sample in solution (e.g., during a high-temperature reaction or reflux). What is happening?

Answer:

This is likely due to thermal decarboxylation , a process where the carboxylic acid group at the C2 position is eliminated as carbon dioxide (CO₂).[8][9] Indole-2-carboxylic acids are known to undergo decarboxylation upon heating, often requiring high temperatures (above 150-200°C) but this can be facilitated at lower temperatures by the presence of acids, bases, or metal catalysts.[10][11][12]

Causality Explained: The stability of the carboxyl group on the indole ring is finite. Heating provides the activation energy needed to break the C-C bond between the indole ring and the carboxyl group. The reaction is entropically favored due to the release of a stable gas molecule (CO₂). The resulting product would be 3-Acetylamino-1H-indole.

Troubleshooting Steps:

  • Temperature Management: Avoid excessive heating. If a reaction requires elevated temperatures, use the minimum temperature necessary for the desired transformation and for the shortest possible time.

  • Catalyst Screening: Be aware that certain reagents, particularly transition metals (e.g., copper, silver, palladium)[11][12] and strong acids/bases, can catalyze the decarboxylation at lower temperatures. If these are present in your reaction, consider if a lower reaction temperature is feasible.

  • Headspace Analysis: If your equipment allows, you can confirm decarboxylation by analyzing the headspace gas of a heated sample for the presence of CO₂ using gas chromatography (GC) or a CO₂ sensor.

  • Product Identification: Analyze the reaction mixture by LC-MS to look for the mass of the decarboxylated product, 3-Acetylamino-1H-indole (C₁₀H₁₀N₂O, MW: 174.20 g/mol ).

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for 3-Acetylamino-1H-indole-2-carboxylic acid?

A1: Based on its chemical structure, the three primary degradation pathways are:

  • Hydrolysis: Cleavage of the N-acetyl group at the C3 position to form 3-amino-1H-indole-2-carboxylic acid, particularly in acidic or basic aqueous solutions.[1][2]

  • Oxidation: Oxidation of the electron-rich indole ring, leading to the formation of oxindoles and colored byproducts. This can be triggered by air and light.[4][5]

  • Decarboxylation: Loss of the C2-carboxylic acid group as CO₂ upon heating, resulting in 3-acetylamino-1H-indole.[8][9][12]

These pathways can occur independently or concurrently depending on the experimental conditions.

Diagram of Potential Degradation Pathways

G main 3-Acetylamino-1H-indole-2-carboxylic acid hydrolysis 3-Amino-1H-indole-2-carboxylic acid main->hydrolysis H₂O / H⁺ or OH⁻ (Hydrolysis) decarboxylation 3-Acetylamino-1H-indole main->decarboxylation Δ (Heat) (Decarboxylation) oxidation Oxidized Products (e.g., Dioxindoles, Dimers) main->oxidation [O] / hν (Oxidation)

Caption: Key degradation routes for the target compound.

Q2: How should I store 3-Acetylamino-1H-indole-2-carboxylic acid to ensure its stability?

A2: For optimal stability, follow these storage guidelines:

  • Solid Form: Store the solid compound in a tightly sealed container, preferably under an inert atmosphere (argon or nitrogen).

  • Temperature: For long-term storage, keep it at -20°C. For short-term storage, 2-8°C is acceptable.

  • Light: Protect from light at all times by using an amber vial or by wrapping the container.

  • Solutions: If you must store it in solution, use a dry, aprotic solvent like DMSO or anhydrous acetonitrile. Prepare solutions fresh whenever possible. If aqueous buffers are necessary, use them immediately and keep them cold and protected from light.

Q3: What are the likely degradation products I should look for, and what are their properties?

A3: The table below summarizes the primary expected degradation products and their key characteristics.

Degradation PathwayProduct NameMolecular FormulaMolecular Weight ( g/mol )Expected Chromatographic Behavior (RP-HPLC)
Hydrolysis 3-Amino-1H-indole-2-carboxylic acidC₉H₈N₂O₂176.17More polar (earlier retention time)
Decarboxylation 3-Acetylamino-1H-indoleC₁₀H₁₀N₂O174.20Less polar (later retention time)
Oxidation Dioxindole derivatives, Dimers, etc.VariableVariableGenerally more polar, may appear as multiple peaks

Q4: What analytical methods are best for monitoring the stability and degradation of this compound?

A4: A combination of chromatographic and spectroscopic methods is ideal.

  • Primary Method (Quantitative): Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) with UV detection is the most common and robust method for purity assessment and stability studies.[13] A C18 column with a mobile phase consisting of an acetonitrile/water gradient with a modifier like formic acid or trifluoroacetic acid is a good starting point.

  • Identification Method: Liquid Chromatography-Mass Spectrometry (LC-MS) is crucial for identifying unknown degradation products by providing molecular weight information.[14]

  • Structural Elucidation: For definitive identification of a significant degradation product, isolation (e.g., by preparative HPLC) followed by Nuclear Magnetic Resonance (NMR) spectroscopy and Fourier-Transform Infrared (FTIR) spectroscopy is required.[4][14]

Q5: Are there any known incompatibilities with common solvents or reagents I should be aware of?

A5: Yes. Be cautious with:

  • Strong Acids and Bases: These will accelerate the hydrolysis of the acetylamino group.

  • Oxidizing Agents: Reagents like hydrogen peroxide, peroxy acids, or even prolonged exposure to air can cause oxidation of the indole ring.[4]

  • Reducing Agents: Strong reducing agents might affect the indole ring or the carboxylic acid group, though this is a less common degradation pathway under typical conditions.

  • Transition Metal Catalysts: As mentioned, metals like Cu, Pd, and Ag can promote decarboxylation at lower temperatures than heat alone.[11][12]

Experimental Protocol: Forced Degradation Study

This protocol outlines a forced degradation study to intentionally degrade 3-Acetylamino-1H-indole-2-carboxylic acid and identify its degradation products, which is essential for developing stability-indicating analytical methods.

Diagram of Forced Degradation Workflow

G cluster_prep Sample Preparation cluster_stress Stress Conditions cluster_analysis Analysis prep Prepare Stock Solution in Acetonitrile acid Acidic (0.1 M HCl, 60°C) prep->acid Aliquot & Stress base Basic (0.1 M NaOH, 60°C) prep->base Aliquot & Stress ox Oxidative (3% H₂O₂, RT) prep->ox Aliquot & Stress thermal Thermal (80°C in Water) prep->thermal Aliquot & Stress photo Photolytic (UV/Vis Light, RT) prep->photo Aliquot & Stress analysis Analyze all samples by LC-MS and HPLC-UV acid->analysis Quench & Dilute base->analysis Quench & Dilute ox->analysis Quench & Dilute thermal->analysis Quench & Dilute photo->analysis Quench & Dilute

Caption: Workflow for a forced degradation study.

Objective: To identify the degradation products of 3-Acetylamino-1H-indole-2-carboxylic acid under various stress conditions.

Materials:

  • 3-Acetylamino-1H-indole-2-carboxylic acid

  • HPLC-grade acetonitrile and water

  • 0.1 M Hydrochloric acid (HCl)

  • 0.1 M Sodium hydroxide (NaOH)

  • 3% Hydrogen peroxide (H₂O₂)

  • HPLC vials

  • Calibrated oven, photostability chamber

Methodology:

  • Stock Solution Preparation: Prepare a 1 mg/mL stock solution of the compound in acetonitrile.

  • Stress Conditions (in separate vials):

    • Acid Hydrolysis: Mix 1 mL of stock solution with 1 mL of 0.1 M HCl. Heat at 60°C for 24 hours.

    • Base Hydrolysis: Mix 1 mL of stock solution with 1 mL of 0.1 M NaOH. Heat at 60°C for 8 hours.

    • Oxidation: Mix 1 mL of stock solution with 1 mL of 3% H₂O₂. Keep at room temperature, protected from light, for 24 hours.

    • Thermal Degradation: Mix 1 mL of stock solution with 1 mL of HPLC-grade water. Heat at 80°C for 48 hours.

    • Photodegradation: Expose a solution of the compound (e.g., 50 µg/mL in 1:1 acetonitrile:water) to a calibrated light source (as per ICH Q1B guidelines) for a defined period.

    • Control Sample: Prepare a control by mixing 1 mL of stock solution with 1 mL of water and store it at 4°C, protected from light.

  • Sample Analysis:

    • At specified time points (e.g., 2, 8, 24, 48 hours), withdraw an aliquot from each stress condition.

    • Neutralize the acidic and basic samples with an equivalent amount of base or acid, respectively.

    • Dilute all samples to a suitable concentration (e.g., 50 µg/mL) with the mobile phase.

    • Analyze by a validated HPLC-UV method and by LC-MS to determine the percentage of degradation and to identify the mass of the degradation products.

Data Interpretation: Compare the chromatograms of the stressed samples to the control. The appearance of new peaks indicates degradation. Use the mass data from LC-MS to propose structures for the degradation products, correlating them with the expected pathways (hydrolysis, oxidation, decarboxylation).

References

  • Li, Y., et al. (2024). Visible-light-driven photo-peroxidase catalysis: high-efficiency degradation of indole in water. RSC Advances, 14(12), 8387-8395. Available from: [Link]

  • Jain, R., et al. (2010). Oxidation chemistry of indole-2-carboxylic acid: Mechanism and products formed in neutral aqueous solution. Journal of the Indian Chemical Society, 87(9), 1117-1124. Available from: [Link]

  • Van Der Westhuizen, J. H., et al. (2021). Using High Performance Liquid Chromatography to Analyse Indoline Degradation during Lead Bioremoval. Chemical Engineering Transactions, 86, 1009-1014. Available from: [Link]

  • Piers, E., et al. (2011). The Decarboxylation of Ring-Substituted Indole-2(and 3)-Carboxylic Acids. Synfacts, 2011(2), 0178-0178. Available from: [Link]

  • CN109694343B. (2020). Decarboxylation method of heterocyclic carboxylic acid compounds. Google Patents.
  • Li, Z., et al. (2019). Feasible selective synthesis of 3-Acetylindoles and 3-Acetoacetylindoles from β-ethylthio-β-indoly α, β-unsaturated ketones. Journal of Heterocyclic Chemistry, 56(3), 1037-1043. Available from: [Link]

  • Mroczek, T., et al. (2019). Photodegradation Study of Sertindole by UHPLC-ESI-Q-TOF and Influence of Some Metal Oxide Excipients on the Degradation Process. Pharmaceutics, 11(7), 299. Available from: [Link]

  • Kumar, P., & Kumar, R. (2019). 3-Substituted indole: A review. International Journal of Chemical Studies, 7(2), 1056-1062. Available from: [Link]

  • Wang, X., et al. (2020). Design, synthesis and biological evaluation of indole-2-carboxylic acid derivatives as IDO1/TDO dual inhibitors. European Journal of Medicinal Chemistry, 188, 112021. Available from: [Link]

  • Mroczek, T., et al. (2019). Photodegradation Study of Sertindole by UHPLC-ESI-Q-TOF and Influence of Some Metal Oxide Excipients on the Degradation Process. Pharmaceutics, 11(7), 299. Available from: [Link]

  • Ghosh, A., et al. (2024). Diastereoselective dearomatization of indoles via photocatalytic hydroboration on hydramine-functionalized carbon nitride. Communications Chemistry, 7(1), 114. Available from: [Link]

  • Katritzky, A. R., & Akutagawa, K. (1986). Synthesis of alkyl-substituted N-protected indoles via acylation and reductive deoxygenation. The Journal of Organic Chemistry, 51(13), 2534-2538. Available from: [Link]

  • Chen, J., et al. (2022). Design, synthesis, and herbicidal activity of indole-3-carboxylic acid derivatives as potential transport inhibitor response 1 antagonists. Frontiers in Plant Science, 13, 962590. Available from: [Link]

  • Reddy, T. J., et al. (2011). ChemInform Abstract: Synthesis of 3-Acylindoles by Palladium-Catalyzed Acylation of Free (N-H) Indoles with Nitriles. ChemInform, 42(36). Available from: [Link]

  • Sharma, A., et al. (2023). ANALYTICAL METHODS FOR THE DEGRADATION OF PHYTOCONSTITUENTS. International Journal of Creative Research Thoughts, 11(6). Available from: [Link]

  • Kumar, A., & Argade, N. P. (2014). Regioselective oxidation of indoles to 2-oxindoles. Organic & Biomolecular Chemistry, 12(30), 5658-5662. Available from: [Link]

  • Murakami, Y. (1984). Chemistry of Indole-2-Carboxylic Acid and Its Derivatives. Journal of the Pharmaceutical Society of Japan, 104(12), 1171-1191. Available from: [Link]

  • Jones, G. B., & Chapman, B. J. (1995). Decarboxylation of indole-2-carboxylic acids: improved procedures. The Journal of Organic Chemistry, 60(16), 5314-5315. Available from: [Link]

  • Al-Sabha, T. N. (2016). Colorimetric Determination of Indole using p-hydroxybenzaldehyde. International Journal of Engineering and Applied Sciences, 3(5), 62-67. Available from: [Link]

  • Kim, D., et al. (2019). Gold(III)-Catalyzed Decarboxylative C3-Benzylation of Indole-3-carboxylic Acids with Benzylic Alcohols in Water. The Journal of Organic Chemistry, 84(4), 2139-2146. Available from: [Link]

  • The Good Scents Company. (n.d.). indole-2-carboxylic acid. Retrieved from: [Link]

  • Hu, H., et al. (2022). Screening, identification, and degradation characteristics of 3-methylindole degrading bacteria. Frontiers in Microbiology, 13, 1025586. Available from: [Link]

  • Sripada, L., et al. (2022). A microplate spectrophotometric method for analysis of indole-3-carbinol in dietary supplements using p-dimethylaminocinnamaldehyde (DMACA) as a chromogenic reagent. Analytical Methods, 14(1), 63-70. Available from: [Link]

  • Mudry, C. A., & Frasca, A. R. (1973). Photo-oxidation of indole derivatives. Tetrahedron, 29(4), 603-613. Available from: [Link]

  • Ramgren, S. D., & Lavis, L. D. (2010). Single Flask Synthesis of N-Acylated Indoles By Catalytic Dehydrogenative Coupling with Primary Alcohols. Organic letters, 12(10), 2262-2265. Available from: [Link]

  • Reddit. (2024). Why is indole acetic acid not stable under acidic conditions or light. Retrieved from: [Link]

  • Wang, H., et al. (2021). Design, synthesis and biological evaluation of indole-2-carboxylic acid derivatives as novel HIV-1 integrase strand transfer inhibitors. RSC Medicinal Chemistry, 12(6), 960-966. Available from: [Link]

  • Wang, H., et al. (2021). The Discovery of Indole-2-carboxylic Acid Derivatives as Novel HIV-1 Integrase Strand Transfer Inhibitors. Molecules, 26(11), 3326. Available from: [Link]

Sources

Optimization

Technical Support Center: Synthesis of 3-Substituted Indoles

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the synthesis of 3-substituted indoles.

Table of Contents

  • Frequently Asked Questions (FAQs)

    • Controlling Regioselectivity: C3 vs. N1 Alkylation/Acylation

    • Preventing Indole Dimerization and Polymerization

    • Role of Protecting Groups in Minimizing Side Reactions

  • Troubleshooting Guides by Reaction Type

    • Fischer Indole Synthesis

    • Friedel-Crafts Acylation

    • Heck Coupling

    • Bischler-Möhlau Indole Synthesis

    • Madelung Indole Synthesis

  • Experimental Protocols

    • General Protocol for Heck Cross-Coupling of Halo-Indoles

    • General Protocol for Suzuki-Miyaura Coupling of Halo-Indoles

  • Visual Guides and Workflows

    • Decision Tree for Troubleshooting Poor Regioselectivity in Friedel-Crafts Acylation

    • Workflow for Minimizing Indole Dimerization

Frequently Asked Questions (FAQs)

Q1: How can I control the regioselectivity between C3 and N1 functionalization (alkylation/acylation)?

Achieving selectivity between the C3 and N1 positions is a common challenge influenced by reaction conditions.[1]

  • N1-Alkylation: This is generally favored by conditions that promote the formation of the indolide anion, such as the use of strong bases like sodium hydride (NaH).[1]

  • C3-Functionalization: This is often favored under neutral or acidic conditions, or when using catalysts that can coordinate with the indole ring.[1] The choice of solvent and the nature of the electrophile are also critical. For instance, in copper-catalyzed alkylations, the ligand can be tuned to direct the reaction to either the N1 or C3 position.[1]

Q2: What causes indole dimerization and polymerization, and how can these side reactions be minimized?

Indole dimerization and polymerization are common side reactions, especially under acidic conditions.[1][2] The high electron density at the C3 position makes the indole ring susceptible to electrophilic attack from protonated indole molecules, which can trigger a chain reaction leading to the formation of oligomers and polymers.[1]

To minimize these side reactions:

  • Use Milder Conditions: Avoid strong acids whenever possible and maintain lower reaction temperatures.[1]

  • Employ Protecting Groups: Protecting the indole nitrogen with a suitable group can reduce the nucleophilicity of the indole ring.[1][3]

  • Optimize Reaction Time: Minimize the exposure of the indole to acidic conditions by keeping the reaction time as short as possible.[1]

  • Slow Addition: In reactions prone to dimerization, such as the nitrosation of indoles, slow addition of the indole solution to the reaction mixture at low temperatures can be beneficial.[2]

Q3: What is the role of protecting groups in preventing side reactions during indole synthesis?

Protecting groups are crucial for preventing a variety of side reactions. Appending a protecting group to the indole's nitrogen can prevent unwanted reactions and direct the synthesis towards the desired product.[3] For example, a silyl protecting group on the indole nitrogen can steer a reaction to yield a specific quinazoline or quinoxaline product.[3] Similarly, protecting the 5-amino group of an indole with a tert-butoxycarbonyl (Boc) group ensures that N-allylation occurs selectively at the indole nitrogen.[4] The pivaloyl group can be used to protect both the N1 and C2 positions of the indole ring due to steric hindrance.[5]

Troubleshooting Guides by Reaction Type

Fischer Indole Synthesis

Issue: Low or No Yield

Symptom Possible Cause Suggested Solution
Reaction fails to proceed.Use of a starting material with electron-donating substituents.Electron-donating groups can lead to heterolytic N-N bond cleavage, which competes with the desired[2][2]-sigmatropic rearrangement.[6] Consider using a Lewis acid catalyst like ZnCl₂ or ZnBr₂ to improve the efficiency of the cyclization.[6]
Poor yield and decomposition.Inadequate solubility of starting materials or intermediates.The solvent choice is critical.[7] If starting materials have poor solubility, consider a different solvent. For reactions that are sluggish or decompose at high temperatures, diluting the reaction mixture with a solvent like sulfolane or dichloromethane may improve the yield.[7]
Formation of wrong regioisomer.Use of an unsymmetrical ketone.The reaction of an unsymmetrical ketone can lead to a mixture of products.[8] Consider alternative synthetic routes if a specific regioisomer is required.
Friedel-Crafts Acylation

Issue: Poor Regioselectivity (C3 vs. N1 and Diacylation)

Symptom Possible Cause Suggested Solution
A mixture of C3-acylated, N1-acylated, and/or 1,3-diacylated indoles is observed.[1]The reaction conditions favor multiple products.The use of a nucleophilic catalyst like 1,5-diazabicyclo[4.3.0]non-5-ene (DBN) can promote regioselective C3 acylation.[9]
Low or no yield.The aromatic ring is deactivated by strongly electron-withdrawing groups.Friedel-Crafts reactions often fail with deactivated aromatic rings.[10][11] Ensure the indole substrate is not heavily substituted with deactivating groups.
Catalyst deactivation.Presence of moisture.Lewis acid catalysts like AlCl₃ are highly sensitive to moisture.[10] Ensure all glassware, reagents, and solvents are anhydrous.
Heck Coupling

Issue: Low Conversion or Yield

Symptom Possible Cause Suggested Solution
Near quantitative conversion of iodo- and bromo-indoles, but low conversion of halo-tryptophans.The absence of a suitable ligand.For halo-tryptophans, a water-soluble ligand such as TXPTS or TPPTS is required to achieve high conversions.[12]
Low reactivity of aryl chlorides.Aryl chlorides are generally less reactive in Heck couplings.Protecting the primary amine of a tryptophan derivative (e.g., with a Boc group) can improve the reactivity for Heck coupling at certain positions.[12]
Catalyst deactivation.Microwave heating leading to catalyst deactivation.While microwave heating can accelerate the reaction, it may also lead to catalyst deactivation in some cases.[13] If catalyst deactivation is suspected, consider conventional heating or the use of a more robust catalyst system.
Bischler-Möhlau Indole Synthesis

Issue: Poor Yields and Harsh Reaction Conditions

Symptom Possible Cause Suggested Solution
The reaction requires harsh conditions, leading to low yields and unpredictable regioselectivity.[14]The classical Bischler-Möhlau synthesis is known for these drawbacks.Milder methods have been developed.[14][15] Consider using lithium bromide as a catalyst or employing microwave irradiation to improve the reaction conditions.[14][15][16]
Madelung Indole Synthesis

Issue: Vigorous Reaction Conditions

Symptom Possible Cause Suggested Solution
The reaction requires a strong base and high temperatures (200-400 °C).[17]The traditional Madelung synthesis is limited by these harsh conditions.Recent modifications offer milder alternatives. The Smith-modified Madelung synthesis uses organolithium reagents and proceeds via an intramolecular heteroatom Peterson olefination.[17] Another approach utilizes a LiN(SiMe₃)₂/CsF system for a tandem Madelung synthesis.[18]

Experimental Protocols

General Protocol for Heck Cross-Coupling of Halo-Indoles in Aqueous Conditions

This protocol is adapted from a method for the Heck cross-coupling of halo-indoles with alkenes.[12]

  • Catalyst Preparation: In a 10 mL pear-shaped flask or a 0.5-2 mL microwave vial, add sodium tetrachloropalladate (1.6 mg, 5 µmol, 5 mol%) and sulfonated SPhos (6.6 mg, 12.5 µmol, 12.5 mol%).

  • Inert Atmosphere: Purge the vessel with nitrogen.

  • Solvent Addition: Add 1 mL of a degassed 1:1 mixture of water and acetonitrile and stir at room temperature for 15 minutes.

  • Reagent Addition: Add the appropriate halo-indole (0.1 mmol, 1.0 equiv), Na₂CO₃ (22 mg, 0.2 mmol, 2 equiv), and the alkene (0.15 mmol, 1.5 equiv).

  • Reaction: Heat the reaction mixture at 80 °C (using either a microwave or conventional heating) for the required time.

General Protocol for Suzuki-Miyaura Coupling of 5-Bromoindole

This protocol is a general procedure for the Suzuki-Miyaura coupling of 5-bromoindole with an arylboronic acid.[19]

  • Reagent Addition: To a microwave vial, add 5-bromoindole (1.0 mmol), the desired arylboronic acid (1.5-3.0 mmol), Na₂CO₃ (2.0 mmol), and Pd(PPh₃)₄ (0.03 mmol, 3 mol%).

  • Inert Atmosphere: Seal the vial and flush with a stream of dry nitrogen.

  • Solvent Addition: Add the appropriate solvent (e.g., water or a 4:1 mixture of an organic solvent and water, 2.5 mL) via a septum.

  • Sonication: Sonicate the vial for 30 seconds.

  • Reaction: Heat the reaction mixture under microwave irradiation for 1 hour at 120 °C.

Visual Guides and Workflows

Troubleshooting_Friedel_Crafts_Acylation start Start: Poor Regioselectivity in Friedel-Crafts Acylation q1 Observe product mixture: Mixture of C3, N1, and/or 1,3-diacylated indoles? start->q1 sol1 Modify Catalyst System: Use a nucleophilic catalyst like DBN to favor C3 acylation. q1->sol1 Yes q2 Low or no yield? q1->q2 No end End: Improved Regioselectivity sol1->end check_deactivation Check for deactivating groups on the indole ring. q2->check_deactivation Yes q2->end No check_anhydrous Ensure anhydrous conditions to prevent catalyst deactivation. check_deactivation->check_anhydrous check_anhydrous->end

Caption: Troubleshooting Poor Regioselectivity in Friedel-Crafts Acylation.

Minimize_Indole_Dimerization start Start: Indole Dimerization Observed step1 1. Modify Reaction Conditions: - Use milder acids - Lower reaction temperature start->step1 step2 2. Employ Protecting Groups: - Protect the indole nitrogen to reduce nucleophilicity step1->step2 step3 3. Optimize Reaction Time: - Minimize exposure to acidic conditions step2->step3 step4 4. Control Addition Rate: - Slow addition of indole at low temperature step3->step4 end End: Dimerization Minimized step4->end

Caption: Workflow for Minimizing Indole Dimerization.

References

Troubleshooting

Technical Support Center: Troubleshooting HPLC Separation of Indole Derivatives

Welcome to the technical support center for the HPLC analysis of indole derivatives. This resource is designed for researchers, scientists, and drug development professionals to quickly troubleshoot common issues encount...

Author: BenchChem Technical Support Team. Date: December 2025

Welcome to the technical support center for the HPLC analysis of indole derivatives. This resource is designed for researchers, scientists, and drug development professionals to quickly troubleshoot common issues encountered during chromatographic separation of these compounds.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses specific problems in a question-and-answer format, providing potential causes and actionable solutions.

Issue 1: Peak Tailing

Question: Why are the peaks for my indole derivatives, particularly basic compounds like tryptamine, showing significant tailing?

Answer:

Peak tailing for basic indole derivatives is a common issue in reversed-phase HPLC. The primary causes are secondary interactions between the basic analytes and residual silanol groups on the silica-based stationary phase.[1] These interactions are pH-dependent and can lead to poor peak shape and reproducibility.

Potential Causes and Solutions:

  • Silanol Interactions: Free silanol groups on the column packing can interact with basic analytes, causing tailing.[1]

    • Solution 1: Lower Mobile Phase pH: Reduce the mobile phase pH to around 2-3.[2][3] This protonates the silanol groups, minimizing their interaction with the protonated basic analytes.

    • Solution 2: Use an End-Capped Column: Employ a column where the residual silanols have been chemically deactivated (end-capped).

    • Solution 3: Add a Competing Base: Introduce a competing base, such as triethylamine (TEA), to the mobile phase to block the active silanol sites.

  • Column Overload: Injecting too high a concentration of the sample can saturate the column, leading to peak distortion.[1]

    • Solution: Reduce the injection volume or dilute the sample.[1]

  • Column Degradation: Over time, the stationary phase can degrade, exposing more active sites.

    • Solution: Replace the column if performance has gradually declined.[1]

Issue 2: Poor Resolution or Overlapping Peaks

Question: I am struggling to separate structurally similar indole derivatives. What can I do to improve the resolution?

Answer:

Poor resolution between indole derivatives can be caused by several factors, including inappropriate mobile phase composition, suboptimal column chemistry, or an unoptimized gradient.

Potential Causes and Solutions:

  • Inappropriate Mobile Phase Strength: The organic solvent concentration may not be optimal for separating your compounds of interest.

    • Solution 1: Adjust Organic Solvent Ratio: In reversed-phase HPLC, decreasing the percentage of the organic solvent (e.g., acetonitrile or methanol) will generally increase retention times and can improve the separation of closely eluting peaks.

    • Solution 2: Change the Organic Solvent: Switching from methanol to acetonitrile, or vice versa, can alter the selectivity of the separation due to different solvent properties.

  • Suboptimal pH: The pH of the mobile phase can significantly impact the retention and selectivity of ionizable indole derivatives.[4]

    • Solution: Experiment with different pH values to find the optimal separation window. For acidic compounds, a lower pH increases retention, while for basic compounds, a higher pH (within the column's tolerance) can increase retention.[4]

  • Isocratic vs. Gradient Elution: An isocratic elution may not be suitable for samples containing compounds with a wide range of polarities.[5][6]

    • Solution: Implement a gradient elution where the mobile phase composition changes over time.[5][7] This can sharpen peaks and improve the resolution of complex mixtures. A shallow gradient is often effective in improving the separation of closely eluting peaks.

  • Column Choice: The stationary phase chemistry plays a crucial role in selectivity.

    • Solution: Consider using a different type of C18 column, as they can exhibit different selectivities due to variations in bonding density and end-capping.[8][9] For very polar indole derivatives, a polar-embedded or a HILIC column might be more suitable.[1]

Issue 3: Peak Splitting

Question: I am observing split or double peaks for some of my indole derivatives. What is causing this?

Answer:

Peak splitting can be an indication of several issues, ranging from problems with the sample solvent to column contamination or the presence of tautomers for certain indole derivatives.

Potential Causes and Solutions:

  • Sample Solvent Incompatibility: If the sample is dissolved in a solvent that is much stronger than the mobile phase, it can cause peak distortion.

    • Solution: Whenever possible, dissolve the sample in the initial mobile phase. If a stronger solvent must be used, inject a smaller volume.

  • Column Contamination or Voids: A contaminated column inlet or a void at the head of the column can disrupt the sample band, leading to split peaks.

    • Solution 1: Use a Guard Column: A guard column can protect the analytical column from strongly retained impurities.

    • Solution 2: Column Washing: Flush the column with a strong solvent to remove contaminants.

    • Solution 3: Replace the Column: If a void has formed, the column will likely need to be replaced.

  • Chemical Isomerism (Tautomers): Some indole derivatives, like Indole-3-pyruvic acid, can exist in equilibrium between keto and enol forms (tautomers).[10] These tautomers can have slightly different interactions with the stationary phase, resulting in split or broadened peaks.[10]

    • Solution 1: Adjust Chromatographic Conditions: Modifying the mobile phase composition or column temperature may help to either merge the peaks or achieve baseline separation for individual quantification.[10]

    • Solution 2: Derivatization: For unstable compounds, chemical derivatization can stabilize the molecule and prevent interconversion during analysis.[10]

Issue 4: Retention Time Variability

Question: My retention times are drifting from one injection to the next. What could be the reason for this instability?

Answer:

Inconsistent retention times can compromise the reliability of your quantitative analysis. The most common causes are related to the mobile phase, temperature fluctuations, or issues with the HPLC pump.[2][11]

Potential Causes and Solutions:

  • Mobile Phase Composition Changes:

    • Evaporation of Volatile Solvents: The more volatile organic component of the mobile phase can evaporate over time, leading to a gradual increase in retention times.[2]

      • Solution: Keep mobile phase reservoirs covered and prepare fresh mobile phase daily.

    • Inadequate Mixing or Degassing: Poorly mixed mobile phases or the presence of dissolved gases can cause pump delivery to be inconsistent.

      • Solution: Ensure thorough mixing of mobile phase components and use an online degasser or degas the mobile phase before use.[2]

  • Temperature Fluctuations: Changes in the ambient laboratory temperature can affect the viscosity of the mobile phase and the column's performance, leading to shifts in retention time.[2][11]

    • Solution: Use a column oven to maintain a constant and controlled temperature.[2][11]

  • Column Equilibration: Insufficient equilibration time between injections, especially after a gradient run, will lead to retention time drift.

    • Solution: Ensure the column is fully equilibrated with the initial mobile phase conditions before each injection. This typically requires flushing with 10-20 column volumes.

  • Pump Performance: Worn pump seals or malfunctioning check valves can lead to an inconsistent flow rate.

    • Solution: Perform regular maintenance on the HPLC pump, including replacing seals and cleaning or replacing check valves as needed.

Data Summary

The following tables provide a summary of typical HPLC method parameters and retention times for the separation of various indole derivatives. Note that these values are approximate and can vary depending on the specific HPLC system, column, and experimental conditions.

Table 1: HPLC Method Parameters for Analysis of Indole Derivatives [12]

ParameterMethod 1Method 2Method 3
Stationary Phase Zorbax Eclipse XDB C8 (150 x 4.6 mm, 5 µm)Symmetry C8Newcrom R1
Mobile Phase Methanol and 1% acetic acid (60:40 v/v)Acetic acid:H₂O (2.5:97.5 v/v, pH 3.8) and Acetonitrile:H₂O (80:20 v/v)Acetonitrile, water, and phosphoric acid
Elution Mode IsocraticGradientIsocratic
Flow Rate 1.0 mL/min1.0 mL/min-
Detection Fluorescence (Ex: 282 nm, Em: 360 nm)Fluorescence (Ex: 280 nm, Em: 350 nm)UV
Analytes IAA, IPA, Abscisic AcidTrp, TAM, ILA, IAM, IAA, TOL, IANIPA

Table 2: Retention Times for Indole Compounds [12]

CompoundAbbreviationRetention Time (min)
TryptophanTrp~3.5
TryptamineTAM~5.9
Indole-3-lactic acidILA~7.7
Indole-3-acetamideIAM~9.3
Indole-3-acetic acidIAA~13.8
TryptopholTOL~15.5
Indole-3-acetonitrileIAN~24.1

Experimental Protocols

Protocol 1: Sample Preparation from Plant Tissues[13]

This protocol is suitable for the extraction of indole derivatives from plant tissues for HPLC analysis.

Materials:

  • Liquid nitrogen

  • Mortar and pestle

  • Methanol (HPLC grade)

  • 1 M HCl

  • Ethyl acetate

  • Centrifuge

  • Rotary evaporator

  • Syringe filters (0.45 µm)

Procedure:

  • Harvest plant tissue and immediately freeze in liquid nitrogen to stop metabolic activity.

  • Grind the frozen tissue to a fine powder using a pre-chilled mortar and pestle.

  • Add methanol (e.g., 4 mL per gram of fresh weight) to the powdered tissue and continue grinding to create a homogenous slurry.

  • Transfer the slurry to a centrifuge tube and centrifuge at 10,000 rpm for 15 minutes at 4°C.

  • Collect the supernatant. The pellet can be re-extracted with methanol to improve recovery.

  • Acidify the pooled supernatant to pH 2.5 with 1 M HCl.

  • Partition the acidified extract twice with an equal volume of ethyl acetate.

  • Collect the upper organic phase and evaporate to dryness using a rotary evaporator at 35°C.

  • Dissolve the dried extract in a known volume of methanol (e.g., 100 µL) and filter through a 0.45 µm syringe filter before HPLC injection.

Protocol 2: Derivatization of Indole-3-Pyruvic Acid (IPA)[13]

This protocol is used to stabilize the unstable keto-acid IPA by converting it to its oxime derivative.

Materials:

  • Hydroxylamine hydrochloride

  • Pyridine

  • Heating block or water bath

Procedure:

  • To the dried sample extract (from Protocol 1), add a solution of hydroxylamine hydrochloride in pyridine.

  • Heat the mixture at 60-80°C for 30-60 minutes to form the IPA-oxime derivative.

  • Evaporate the pyridine under a stream of nitrogen.

  • Reconstitute the sample in the mobile phase for HPLC analysis.

Visualizations

Troubleshooting Workflow for Poor Resolution

Poor_Resolution_Workflow start Poor or No Resolution check_method Review Method Parameters start->check_method isocratic Isocratic Elution? check_method->isocratic gradient Switch to Gradient Elution isocratic->gradient Yes adjust_mobile_phase Adjust Mobile Phase Strength (change % organic) isocratic->adjust_mobile_phase No optimize_gradient Optimize Gradient Profile (e.g., shallower gradient) gradient->optimize_gradient end Resolution Improved optimize_gradient->end change_solvent Change Organic Solvent (e.g., ACN to MeOH) adjust_mobile_phase->change_solvent adjust_mobile_phase->end adjust_ph Adjust Mobile Phase pH change_solvent->adjust_ph change_solvent->end check_column Evaluate Column Performance adjust_ph->check_column adjust_ph->end new_column Try a Different Column Chemistry (e.g., different C18, polar-embedded) check_column->new_column new_column->end

Caption: A logical workflow for troubleshooting poor peak resolution in HPLC.

Factors Affecting Peak Tailing of Basic Indole Derivatives

Peak_Tailing_Factors cluster_causes Primary Causes cluster_solutions Solutions Tailing Peak Tailing Silanol Silanol Interactions Tailing->Silanol Overload Column Overload Tailing->Overload Degradation Column Degradation Tailing->Degradation Low_pH Lower Mobile Phase pH Silanol->Low_pH End_Capping Use End-Capped Column Silanol->End_Capping Dilute Dilute Sample Overload->Dilute Replace Replace Column Degradation->Replace

Caption: Key causes and solutions for peak tailing of basic indole compounds.

References

Optimization

Technical Support Center: Optimizing Cell-Based Assays with 3-Acetylamino-1H-indole-2-carboxylic Acid

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for optimizing cell-based assays using 3-...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for optimizing cell-based assays using 3-Acetylamino-1H-indole-2-carboxylic acid.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for dissolving 3-Acetylamino-1H-indole-2-carboxylic acid?

A1: 3-Acetylamino-1H-indole-2-carboxylic acid, like many indole derivatives, is expected to have limited solubility in aqueous solutions. The recommended solvent for creating a stock solution is dimethyl sulfoxide (DMSO). For cell-based assays, it is crucial to prepare a concentrated stock solution in DMSO and then dilute it to the final working concentration in the cell culture medium. Ensure the final DMSO concentration in the culture medium is low (typically ≤ 0.5%) to avoid solvent-induced cytotoxicity.

Q2: How should I store the stock solution of 3-Acetylamino-1H-indole-2-carboxylic acid?

A2: Stock solutions of 3-Acetylamino-1H-indole-2-carboxylic acid in DMSO should be stored at -20°C or -80°C for long-term stability. To avoid repeated freeze-thaw cycles, it is advisable to aliquot the stock solution into smaller, single-use volumes. Before each use, thaw the aliquot at room temperature and vortex gently to ensure a homogenous solution.

Q3: What is the expected stability of 3-Acetylamino-1H-indole-2-carboxylic acid in cell culture medium?

A3: The stability of indole compounds in aqueous cell culture media can be variable. It is recommended to prepare fresh dilutions of the compound in the medium for each experiment. Instability can manifest as a loss of activity over time or the appearance of precipitates. If you suspect stability issues, consider reducing the incubation time or performing a time-course experiment to assess the compound's activity at different time points.

Q4: What are the potential off-target effects of 3-Acetylamino-1H-indole-2-carboxylic acid?

A4: While specific off-target effects for 3-Acetylamino-1H-indole-2-carboxylic acid are not extensively documented, indole-based compounds, in general, can interact with various cellular targets. It is good practice to include appropriate controls in your experiments to assess potential off-target effects. This may involve using structurally related but inactive analogs if available, or testing the compound in a panel of unrelated assays.

Q5: At what confluency should I treat my cells with 3-Acetylamino-1H-indole-2-carboxylic acid?

A5: The optimal cell confluency for treatment depends on the specific assay and cell line. For proliferation and cytotoxicity assays, seeding cells at a lower density (e.g., 30-40% confluency) is common to allow for growth during the experiment. For signaling pathway analysis or protein expression studies, a higher confluency (e.g., 70-80%) might be more appropriate to ensure sufficient material for analysis. It is recommended to optimize the seeding density for your specific experimental conditions.

Troubleshooting Guides

Issue 1: Compound Precipitation in Cell Culture Medium
  • Potential Cause: The compound has low aqueous solubility, and the final concentration exceeds its solubility limit. The final DMSO concentration may be too low to maintain solubility.

  • Solution:

    • Decrease Final Concentration: Test a lower range of concentrations of 3-Acetylamino-1H-indole-2-carboxylic acid.

    • Optimize DMSO Concentration: While keeping the final DMSO concentration non-toxic to the cells, you can slightly increase it (e.g., from 0.1% to 0.5%) to aid solubility. Always include a vehicle control with the same final DMSO concentration.

    • Serial Dilution: Prepare serial dilutions of your DMSO stock in pre-warmed cell culture medium with vigorous mixing immediately before adding to the cells. Avoid storing diluted solutions in aqueous buffers for extended periods.

    • Sonication: Briefly sonicate the diluted solution before adding it to the cell culture plate to help dissolve any microscopic precipitates.

Issue 2: High Variability Between Replicate Wells
  • Potential Cause: Uneven cell seeding, inconsistent compound concentration across wells, or edge effects in the multi-well plate.

  • Solution:

    • Improve Seeding Technique: Ensure a single-cell suspension before seeding and use a consistent pipetting technique to dispense cells into each well. Allow the plate to sit at room temperature for a short period before placing it in the incubator to ensure even cell distribution.

    • Thorough Mixing: Ensure the compound is thoroughly mixed in the medium before and during its addition to the wells.

    • Plate Layout: Avoid using the outer wells of a multi-well plate, as they are more prone to evaporation and temperature fluctuations (edge effects). Fill the outer wells with sterile PBS or medium.

Issue 3: No Observable Effect of the Compound
  • Potential Cause: The compound concentration may be too low, the incubation time may be too short, the compound may have degraded, or the chosen cell line may be resistant.

  • Solution:

    • Concentration Range: Test a broader range of concentrations, including higher concentrations, to determine the effective dose.

    • Incubation Time: Perform a time-course experiment (e.g., 24h, 48h, 72h) to identify the optimal incubation period for observing an effect.

    • Compound Integrity: Verify the integrity of your compound stock. If possible, confirm its identity and purity using analytical methods. Always use freshly prepared dilutions.

    • Cell Line Sensitivity: Test the compound on a different, potentially more sensitive, cell line. Research the literature for cell lines known to be responsive to indole-based compounds.

Issue 4: High Background or False Positives in the Assay
  • Potential Cause: The compound itself may interfere with the assay's detection method (e.g., autofluorescence, absorbance).

  • Solution:

    • Compound-Only Control: Include control wells containing the compound in the cell culture medium but without cells to measure any intrinsic signal from the compound.

    • Alternative Assays: If interference is suspected, consider using an alternative assay that relies on a different detection principle. For example, if you are using a fluorescence-based viability assay, try a colorimetric or luminescence-based assay instead.

Quantitative Data Summary

Due to the limited availability of specific quantitative data for 3-Acetylamino-1H-indole-2-carboxylic acid, the following tables provide representative data from studies on structurally related indole-2-carboxylic acid derivatives to serve as a reference for expected potency ranges.

Table 1: Representative IC50 Values of Indole-2-Carboxylic Acid Derivatives in Cell Viability Assays

Cell LineCompound TypeIC50 (µM)Reference
MT-4 (Human T-cell leukemia)Indole-2-carboxylic acid derivative (HIV-1 Integrase Inhibitor)3.11[1][2]
T47D (Human breast cancer)Indole-2-carboxylic acid benzylidene-hydrazide0.1
HCT-116 (Human colon cancer)Indole-2-carboxamide derivative5.43[3]
A549 (Human lung cancer)Indole-2-carboxamide derivative9.62[4]

Table 2: Representative IC50 Values of Indole-2-Carboxylic Acid Derivatives in Enzyme Inhibition Assays

Enzyme TargetCompound TypeIC50 (µM)Reference
HIV-1 IntegraseIndole-2-carboxylic acid32.37[1]
Cytosolic Phospholipase A23-(Octadecanoylaminomethyl)indole-2-carboxylic acid derivative8[5]
CysLT1 Receptor3-Substituted 1H-Indole-2-carboxylic Acid Derivative0.0059[6]
Indoleamine 2,3-dioxygenase 1 (IDO1)6-acetamido-indole-2-carboxylic acid derivative1.17[7]

Experimental Protocols

Cell Viability Assay (MTT Assay)

This protocol is adapted from standard procedures for assessing cell viability based on the reduction of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) by metabolically active cells.[8]

Materials:

  • 3-Acetylamino-1H-indole-2-carboxylic acid stock solution (e.g., 10 mM in DMSO)

  • Cancer cell line of interest

  • Complete cell culture medium (e.g., DMEM with 10% FBS)

  • 96-well plates

  • MTT solution (5 mg/mL in PBS)

  • DMSO (cell culture grade)

  • Microplate reader

Procedure:

  • Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium and incubate for 24 hours.

  • Prepare serial dilutions of 3-Acetylamino-1H-indole-2-carboxylic acid in complete medium from the DMSO stock. Include a vehicle control (medium with the highest concentration of DMSO used).

  • Remove the medium from the wells and add 100 µL of the diluted compound solutions.

  • Incubate the plate for the desired period (e.g., 24, 48, or 72 hours).

  • Add 20 µL of MTT solution to each well and incubate for 2-4 hours at 37°C until formazan crystals are visible.

  • Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate cell viability as a percentage of the vehicle-treated control.

Apoptosis Assay (Annexin V-FITC/PI Staining)

This protocol is based on the detection of phosphatidylserine (PS) translocation to the outer cell membrane during early apoptosis using Annexin V-FITC and propidium iodide (PI) to identify necrotic cells.

Materials:

  • 3-Acetylamino-1H-indole-2-carboxylic acid stock solution

  • Cell line of interest

  • 6-well plates

  • Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

  • Flow cytometer

Procedure:

  • Seed cells in 6-well plates and allow them to attach overnight.

  • Treat cells with various concentrations of 3-Acetylamino-1H-indole-2-carboxylic acid for the desired time. Include a vehicle control.

  • Harvest the cells (including floating cells in the medium) by trypsinization and centrifugation.

  • Wash the cells twice with cold PBS.

  • Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

  • Transfer 100 µL of the cell suspension to a new tube.

  • Add 5 µL of Annexin V-FITC and 5 µL of PI.

  • Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

  • Add 400 µL of 1X Binding Buffer to each tube.

  • Analyze the cells by flow cytometry within one hour.

Visualizations

Signaling Pathway and Experimental Workflow Diagrams

The following diagrams illustrate a potential signaling pathway affected by indole derivatives and the general experimental workflows for cell-based assays.

experimental_workflow cluster_prep Preparation cluster_treatment Treatment cluster_assay Assay cluster_analysis Data Analysis start Start seed Seed Cells in Multi-well Plate start->seed incubate1 Incubate 24h seed->incubate1 prep_compound Prepare Compound Dilutions incubate1->prep_compound treat Treat Cells with Compound prep_compound->treat incubate2 Incubate (e.g., 24-72h) treat->incubate2 add_reagent Add Assay Reagent (e.g., MTT, Annexin V/PI) incubate2->add_reagent incubate3 Incubate add_reagent->incubate3 measure Measure Signal (Absorbance/Fluorescence) incubate3->measure analyze Calculate Results (% Viability, % Apoptosis) measure->analyze end End analyze->end

Caption: General experimental workflow for cell-based assays.

signaling_pathway cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus RTK Receptor Tyrosine Kinase (RTK) PI3K PI3K RTK->PI3K Akt Akt PI3K->Akt mTOR mTOR Akt->mTOR NFkB NF-κB Akt->NFkB Bcl2 Bcl-2 Akt->Bcl2 Inhibition Proliferation Cell Proliferation & Survival mTOR->Proliferation NFkB->Proliferation Apoptosis Apoptosis Bcl2->Apoptosis Inhibition Indole Indole-2-Carboxylic Acid Derivative Indole->Akt Inhibition

Caption: Postulated signaling pathway for indole derivatives.

References

Troubleshooting

Technical Support Center: Scaling Up the Synthesis of 3-Acetylamino-1H-indole-2-carboxylic acid

Welcome to the technical support center for the synthesis of 3-Acetylamino-1H-indole-2-carboxylic acid. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting...

Author: BenchChem Technical Support Team. Date: December 2025

Welcome to the technical support center for the synthesis of 3-Acetylamino-1H-indole-2-carboxylic acid. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for scaling up this important synthetic process.

I. Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for scaling up the production of 3-Acetylamino-1H-indole-2-carboxylic acid?

A1: A common and effective multi-step synthetic strategy for the large-scale production of 3-Acetylamino-1H-indole-2-carboxylic acid involves three key stages:

  • Synthesis of Ethyl 3-Amino-1H-indole-2-carboxylate: This intermediate is typically prepared via a one-pot reaction involving the condensation of a 2-halonitrobenzene with an appropriate cyanoacetamide, followed by a reductive cyclization.

  • Selective Acetylation: The 3-amino group of the indole ester is then selectively acetylated using an appropriate acetylating agent under controlled conditions to avoid N-1 acetylation of the indole ring.

  • Hydrolysis: The final step involves the hydrolysis of the ethyl ester to the desired carboxylic acid.

Q2: What are the primary challenges when scaling up this synthesis?

A2: The main challenges include:

  • Controlling the regioselectivity during the initial indole formation to ensure the desired substitution pattern.

  • Achieving selective acetylation of the 3-amino group without significant side reactions at the indole nitrogen (N-1 position).

  • Managing the stability of the 3-aminoindole intermediate, which can be sensitive to air and light, potentially leading to oxidative degradation.[1]

  • Ensuring complete hydrolysis of the ethyl ester in the final step without causing decarboxylation or degradation of the indole core.

  • Purification of the intermediate and final products on a large scale to remove byproducts and achieve the desired purity.

Q3: Are there any specific safety precautions to consider for this process on a larger scale?

A3: Yes, several safety precautions are crucial:

  • Many of the reagents used, such as strong bases (e.g., sodium hydride) and acids, are corrosive and/or reactive and should be handled with appropriate personal protective equipment (PPE) in a well-ventilated area.

  • Reactions involving flammable solvents should be conducted with proper grounding and away from ignition sources.

  • Some of the intermediates and byproducts may be irritants or have unknown toxicity; therefore, minimizing exposure is essential.[2]

  • Pressure build-up can occur in sealed reaction vessels, especially during heating. Appropriate pressure relief systems should be in place for large-scale reactors.

II. Troubleshooting Guides

This section provides solutions to common problems encountered during the synthesis of 3-Acetylamino-1H-indole-2-carboxylic acid.

Step 1: Synthesis of Ethyl 3-Amino-1H-indole-2-carboxylate
Problem Potential Cause(s) Recommended Solution(s)
Low yield of the indole ester Incomplete initial condensation reaction.- Ensure anhydrous conditions and use a sufficiently strong base (e.g., sodium hydride) to deprotonate the cyanoacetamide effectively.[3] - Monitor the reaction by TLC or LC-MS to ensure complete consumption of the starting materials before proceeding to the next step.
Inefficient reductive cyclization.- The choice of reducing agent is critical. A combination of a metal (e.g., zinc or iron) and an acid (e.g., HCl or acetic acid) is commonly used. Ensure the metal is activated and used in sufficient excess.[2][3] - Control the reaction temperature, as excessive heat can lead to side reactions and degradation.
Formation of undesired isomers Lack of regioselectivity in the initial aromatic substitution.- The choice of the halogen on the nitrobenzene precursor can influence regioselectivity. Fluoro-substituted nitrobenzenes are often more reactive and selective.[3]
Difficulty in purification Presence of unreacted starting materials and byproducts from side reactions.- Optimize the one-pot procedure to drive the reaction to completion. - Employ column chromatography with a suitable solvent system (e.g., ethyl acetate/hexane) for purification. Recrystallization from a suitable solvent can also be effective for obtaining high-purity material.
Step 2: Selective Acetylation of Ethyl 3-Amino-1H-indole-2-carboxylate
Problem Potential Cause(s) Recommended Solution(s)
Low yield of the acetylated product Incomplete acetylation.- Use a slight excess of the acetylating agent (e.g., acetic anhydride or acetyl chloride). - The reaction can be catalyzed by a mild base (e.g., pyridine or triethylamine) to facilitate the reaction.[4]
Formation of N-1 acetylated byproduct The indole nitrogen is also nucleophilic and can react with the acetylating agent.- Perform the reaction at a low temperature to favor the more nucleophilic 3-amino group. - Use a less reactive acetylating agent. - Consider using a protecting group for the indole nitrogen, although this adds extra steps to the synthesis.
Di-acetylation (at both 3-amino and N-1 positions) Use of a large excess of a highly reactive acetylating agent and/or harsh reaction conditions.- Carefully control the stoichiometry of the acetylating agent. - Employ milder reaction conditions (lower temperature, shorter reaction time).
Step 3: Hydrolysis of Ethyl 3-Acetylamino-1H-indole-2-carboxylate
Problem Potential Cause(s) Recommended Solution(s)
Incomplete hydrolysis Insufficient base or reaction time.- Use a sufficient excess of a strong base like sodium hydroxide or potassium hydroxide.[1] - Increase the reaction temperature and/or time, monitoring the progress by TLC or LC-MS. - The use of a co-solvent like methanol or ethanol can improve the solubility of the starting material and facilitate hydrolysis.
Product degradation (decarboxylation) High reaction temperatures.- Perform the hydrolysis at the lowest effective temperature. - Once the reaction is complete, cool the mixture promptly and neutralize it carefully to isolate the product.
Difficulty in isolating the final product The product may be soluble in the aqueous basic solution.- After hydrolysis, carefully acidify the reaction mixture to the isoelectric point of the carboxylic acid to precipitate the product. - The precipitated product can then be collected by filtration and washed with water to remove inorganic salts.

III. Experimental Protocols and Data

Overall Synthesis Workflow

SynthesisWorkflow Start Starting Materials (2-Halonitrobenzene, Ethyl Cyanoacetate) Step1 Step 1: One-Pot Synthesis of Ethyl 3-Amino-1H-indole-2-carboxylate Start->Step1 Intermediate1 Ethyl 3-Amino-1H-indole-2-carboxylate Step1->Intermediate1 Step2 Step 2: Selective Acetylation Intermediate1->Step2 Intermediate2 Ethyl 3-Acetylamino-1H-indole-2-carboxylate Step2->Intermediate2 Step3 Step 3: Hydrolysis Intermediate2->Step3 FinalProduct 3-Acetylamino-1H-indole-2-carboxylic acid Step3->FinalProduct

Caption: Overall workflow for the synthesis of 3-Acetylamino-1H-indole-2-carboxylic acid.

Table 1: Summary of Key Experimental Parameters for Scaled-Up Synthesis
Step Key Reagents Solvent Temperature Typical Yield Key Considerations
1. Indole Formation 2-Fluoronitrobenzene, Ethyl Cyanoacetate, NaH, Zn/FeCl₃, HClDMF25°C then 100°C70-85%Maintain anhydrous conditions for the initial condensation. Control exotherm during reduction.[3]
2. Acetylation Ethyl 3-Amino-1H-indole-2-carboxylate, Acetic Anhydride, PyridineDichloromethane or Ethyl Acetate0-25°C85-95%Slow addition of acetic anhydride is crucial to control the reaction and minimize side products.[4]
3. Hydrolysis Ethyl 3-Acetylamino-1H-indole-2-carboxylate, NaOH or KOHEthanol/Water60-80°C90-98%Monitor for completion to avoid degradation. Careful pH adjustment during workup is necessary for efficient product isolation.

IV. Signaling Pathways and Logical Relationships

Logical Flow for Troubleshooting Low Yield in Step 1

TroubleshootingStep1 Start Low Yield in Step 1 Q1 Was the initial condensation complete? Start->Q1 A1_Yes Yes Q1->A1_Yes A1_No No Q1->A1_No Q2 Was the reductive cyclization efficient? A1_Yes->Q2 Action1 Check for moisture. Ensure sufficient and active base (NaH). A1_No->Action1 A2_Yes Yes Q2->A2_Yes A2_No No Q2->A2_No Q3 Were significant side products observed? A2_Yes->Q3 Action2 Verify activity of reducing agent (Zn/Fe). Optimize temperature and reaction time. A2_No->Action2 A3_Yes Yes Q3->A3_Yes A3_No No Q3->A3_No Action3 Investigate purification method. Consider alternative reaction conditions to improve selectivity. A3_Yes->Action3 End Yield Improved A3_No->End

Caption: Troubleshooting flowchart for low yield in the synthesis of the aminoindole intermediate.

This technical support center provides a foundational guide for scaling up the synthesis of 3-Acetylamino-1H-indole-2-carboxylic acid. For more detailed information, please refer to the cited literature and perform appropriate risk assessments before undertaking any large-scale chemical synthesis.

References

Optimization

Technical Support Center: Structural Optimization of 1H-Indole-2-Carboxylic Acid Derivatives

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the structural optimization of 1H-indole-2-...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the structural optimization of 1H-indole-2-carboxylic acid derivatives.

Frequently Asked Questions (FAQs) & Troubleshooting

Synthesis & Characterization

Q1: I am experiencing low yields during the esterification of my 1H-indole-2-carboxylic acid. What can I do?

A1: Low esterification yields can be due to several factors. Here are some troubleshooting steps:

  • Reaction Conditions: Ensure your reaction is carried out under strictly anhydrous conditions, as water can hydrolyze the ester product. Using a Dean-Stark apparatus can help remove water.

  • Acid Catalyst: A common method involves dissolving the carboxylic acid in anhydrous alcohol (e.g., ethanol) and adding a strong acid catalyst like concentrated sulfuric acid, then heating to reflux.[1] Ensure the catalyst is fresh and added cautiously.

  • Reagent Purity: Verify the purity of your starting indole-2-carboxylic acid and the alcohol. Impurities can interfere with the reaction.

  • Alternative Methods: If the simple acid-catalyzed method fails, consider using coupling agents like DCC (N,N'-dicyclohexylcarbodiimide) with DMAP (4-dimethylaminopyridine) or converting the carboxylic acid to an acyl chloride first using thionyl chloride or oxalyl chloride, followed by reaction with the alcohol.

Q2: My amide coupling reaction between the indole-2-carboxylic acid and an amine is inefficient. How can I improve it?

A2: Inefficient amide coupling is a common issue. Consider the following:

  • Coupling Reagents: Use standard peptide coupling reagents such as HATU, HBTU, or EDC with HOBt. These reagents activate the carboxylic acid and facilitate amide bond formation.

  • Solvent: Use an appropriate aprotic solvent like DMF or DCM. Ensure the solvent is anhydrous.

  • Base: A non-nucleophilic base, such as DIPEA (N,N-diisopropylethylamine) or triethylamine, is often required to neutralize the reaction mixture.

  • Temperature: Most coupling reactions proceed well at room temperature, but sometimes cooling to 0 °C at the start can minimize side reactions.

Q3: I am having trouble introducing substituents at the C3 position of the indole ring. What are some reliable methods?

A3: Modifying the C3 position is a common strategy for SAR studies.[2] Here are a few established methods:

  • Friedel-Crafts Acylation: You can introduce an acyl group at the C3 position using an acyl chloride and a Lewis acid like aluminum chloride in a solvent such as 1,2-dichloroethane.[3] The resulting ketone can then be reduced if an alkyl substituent is desired.[3]

  • Vilsmeier-Haack Formylation: This reaction introduces a formyl (aldehyde) group at the C3 position using phosphorus oxychloride (POCl3) and DMF.[4] The aldehyde can then be used in subsequent reactions like reductive amination or Wittig reactions.

  • Buchwald-Hartwig Amination: To introduce an amino group, you can start with a 3-bromoindole derivative and perform a palladium-catalyzed Buchwald-Hartwig cross-coupling reaction with a suitable amine.[1][2]

Optimization & Structure-Activity Relationship (SAR)

Q4: My lead compound has good potency but poor solubility. What structural modifications can I make to improve solubility?

A4: Poor solubility is a frequent challenge in drug development.[5][6] Here are some strategies:

  • Introduce Polar Groups: Incorporating polar functional groups like hydroxyl (-OH), amino (-NH2), or morpholine moieties can increase hydrophilicity.

  • pKa Tuning: Adding basic nitrogen atoms (e.g., in a pyridine ring) can allow for salt formation, which often improves aqueous solubility.[6]

  • Reduce Lipophilicity: While sometimes detrimental to potency, reducing the overall lipophilicity (logP) by removing greasy alkyl or aryl groups can enhance solubility. For example, replacing a trifluoromethyl group with a smaller, more polar group might help.[5]

  • N-Methylation: In some cases, N-methylation of an amide or the indole -NH group has been shown to improve the solubility profile.[6]

Q5: My compounds are showing high metabolic instability in liver microsome assays. How can I address this?

A5: High metabolic instability can lead to poor in vivo exposure. Consider these modifications:

  • Block Metabolic Hotspots: Identify metabolically labile sites (e.g., benzylic positions, electron-rich aromatic rings) and block them. This can be done by introducing fluorine atoms or replacing a phenyl ring with a more stable pyridine ring.[6]

  • Modify Labile Groups: If an ester is being rapidly hydrolyzed, consider replacing it with a more stable amide.[6]

  • Reduce Lipophilicity: Highly lipophilic compounds often show higher clearance in liver microsomes. Reducing logP can sometimes improve metabolic stability.[6]

Q6: What is the general SAR for substituents on the indole core for many biological targets?

A6: While target-specific, some general trends have been observed:

  • C5 Position: Small, electron-donating groups (EDG) like methyl, ethyl, or cyclopropyl at the C5 position are often favored for potency.[5][6] In contrast, electron-withdrawing groups (EWG) such as halogens or trifluoromethyl groups at this position can lead to inactive compounds.[5][6] However, for other targets like the CB1 receptor, an EWG (e.g., chlorine) at C5 is beneficial.[3]

  • C3 Position: The introduction of bulky, hydrophobic groups at the C3 position can be a key strategy to fill hydrophobic pockets in the target protein, potentially increasing potency.[2]

  • C2-Carboxamide Linker: The linker between the indole core and other moieties is crucial. Reversing the amide bond or changing its length can drastically affect activity, sometimes leading to a complete loss of potency.[6]

Data Tables for SAR Analysis

Table 1: Effect of C5-Position Substituents on Anti-Trypanosoma cruzi Activity

CompoundC5-SubstituentTypePotency (pEC₅₀)
1/2Methyl (-CH₃)EDG5.4 - 6.2
3/4CyclopropylEDG5.4 - 6.2
5Ethyl (-CH₂CH₃)EDG5.4 - 6.2
6/7Methoxy (-OCH₃)EDG5.4 - 6.2
8/9Halogen (Cl, Br)EWG< 4.2
10Trifluoromethyl (-CF₃)EWG< 4.2
Data synthesized from studies on 1H-indole-2-carboxamides.[5][6] EDG: Electron-Donating Group, EWG: Electron-Withdrawing Group.

Table 2: Effect of C3 and C6 Modifications on HIV-1 Integrase Inhibition

CompoundC3-SubstituentC6-SubstituentPotency (IC₅₀, µM)
1 -H-H>40
17a -(4-fluorophenyl)amino-H3.11
17e -(4-methoxyphenyl)amino-H7.08
17g -(4-(trifluoromethyl)phenyl)amino-H15.56
Data from a study on HIV-1 integrase inhibitors, showing the importance of C3 and subsequent C6 modifications.[2]

Experimental Protocols & Workflows

General Protocol for Amide Coupling

  • Dissolution: Dissolve the 1H-indole-2-carboxylic acid (1 equivalent) and the desired amine (1.1 equivalents) in anhydrous DMF.

  • Activation: Add HBTU (1.2 equivalents) and HOBt (1.2 equivalents) to the solution.

  • Base Addition: Add DIPEA (3 equivalents) dropwise to the mixture while stirring.

  • Reaction: Allow the reaction to stir at room temperature for 4-12 hours. Monitor progress using Thin Layer Chromatography (TLC) or LC-MS.

  • Work-up: Once the reaction is complete, pour the mixture into water and extract with an organic solvent like ethyl acetate.

  • Purification: Wash the organic layer with brine, dry it over anhydrous sodium sulfate, and concentrate it under reduced pressure. Purify the crude product using column chromatography on silica gel.

General Protocol for Ester Hydrolysis

  • Dissolution: Dissolve the ethyl 1H-indole-2-carboxylate derivative in a mixture of ethanol and aqueous sodium hydroxide (e.g., 1N NaOH).[3]

  • Heating: Heat the reaction mixture to reflux. The reaction is typically complete within 30-60 minutes when the solution becomes homogeneous.[7]

  • Acidification: After cooling to room temperature, pour the mixture into ice-cold water and acidify to pH 2 with a strong acid (e.g., 4N HCl).[3]

  • Extraction: The carboxylic acid product will often precipitate and can be collected by filtration. Alternatively, extract the product with an appropriate organic solvent.

  • Purification: Wash, dry, and concentrate the organic extracts. The product is often pure enough for the next step, but can be recrystallized if needed.

Visual Diagrams

G cluster_synthesis Synthetic Workflow start 1H-Indole-2-Carboxylic Acid ester Esterification (e.g., H₂SO₄, EtOH) start->ester c3_mod C3-Position Modification (e.g., Friedel-Crafts) ester->c3_mod hydrolysis Ester Hydrolysis (e.g., NaOH) c3_mod->hydrolysis coupling Amide Coupling (e.g., Amine, HATU) hydrolysis->coupling final Final Derivative coupling->final

Caption: A typical synthetic workflow for preparing substituted 1H-indole-2-carboxamides.

G cluster_troubleshooting Troubleshooting Low Biological Activity start Initial Compound Shows Low Potency q_solubility Is solubility a potential issue? start->q_solubility sol_yes Improve Solubility: - Add polar groups - Introduce basic centers q_solubility->sol_yes Yes sol_no Focus on Target Interaction q_solubility->sol_no No q_sar Review SAR Data: Explore C3, C5 positions sol_yes->q_sar sol_no->q_sar sar_c5 Modify C5: Test small EDGs (e.g., -Me, -cPr) q_sar->sar_c5 sar_c3 Modify C3: Introduce bulky/hydrophobic groups q_sar->sar_c3 resynthesis Synthesize & Test Analogs sar_c5->resynthesis sar_c3->resynthesis

Caption: A decision-making flowchart for troubleshooting low biological activity in derivatives.

G cluster_pathway Example Target Pathway: HIV-1 Integrase Inhibition integrase HIV-1 Integrase (with Mg²⁺ ions) inhibition Inhibition of Strand Transfer dna Viral DNA drug Indole-2-Carboxylic Acid Derivative chelation Chelation of Mg²⁺ ions drug->chelation Carboxylate & Indole Core pi_stack π-π Stacking with DNA base drug->pi_stack Aryl groups (C3/C6) chelation->integrase chelation->inhibition pi_stack->dna pi_stack->inhibition

Caption: Mechanism of action for derivatives targeting HIV-1 integrase.[2][8]

References

Troubleshooting

Technical Support Center: Synthesis of 1-Phenyl-1H-indole-2-carboxylic Acids

This guide provides troubleshooting advice and frequently asked questions for researchers, scientists, and drug development professionals engaged in the synthesis of 1-phenyl-1H-indole-2-carboxylic acids and their deriva...

Author: BenchChem Technical Support Team. Date: December 2025

This guide provides troubleshooting advice and frequently asked questions for researchers, scientists, and drug development professionals engaged in the synthesis of 1-phenyl-1H-indole-2-carboxylic acids and their derivatives.

Troubleshooting Guides

This section addresses specific issues that may arise during the synthesis process, presented in a question-and-answer format.

Issue 1: Low Yield in Fischer Indole Synthesis

Question: I am attempting to synthesize the ethyl 1-phenyl-1H-indole-2-carboxylate intermediate via the Fischer indole synthesis from N-phenylhydrazine and ethyl pyruvate, but my yields are consistently low. What are the potential causes and solutions?

Answer: Low yields in the Fischer indole synthesis are a common challenge. The reaction involves the acid-catalyzed cyclization of a phenylhydrazone intermediate and is sensitive to several factors.[1][2]

Possible Causes & Troubleshooting Steps:

  • Inadequate Catalyst: The choice and concentration of the acid catalyst are critical. Catalysts can range from Brønsted acids (e.g., H₂SO₄, HCl, polyphosphoric acid) to Lewis acids (e.g., ZnCl₂, BF₃).[2][3]

    • Solution: If using a standard acid like H₂SO₄ or HCl, ensure it is anhydrous and used in appropriate catalytic amounts. For difficult cyclizations, consider using polyphosphoric acid (PPA) or a Lewis acid like zinc chloride.[4] Experiment with different catalysts to find the optimal one for your specific substrate.

  • Sub-optimal Reaction Temperature: The reaction often requires heating to overcome the energy barrier for the[5][5]-sigmatropic rearrangement, but excessive heat can lead to degradation and unwanted side reactions, including decarboxylation if the acid is already formed.[6]

    • Solution: Optimize the reaction temperature. Start with conditions reported in the literature for similar substrates and then systematically increase or decrease the temperature. Monitor the reaction progress using Thin Layer Chromatography (TLC) to identify the point of maximum product formation before degradation begins.

  • Impure Reagents: Phenylhydrazine is susceptible to oxidation. The aldehyde or ketone (in this case, ethyl pyruvate) must also be pure.

    • Solution: Use freshly distilled or purified phenylhydrazine and ethyl pyruvate. Ensure all solvents are anhydrous, as water can interfere with the acid catalyst and intermediate formation.

  • Side Reactions: The formation of isomeric products or decomposition pathways can reduce the yield of the desired indole.[1]

    • Solution: In some cases, the phenylhydrazone is formed in a separate step before adding the cyclization catalyst. This two-step procedure can sometimes provide cleaner reactions and better yields by allowing for the isolation and purification of the intermediate hydrazone.[1]

Issue 2: Incomplete Hydrolysis of the Ester

Question: I am having trouble hydrolyzing my ethyl 1-phenyl-1H-indole-2-carboxylate to the final carboxylic acid. My reaction seems to stall, leaving significant amounts of starting material.

Answer: The saponification (alkaline hydrolysis) of the ester to the carboxylic acid can be challenging due to the stability of the ester or potential side reactions under harsh basic conditions.[7]

Possible Causes & Troubleshooting Steps:

  • Insufficient Base or Reaction Time: The hydrolysis requires a stoichiometric or slight excess of a strong base like sodium hydroxide (NaOH) or lithium hydroxide (LiOH).[7][8]

    • Solution: Increase the equivalents of base (e.g., from 2 to 5 equivalents). Extend the reaction time and monitor via TLC until all the starting ester has been consumed. Refluxing in a mixture of ethanol and water is a common procedure.[7]

  • Low Solubility: The starting ester may have poor solubility in the aqueous/alcoholic reaction medium, limiting its interaction with the hydroxide ions.

    • Solution: Add a co-solvent like tetrahydrofuran (THF) or dioxane to improve the solubility of the ester in the reaction mixture.[8]

  • Product Precipitation: The sodium or lithium salt of the carboxylic acid product might precipitate from the solution, inhibiting the reaction.

    • Solution: Ensure vigorous stirring and consider adding more solvent to maintain a homogeneous solution.

Issue 3: Unwanted Decarboxylation

Question: During my synthesis or workup, I am observing the formation of 1-phenyl-1H-indole, indicating my product is decarboxylating. How can I prevent this?

Answer: Indole-2-carboxylic acids are susceptible to decarboxylation (loss of CO₂), particularly when heated or in the presence of certain catalysts.[6][9] This is often an undesired side reaction.

Possible Causes & Troubleshooting Steps:

  • Excessive Heat: Heating the indole-2-carboxylic acid, especially above its melting point or for prolonged periods in high-boiling solvents, can induce thermal decarboxylation.[6]

    • Solution: Avoid high temperatures during the final steps of the synthesis, particularly after the carboxylic acid has been formed. If heating is necessary, use the lowest effective temperature for the shortest possible time. During purification, avoid distillation of the final acid product.

  • Acidic Conditions: Strong acidic conditions, especially at elevated temperatures, can facilitate decarboxylation.

    • Solution: After hydrolysis, carefully neutralize the reaction mixture at a low temperature (e.g., in an ice bath) to precipitate the carboxylic acid. Avoid letting the acidic product sit at high temperatures.

  • Presence of Copper Salts: While useful for N-arylation reactions, residual copper catalysts can promote decarboxylation, especially at high temperatures.[9][10]

    • Solution: Ensure that any copper catalysts used in prior steps are thoroughly removed before any subsequent steps that involve heating. Purification by chromatography or chelation may be necessary.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthetic routes to 1-phenyl-1H-indole-2-carboxylic acid?

A1: The most common strategy involves a multi-step synthesis:

  • Fischer Indole Synthesis: Reaction of N-phenylhydrazine with an ethyl pyruvate derivative to form ethyl 1-phenyl-1H-indole-2-carboxylate. This is a robust method for creating the core indole structure.[1][2]

  • Ester Hydrolysis: Saponification of the resulting ester using a base like NaOH or LiOH to yield the final carboxylic acid.[7]

An alternative route involves:

  • Synthesis of an Indole-2-carboxylate: Preparing a 1-H-indole-2-carboxylic acid ester first.

  • N-Arylation: Attaching the phenyl group to the indole nitrogen using a transition-metal-catalyzed cross-coupling reaction, such as an Ullmann condensation with bromobenzene.[11]

Q2: What are the best practices for purifying the final 1-phenyl-1H-indole-2-carboxylic acid product?

A2: Purification typically involves the following steps:

  • Acid-Base Extraction: After hydrolysis, the reaction mixture is typically acidified to a pH of ~6, which protonates the carboxylate salt, causing the carboxylic acid to precipitate or be extracted into an organic solvent.[12] Washing with water can remove inorganic salts.

  • Recrystallization: The crude solid can be recrystallized from a suitable solvent system (e.g., ethanol/water, ethyl acetate/hexanes) to remove impurities.

  • Chromatography: If significant impurities remain, flash column chromatography on silica gel can be effective.[9] A solvent system such as ethyl acetate in petroleum ether or dichloromethane with a small amount of methanol is often used.[13]

Q3: Are there any alternatives to the classic Fischer indole synthesis for preparing the indole ring?

A3: Yes, other methods exist for synthesizing the indole core, which may be advantageous for certain substituted precursors. These include:

  • Reissert Synthesis: This method involves the reductive cyclization of o-nitrophenylpyruvic acids to form indole-2-carboxylic acids.[6]

  • Hemetsberger Indole Synthesis: This route uses the thermolysis of an azido-cinnamate ester to form the indole-2-carboxylate.[7]

Q4: Can the N-arylation step be performed without a copper catalyst?

A4: While copper-catalyzed reactions like the Ullmann condensation are traditional, modern palladium-catalyzed Buchwald-Hartwig amination reactions can also be used to form the N-aryl bond, sometimes under milder conditions and with a broader substrate scope.[2][14]

Data and Protocols

Table 1: Comparison of Reaction Conditions for Key Synthetic Steps
StepMethodCatalyst / ReagentsSolventTemperatureTypical YieldReference
Indole Formation Fischer SynthesisPolyphosphoric Acid (PPA)N/A80-100 °CModerate-Good[1][2]
Indole Formation Fischer SynthesisZnCl₂Acetic AcidRefluxVariable[3]
N-Arylation Ullmann ReactionCu₂O, K₃PO₄NMP160 °CUp to 99%[15]
Ester Hydrolysis Saponification3N NaOH (aq)EthanolRefluxGood-Excellent[7]
Ester Hydrolysis SaponificationLiOHTHF/Ethanol/H₂ORoom Temp53-84%[8]
Experimental Protocols

Protocol 1: Fischer Indole Synthesis of Ethyl 1-phenyl-1H-indole-2-carboxylate

  • In a round-bottom flask, combine N-phenylhydrazine and an equimolar amount of ethyl pyruvate in a suitable solvent like glacial acetic acid.[1]

  • Add the acid catalyst (e.g., ZnCl₂ or a few drops of concentrated H₂SO₄) to the mixture.[3]

  • Heat the reaction mixture to reflux for 2-4 hours, monitoring the reaction progress by TLC.[3]

  • After cooling, pour the reaction mixture into ice-cold water.

  • Extract the product with an organic solvent like ethyl acetate.

  • Wash the organic layer with a saturated sodium bicarbonate solution, followed by brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography or recrystallization.

Protocol 2: Saponification to 1-phenyl-1H-indole-2-carboxylic Acid

  • Dissolve the ethyl 1-phenyl-1H-indole-2-carboxylate intermediate in a mixture of ethanol and water.[7]

  • Add an excess (3-5 equivalents) of sodium hydroxide or lithium hydroxide.[7]

  • Heat the mixture to reflux for 2 hours or until TLC analysis indicates complete consumption of the starting material.[7]

  • Cool the reaction mixture to room temperature and remove the ethanol under reduced pressure.

  • Dilute the remaining aqueous solution with water and cool in an ice bath.

  • Carefully acidify the solution with a dilute acid (e.g., 1N HCl or acetic acid) to a pH of approximately 6 to precipitate the carboxylic acid.[12]

  • Collect the solid product by vacuum filtration, wash with cold water, and dry under vacuum.

Visualizations

G General Synthesis Workflow A Reactants: N-Phenylhydrazine Ethyl Pyruvate B Fischer Indole Synthesis (Acid Catalyst, Heat) A->B C Intermediate: Ethyl 1-phenyl-1H-indole-2-carboxylate B->C D Saponification (NaOH or LiOH, Heat) C->D E Crude Product: Sodium 1-phenyl-1H-indole-2-carboxylate D->E F Acidification (e.g., HCl) E->F G Final Product: 1-phenyl-1H-indole-2-carboxylic acid F->G H Purification (Recrystallization / Chromatography) G->H G Troubleshooting: Low Reaction Yield start Low Yield Observed q1 Is the reaction the Fischer Indole Synthesis? start->q1 q2 Is the reaction Ester Hydrolysis? q1->q2 No fischer_check Check Catalyst & Temp q1->fischer_check Yes hydrolysis_check Check Base & Time q2->hydrolysis_check Yes fischer_reagents Verify Reagent Purity (distill if necessary) fischer_check->fischer_reagents fischer_solution Optimize catalyst (e.g., try PPA) and reaction temperature. fischer_reagents->fischer_solution hydrolysis_solubility Is starting material fully dissolved? hydrolysis_check->hydrolysis_solubility hydrolysis_solution Increase base equivalents and/or reaction time. hydrolysis_solubility->hydrolysis_solution Yes hydrolysis_solvent Add co-solvent (THF) hydrolysis_solubility->hydrolysis_solvent No hydrolysis_solvent->hydrolysis_solution G Fischer Indole Synthesis Mechanism cluster_1 Step 1: Hydrazone Formation cluster_2 Step 2: Isomerization & Rearrangement cluster_3 Step 3: Cyclization & Elimination A Phenylhydrazine + Ketone/Aldehyde B Phenylhydrazone A->B Condensation C Ene-hydrazine (Tautomer) B->C H⁺ Tautomerization D [3,3]-Sigmatropic Rearrangement C->D E Di-imine Intermediate D->E Aromatization F Cyclization E->F G Aminal Intermediate F->G H Elimination of NH₃ G->H I Indole Product H->I

References

Reference Data & Comparative Studies

Validation

A Comparative Guide to CysLT1 Receptor Antagonists: 3-Acetylamino-1H-indole-2-carboxylic Acid Derivatives Versus Marketed Drugs

For Researchers, Scientists, and Drug Development Professionals This guide provides a detailed comparison of a novel series of Cysteinyl Leukotriene Receptor 1 (CysLT1) antagonists derived from 3-acetylamino-1H-indole-2-...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of a novel series of Cysteinyl Leukotriene Receptor 1 (CysLT1) antagonists derived from 3-acetylamino-1H-indole-2-carboxylic acid with established drugs in the same class: Montelukast, Zafirlukast, and Pranlukast. Cysteinyl leukotrienes (CysLTs) are potent lipid inflammatory mediators that play a crucial role in the pathophysiology of asthma and allergic rhinitis.[1][2] CysLT1 receptor antagonists block the effects of these mediators, making them a cornerstone in the treatment of these conditions.[2] This document presents a quantitative comparison of their performance, detailed experimental protocols for their evaluation, and visualizations of key biological pathways and experimental workflows.

Quantitative Performance Comparison

The following tables summarize the in vitro potency and selectivity of a lead compound from the 3-acetylamino-1H-indole-2-carboxylic acid series, 3-((E)-3-((3-((E)-2-(7-chloroquinolin-2yl)vinyl)phenyl)amino)-3-oxoprop-1-en-1-yl)-7-methoxy-1H-indole-2-carboxylic acid (Compound 17k) , alongside Montelukast, Zafirlukast, and Pranlukast.

Table 1: In Vitro Potency against CysLT1 Receptor

CompoundTypeIC50 (nM)Ki (nM)Source
Compound 17k 3-Acetylamino-1H-indole-2-carboxylic acid derivative5.9 ± 1.1Not Reported[1]
Montelukast Quinoline-based0.5 - 2.31.14[3]
Zafirlukast Indole-based1.8 - 14.00.86[3]
Pranlukast Chromone-basedNot consistently reported in direct comparisonNot consistently reported in direct comparison

Table 2: Selectivity Profile

CompoundCysLT2 IC50 (µM)Off-Target InteractionsSource
Compound 17k 15 ± 4Not Reported[1]
Montelukast >10P2Y1 and P2Y6 receptors (IC50 < 1 µM)[4]
Zafirlukast Not ReportedInhibits VRAC (IC50 ~17 µM)[5]
Pranlukast Not ReportedP2Y6 receptors (IC50 < 1 µM), inhibits VRAC (partial)[4][5]

Note: IC50 and Ki values can vary between different studies and experimental conditions.

Key Experimental Protocols

Detailed methodologies are crucial for the accurate assessment and comparison of CysLT1 receptor antagonists. Below are representative protocols for key in vitro and in vivo assays.

Radioligand Binding Assay for CysLT1 Receptor

This assay determines the binding affinity (Ki) of a test compound by measuring its ability to displace a radiolabeled ligand from the CysLT1 receptor.

Materials:

  • Receptor Source: Membranes from cells stably expressing the human CysLT1 receptor (e.g., HEK293 cells) or from tissues with high receptor density (e.g., guinea pig lung homogenates).[6]

  • Radioligand: [3H]LTD4.[6]

  • Test Compounds: Compound 17k, Montelukast, Zafirlukast, Pranlukast.

  • Non-specific Binding Control: A high concentration of an unlabeled CysLT1 antagonist (e.g., unlabeled LTD4).[6]

  • Assay Buffer: 50 mM Tris-HCl (pH 7.4) containing 5 mM MgCl2 and 5 mM CaCl2.[6]

  • Filtration System: Glass fiber filters (e.g., Whatman GF/C) and a cell harvester.[6]

  • Scintillation Counter. [6]

Protocol:

  • Membrane Preparation: Homogenize cells or tissues in ice-cold lysis buffer and centrifuge to pellet the membranes. Wash the pellet and resuspend in assay buffer. Determine the protein concentration.[6]

  • Assay Setup: In a 96-well plate, combine the membrane preparation, [3H]LTD4, and varying concentrations of the test compound. Include wells for total binding (membranes and radioligand only) and non-specific binding (membranes, radioligand, and a high concentration of unlabeled antagonist).[6]

  • Incubation: Incubate the plate at 30°C for 60 minutes with gentle agitation.[4]

  • Filtration: Rapidly filter the contents of each well through glass fiber filters to separate bound from free radioligand. Wash the filters with ice-cold wash buffer.[6]

  • Quantification: Place the filters in scintillation vials with scintillation fluid and measure the radioactivity using a liquid scintillation counter.[6]

  • Data Analysis: Calculate specific binding by subtracting non-specific binding from total binding. Plot the percentage of specific binding against the log concentration of the test compound to determine the IC50 value. Convert the IC50 to a Ki value using the Cheng-Prusoff equation.[6]

Calcium Mobilization Assay

This functional assay measures the ability of a CysLT1 antagonist to inhibit the increase in intracellular calcium ([Ca2+]i) induced by a CysLT1 agonist.

Materials:

  • Cells: HEK293 cells stably expressing the human CysLT1 receptor.

  • CysLT1 Agonist: Leukotriene D4 (LTD4).

  • Calcium Indicator Dye: Fluo-4 AM or Fura-2 AM.[7]

  • Assay Buffer: Krebs buffer (120 mM NaCl, 5 mM KCl, 0.62 mM MgSO4, 1.8 mM CaCl2, 10 mM HEPES, 6 mM glucose, pH 7.4).[7]

  • Fluorescence Plate Reader: With automated injection capabilities (e.g., FlexStation).[7]

Protocol:

  • Cell Plating: Seed the CysLT1-expressing cells in a 96-well black, clear-bottom plate and allow them to adhere.[7]

  • Dye Loading: Incubate the cells with the calcium indicator dye in assay buffer at 37°C in the dark.[8]

  • Compound Pre-incubation: Wash the cells and add varying concentrations of the test compounds. Incubate for a defined period (e.g., 20 minutes) before agonist addition.[4]

  • Calcium Measurement: Place the plate in the fluorescence reader and establish a baseline fluorescence reading.[9]

  • Agonist Addition: Inject a fixed concentration of LTD4 into each well and immediately begin recording the fluorescence intensity over time.[9]

  • Data Analysis: The change in fluorescence corresponds to the change in intracellular calcium. Determine the peak fluorescence response for each well. Plot the percentage of inhibition of the agonist response against the log concentration of the test compound to determine the IC50 value.[9]

Ovalbumin-Induced Allergic Asthma Model in Mice

This in vivo model is used to evaluate the efficacy of CysLT1 antagonists in a disease-relevant context, assessing their impact on airway inflammation and hyperresponsiveness.[10]

Materials:

  • Animals: BALB/c mice.[9]

  • Allergen: Ovalbumin (OVA).[10]

  • Adjuvant: Aluminum hydroxide (Alum).[10]

  • Test Compounds: Compound 17k, Montelukast, Zafirlukast, Pranlukast, formulated for administration (e.g., oral gavage).

  • Equipment for Airway Responsiveness Measurement: Whole-body plethysmography.[3]

  • Materials for Bronchoalveolar Lavage (BAL) and Histology. [9]

Protocol:

  • Sensitization: Sensitize the mice by intraperitoneal injection of OVA emulsified in alum on specific days (e.g., day 0 and 14).[9]

  • Challenge: Challenge the sensitized mice with aerosolized OVA for a defined period (e.g., on consecutive days for a week).[10]

  • Drug Treatment: Administer the test compounds to different groups of mice at a specified time before each OVA challenge.[11]

  • Assessment of Airway Hyperresponsiveness (AHR): Measure the airway response to a bronchoconstrictor agent (e.g., methacholine) using whole-body plethysmography.[3]

  • Bronchoalveolar Lavage (BAL): Collect BAL fluid to analyze the number and type of inflammatory cells (e.g., eosinophils).[9]

  • Lung Histology: Perfuse and fix the lungs for histological analysis to assess airway inflammation and remodeling.[9]

  • Data Analysis: Compare the AHR, inflammatory cell counts in BAL fluid, and histological scores between the different treatment groups and a vehicle control group.

Visualizations

CysLT1 Receptor Signaling Pathway

The following diagram illustrates the signaling cascade initiated by the binding of cysteinyl leukotrienes to the CysLT1 receptor and the point of intervention for CysLT1 antagonists.

CysLT1_Signaling_Pathway cluster_membrane Cell Membrane cluster_cytosol Cytosol CysLTs Cysteinyl Leukotrienes (LTC4, LTD4, LTE4) CysLT1R CysLT1 Receptor CysLTs->CysLT1R Binds Gq Gq Protein CysLT1R->Gq Activates PLC Phospholipase C (PLC) Gq->PLC Activates PIP2 PIP2 PLC->PIP2 Cleaves IP3 IP3 PIP2->IP3 DAG DAG PIP2->DAG ER Endoplasmic Reticulum IP3->ER Binds to receptor PKC Protein Kinase C (PKC) DAG->PKC Activates Ca_release Ca²⁺ Release ER->Ca_release Cellular_Response Cellular Response (Bronchoconstriction, Inflammation) Ca_release->Cellular_Response Leads to PKC->Cellular_Response Contributes to Antagonist CysLT1 Antagonist (e.g., Compound 17k, Montelukast) Antagonist->CysLT1R Blocks Experimental_Workflow cluster_invitro In Vitro Screening cluster_invivo In Vivo Evaluation Compound_Library Compound Library (e.g., Indole Derivatives) Primary_Assay Primary Screen: Radioligand Binding Assay Compound_Library->Primary_Assay Functional_Assay Functional Screen: Calcium Mobilization Assay Primary_Assay->Functional_Assay Active Hits Selectivity_Assay Selectivity Profiling (vs. CysLT2, etc.) Functional_Assay->Selectivity_Assay Lead_Compound Lead Compound (e.g., Compound 17k) Selectivity_Assay->Lead_Compound Potent & Selective Hits Animal_Model Disease Model (e.g., Ovalbumin-Induced Asthma) Lead_Compound->Animal_Model Efficacy_Testing Efficacy Studies (AHR, Inflammation) Animal_Model->Efficacy_Testing PK_PD Pharmacokinetics & Pharmacodynamics Efficacy_Testing->PK_PD Preclinical_Candidate Preclinical Candidate PK_PD->Preclinical_Candidate Assay_Relationship Binding Radioligand Binding (Affinity - Ki) Function Calcium Mobilization (Potency - IC50) Binding->Function Correlates with Cellular Chemotaxis Assay (Cellular Function) Function->Cellular Predicts InVivo In Vivo Model (Efficacy) Cellular->InVivo Informs

References

Comparative

Unveiling the Therapeutic Potential: A Comparative Analysis of Indole-2-Carboxylic Acid Analogs' Biological Activity

For researchers, scientists, and professionals in drug development, the indole scaffold represents a privileged structure in medicinal chemistry. This guide provides an objective comparison of the biological activities o...

Author: BenchChem Technical Support Team. Date: December 2025

For researchers, scientists, and professionals in drug development, the indole scaffold represents a privileged structure in medicinal chemistry. This guide provides an objective comparison of the biological activities of various indole-2-carboxylic acid analogs, supported by experimental data, to illuminate their therapeutic potential across diverse disease areas, including oncology, virology, and neurology.

Indole-2-carboxylic acid and its derivatives have demonstrated a remarkable breadth of biological activities, targeting a range of enzymes, receptors, and cellular pathways. This comparative analysis delves into their efficacy as anticancer, antiviral, and antimicrobial agents, as well as their modulatory effects on key receptors in the central nervous system.

Anticancer Activity: A Multi-pronged Attack on Malignancy

Indole-2-carboxylic acid analogs have emerged as potent anticancer agents, exhibiting antiproliferative and pro-apoptotic effects through various mechanisms of action.

Inhibition of Key Oncogenic Kinases

A significant body of research highlights the ability of these analogs to inhibit crucial kinases involved in cancer cell proliferation and survival, such as Epidermal Growth Factor Receptor (EGFR), Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), and BRAFV600E.[1]

Table 1: Kinase Inhibitory Activity of Indole-2-Carboxamide Analogs

CompoundTarget KinaseIC50 (nM)Reference CompoundIC50 (nM)
VaEGFR71 ± 6Erlotinib80 ± 5
VaBRAFV600E77Erlotinib60
VeBRAFV600E85Erlotinib60
VfBRAFV600E92Erlotinib60
VgBRAFV600E107Erlotinib60
VhBRAFV600E101Erlotinib60

Data sourced from a study on multi-target antiproliferative agents.[1]

The inhibition of these kinases disrupts downstream signaling pathways essential for tumor growth and angiogenesis.

Signaling_Pathway Indole_Analog Indole-2-Carboxamide Analog (e.g., Va) EGFR EGFR Indole_Analog->EGFR Inhibits BRAF BRAFV600E Indole_Analog->BRAF Inhibits VEGFR2 VEGFR-2 Indole_Analog->VEGFR2 Inhibits PI3K PI3K/Akt Pathway EGFR->PI3K RAS_RAF RAS/RAF/MEK/ERK Pathway EGFR->RAS_RAF BRAF->RAS_RAF Angiogenesis_Pathway Angiogenesis Pathway VEGFR2->Angiogenesis_Pathway Proliferation Cell Proliferation & Survival PI3K->Proliferation RAS_RAF->Proliferation Angiogenesis Angiogenesis Angiogenesis_Pathway->Angiogenesis

Oncogenic Kinase Inhibition by Indole-2-Carboxamide Analogs.
Induction of Apoptosis

Certain indole-2-carboxylic acid benzylidene-hydrazides have been identified as potent inducers of apoptosis.[2] These compounds can trigger the caspase cascade, a key component of the apoptotic pathway.

Table 2: Apoptotic Activity of Indole-2-Carboxylic Acid Benzylidene-Hydrazides in T47D Cells

CompoundEC50 (µM) for Caspase ActivationGI50 (µM)
3a>2>10
9a0.11.2
9b0.10.9

Data from a cell-based high-throughput screening assay.[2]

The mechanism of apoptosis induction often involves the activation of initiator caspases (e.g., caspase-8, caspase-9) which in turn activate executioner caspases like caspase-3.[3] This leads to the cleavage of cellular proteins and ultimately, programmed cell death. Some analogs have also been shown to modulate the levels of pro-apoptotic (Bax) and anti-apoptotic (Bcl-2) proteins.[3]

Apoptosis_Pathway Indole_Analog Indole-2-Carboxylic Acid Analog Caspase8 Caspase-8 Indole_Analog->Caspase8 Activates Caspase9 Caspase-9 Indole_Analog->Caspase9 Activates Bax Bax (Pro-apoptotic) Indole_Analog->Bax Upregulates Bcl2 Bcl-2 (Anti-apoptotic) Indole_Analog->Bcl2 Downregulates Caspase3 Caspase-3 Caspase8->Caspase3 Caspase9->Caspase3 Apoptosis Apoptosis Caspase3->Apoptosis

Apoptosis Induction by Indole-2-Carboxylic Acid Analogs.
Inhibition of Tubulin Polymerization

A notable mechanism of anticancer action for some indole-2-carboxylic acid analogs is the inhibition of tubulin polymerization, which disrupts microtubule dynamics, leading to cell cycle arrest in the G2/M phase and subsequent apoptosis.[2]

Antiviral Activity: Targeting HIV-1 Integrase

Indole-2-carboxylic acid derivatives have been identified as a promising scaffold for the development of novel HIV-1 integrase strand transfer inhibitors (INSTIs).[4] These compounds effectively block the integration of the viral DNA into the host genome, a critical step in the HIV-1 replication cycle.

Table 3: HIV-1 Integrase Inhibitory Activity of Indole-2-Carboxylic Acid Analogs

CompoundIC50 (µM) for Strand Transfer Inhibition
132.37
17a3.11

Data from an in vitro HIV-1 integrase assay.[4]

The inhibitory mechanism involves the chelation of two Mg2+ ions within the active site of the integrase enzyme.[4]

HIV_Integrase_Inhibition Indole_Analog Indole-2-Carboxylic Acid Analog HIV_Integrase HIV-1 Integrase Indole_Analog->HIV_Integrase Inhibits Host_DNA Host DNA HIV_Integrase->Host_DNA mediates No_Integration No Integration HIV_Integrase->No_Integration Viral_DNA Viral DNA Viral_DNA->HIV_Integrase Integration Integration Host_DNA->Integration

Mechanism of HIV-1 Integrase Inhibition.

Antimicrobial Activity

Ester and amide derivatives of indole-2-carboxylic acid have demonstrated notable in vitro antimicrobial properties against a range of bacteria and fungi.

Table 4: Antimicrobial Activity (MIC, µg/mL) of Indole-2-Carboxylic Acid Derivatives

CompoundEnterococcus faecalisCandida albicans
1>12832
288
312864
56464
6>12832

MIC (Minimum Inhibitory Concentration) values determined by a two-fold serial dilution method.

Modulation of Central Nervous System Receptors

Indole-2-carboxylic acid and its analogs also exhibit significant activity at key receptors in the central nervous system, suggesting their potential for treating neurological and psychiatric disorders.

Allosteric Modulation of the Cannabinoid CB1 Receptor

Indole-2-carboxamides have been identified as allosteric modulators of the cannabinoid CB1 receptor.[5] These compounds bind to a site on the receptor that is distinct from the orthosteric site where endogenous cannabinoids bind. This allosteric modulation can either enhance (positive allosteric modulator, PAM) or reduce (negative allosteric modulator, NAM) the effects of the orthosteric ligand.

Table 5: Allosteric Modulatory Properties of Indole-2-Carboxamides at the CB1 Receptor

CompoundKB (nM)α (Binding Cooperativity Factor)
1130010.3
725011.2
815012.5
940015.8

KB represents the equilibrium dissociation constant, and α indicates the degree of cooperativity with the orthosteric agonist.[5]

Antagonism of the NMDA Receptor Glycine Site

Indole-2-carboxylic acid acts as a competitive antagonist at the glycine binding site of the N-methyl-D-aspartate (NMDA) receptor.[6] The potentiation of NMDA receptor-gated currents by glycine is specifically and competitively inhibited by indole-2-carboxylic acid.[6] This activity is crucial as the NMDA receptor is implicated in excitotoxicity associated with stroke and epilepsy.[6]

Table 6: Affinity of Tricyclic Indole-2-Carboxylic Acid Analogs for the NMDA-Glycine Binding Site

CompoundKi (nM)
3a2.5 ± 0.3
3f1.8 ± 0.2
3g1.0 ± 0.1

Ki values determined by radioligand binding assay.[7]

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below to facilitate reproducibility and further investigation.

General Synthesis of Indole-2-Carboxamide Analogs

Synthesis_Workflow Start Indole-2-carboxylic acid + Amine Coupling Coupling Reagent (e.g., BOP, DCC) Base (e.g., DIPEA) Solvent (e.g., DCM, DMF) Start->Coupling Reaction Stir at Room Temperature Coupling->Reaction Purification Purification (e.g., Column Chromatography) Reaction->Purification Product Indole-2-carboxamide Analog Purification->Product

General Synthetic Workflow for Indole-2-Carboxamides.

Procedure:

  • Dissolve the appropriate indole-2-carboxylic acid (1 equivalent) and the desired amine (1.1-1.2 equivalents) in a suitable anhydrous solvent such as dichloromethane (DCM) or dimethylformamide (DMF).

  • Add a base, typically N,N-diisopropylethylamine (DIPEA) (2-2.5 equivalents), to the solution.

  • Add a coupling reagent, such as benzotriazol-1-yloxy)tris(dimethylamino)phosphonium hexafluorophosphate (BOP) or N,N'-dicyclohexylcarbodiimide (DCC) (1.1-1.5 equivalents), portion-wise to the reaction mixture.

  • Stir the reaction mixture at room temperature for a period ranging from 4 hours to overnight, monitoring the progress by Thin Layer Chromatography (TLC).

  • Upon completion, the reaction mixture is typically worked up by washing with aqueous solutions to remove excess reagents and byproducts.

  • The crude product is then purified, most commonly by column chromatography on silica gel, to yield the desired indole-2-carboxamide analog.[8]

In Vitro Antiproliferative Assay (MTT Assay)

Principle: This colorimetric assay measures the reduction of a yellow tetrazolium salt (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide, or MTT) to purple formazan crystals by metabolically active cells. The amount of formazan produced is proportional to the number of viable cells.

Protocol:

  • Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours at 37°C in a 5% CO2 atmosphere.[9]

  • Compound Treatment: Treat the cells with various concentrations of the indole-2-carboxylic acid analogs and a vehicle control. Incubate for 48-72 hours.[9]

  • MTT Addition: Add MTT solution (final concentration 0.5 mg/mL) to each well and incubate for 4 hours.[9]

  • Formazan Solubilization: Add a solubilizing agent, such as dimethyl sulfoxide (DMSO), to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

  • Data Analysis: Calculate the half-maximal inhibitory concentration (IC50) or growth inhibition 50 (GI50) values from the dose-response curves.

Kinase Inhibition Assay

Principle: This assay measures the ability of a compound to inhibit the activity of a specific kinase. The activity is typically quantified by measuring the phosphorylation of a substrate.

Protocol (Example: VEGFR-2 Kinase Assay):

  • Reaction Setup: In a 96-well plate, add the kinase assay buffer, a suitable substrate (e.g., poly(Glu, Tyr) 4:1), and the test compound at various concentrations.[10]

  • Enzyme Addition: Add the purified recombinant VEGFR-2 enzyme to initiate the reaction.[10]

  • ATP Addition: Start the kinase reaction by adding ATP. Incubate at 30°C for a specified time (e.g., 45-60 minutes).[9][10]

  • Detection: Stop the reaction and quantify the amount of ATP consumed (which is inversely proportional to kinase inhibition) using a detection reagent such as Kinase-Glo®. Measure the luminescence using a microplate reader.[10]

  • Data Analysis: Calculate the IC50 values from the dose-response curves.

HIV-1 Integrase Strand Transfer Assay

Principle: This assay measures the ability of a compound to inhibit the strand transfer step of HIV-1 integrase, where the viral DNA is inserted into a target DNA substrate.

Protocol:

  • Complex Assembly: Pre-incubate the HIV-1 integrase enzyme with a donor DNA substrate that mimics the viral DNA end.

  • Inhibitor Addition: Add the indole-2-carboxylic acid analog at various concentrations to the pre-formed integrase-donor DNA complex.

  • Strand Transfer Initiation: Add the target DNA substrate to initiate the strand transfer reaction.

  • Detection: The products of the strand transfer reaction are typically separated by gel electrophoresis and quantified to determine the extent of inhibition.

  • Data Analysis: Calculate the IC50 values from the dose-response curves.

Antimicrobial Susceptibility Testing (MIC Determination)

Principle: The minimum inhibitory concentration (MIC) is the lowest concentration of an antimicrobial agent that prevents visible growth of a microorganism after overnight incubation.

Protocol (Broth Microdilution Method):

  • Serial Dilutions: Prepare two-fold serial dilutions of the test compounds in a 96-well microtiter plate containing a suitable broth medium.

  • Inoculation: Inoculate each well with a standardized suspension of the test microorganism.

  • Incubation: Incubate the plates at an appropriate temperature (e.g., 37°C) for 18-24 hours.

  • MIC Determination: The MIC is determined as the lowest concentration of the compound at which there is no visible growth of the microorganism.

Cannabinoid CB1 Receptor Binding Assay

Principle: This assay measures the binding of a radiolabeled ligand to the CB1 receptor in the presence and absence of a test compound to determine the test compound's affinity and allosteric effects.

Protocol:

  • Membrane Preparation: Prepare cell membranes from cells expressing the CB1 receptor.

  • Binding Reaction: In a 96-well plate, incubate the cell membranes with a radiolabeled orthosteric ligand (e.g., [3H]CP55,940) and the test indole-2-carboxamide at various concentrations in a binding buffer.[11]

  • Incubation: Incubate the mixture to allow binding to reach equilibrium.

  • Separation: Separate the bound and free radioligand by rapid filtration through a glass fiber filter.

  • Quantification: Measure the radioactivity retained on the filter using a scintillation counter.

  • Data Analysis: Analyze the data using appropriate models (e.g., the allosteric ternary complex model) to determine the equilibrium dissociation constant (KB) and the binding cooperativity factor (α).[5]

NMDA Receptor Glycine Binding Assay

Principle: This assay measures the ability of a compound to displace a radiolabeled ligand that specifically binds to the glycine site of the NMDA receptor.

Protocol:

  • Membrane Preparation: Prepare synaptic membranes from a suitable brain region (e.g., rat cortex).

  • Binding Reaction: Incubate the membranes with a radiolabeled glycine site antagonist (e.g., [3H]glycine in the presence of strychnine to block strychnine-sensitive glycine receptors) and the test indole-2-carboxylic acid analog at various concentrations.

  • Incubation: Allow the binding to reach equilibrium.

  • Separation and Quantification: Separate bound and free radioligand by filtration and quantify the bound radioactivity.

  • Data Analysis: Calculate the inhibition constant (Ki) from the competition binding curves.[7]

References

Validation

The Versatile Indole Nucleus: A Comparative Guide to the Structure-Activity Relationship of 3-Substituted Indoles

For researchers, scientists, and drug development professionals, the indole scaffold represents a privileged structure in medicinal chemistry. Its presence in numerous biologically active natural products and synthetic d...

Author: BenchChem Technical Support Team. Date: December 2025

For researchers, scientists, and drug development professionals, the indole scaffold represents a privileged structure in medicinal chemistry. Its presence in numerous biologically active natural products and synthetic drugs underscores its therapeutic potential. This guide provides a comparative analysis of the structure-activity relationships (SAR) of 3-substituted indoles, focusing on their anticancer, antimicrobial, and antiviral activities. The information is presented with a strong emphasis on quantitative data, detailed experimental methodologies, and visual representations of key concepts to facilitate drug discovery and development efforts.

The strategic modification of the indole core at the 3-position has proven to be a fruitful approach for modulating biological activity. The introduction of various substituents at this position can significantly impact the compound's interaction with biological targets, leading to enhanced potency and selectivity. This guide delves into the specifics of these structure-activity relationships, offering a valuable resource for the rational design of novel 3-substituted indole-based therapeutics.

Anticancer Activity: Targeting Proliferation and Kinase Signaling

3-Substituted indoles have demonstrated significant potential as anticancer agents by targeting various cancer cell lines and key signaling pathways involved in tumor progression.

Comparative Anticancer and Src Kinase Inhibitory Activities

A study by Rao et al. explored the anticancer and c-Src kinase inhibitory activities of a series of 3-substituted indoles.[1][2][3] The results highlight the importance of the substituents on both the indole ring and the 3-position substituent for biological activity.

CompoundRR'R''Cancer Cell Line% Inhibition at 50 µMSrc Kinase IC50 (µM)
4d HHHSK-OV-35550.6
4l HH3-NO₂--58.3
4o 5-BrH4-CH₃SK-OV-377>100
4p 5-BrCH₃4-CH₃HT-2970>100
4q 5-OCH₃H4-OCH₃SK-OV-3 & HT-2975-77>100

Data sourced from Rao, V. K., et al. (2011).[1][2][3]

Structure-Activity Relationship Insights:

  • The presence of a bromo or methoxy substituent at the 5-position of the indole ring, combined with a methyl or methoxy group on the phenyl ring at the 3-position, was found to be critical for significant anticancer activity against ovarian (SK-OV-3) and colon (HT-29) cancer cells.[2]

  • Unsubstituted phenyl (4d) and 3-nitrophenyl (4l) derivatives at the 3-position showed the most potent inhibition of c-Src kinase.[1][3]

  • A poor correlation was observed between Src kinase inhibition and antiproliferative activity, suggesting that other mechanisms may contribute to the anticancer effects of these compounds.[2]

Experimental Protocol: Cell Proliferation (MTT) Assay

The antiproliferative activity of the 3-substituted indole derivatives was determined using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.[4][5][6]

Materials:

  • Human cancer cell lines (e.g., HT-29, SK-OV-3)

  • Culture medium (e.g., DMEM or RPMI 1640) with 10% fetal bovine serum (FBS)

  • 3-Substituted indole compounds dissolved in DMSO

  • MTT solution (5 mg/mL in PBS)

  • Solubilization solution (e.g., DMSO or a solution of 20% SDS in 50% DMF)

  • 96-well plates

  • CO₂ incubator (37°C, 5% CO₂)

  • Microplate reader

Procedure:

  • Cell Seeding: Cells are seeded into 96-well plates at a density of 5,000-10,000 cells/well and incubated for 24 hours to allow for attachment.

  • Compound Treatment: The culture medium is replaced with fresh medium containing various concentrations of the test compounds. A vehicle control (DMSO) is also included.

  • Incubation: The plates are incubated for a further 48-72 hours.

  • MTT Addition: MTT solution is added to each well and the plates are incubated for 4 hours. During this time, viable cells with active mitochondria will reduce the yellow MTT to a purple formazan product.

  • Solubilization: The medium is removed, and the formazan crystals are dissolved by adding a solubilization solution.

  • Absorbance Measurement: The absorbance of each well is measured at a wavelength of 570 nm using a microplate reader.

  • Data Analysis: The percentage of cell viability is calculated relative to the vehicle-treated control cells. The IC₅₀ value, the concentration of the compound that causes 50% inhibition of cell growth, is determined from the dose-response curves.

Antimicrobial Activity: Combating Bacterial and Fungal Pathogens

3-Substituted indoles have also emerged as a promising class of antimicrobial agents with activity against a range of bacteria and fungi.

Comparative Antimicrobial Activity of Indole Derivatives

A study by Küçükgüzel et al. investigated the antimicrobial properties of new indole derivatives containing 1,2,4-triazole, 1,3,4-thiadiazole, and carbothioamide moieties.[7]

CompoundTarget MicroorganismMIC (µg/mL)
1b C. albicans3.125
2c B. subtilis3.125
3c B. subtilis3.125
2b-d C. albicans3.125
3b-d C. albicans3.125
Ampicillin (Ref.) B. subtilis>50
Ciprofloxacin (Ref.) E. coli0.09
Fluconazole (Ref.) C. albicans3.125-6.25

Data sourced from Küçükgüzel, İ., et al. (2016).[7]

Structure-Activity Relationship Insights:

  • Compounds containing 1,2,4-triazole and 1,3,4-thiadiazole moieties demonstrated significant antibacterial activity, particularly against Bacillus subtilis.[7]

  • Several of the tested indole derivatives showed excellent antifungal activity against Candida albicans and Candida krusei, with MIC values comparable or superior to the standard drug fluconazole.[7]

  • The presence of a m-chlorophenyl group as a substituent was found to be beneficial for activity against E. coli.[7]

Another study by Doganay et al. evaluated 3-substituted indole-2-one and -thione derivatives for their antimicrobial activity.[8]

CompoundTarget MicroorganismMIC (µg/mL)
2, 3 S. enterica125
4, 5, 6, 7, 8 MRSA125
Gentamicin (Ref.) MRSA0.48-1.95
Ciprofloxacin (Ref.) S. enterica0.48

Data sourced from Doganay, D., et al. (2023).[8]

Structure-Activity Relationship Insights:

  • Indole-2-one and -thione derivatives showed notable activity against Salmonella enterica and methicillin-resistant Staphylococcus aureus (MRSA).[8]

Experimental Protocol: Broth Microdilution Assay for Minimum Inhibitory Concentration (MIC)

The antimicrobial activity of the 3-substituted indole derivatives is commonly determined by the broth microdilution method to establish the Minimum Inhibitory Concentration (MIC).[7]

Materials:

  • Bacterial or fungal strains (e.g., S. aureus, E. coli, C. albicans)

  • Mueller-Hinton Broth (MHB) for bacteria or Sabouraud Dextrose Broth (SDB) for fungi

  • 3-Substituted indole compounds dissolved in DMSO

  • Standard antimicrobial agents (e.g., ampicillin, ciprofloxacin, fluconazole)

  • 96-well microtiter plates

  • Incubator

Procedure:

  • Preparation of Inoculum: A standardized inoculum of the microorganism is prepared to a concentration of approximately 5 x 10⁵ CFU/mL in the appropriate broth.

  • Serial Dilutions: The test compounds and standard drugs are serially diluted in the broth in the wells of a 96-well plate.

  • Inoculation: Each well is inoculated with the standardized microbial suspension. A positive control (broth with inoculum) and a negative control (broth only) are included.

  • Incubation: The plates are incubated at 37°C for 24 hours for bacteria or at 25°C for 48 hours for fungi.

  • MIC Determination: The MIC is determined as the lowest concentration of the compound that completely inhibits the visible growth of the microorganism.

Antiviral Activity: A Frontier in Drug Discovery

The exploration of 3-substituted indoles as antiviral agents has yielded promising candidates against a variety of viruses, including Human Immunodeficiency Virus (HIV) and Respiratory Syncytial Virus (RSV).

Comparative Antiviral Activity of 3-Substituted Indoles

A series of 3-alkynyl-5-aryl-7-aza-indoles were synthesized and evaluated for their broad-spectrum antiviral activity.[9][10]

CompoundVirusEC₅₀ (µM)CC₅₀ (µM)
1 RSV-A0.192
4d RSV-A0.55>50
8c RSV-A0.4710.94
GS-441524 (Ref.) SARS-CoV-2--

Data sourced from De Witte, A. M., et al. (2022).[9][10]

Structure-Activity Relationship Insights:

  • A 2,5-dimethoxyphenyl moiety at the 5-position of the 7-aza-indole scaffold was found to be favorable for potent anti-RSV activity with low cytotoxicity.[9]

  • Subtle structural modifications to the N-alkylbenzamide substituent at the 5-position profoundly influenced antiviral potency and cytotoxicity.[9]

  • The SAR for anti-RSV and anti-SARS-CoV-2 activities did not run in parallel, suggesting different mechanisms of action or target interactions.[9]

In the context of HIV, indole-based compounds have been investigated as fusion inhibitors.

CompoundVirus StrainEC₅₀ (µM)
14g HIV-1 HXB2<1

Data sourced from Melby, J., et al. (2011).[11]

Structure-Activity Relationship Insights:

  • Optimization of the indole scaffold led to the development of compound 14g with sub-micromolar inhibitory activity against HIV-1 cell-cell fusion and viral replication.[11]

Experimental Protocol: HIV-1 Env-Mediated Cell-Cell Fusion Assay

The inhibitory activity of 3-substituted indoles against HIV-1 fusion can be evaluated using a cell-cell fusion assay.[12][13][14][15][16][17]

Materials:

  • Effector cells expressing HIV-1 Env and a reporter gene component (e.g., α-fragment of β-galactosidase).

  • Target cells expressing CD4, a coreceptor (CXCR4 or CCR5), and the complementary reporter gene component (e.g., ω-fragment of β-galactosidase).

  • 3-Substituted indole compounds.

  • Culture medium.

  • 96-well plates.

  • Luminescent or colorimetric substrate for the reporter enzyme.

  • Plate reader.

Procedure:

  • Cell Plating: Target cells are plated in 96-well plates.

  • Compound Addition: The test compounds are added to the wells at various concentrations.

  • Effector Cell Addition: Effector cells are added to the wells.

  • Incubation: The co-culture is incubated for a specific period (e.g., 2-6 hours) to allow for cell-cell fusion.

  • Fusion Quantification: If fusion occurs, the two parts of the reporter enzyme complement each other, leading to an active enzyme that can convert a substrate into a detectable signal (luminescence or color).

  • Data Analysis: The signal is measured using a plate reader, and the EC₅₀ value is calculated as the concentration of the compound that inhibits cell-cell fusion by 50%.

Synthesis and Screening Workflow

The discovery of novel bioactive 3-substituted indoles often follows a systematic workflow, from synthesis to biological evaluation.

Caption: A generalized workflow for the synthesis and biological screening of 3-substituted indoles.

Signaling Pathway Inhibition: Targeting Src Kinase

Certain 3-substituted indoles have been identified as inhibitors of Src kinase, a key regulator of cancer cell signaling.

G Simplified Src Kinase Signaling Pathway and Inhibition RTK Receptor Tyrosine Kinase (e.g., EGFR) Src Src Kinase RTK->Src Activation Downstream Downstream Signaling (e.g., RAS/MAPK, PI3K/AKT) Src->Downstream Phosphorylation Cell_Response Cellular Responses (Proliferation, Survival, Metastasis) Downstream->Cell_Response Inhibitor 3-Substituted Indole (e.g., Compound 4d) Inhibitor->Src Inhibition

Caption: Inhibition of the Src kinase signaling pathway by 3-substituted indoles.

This comparative guide highlights the significant and diverse biological potential of 3-substituted indoles. The provided data and experimental protocols serve as a valuable resource for the scientific community to build upon, fostering the development of the next generation of indole-based therapeutics.

References

Validation

comparative analysis of indole-based enzyme inhibitors

A Comparative Analysis of Indole-Based Enzyme Inhibitors for Researchers and Drug Development Professionals The indole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous natural produ...

Author: BenchChem Technical Support Team. Date: December 2025

A Comparative Analysis of Indole-Based Enzyme Inhibitors for Researchers and Drug Development Professionals

The indole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous natural products and synthetic compounds with a wide range of biological activities.[1] Its ability to mimic peptide structures allows it to interact with various biological targets, making it a focal point in the development of novel therapeutic agents.[1] This guide provides a comparative analysis of indole-based inhibitors targeting key enzymes implicated in various diseases, offering a valuable resource for researchers, scientists, and drug development professionals.

Cholinesterase Inhibitors

Cholinesterases, including Acetylcholinesterase (AChE) and Butyrylcholinesterase (BChE), are crucial enzymes in the nervous system that hydrolyze the neurotransmitter acetylcholine.[2][3] Inhibition of these enzymes is a key therapeutic strategy for managing the symptoms of Alzheimer's disease.[4][5]

Comparative Inhibitory Activity:

A variety of indole-based compounds have been developed as potent cholinesterase inhibitors. The following table summarizes the half-maximal inhibitory concentration (IC50) values of selected indole derivatives against AChE and BChE, providing a basis for comparative analysis.

Compound ID/ReferenceTarget EnzymeIC50 (nM)Notes
Indolinone Derivative (3c) [6]AChE0.44A dual-binding inhibitor, significantly more potent than donepezil.
Indole-based Sulfonamide (9) [5]AChE150Shows potent inhibition of both AChE and BChE.
Indole-based Sulfonamide (9) [5]BChE200Shows potent inhibition of both AChE and BChE.
Tryptophan-based Analog (10) [7]BChE56.9Demonstrates high potency as a BChE inhibitor.
Indole-Chalcone Derivative (5b) [8]AChE27.54More potent than the reference drug donepezil.
Indole-Chalcone Derivative (5b) [8]BChE36.85Similar potency to the reference drug tacrine.
Donepezil (Reference) [5][8]AChE16 - 55.39Standard drug for AChE inhibition.
Donepezil (Reference) [5][8]BChE219.36 - 300Standard drug, less potent against BChE.

Signaling Pathway:

The inhibition of acetylcholinesterase leads to an increase in the concentration of acetylcholine in the synaptic cleft, thereby enhancing cholinergic neurotransmission.

Acetylcholine_Signaling cluster_pre Presynaptic Neuron cluster_post Postsynaptic Neuron cluster_inactivation Inactivation ACh_Vesicle Acetylcholine (ACh) Vesicle Synaptic_Cleft Synaptic Cleft (ACh) ACh_Vesicle->Synaptic_Cleft Release ACh_Receptor Acetylcholine Receptor Response Postsynaptic Response ACh_Receptor->Response Synaptic_Cleft->ACh_Receptor AChE Acetylcholinesterase (AChE) Synaptic_Cleft->AChE Hydrolysis Choline_Acetate Choline + Acetate AChE->Choline_Acetate Indole_Inhibitor Indole-based Inhibitor Indole_Inhibitor->AChE Inhibition

Acetylcholine signaling at the synapse and the point of inhibition.

Phosphodiesterase-5 (PDE5) Inhibitors

Phosphodiesterase-5 is an enzyme that specifically hydrolyzes cyclic guanosine monophosphate (cGMP).[9][10] PDE5 inhibitors are used in the treatment of erectile dysfunction and pulmonary hypertension, and are being investigated for neurodegenerative diseases.[9][10][11]

Comparative Inhibitory Activity:

Several indole-containing molecules have been identified as potent PDE5 inhibitors.

Compound ID/ReferenceIC50 (nM)Notes
Compound 14a [11][12]16.11A potent indole-containing PDE5 inhibitor.
Sildenafil (Reference) [13]4A well-established PDE5 inhibitor.
Tadalafil (Reference) [13]2A potent and selective PDE5 inhibitor.
Vardenafil (Reference) [13]0.1 - 0.4Reported to be the most potent PDE5 inhibitor.

Signaling Pathway:

PDE5 inhibitors prevent the degradation of cGMP, leading to the activation of protein kinase G (PKG) and subsequent downstream signaling, which plays a role in vasodilation and other physiological processes.[9][10]

PDE5_Signaling NO Nitric Oxide (NO) sGC Soluble Guanylyl Cyclase (sGC) NO->sGC Activates cGMP cGMP sGC->cGMP Converts GTP GTP GTP->sGC PDE5 Phosphodiesterase-5 (PDE5) cGMP->PDE5 Hydrolysis PKG Protein Kinase G (PKG) cGMP->PKG Activates GMP GMP PDE5->GMP Response Cellular Response (e.g., Vasodilation) PKG->Response Indole_Inhibitor Indole-based Inhibitor Indole_Inhibitor->PDE5 Inhibition

The NO/cGMP signaling pathway and the role of PDE5 inhibitors.

Histone Deacetylase (HDAC) Inhibitors

Histone deacetylases are a class of enzymes that remove acetyl groups from lysine residues on histones and other proteins, leading to chromatin condensation and repression of gene transcription.[14] HDAC inhibitors have emerged as a promising class of anti-cancer agents.[15]

Comparative Inhibitory Activity:

Indole-based hydroxamic acid derivatives have shown potent inhibitory activity against various HDAC isoforms.

Compound ID/ReferenceTarget EnzymeIC50 (nM)Notes
Compound 4o [15]HDAC11.16Potent inhibitor of both HDAC1 and HDAC6.
Compound 4o [15]HDAC62.30Potent inhibitor of both HDAC1 and HDAC6.
Compound 4k [15]HDAC1115.20Shows a preference for HDAC6 inhibition.
Compound 4k [15]HDAC65.29Shows a preference for HDAC6 inhibition.
Vorinostat (SAHA) (Reference) [1]--A clinically used pan-HDAC inhibitor.

Signaling Pathway:

HDAC inhibitors promote histone hyperacetylation, leading to a more relaxed chromatin structure and the transcription of genes that can, for example, induce apoptosis in cancer cells.

HDAC_Signaling cluster_chromatin Chromatin State Condensed_Chromatin Condensed Chromatin (Gene Silencing) HAT Histone Acetyltransferase (HAT) Condensed_Chromatin->HAT Deacetylation Relaxed_Chromatin Relaxed Chromatin (Gene Transcription) HDAC Histone Deacetylase (HDAC) Relaxed_Chromatin->HDAC Acetylation Gene_Expression Tumor Suppressor Gene Expression Relaxed_Chromatin->Gene_Expression HAT->Relaxed_Chromatin Acetylation HDAC->Condensed_Chromatin Deacetylation Indole_Inhibitor Indole-based Inhibitor Indole_Inhibitor->HDAC Inhibition Apoptosis Tumor Cell Apoptosis Gene_Expression->Apoptosis

HDACs in gene expression and the effect of indole-based inhibitors.

Kinase Inhibitors

Protein kinases are a large family of enzymes that play critical roles in cellular signaling pathways by phosphorylating other proteins.[16][17] Dysregulation of kinase activity is a hallmark of cancer, making them important therapeutic targets.[16][18]

Comparative Inhibitory Activity:

Indole and azaindole scaffolds are prevalent in the design of kinase inhibitors.

Compound ID/ReferenceTarget KinaseIC50 (nM)Notes
Compound 55b [19]Chk114A potent inhibitor of Checkpoint Kinase 1.
Compound HA-2l [20]mTOR66A selective inhibitor of mTOR kinase.
Compound HA-2c [20]mTOR75A selective inhibitor of mTOR kinase.

Signaling Pathway:

Receptor Tyrosine Kinases (RTKs) are a major class of kinases. Their activation by ligand binding triggers a cascade of downstream signaling events that regulate cell proliferation, survival, and differentiation.[16][21]

RTK_Signaling Ligand Growth Factor (Ligand) RTK Receptor Tyrosine Kinase (RTK) Ligand->RTK RTK_dimer Dimerized & Autophosphorylated RTK RTK->RTK_dimer Dimerization & Autophosphorylation Adaptor Adaptor Proteins (e.g., Grb2) RTK_dimer->Adaptor Recruitment Ras Ras Adaptor->Ras Activation MAPK_Cascade MAPK Cascade (e.g., Raf, MEK, ERK) Ras->MAPK_Cascade Activation Transcription Gene Transcription MAPK_Cascade->Transcription Response Cellular Response (Proliferation, Survival) Transcription->Response Indole_Inhibitor Indole-based Kinase Inhibitor Indole_Inhibitor->RTK_dimer Inhibition

A generalized Receptor Tyrosine Kinase (RTK) signaling pathway.

Experimental Protocols

The following provides a generalized workflow and protocol for determining the IC50 value of an enzyme inhibitor.

Experimental Workflow for IC50 Determination:

IC50_Workflow Prep Prepare Reagents: Enzyme, Substrate, Buffer, Inhibitor Assay Enzyme Inhibition Assay: - Constant [Enzyme] & [Substrate] - Varying [Inhibitor] Prep->Assay Measure Measure Reaction Rate (e.g., Spectrophotometry) Assay->Measure Plot Plot % Inhibition vs. log[Inhibitor] Measure->Plot Calculate Calculate IC50 Value (Non-linear Regression) Plot->Calculate

Workflow for determining the IC50 of an enzyme inhibitor.

General Protocol for Enzyme Inhibition Assay (e.g., Spectrophotometric):

  • Reagent Preparation:

    • Prepare a stock solution of the purified enzyme in a suitable buffer that ensures its stability and activity.

    • Prepare a stock solution of the substrate in the assay buffer. The final substrate concentration in the assay should ideally be at or below its Michaelis constant (Km) to accurately determine the potency of competitive inhibitors.

    • Prepare a series of dilutions of the indole-based inhibitor from a high-concentration stock (often in DMSO).

  • Assay Setup:

    • In a 96-well microplate, add the assay buffer, the enzyme solution, and the inhibitor solution (at various concentrations). Include control wells with no inhibitor (100% activity) and no enzyme (background).

    • Pre-incubate the enzyme and inhibitor for a specific period to allow for binding.

  • Initiation and Measurement:

    • Initiate the enzymatic reaction by adding the substrate to all wells.

    • Immediately place the microplate in a spectrophotometer and measure the change in absorbance over time at a wavelength specific to the product formation. The rate of the reaction is determined from the linear portion of the progress curve.

  • Data Analysis:

    • Calculate the percentage of inhibition for each inhibitor concentration relative to the control (100% activity).

    • Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

    • Fit the data to a sigmoidal dose-response curve using non-linear regression analysis to determine the IC50 value, which is the concentration of the inhibitor that causes 50% inhibition of the enzyme activity.

References

Comparative

characterization of novel 1H-indole-2-carboxylic acid derivatives

A Comparative Guide to Novel 1H-Indole-2-Carboxylic Acid Derivatives: Characterization and Performance For Researchers, Scientists, and Drug Development Professionals The 1H-indole-2-carboxylic acid scaffold is a privile...

Author: BenchChem Technical Support Team. Date: December 2025

A Comparative Guide to Novel 1H-Indole-2-Carboxylic Acid Derivatives: Characterization and Performance

For Researchers, Scientists, and Drug Development Professionals

The 1H-indole-2-carboxylic acid scaffold is a privileged structure in medicinal chemistry, forming the core of numerous compounds with a wide array of biological activities. This guide provides a comparative analysis of recently developed derivatives, focusing on their anticancer, antimicrobial, and anti-inflammatory properties. The information presented is intended to aid researchers in identifying promising lead compounds and understanding the structure-activity relationships that govern their performance.

Anticancer Activity

Recent research has highlighted the potential of 1H-indole-2-carboxylic acid derivatives as potent anticancer agents, with several compounds demonstrating significant cytotoxicity against various cancer cell lines. These derivatives often exert their effects through the modulation of key signaling pathways involved in cell proliferation and survival.

A notable example is compound C11 , a novel 1H-indole-2-carboxylic acid derivative designed to target the 14-3-3η protein, which has shown significant potential in the treatment of liver cancer.[1][2][3] C11 exhibited superior inhibitory activity against several human liver cancer cell lines, including chemotherapy-resistant ones, when compared to the standard drug Sorafenib.[2] Its mechanism of action involves inducing G1-S phase cell cycle arrest and apoptosis.[1][2]

Another series of substituted-N-benzyl-1H-indole-2-carbohydrazides has also been evaluated for antiproliferative activity.[4] Among these, compound 4e displayed the highest cytotoxicity across breast (MCF-7), lung (A549), and colon (HCT) cancer cell lines, with an average IC50 of 2 µM.[4] This compound has been shown to induce apoptosis, as evidenced by flow cytometry analysis.[4]

Furthermore, indole-2-carboxamides have been investigated as dual inhibitors of EGFR and CDK2, with some derivatives showing potent apoptotic antiproliferative activity.[5]

Comparative Anticancer Potency (IC50)
CompoundTarget/MechanismCell Line(s)IC50 (µM)Reference
C11 14-3-3η inhibitorBel-7402, SMMC-7721, SNU-387, Hep G2, Hep 3BNot specified, but better than Sorafenib[1][2]
4e Apoptosis inductionMCF-7, A549, HCT2 (average)[4]
9e AntiproliferativeHeLa, HT29, MCF-70.37, 0.16, 0.17[3]
17a HIV-1 Integrase InhibitorN/A (Enzymatic assay)3.11[6][7][8]

Signaling Pathway in Liver Cancer for Compound C11

G C11 Compound C11 P14_3_3 14-3-3η Protein C11->P14_3_3 Binds to Apoptosis Apoptosis C11->Apoptosis Induces CellCycleArrest G1-S Phase Arrest C11->CellCycleArrest Induces PPI Protein-Protein Interactions P14_3_3->PPI Inhibits Prolif_Pathways Proliferation-Related Signaling Pathways PPI->Prolif_Pathways Blocks activation of Proliferation Cell Proliferation Prolif_Pathways->Proliferation Leads to inhibition of

Caption: Mechanism of action of compound C11 in liver cancer cells.

Antimicrobial and Anti-inflammatory Activity

Derivatives of 1H-indole-2-carboxylic acid have also been explored for their potential as antimicrobial and anti-inflammatory agents.

In the realm of antimicrobial activity, a series of new 1H-indole-2-carboxamide derivatives were synthesized and tested against various bacterial and fungal strains.[9][10] While the carboxylic acid and ester derivatives generally showed weak to moderate activity compared to standard drugs, certain carboxamides exhibited notable potency.[9][10] For instance, some ester and amide derivatives showed promising results, with compound 2 being the most active against Enterococcus faecalis and also demonstrating significant activity against Candida albicans with a MIC value of 8 µg/mL.[11][12]

Regarding anti-inflammatory properties, indole derivatives are known to exhibit such activities.[13][14] Studies on ursolic acid derivatives incorporating an indole ring have shown a significant reduction in lipopolysaccharide (LPS)-induced pro-inflammatory cytokines such as TNF-α, IL-6, and IL-1β in RAW 264.7 macrophages.[15][16] These compounds were also found to decrease the protein expression of iNOS and COX-2.[15]

Comparative Antimicrobial Activity (MIC)
CompoundTarget Organism(s)MIC (µg/mL)Reference
Compound 2 Enterococcus faecalis, Candida albicans8[11][12]
Compounds 1, 6 Candida albicans32[11]
Compounds 3, 5 Candida albicans64[11]

Experimental Workflow for Anti-inflammatory Assay

G cluster_0 Cell Culture and Treatment cluster_1 Analysis of Inflammatory Markers RAW_cells RAW 264.7 Macrophages LPS_stimulation LPS Stimulation RAW_cells->LPS_stimulation Compound_treatment Treatment with Indole Derivatives LPS_stimulation->Compound_treatment NO_assay Nitric Oxide (NO) Assay Compound_treatment->NO_assay Cytokine_assay Cytokine Measurement (TNF-α, IL-6, IL-1β) Compound_treatment->Cytokine_assay Protein_expression Western Blot (iNOS, COX-2) Compound_treatment->Protein_expression

Caption: Workflow for evaluating the anti-inflammatory activity of indole derivatives.

Experimental Protocols

MTT Assay for Antiproliferative Activity

This assay is used to assess the cytotoxic effects of compounds on cancer cell lines.

  • Cell Seeding: Cancer cells (e.g., MCF-7, A549, HCT) are seeded in 96-well plates at a specific density and allowed to adhere overnight.[4]

  • Compound Treatment: The cells are then treated with various concentrations of the synthesized indole derivatives and a reference drug (e.g., Staurosporine) for a specified period (e.g., 48 hours).[4]

  • MTT Addition: After the treatment period, MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and incubated to allow the formation of formazan crystals by viable cells.

  • Solubilization: The formazan crystals are dissolved by adding a solubilizing agent, such as DMSO.

  • Absorbance Measurement: The absorbance is measured at a specific wavelength using a microplate reader. The percentage of cell viability is calculated relative to untreated control cells, and IC50 values are determined.

Antimicrobial Susceptibility Testing (Broth Microdilution Method)

This method is used to determine the Minimum Inhibitory Concentration (MIC) of the compounds.

  • Preparation of Inoculum: Bacterial or fungal strains are cultured, and the inoculum is adjusted to a standardized concentration.

  • Compound Dilution: The test compounds are serially diluted in a suitable broth medium in 96-well microtiter plates.

  • Inoculation: Each well is inoculated with the prepared microbial suspension.

  • Incubation: The plates are incubated under appropriate conditions (temperature and time) for microbial growth.

  • MIC Determination: The MIC is determined as the lowest concentration of the compound that completely inhibits the visible growth of the microorganism.

Synthesis of 1H-Indole-2-Carboxamide Derivatives

A general procedure for the synthesis of 1H-indole-2-carboxamide derivatives involves the coupling of a substituted 2-carboxyindole with an appropriate amine.[9]

  • Activation of Carboxylic Acid: The substituted 1H-indole-2-carboxylic acid is activated using a coupling agent such as O-(7-azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate (HATU) in the presence of a base like N,N-diisopropylethylamine (DIPEA).[9]

  • Amine Coupling: The corresponding aromatic, alkyl, or cycloalkyl amine is then added to the reaction mixture.

  • Reaction and Work-up: The reaction is stirred at room temperature until completion. The product is then isolated and purified using standard techniques such as extraction and chromatography.

  • Characterization: The structure of the synthesized compounds is confirmed using spectroscopic methods like NMR, IR, and mass spectrometry.[9]

Structure-Activity Relationship (SAR) Insights

The biological activity of 1H-indole-2-carboxylic acid derivatives is significantly influenced by the nature and position of substituents on the indole ring and the carboxamide moiety.

  • Anticancer Activity: For the 1H-indole-2-carboxamides targeting the CB1 receptor, structure-activity relationship studies have shown that the potency is enhanced by the presence of a diethylamino group at the 4-position of the phenyl ring, a chloro or fluoro group at the C5 position, and short alkyl groups at the C3 position of the indole ring.[17]

  • Antimicrobial Activity: The replacement of the carboxylic acid group with an ester or amide functionality can influence the antimicrobial potency, though results can be variable.[9][10]

  • HIV-1 Integrase Inhibition: For HIV-1 integrase inhibitors, introducing a C6-halogenated benzene ring and a long branch at the C3 position of the indole core has been shown to increase inhibitory activity.[18] This is attributed to effective binding with the viral DNA through π-π stacking interactions.[6][7][8]

This guide provides a snapshot of the current research landscape for novel 1H-indole-2-carboxylic acid derivatives. The presented data and protocols are intended to facilitate further investigation and development of these versatile compounds for various therapeutic applications.

References

Validation

A Comparative Analysis of Novel Indole Carboxamides in Oncology and Inflammation

For Researchers, Scientists, and Drug Development Professionals This guide provides a biological evaluation of newly synthesized indole carboxamide derivatives, offering a comparative analysis of their efficacy as potent...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides a biological evaluation of newly synthesized indole carboxamide derivatives, offering a comparative analysis of their efficacy as potential anticancer and anti-inflammatory agents. The following sections present quantitative data from key experiments, detailed experimental methodologies, and visualizations of the relevant biological pathways to support further research and development in this promising area of medicinal chemistry.

Anticancer Activity of Indole Carboxamides

A series of novel indole-2-carboxamide derivatives have been synthesized and evaluated for their antiproliferative activities against various cancer cell lines. This section compares the efficacy of selected compounds against the MCF-7 breast cancer cell line and their inhibitory effects on key cancer-related enzymes, EGFR and CDK2.

Comparative Efficacy of Indole-2-Carboxamide Derivatives

The antiproliferative activity of newly synthesized indole-2-carboxamide derivatives was assessed using the MTT assay. The half-maximal growth inhibitory concentration (GI50) and the half-maximal inhibitory concentration (IC50) for enzyme inhibition are summarized below.

Compound IDTarget Cell Line/EnzymeGI50 (µM)[1]IC50 (nM)[1]
5d MCF-71.50-
EGFR-89 ± 6
5e MCF-70.95-
EGFR-93 ± 8
CDK2-13
5h MCF-71.15-
CDK2-11
5i MCF-71.35-
5j MCF-71.20-
EGFR-98 ± 8
5k MCF-71.45-
CDK2-19
Doxorubicin (Reference) MCF-71.10-
Erlotinib (Reference) EGFR-80 ± 5
Dinaciclib (Reference) CDK2-20

Key Findings:

  • Compounds 5d, 5e, 5h, 5i, 5j, and 5k demonstrated significant antiproliferative activity against the MCF-7 breast cancer cell line, with GI50 values comparable to or better than the reference drug, doxorubicin.[1]

  • Notably, compound 5e exhibited the most potent antiproliferative effect with a GI50 of 0.95 µM.[1]

  • In enzyme inhibition assays, compounds 5d, 5e, and 5j showed strong inhibitory activity against EGFR, with IC50 values similar to the reference inhibitor, erlotinib.[1]

  • Compounds 5e, 5h, and 5k were identified as potent inhibitors of CDK2, with IC50 values even lower than the reference compound, dinaciclib.[1]

Experimental Protocols: Anticancer Evaluation

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble formazan, which has a purple color.

Procedure:

  • Cell Seeding: Cancer cell lines are seeded in 96-well plates at a density of 5x104 to 1x105 cells/mL and incubated for 24 hours.

  • Compound Treatment: Cells are treated with various concentrations of the indole carboxamide derivatives for a specified period (e.g., 48 hours).

  • MTT Addition: After the treatment period, the medium is removed, and MTT solution (0.5 mg/mL in PBS) is added to each well. The plate is then incubated for 2-4 hours at 37°C.

  • Formazan Solubilization: The MTT solution is removed, and a solubilizing agent (e.g., DMSO) is added to dissolve the formazan crystals.

  • Absorbance Measurement: The absorbance is measured at a wavelength of 570 nm using a microplate reader. The percentage of cell viability is calculated relative to untreated control cells.

The inhibitory activity of the compounds against EGFR and CDK2 kinases is determined using in vitro kinase assay kits.

Procedure:

  • Reaction Setup: The kinase, substrate, and ATP are combined in a reaction buffer in the wells of a 96-well plate.

  • Inhibitor Addition: The test compounds (indole carboxamides) at various concentrations are added to the wells.

  • Kinase Reaction: The reaction is initiated by the addition of ATP and incubated at room temperature for a specified time (e.g., 60 minutes).

  • Detection: A detection reagent is added to stop the reaction and generate a signal (e.g., luminescence or fluorescence) that is proportional to the amount of ATP consumed or product formed.

  • Data Analysis: The signal is measured using a plate reader, and the IC50 values are calculated by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

This assay determines if the antiproliferative activity of the compounds is due to the induction of apoptosis via the intrinsic pathway.

Procedure:

  • Cell Treatment: Cancer cells (e.g., MCF-7) are treated with the test compounds for a specified time.

  • Cell Lysis and Fractionation: Cells are harvested and lysed to separate the cytosolic and mitochondrial fractions.

  • Western Blotting: The protein concentration of the cytosolic fraction is determined, and equal amounts of protein are separated by SDS-PAGE.

  • Immunodetection: The separated proteins are transferred to a membrane and probed with an antibody specific for Cytochrome C.

  • Analysis: The presence and intensity of the Cytochrome C band in the cytosolic fraction of treated cells compared to untreated cells indicate the release of Cytochrome C from the mitochondria, a hallmark of apoptosis. Compounds 5d, 5e, and 5h were found to increase Cytochrome C levels in MCF-7 cells by 14, 16, and 13 times, respectively, compared to the control.[1]

Signaling Pathways in Anticancer Activity

The following diagrams illustrate the general workflow for evaluating anticancer compounds and the signaling pathways targeted by the evaluated indole carboxamides.

G cluster_0 Cell Viability Workflow cluster_1 Enzyme Inhibition Workflow cluster_2 Apoptosis Assay Workflow A Cancer Cell Culture B Treatment with Indole Carboxamides A->B C MTT Assay B->C D Data Analysis (GI50) C->D E Kinase Enzyme (EGFR/CDK2) F Addition of Indole Carboxamides E->F G Kinase Activity Assay F->G H Data Analysis (IC50) G->H I Treated Cancer Cells J Cell Lysis & Fractionation I->J K Western Blot for Cytochrome C J->K L Apoptosis Confirmation K->L

Experimental workflow for anticancer evaluation.

G cluster_0 EGFR Signaling Pathway cluster_1 CDK2 Cell Cycle Pathway EGF EGF EGFR EGFR EGF->EGFR RAS RAS EGFR->RAS RAF RAF RAS->RAF MEK MEK RAF->MEK ERK ERK MEK->ERK Proliferation Proliferation ERK->Proliferation Indole_EGFR Indole Carboxamides (e.g., 5d, 5e, 5j) Indole_EGFR->EGFR CyclinE Cyclin E CDK2 CDK2 CyclinE->CDK2 Rb Rb CDK2->Rb p E2F E2F Rb->E2F S_Phase S-Phase Entry E2F->S_Phase Indole_CDK2 Indole Carboxamides (e.g., 5e, 5h, 5k) Indole_CDK2->CDK2

Targeted anticancer signaling pathways.

Anti-inflammatory Activity of Indole Carboxamides

A separate series of indole-2-carboxamide derivatives were synthesized and screened for their anti-inflammatory properties in RAW 264.7 macrophages. Their ability to inhibit the production of key pro-inflammatory cytokines, TNF-α and IL-6, induced by lipopolysaccharide (LPS) is compared.

Comparative Inhibition of Pro-inflammatory Cytokines

The anti-inflammatory activity was evaluated by measuring the inhibition of TNF-α and IL-6 production in LPS-stimulated RAW 264.7 macrophages.

Compound IDInhibition of TNF-α (%) at 10 µM[2]Inhibition of IL-6 (%) at 10 µM[2]
10e 78.5 ± 4.275.1 ± 3.8
10g 82.3 ± 5.179.6 ± 4.5
10j 79.1 ± 3.976.8 ± 4.1
10k 80.4 ± 4.778.2 ± 4.3
Indomethacin (Reference) 45.2 ± 2.542.8 ± 2.1

Key Findings:

  • Several indole-2-carboxamide derivatives, including 10e, 10g, 10j, and 10k , demonstrated potent inhibition of both TNF-α and IL-6 production.[2]

  • These compounds exhibited significantly higher inhibitory activity compared to the reference anti-inflammatory drug, indomethacin.[2]

Experimental Protocol: Anti-inflammatory Evaluation

This assay measures the ability of compounds to inhibit the release of pro-inflammatory cytokines from macrophages stimulated with LPS.

Procedure:

  • Cell Culture: RAW 264.7 macrophages are cultured in 96-well plates.

  • Compound Pre-treatment: Cells are pre-treated with the indole carboxamide derivatives at various concentrations for 1-2 hours.

  • LPS Stimulation: Lipopolysaccharide (LPS) is added to the wells (excluding the negative control) to a final concentration of 0.5-1 µg/mL to induce an inflammatory response. The plates are then incubated for 22-24 hours.

  • Supernatant Collection: After incubation, the cell culture supernatant is collected.

  • Cytokine Measurement (ELISA): The concentrations of TNF-α and IL-6 in the supernatant are quantified using specific Enzyme-Linked Immunosorbent Assay (ELISA) kits.

  • Data Analysis: The percentage of cytokine inhibition is calculated by comparing the cytokine levels in compound-treated wells to those in LPS-stimulated wells without any compound.

Signaling Pathway in Anti-inflammatory Activity

The diagram below illustrates the LPS-induced inflammatory signaling pathway in macrophages and the potential point of intervention for the indole carboxamide derivatives.

G cluster_0 LPS-Induced Inflammatory Pathway LPS LPS TLR4 TLR4 LPS->TLR4 MyD88 MyD88 TLR4->MyD88 TRAF6 TRAF6 MyD88->TRAF6 TAK1 TAK1 TRAF6->TAK1 IKK IKK TAK1->IKK NFkB NF-κB IKK->NFkB Activation Cytokines Pro-inflammatory Cytokines (TNF-α, IL-6) NFkB->Cytokines Transcription Indole_Inflam Indole Carboxamides (e.g., 10g) Indole_Inflam->IKK Potential Inhibition

LPS-induced pro-inflammatory signaling.

References

Comparative

A Comparative Guide to Assessing the Purity of Synthesized 3-Acetylamino-1H-indole-2-carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals The accurate determination of purity is a critical step in the synthesis of any chemical compound, particularly those intended for pharmaceutical and resear...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

The accurate determination of purity is a critical step in the synthesis of any chemical compound, particularly those intended for pharmaceutical and research applications. For a molecule such as 3-Acetylamino-1H-indole-2-carboxylic acid, a derivative of the indole scaffold prevalent in many biologically active compounds, ensuring high purity is paramount for reliable experimental results and safety. This guide provides a comparative overview of common analytical techniques for purity assessment, complete with experimental protocols and a discussion of potential impurities and alternative compounds.

Methods for Purity Assessment

A variety of analytical methods can be employed to determine the purity of a synthesized organic compound. These techniques range from simple physical measurements to sophisticated spectroscopic and chromatographic analyses. The choice of method often depends on the required level of accuracy, the nature of the expected impurities, and the available instrumentation.[1][2]

Common Analytical Techniques:

  • Chromatographic Methods: These techniques separate components of a mixture based on their differential distribution between a stationary and a mobile phase.[2]

    • High-Performance Liquid Chromatography (HPLC): A highly versatile and widely used technique for purity determination of non-volatile compounds. It offers high resolution and sensitivity and can be used for both qualitative and quantitative analysis.

    • Liquid Chromatography-Mass Spectrometry (LC-MS): This powerful method combines the separation capabilities of HPLC with the mass analysis of mass spectrometry, providing information about the molecular weight of the compound and its impurities.[1]

    • Thin-Layer Chromatography (TLC): A simple, rapid, and inexpensive method for monitoring the progress of a reaction and for preliminary purity assessment.[1]

  • Spectroscopic Methods:

    • Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides detailed information about the molecular structure of a compound. Quantitative NMR (qNMR) is a powerful technique for determining the absolute purity of a sample without the need for a reference standard of the same compound.[3]

    • Mass Spectrometry (MS): Determines the mass-to-charge ratio of ions, allowing for the determination of the molecular weight of the compound and the identification of impurities.

  • Physical and Other Methods:

    • Melting Point Analysis: A sharp melting point range is indicative of a pure crystalline solid.[1][4] Impurities tend to broaden and depress the melting point.

    • Elemental Analysis: Provides the percentage composition of elements (C, H, N, etc.) in a sample, which can be compared to the theoretical values for the pure compound.[1]

Comparative Analysis of Purity Assessment Methods

The selection of an appropriate analytical method is crucial for obtaining reliable purity data. The following table provides a comparison of the most common techniques used for the purity assessment of 3-Acetylamino-1H-indole-2-carboxylic acid.

MethodPrincipleInformation ProvidedAdvantagesDisadvantages
HPLC Differential partitioning between a stationary and mobile phase.Retention time, peak area (quantitative).High resolution, high sensitivity, widely applicable.Requires a reference standard for quantification.
LC-MS Combines HPLC separation with mass detection.Retention time, mass-to-charge ratio.High sensitivity and selectivity, provides molecular weight information.[1]More complex and expensive than HPLC.
qNMR Absorption of radiofrequency waves by atomic nuclei in a magnetic field.Structural information, absolute quantitative purity.[3]Does not require a specific reference standard of the analyte.[3]Lower sensitivity compared to chromatographic methods.
Melting Point Temperature at which a solid becomes a liquid.Melting point range.Simple, fast, and inexpensive.[4]Not suitable for amorphous or non-crystalline solids, insensitive to small amounts of impurities.
Elemental Analysis Combustion of the sample to determine elemental composition.Percentage of C, H, N, etc.Provides fundamental composition data.Does not distinguish between isomers, requires high sample purity for accurate results.[2]

Potential Impurities and Alternative Compounds

Potential Impurities:

During the synthesis of 3-Acetylamino-1H-indole-2-carboxylic acid, several impurities may be introduced. These can include:

  • Starting Materials: Unreacted starting materials such as indole-2-carboxylic acid or acetic anhydride.

  • By-products: Products from side reactions, such as the di-acetylated product or products from ring-opening reactions.

  • Isomers: Positional isomers that may form depending on the reaction conditions.

  • Residual Solvents: Solvents used in the synthesis and purification steps.

Alternative Compounds and Bioisosteres:

In drug discovery and development, it is often necessary to explore related compounds to optimize biological activity and pharmacokinetic properties. For 3-Acetylamino-1H-indole-2-carboxylic acid, alternatives could include:

  • Other 3-substituted Indole-2-carboxylic Acids: A wide range of derivatives with different substituents at the 3-position have been synthesized and evaluated for various biological activities.[5][6]

  • Carboxylic Acid Bioisosteres: The carboxylic acid group is often replaced by other functional groups (bioisosteres) to improve properties like membrane permeability and metabolic stability. Common bioisosteres for carboxylic acids include tetrazoles, hydroxamic acids, and sulfonamides.[7][8][9]

Experimental Protocols

A. Purity Determination by High-Performance Liquid Chromatography (HPLC)

  • Preparation of Standard and Sample Solutions:

    • Accurately weigh about 1 mg of the 3-Acetylamino-1H-indole-2-carboxylic acid reference standard and the synthesized sample into separate 10 mL volumetric flasks.

    • Dissolve the contents in a suitable solvent (e.g., a mixture of acetonitrile and water) and make up to the mark.

  • Chromatographic Conditions:

    • Column: C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 5 µm).

    • Mobile Phase: A gradient of solvent A (e.g., 0.1% formic acid in water) and solvent B (e.g., 0.1% formic acid in acetonitrile).

    • Flow Rate: 1.0 mL/min.

    • Injection Volume: 10 µL.

    • Detection: UV at an appropriate wavelength (e.g., 254 nm).

  • Analysis:

    • Inject the standard and sample solutions into the HPLC system.

    • Identify the peak corresponding to 3-Acetylamino-1H-indole-2-carboxylic acid in the sample chromatogram by comparing the retention time with that of the standard.

    • Calculate the purity of the sample by the area normalization method, assuming all impurities have a similar response factor to the main compound.

B. Purity Determination by Quantitative NMR (qNMR)

  • Sample Preparation:

    • Accurately weigh a specific amount of the synthesized 3-Acetylamino-1H-indole-2-carboxylic acid and a certified internal standard (e.g., maleic acid) into an NMR tube.

    • Add a known volume of a deuterated solvent (e.g., DMSO-d6) to dissolve the sample and the internal standard completely.

  • NMR Data Acquisition:

    • Acquire a proton (¹H) NMR spectrum of the sample.

    • Ensure a sufficient relaxation delay (D1) to allow for complete relaxation of all protons, which is crucial for accurate quantification.

  • Data Processing and Analysis:

    • Integrate the signals corresponding to the synthesized compound and the internal standard.

    • Calculate the purity of the synthesized compound using the following formula: Purity (%) = (I_sample / N_sample) * (N_std / I_std) * (MW_sample / m_sample) * (m_std / MW_std) * P_std Where:

      • I = Integral value

      • N = Number of protons for the integrated signal

      • MW = Molecular weight

      • m = mass

      • P_std = Purity of the internal standard

Visualization of the Purity Assessment Workflow

The following diagram illustrates a typical workflow for assessing the purity of a synthesized compound.

Purity_Assessment_Workflow cluster_0 Initial Assessment cluster_1 Qualitative & Quantitative Analysis cluster_2 Final Purity Confirmation Synthesis Synthesized Compound TLC Thin-Layer Chromatography Synthesis->TLC Reaction Monitoring MP Melting Point Analysis Synthesis->MP Preliminary Check HPLC HPLC Analysis TLC->HPLC MP->HPLC LCMS LC-MS Analysis HPLC->LCMS Impurity Identification qNMR qNMR Analysis HPLC->qNMR Absolute Quantification Final_Purity Purity Confirmed HPLC->Final_Purity LCMS->Final_Purity qNMR->Final_Purity Elemental Elemental Analysis Elemental->Final_Purity Compositional Verification

Caption: Workflow for Purity Assessment of Synthesized Compounds.

References

Validation

Comparative Analysis of Indole-2-Carboxylic Acid Derivatives: A Focus on Selectivity and Cross-Reactivity

For Researchers, Scientists, and Drug Development Professionals The indole-2-carboxylic acid scaffold is a privileged structure in medicinal chemistry, serving as a foundation for the development of therapeutic agents ta...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

The indole-2-carboxylic acid scaffold is a privileged structure in medicinal chemistry, serving as a foundation for the development of therapeutic agents targeting a diverse range of biological targets. While the specific compound 3-Acetylamino-1H-indole-2-carboxylic acid lacks extensive characterization in the public domain regarding its cross-reactivity, analysis of structurally related indole-2-carboxylic acid derivatives reveals distinct selectivity profiles for different target classes. This guide provides a comparative overview of two prominent classes of indole-2-carboxylic acid derivatives: Cysteinyl Leukotriene Receptor 1 (CysLT1) antagonists and HIV-1 integrase inhibitors, with a focus on their selectivity and the experimental methods used for their evaluation.

CysLT1 Receptor Antagonists: A Case Study in Selectivity

Derivatives of 3-substituted 1H-indole-2-carboxylic acid have been identified as potent and selective antagonists of the CysLT1 receptor, a key player in the inflammatory cascade associated with asthma and allergic rhinitis. A notable example is the compound 3-((E)-3-((3-((E)-2-(7-chloroquinolin-2-yl)vinyl)phenyl)amino)-3-oxoprop-1-en-1-yl)-7-methoxy-1H-indole-2-carboxylic acid (Compound 17k from a key study), which demonstrates high affinity for the CysLT1 receptor with significantly lower activity at the related CysLT2 receptor.[1][2]

Quantitative Comparison of Receptor Antagonist Activity

The selectivity of these compounds is a critical attribute, as off-target effects can lead to undesirable side effects. The following table summarizes the inhibitory concentrations (IC50) for a lead indole-2-carboxylic acid derivative against CysLT1 and CysLT2 receptors, highlighting its selectivity.

Compound IDTargetIC50 (µM)Selectivity (CysLT2 IC50 / CysLT1 IC50)
Compound 17k CysLT10.0059 ± 0.0011~2542
CysLT215 ± 4

Data sourced from a study on 3-substituted 1H-indole-2-carboxylic acid derivatives as CysLT1 selective antagonists.[1][2]

Experimental Protocol: Calcium Mobilization Assay for CysLT1 and CysLT2 Receptor Activity

The determination of CysLT1 and CysLT2 receptor antagonism is typically performed using a calcium mobilization assay in cells engineered to express these receptors.

Principle: Activation of CysLT1 and CysLT2 receptors, which are G-protein coupled receptors (GPCRs), leads to an increase in intracellular calcium concentration. Antagonists will block this effect.

Methodology:

  • Cell Culture: Human embryonic kidney (HEK293) cells are transiently transfected with plasmids encoding either the human CysLT1 or CysLT2 receptor.

  • Fluorescent Dye Loading: Transfected cells are loaded with a calcium-sensitive fluorescent dye, such as Fluo-4 AM.

  • Compound Incubation: The cells are pre-incubated with varying concentrations of the test compound (e.g., the indole-2-carboxylic acid derivative).

  • Agonist Stimulation: The cells are then stimulated with a known CysLT receptor agonist, such as leukotriene D4 (LTD4).

  • Signal Detection: The change in fluorescence intensity, corresponding to the change in intracellular calcium concentration, is measured using a fluorometric imaging plate reader.

  • Data Analysis: The IC50 values are calculated by plotting the inhibition of the agonist-induced calcium mobilization against the concentration of the test compound.

Signaling Pathway of CysLT1 Receptor

CysLT1_Signaling LTD4 Leukotriene D4 (LTD4) CysLT1R CysLT1 Receptor LTD4->CysLT1R Binds Gq Gq Protein CysLT1R->Gq Activates Indole_Derivative Indole-2-Carboxylic Acid Derivative (Antagonist) Indole_Derivative->CysLT1R Blocks PLC Phospholipase C (PLC) Gq->PLC Activates PIP2 PIP2 PLC->PIP2 Hydrolyzes IP3 IP3 PIP2->IP3 DAG DAG PIP2->DAG Ca_release Ca²⁺ Release from ER IP3->Ca_release Stimulates PKC Protein Kinase C (PKC) DAG->PKC Activates Inflammation Inflammatory Response Ca_release->Inflammation PKC->Inflammation

Caption: CysLT1 Receptor Signaling Pathway and Inhibition.

HIV-1 Integrase Inhibitors: Potency and a Need for Broader Selectivity Profiling

Another class of bioactive indole-2-carboxylic acid derivatives has been identified as inhibitors of HIV-1 integrase, a crucial enzyme for the replication of the human immunodeficiency virus.[3][4][5] These compounds have demonstrated potent inhibition of the strand transfer step of the integration process.[3][4][5]

Quantitative Data on HIV-1 Integrase Inhibition
Compound ClassTargetIC50 (µM)
Indole-2-carboxylic acid derivatives HIV-1 IntegraseRanging from sub-micromolar to low micromolar

Data is generalized from multiple studies on indole-2-carboxylic acid derivatives as HIV-1 integrase inhibitors.[3][4][5][6]

Experimental Protocol: HIV-1 Integrase Strand Transfer Assay

The inhibitory activity of these compounds is typically evaluated using an in vitro strand transfer assay.

Principle: This assay measures the ability of HIV-1 integrase to catalyze the integration of a donor DNA substrate into a target DNA substrate. Inhibitors will block this reaction.

Methodology:

  • Assay Plate Preparation: A 96-well plate is coated with a donor substrate DNA.

  • Enzyme Binding: Recombinant HIV-1 integrase is added to the wells and allowed to bind to the donor DNA.

  • Inhibitor Incubation: The test compounds (indole-2-carboxylic acid derivatives) are added at various concentrations.

  • Strand Transfer Reaction: A target DNA substrate is added to initiate the strand transfer reaction.

  • Detection: The integrated product is detected using an antibody that specifically recognizes the incorporated target DNA, often coupled to a colorimetric or fluorometric readout.

  • Data Analysis: The IC50 values are determined by measuring the reduction in the strand transfer product in the presence of the inhibitor.[7][8][9][10]

Experimental Workflow for HIV-1 Integrase Inhibition Assay

HIV1_Integrase_Assay cluster_prep Assay Preparation cluster_inhibition Inhibition Step cluster_reaction Reaction and Detection Plate_Prep Coat 96-well plate with Donor Substrate DNA Enzyme_Binding Add HIV-1 Integrase Plate_Prep->Enzyme_Binding Add_Inhibitor Add Indole-2-Carboxylic Acid Derivative Enzyme_Binding->Add_Inhibitor Add_Target_DNA Add Target Substrate DNA Add_Inhibitor->Add_Target_DNA Detection Detect Integrated Product (e.g., ELISA) Add_Target_DNA->Detection IC50 Calculation IC50 Calculation Detection->IC50 Calculation

Caption: Workflow of the HIV-1 Integrase Strand Transfer Assay.

Conclusion

The indole-2-carboxylic acid scaffold demonstrates significant therapeutic potential, with different substitution patterns leading to compounds with high affinity and selectivity for distinct biological targets. The CysLT1 receptor antagonists derived from this scaffold exhibit excellent selectivity over the related CysLT2 receptor, a critical feature for minimizing off-target effects. In contrast, while indole-2-carboxylic acid-based HIV-1 integrase inhibitors show high potency, a comprehensive understanding of their cross-reactivity against other host enzymes is an area that warrants further investigation to ensure their safety and specificity. The experimental protocols outlined provide a foundation for the continued exploration and characterization of novel compounds based on this versatile chemical framework.

References

Comparative

A Comparative Guide to the Antioxidant Potential of Indole-2-Carboxylic Acid Analogues

For Researchers, Scientists, and Drug Development Professionals This guide provides a comparative analysis of the antioxidant potential of various indole-2-carboxylic acid analogues. The data presented is compiled from p...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the antioxidant potential of various indole-2-carboxylic acid analogues. The data presented is compiled from peer-reviewed studies to facilitate the objective assessment of these compounds for further research and development.

Quantitative Comparison of Antioxidant Activity

The antioxidant capacities of two series of novel indole-2-carboxylic acid derivatives, N-substituted derivatives (Series 3) and indole-2-carboxamides (Series 5), were evaluated. The following table summarizes their half-maximal inhibitory concentration (IC50) values from various antioxidant assays. Lower IC50 values indicate greater antioxidant activity.

Compound IDModificationDPPH IC50 (µM)Nitric Oxide Scavenging IC50 (µM)Hydroxyl Radical Scavenging IC50 (µM)
Series 3 N-Substituted Chalcones
3aR = H455865
3bR = 4-CH3425562
3cR = 4-OCH3384855
3dR = 4-Cl405260
3eR = 4-NO2556875
3fR = 2,4-diCl486068
3g R = 4-N(CH3)2 23 35 45
3hR = 3,4,5-triOCH3354552
Series 5 Indole-2-carboxamides
5aR' = H506270
5b R' = 4-OH 28 38 48
5c R' = 2-OH 30 40 50
5dR' = 4-CH3485865
5eR' = 4-OCH3455562
5fR' = 4-Cl475764
5gR' = 4-NO2607280
BHA Standard 20 30 40

Experimental Protocols

Detailed methodologies for the key antioxidant assays are provided below.

DPPH Radical Scavenging Assay

The 2,2-diphenyl-1-picrylhydrazyl (DPPH) assay is a common spectrophotometric method for determining antioxidant activity.

  • Reagent Preparation : A 0.1 mM solution of DPPH in methanol is prepared.

  • Reaction Mixture : 1.0 mL of the DPPH solution is added to 3.0 mL of the test compound solution in methanol at various concentrations.

  • Incubation : The mixture is shaken vigorously and allowed to stand at room temperature for 30 minutes in the dark.

  • Absorbance Measurement : The absorbance of the resulting solution is measured at 517 nm using a spectrophotometer.

  • Calculation : The percentage of scavenging activity is calculated using the formula: % Scavenging = [(A₀ - A₁)/A₀] × 100 where A₀ is the absorbance of the control (DPPH solution without the test compound) and A₁ is the absorbance of the sample. The IC50 value is determined from a plot of scavenging activity against the concentration of the compound.

Nitric Oxide Radical Scavenging Assay

This assay measures the ability of a compound to inhibit nitric oxide radicals generated from sodium nitroprusside.

  • Reaction Mixture : 2.0 mL of 10 mM sodium nitroprusside in 0.5 M phosphate buffer (pH 7.4) is mixed with 0.5 mL of the test compound solution at various concentrations.

  • Incubation : The mixture is incubated at 25°C for 150 minutes.

  • Griess Reagent Addition : After incubation, 0.5 mL of the reaction mixture is mixed with 1.0 mL of sulfanilic acid reagent (0.33% in 20% glacial acetic acid) and allowed to stand for 5 minutes. Then, 1.0 mL of naphthylethylenediamine dihydrochloride (0.1% w/v) is added, and the mixture is incubated for another 30 minutes at 25°C.

  • Absorbance Measurement : The absorbance of the chromophore formed is measured at 540 nm.

  • Calculation : The percentage of nitric oxide scavenging is calculated, and the IC50 value is determined.

Hydroxyl Radical Scavenging Assay

This assay evaluates the hydroxyl radical scavenging ability of the compounds using the Fenton reaction.

  • Reaction Mixture : The reaction mixture contains 1.0 mL of iron-EDTA solution (0.13% ferrous ammonium sulfate and 0.26% EDTA), 0.5 mL of EDTA solution (0.018%), and 1.0 mL of dimethyl sulfoxide (DMSO) (0.85% v/v in 0.1 M phosphate buffer, pH 7.4).

  • Reaction Initiation : 0.5 mL of ascorbic acid (0.22%) is added to initiate the reaction.

  • Incubation : The mixture is incubated at 80-90°C for 15 minutes in a water bath.

  • Color Development : After incubation, 1.0 mL of ice-cold trichloroacetic acid (TCA) (17.5% w/v) is added, followed by 3.0 mL of Nash reagent (7.5 g of ammonium acetate, 300 µL of glacial acetic acid, and 200 µL of acetylacetone, made up to 100 mL with distilled water). The mixture is left at room temperature for 15 minutes.

  • Absorbance Measurement : The absorbance is measured at 412 nm.

  • Calculation : The percentage of hydroxyl radical scavenging is calculated, and the IC50 value is determined.

Potential Signaling Pathways in Antioxidant Action

The antioxidant effects of indole derivatives may be mediated through the modulation of key cellular signaling pathways that regulate the endogenous antioxidant response.

Antioxidant Signaling Pathway for Indole Derivatives cluster_0 Oxidative Stress cluster_1 Indole-2-Carboxylic Acid Analogue cluster_2 Cellular Response ROS/RNS ROS/RNS MAPK Pathway MAPK (e.g., p38, JNK) ROS/RNS->MAPK Pathway Activation Indole Analogue Indole Analogue Indole Analogue->ROS/RNS Direct Scavenging Nrf2 Nrf2 Indole Analogue->Nrf2 Stabilization/ Activation Indole Analogue->MAPK Pathway Modulation Keap1 Keap1 Keap1->Nrf2 Inhibition ARE Antioxidant Response Element Nrf2->ARE Activation Antioxidant Enzymes HO-1, NQO1, etc. ARE->Antioxidant Enzymes Upregulation Antioxidant Enzymes->ROS/RNS Neutralization MAPK Pathway->Nrf2 Activation Cell Survival Cell Survival MAPK Pathway->Cell Survival Promotion

Caption: Potential antioxidant signaling pathways modulated by indole-2-carboxylic acid analogues.

Indole derivatives may exert their antioxidant effects through two primary mechanisms:

  • Direct Radical Scavenging : The indole nucleus can directly donate a hydrogen atom or an electron to neutralize free radicals, such as reactive oxygen species (ROS) and reactive nitrogen species (RNS).

  • Modulation of Cellular Signaling Pathways :

    • Keap1-Nrf2 Pathway : Under normal conditions, the transcription factor Nrf2 is kept inactive by Keap1. Oxidative stress or the action of indole analogues can lead to the dissociation of Nrf2 from Keap1. Nrf2 then translocates to the nucleus and binds to the Antioxidant Response Element (ARE), leading to the transcription of various cytoprotective genes, including antioxidant enzymes like heme oxygenase-1 (HO-1) and NAD(P)H:quinone oxidoreductase 1 (NQO1).

    • Mitogen-Activated Protein Kinase (MAPK) Pathway : Oxidative stress can activate MAPK signaling cascades (e.g., p38, JNK). Some indole compounds have been shown to modulate these pathways, which can, in turn, influence the activity of Nrf2 and promote cell survival.

Experimental Workflow

The general workflow for the synthesis and antioxidant evaluation of indole-2-carboxylic acid analogues is depicted below.

Experimental Workflow Start Start Indole-2-carboxylic acid Indole-2-carboxylic acid Start->Indole-2-carboxylic acid Synthesis of Analogues Synthesis of N-substituted and Carboxamide Analogues Indole-2-carboxylic acid->Synthesis of Analogues Structural Characterization IR, NMR, Mass Spec Synthesis of Analogues->Structural Characterization Antioxidant Screening In vitro Antioxidant Assays Structural Characterization->Antioxidant Screening DPPH Assay DPPH Assay Antioxidant Screening->DPPH Assay NO Scavenging Assay NO Scavenging Assay Antioxidant Screening->NO Scavenging Assay Hydroxyl Radical Scavenging Hydroxyl Radical Scavenging Antioxidant Screening->Hydroxyl Radical Scavenging Data Analysis IC50 Value Determination DPPH Assay->Data Analysis NO Scavenging Assay->Data Analysis Hydroxyl Radical Scavenging->Data Analysis End End Data Analysis->End

Caption: General workflow for synthesis and antioxidant evaluation.

Validation

Comparative Antitumor Activity of 1H-Indole-2-Carboxylic Acid Derivatives: A Guide for Researchers

This guide provides a comparative analysis of the antitumor activities of various 1H-indole-2-carboxylic acid derivatives, intended for researchers, scientists, and drug development professionals. The information is comp...

Author: BenchChem Technical Support Team. Date: December 2025

This guide provides a comparative analysis of the antitumor activities of various 1H-indole-2-carboxylic acid derivatives, intended for researchers, scientists, and drug development professionals. The information is compiled from recent studies and presented to facilitate an objective evaluation of these compounds as potential anticancer agents.

Data Presentation: In Vitro Cytotoxicity

The following table summarizes the in vitro antitumor activity of selected 1H-indole-2-carboxylic acid derivatives against various human cancer cell lines. The half-maximal inhibitory concentration (IC50) is a measure of the potency of a substance in inhibiting a specific biological or biochemical function.

Compound IDDerivative ClassCancer Cell LineIC50 (µM)Target(s)Reference
C11 1H-indole-2-carboxylic acid derivativeBel-7402 (Liver)Data not specified14-3-3η[1]
SMMC-7721 (Liver)Data not specified[1]
SNU-387 (Liver)Data not specified[1]
Hep G2 (Liver)Data not specified[1]
Hep 3B (Liver)Data not specified[1]
Bel-7402/5-Fu (Resistant Liver)Data not specified[1]
9e 2-methoxycarbonyl-6-methoxy-N-1H-indoleHeLa (Cervical)0.37Tubulin[2]
HT29 (Colon)0.16[2]
MCF-7 (Breast)0.17[2]
HL-60 (Leukemia)18[2]
ICA-Cu Indole-2-carboxylic acid dinuclear copper(II) complexMDA-MB-231 (Breast)5.43DNA intercalation[3]
MCF-7 (Breast)5.69[3]
Compound 1 Indole-based caffeic acid amideHTB-26 (Breast)10-50Not specified[4]
PC-3 (Prostate)10-50[4]
HepG2 (Liver)10-50[4]
HCT116 (Colon)22.4[4]
Compound 2 Indole-based caffeic acid amideHTB-26 (Breast)10-50Not specified[4]
PC-3 (Prostate)10-50[4]
HepG2 (Liver)10-50[4]
HCT116 (Colon)0.34[4]
Compound 122 Tetrahydro-1H-pyrido-[4,3-b]indole derivativeMCF-7 (Breast)6.52 µg/mlNot specified[5]
HepG2 (Liver)3.82 µg/ml[5]
HCT-116 (Colon)4.73 µg/ml[5]

Experimental Protocols

Detailed methodologies for the key experiments cited in the evaluation of these compounds are provided below.

Cell Viability and Proliferation (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity.[6] NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble formazan, which has a purple color.

Protocol for Adherent Cells:

  • Seed cells in a 96-well plate at a density of 1,000 to 100,000 cells per well and incubate for 6 to 24 hours.[7]

  • Treat the cells with various concentrations of the test compound and incubate for the desired period (e.g., 24, 48, or 72 hours).

  • After incubation, carefully aspirate the spent culture medium from each well.

  • Add 50 µL of serum-free medium to each well to wash the cells.

  • Add 50 µL of MTT solution (5 mg/mL in PBS) to each well.

  • Incubate the plate at 37°C with 5% CO₂ for 2-4 hours to allow for the formation of formazan crystals.

  • Carefully aspirate the MTT solution without disturbing the formazan crystals.

  • Add 100-150 µL of a solubilization solvent (e.g., DMSO) to each well to dissolve the formazan crystals.

  • Shake the plate on an orbital shaker for 15 minutes to ensure complete solubilization.

  • Measure the absorbance at 570 nm using a microplate reader, with a reference wavelength of 630 nm to correct for background absorbance.

Protocol for Suspension Cells:

  • After the treatment period, centrifuge the microplate at 1,000 x g for 5 minutes at 4°C to pellet the cells.

  • Carefully aspirate the supernatant.

  • Follow steps 4-10 from the adherent cell protocol. For step 7, centrifuge the plate again to pellet the formazan crystals before aspirating the MTT solution.

Apoptosis Assay (Annexin V & Propidium Iodide Staining)

This flow cytometry-based assay detects apoptosis by identifying the externalization of phosphatidylserine (PS) on the cell membrane, an early marker of apoptosis. Annexin V, a calcium-dependent phospholipid-binding protein, has a high affinity for PS and is conjugated to a fluorochrome (e.g., FITC). Propidium Iodide (PI) is a fluorescent nucleic acid binding dye that cannot cross the membrane of live cells, thus it is used to identify necrotic or late apoptotic cells.

Protocol:

  • Seed cells (1 × 10⁶ cells) in a T25 culture flask and treat with the test compound for the desired time.[8]

  • Harvest both adherent and floating cells. For adherent cells, use trypsin and then combine with the supernatant containing floating cells.[8]

  • Wash the cells twice with cold 1X PBS by centrifugation at approximately 300-670 x g for 5 minutes.[8][9]

  • Resuspend the cell pellet in 1X Binding Buffer at a concentration of ~1 × 10⁶ cells/mL.

  • To 100 µL of the cell suspension, add 5 µL of fluorochrome-conjugated Annexin V.[9]

  • Gently vortex and incubate for 10-20 minutes at room temperature in the dark.[9]

  • Just prior to analysis, add 5-10 µL of PI staining solution to each sample.

  • Add 400 µL of 1X Binding Buffer to each tube.

  • Analyze the cells immediately by flow cytometry. Healthy cells will be negative for both Annexin V and PI. Early apoptotic cells will be Annexin V positive and PI negative. Late apoptotic or necrotic cells will be positive for both Annexin V and PI.

Cell Cycle Analysis (Propidium Iodide Staining)

This method uses propidium iodide (PI) to stain the DNA of cells, allowing for the analysis of cell cycle distribution by flow cytometry. The fluorescence intensity of PI is directly proportional to the amount of DNA in the cells, enabling the differentiation of cells in G0/G1, S, and G2/M phases of the cell cycle.

Protocol:

  • Harvest and wash the cells with PBS.

  • Fix the cells by adding them dropwise to ice-cold 70% ethanol while gently vortexing to prevent clumping.[10]

  • Store the fixed cells at 4°C for at least 2 hours. Cells can be stored in ethanol for several weeks.[11][12]

  • Centrifuge the fixed cells to remove the ethanol and wash twice with PBS.[10]

  • Resuspend the cell pellet in a PI staining solution containing RNase A to prevent the staining of RNA.[10]

  • Incubate the cells in the dark for 30 minutes at room temperature.[10]

  • Analyze the cells by flow cytometry. The DNA content will be used to generate a histogram representing the cell cycle phases.

Western Blot Analysis for Apoptosis-Related Proteins

Western blotting is used to detect specific proteins in a sample of cell lysate. For apoptosis studies, this technique can identify changes in the expression levels of key regulatory proteins such as caspases and members of the Bcl-2 family.[13][14]

Protocol:

  • Cell Lysis and Protein Extraction: Treat cells with the test compound, then harvest and wash with ice-cold PBS. Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.[15] Centrifuge the lysate to pellet cell debris and collect the supernatant containing the proteins.[15]

  • Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay to ensure equal loading.[15]

  • SDS-PAGE: Denature the protein samples by boiling in Laemmli buffer and load equal amounts of protein onto an SDS-polyacrylamide gel. Run the gel to separate the proteins by size.[16]

  • Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.[16]

  • Blocking: Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour at room temperature to prevent non-specific antibody binding.[16]

  • Primary Antibody Incubation: Incubate the membrane with a primary antibody specific to the protein of interest (e.g., cleaved caspase-3, Bax, Bcl-2) overnight at 4°C.[16]

  • Washing: Wash the membrane three times with TBST.[16]

  • Secondary Antibody Incubation: Incubate the membrane with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.[16]

  • Detection: Visualize the protein bands using a chemiluminescent substrate and an imaging system. The intensity of the bands corresponds to the amount of the target protein.[13]

Signaling Pathways and Experimental Workflows

The following diagrams illustrate key signaling pathways targeted by 1H-indole-2-carboxylic acid derivatives and a general workflow for their evaluation.

Experimental_Workflow cluster_synthesis Compound Synthesis & Characterization cluster_invitro In Vitro Antitumor Evaluation cluster_mechanism Mechanism of Action Studies Synthesis Synthesis of 1H-indole-2-carboxylic acid derivatives Characterization Structural Characterization (NMR, MS, etc.) Synthesis->Characterization Cell_Lines Panel of Human Cancer Cell Lines Characterization->Cell_Lines MTT Cell Viability Assay (MTT) Cell_Lines->MTT Apoptosis Apoptosis Assay (Annexin V/PI) MTT->Apoptosis Cell_Cycle Cell Cycle Analysis (PI Staining) Apoptosis->Cell_Cycle Western_Blot Western Blot Analysis Cell_Cycle->Western_Blot Target_ID Target Identification (e.g., Kinase Assays, Docking) Western_Blot->Target_ID Pathway_Analysis Signaling Pathway Elucidation Target_ID->Pathway_Analysis

Caption: General workflow for the evaluation of antitumor activity.

EGFR_Signaling_Pathway cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus EGFR EGFR RAS RAS EGFR->RAS Activation PI3K PI3K EGFR->PI3K Activation Ligand Ligand (e.g., EGF) Ligand->EGFR RAF RAF RAS->RAF MEK MEK RAF->MEK ERK ERK MEK->ERK Transcription Gene Transcription ERK->Transcription AKT AKT PI3K->AKT mTOR mTOR AKT->mTOR Survival Cell Survival mTOR->Survival Indole_Derivative Indole-2-Carboxylic Acid Derivative Indole_Derivative->EGFR Inhibition Proliferation Cell Proliferation Transcription->Proliferation

Caption: EGFR signaling pathway and its inhibition.

CDK2_Cell_Cycle_Pathway G1 G1 Phase S S Phase (DNA Replication) G1->S G2 G2 Phase S->G2 M M Phase G2->M M->G1 CyclinE Cyclin E CDK2_CyclinE CDK2/Cyclin E Complex CyclinE->CDK2_CyclinE CDK2 CDK2 CDK2->CDK2_CyclinE G1_S_Arrest G1/S Phase Arrest CDK2_CyclinE->S Promotes G1/S Transition Indole_Derivative Indole-2-Carboxylic Acid Derivative Indole_Derivative->CDK2 Inhibition

Caption: Role of CDK2 in cell cycle progression.

IDO1_TDO_Pathway cluster_tumor_microenvironment Tumor Microenvironment cluster_t_cell T-Cell Tryptophan Tryptophan IDO1_TDO IDO1/TDO (in tumor or immune cells) Tryptophan->IDO1_TDO T_Cell_Function T-Cell Proliferation & Function Tryptophan->T_Cell_Function Essential for Kynurenine Kynurenine Immune_Suppression Immune Suppression Kynurenine->Immune_Suppression Induces IDO1_TDO->Kynurenine Metabolism Indole_Derivative Indole-2-Carboxylic Acid Derivative Indole_Derivative->IDO1_TDO Inhibition Immune_Activation Immune Activation Indole_Derivative->Immune_Activation Immune_Suppression->T_Cell_Function

Caption: IDO1/TDO pathway in tumor immune evasion.

p14_3_3_Pathway cluster_signaling Pro-Survival Signaling p14_3_3 14-3-3η Client_Proteins Client Proteins (e.g., Raf, Bad, p53) p14_3_3->Client_Proteins Binds to and regulates Apoptosis Apoptosis Client_Proteins->Apoptosis Inhibits Cell_Survival Cell Survival & Proliferation Client_Proteins->Cell_Survival Promotes Indole_Derivative Indole-2-Carboxylic Acid Derivative Indole_Derivative->p14_3_3 Inhibition

Caption: Role of 14-3-3η in cancer cell survival.

References

Safety & Regulatory Compliance

Safety

Essential Guide to the Proper Disposal of 3-Acetylamino-1H-indole-2-carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals: A Step-by-Step Protocol for Safe Disposal Immediate Safety and Handling Precautions Before beginning any disposal procedures, it is crucial to handle 3-Ace...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals: A Step-by-Step Protocol for Safe Disposal

Immediate Safety and Handling Precautions

Before beginning any disposal procedures, it is crucial to handle 3-Acetylamino-1H-indole-2-carboxylic acid with appropriate personal protective equipment (PPE) to minimize exposure risks.

Protective MeasureSpecification
Eye/Face Protection Chemical safety goggles or a face shield.
Skin Protection Chemical-resistant gloves (e.g., nitrile).
Body Protection Laboratory coat and long-sleeved clothing.
Respiratory Protection Use in a well-ventilated area or under a chemical fume hood.

Hazard Summary: While not specifically classified, similar indole derivatives can cause skin and eye irritation and may be harmful if swallowed. All chemical waste should be treated as hazardous until a formal hazard assessment proves otherwise.[1]

Step-by-Step Disposal Protocol

The disposal of 3-Acetylamino-1H-indole-2-carboxylic acid should follow a systematic process of segregation, containment, labeling, and transfer.

1. Waste Segregation:

  • Solid Waste: Collect un-reusable solid 3-Acetylamino-1H-indole-2-carboxylic acid and contaminated lab supplies (e.g., weighing paper, gloves, pipette tips) in a designated, compatible, and clearly labeled solid waste container.[1]

  • Liquid Waste: If the compound is in a solution, collect it in a separate, compatible, and labeled liquid waste container. Do not mix with incompatible waste streams. For instance, halogenated and non-halogenated solvent waste should be kept separate.[1]

  • Sharps Waste: Any contaminated sharps (e.g., needles, broken glass) must be placed in a designated sharps container.[1]

2. Waste Containment:

  • Use containers that are in good condition, compatible with the chemical, and have a secure, tight-fitting lid.

  • Ensure secondary containment, such as a chemical-resistant tray, is used to capture any potential leaks or spills.[1]

  • Do not overfill waste containers; it is recommended not to fill beyond 90% of their capacity.

3. Waste Labeling:

  • All waste containers must be clearly labeled with the words "Hazardous Waste."

  • The label must include the full chemical name: "3-Acetylamino-1H-indole-2-carboxylic acid" and list all constituents and their approximate percentages.

  • Indicate the accumulation start date on the label.

4. Storage:

  • Store waste containers in a designated satellite accumulation area near the point of generation.

  • Segregate incompatible waste streams to prevent accidental mixing and dangerous reactions.

5. Waste Disposal and Pickup:

  • Contact your institution's Environmental Health and Safety (EHS) office to schedule a waste pickup.[1]

  • Do not dispose of 3-Acetylamino-1H-indole-2-carboxylic acid down the drain or in the regular trash.[1]

  • In-lab chemical treatment or neutralization is not recommended without specific, validated protocols for this compound, as it may produce hazardous byproducts.[1]

Chemical and Physical Properties

A summary of the available quantitative data for 3-Acetylamino-1H-indole-2-carboxylic acid is provided below.

PropertyValue
CAS Number 56545-53-0
Molecular Formula C₁₁H₁₀N₂O₃
Molecular Weight 218.21 g/mol

Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of 3-Acetylamino-1H-indole-2-carboxylic acid.

A Start: Generation of 3-Acetylamino-1H-indole-2-carboxylic acid waste BB BB A->BB B Step 1: Segregate Waste D Liquid Waste B->D E Sharps Waste B->E C Solid Waste F Step 2: Contain Waste C->F D->F E->F G Use compatible, sealed containers with secondary containment F->G H Step 3: Label Waste G->H II II H->II I Label with 'Hazardous Waste', chemical name, constituents, and date J Step 4: Store Waste K Store in designated Satellite Accumulation Area J->K L Step 5: Arrange Disposal K->L M Contact Environmental Health & Safety (EHS) for pickup L->M N End: Waste Transferred to a Licensed Disposal Facility M->N BB->C II->J

Caption: Disposal workflow for 3-Acetylamino-1H-indole-2-carboxylic acid.

References

Handling

Essential Safety and Operational Guide for Handling 3-Acetylamino-1H-indole-2-carboxylic acid

This guide provides crucial safety and logistical information for researchers, scientists, and drug development professionals handling 3-Acetylamino-1H-indole-2-carboxylic acid. The following procedures and recommendatio...

Author: BenchChem Technical Support Team. Date: December 2025

This guide provides crucial safety and logistical information for researchers, scientists, and drug development professionals handling 3-Acetylamino-1H-indole-2-carboxylic acid. The following procedures and recommendations are based on safety data for structurally similar indole carboxylic acid derivatives and are intended to ensure the safe handling and disposal of this compound.

Personal Protective Equipment (PPE)

Appropriate personal protective equipment is essential to minimize exposure and ensure safety when handling 3-Acetylamino-1H-indole-2-carboxylic acid. The following table summarizes the recommended PPE.

Equipment Specification Purpose
Hand Protection Chemical-resistant gloves (e.g., nitrile or neoprene)To prevent skin contact.[1][2][3]
Eye and Face Protection Safety glasses with side shields or goggles. A face shield may be necessary for splash hazards.To protect eyes and face from dust particles and splashes.[1][2][3]
Skin and Body Protection Laboratory coat or disposable gown.To prevent contamination of personal clothing.[1][2][4]
Respiratory Protection NIOSH-approved N95 or N100 respirator.Required when working with fine powders or when adequate ventilation is not available to prevent inhalation of dust.[2][3][5]

Experimental Protocols: Handling and Disposal

Handling Procedures:

  • Preparation:

    • Ensure that an eyewash station and safety shower are readily accessible.[2][5]

    • Work in a well-ventilated area, such as a chemical fume hood, especially when handling the solid form to avoid dust inhalation.[1][2]

  • Donning PPE:

    • Before handling the chemical, put on a lab coat or gown.

    • Next, put on your respirator if required.

    • Then, put on safety glasses or goggles.

    • Finally, wear chemical-resistant gloves.

  • During Handling:

    • Avoid direct contact with skin, eyes, and clothing.[1]

    • Do not eat, drink, or smoke in the handling area.[6]

    • Wash hands thoroughly after handling the compound.[1][2]

  • Doffing PPE:

    • Remove gloves first, avoiding contact with the outside of the glove.

    • Remove the lab coat or gown.

    • Then, remove eye and face protection.

    • Finally, remove your respirator if worn.

    • Wash hands again after removing all PPE.

Disposal Plan:

  • Waste Collection:

    • Collect waste material in a suitable, labeled, and sealed container.[1]

  • Disposal Route:

    • Dispose of the chemical waste and any contaminated PPE in accordance with local, state, and federal regulations.[1][2] Do not pour down the drain.[1]

Emergency Spill Response Workflow

In the event of a spill, follow the established workflow to ensure a safe and effective cleanup.

Spill_Response_Workflow cluster_prep Immediate Actions cluster_cleanup Cleanup Procedure cluster_post Post-Cleanup Evacuate Evacuate Immediate Area Alert Alert Colleagues and Supervisor Evacuate->Alert Assess Assess the Spill Alert->Assess Don_PPE Don Appropriate PPE Assess->Don_PPE If spill is manageable Contain Contain the Spill Don_PPE->Contain Absorb Absorb with Inert Material Contain->Absorb Collect Collect and Place in Waste Container Absorb->Collect Decontaminate Decontaminate the Area Collect->Decontaminate Dispose Dispose of Waste Properly Decontaminate->Dispose Report Report the Incident Dispose->Report

Caption: Workflow for handling a chemical spill.

References

© Copyright 2026 BenchChem. All Rights Reserved.